Cyclopropanecarboximidamide

• CAS: 54070-74-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of Cyclopropanecarboximidamide

Introduction

Cyclopropanecarboximidamide, a molecule featuring the unique combination of a strained cyclopropyl ring and a highly basic imidamide (amidine) functional group, represents a fascinating and increasingly important scaffold in modern medicinal chemistry. The incorporation of the cyclopropyl moiety into drug candidates has been shown to confer a range of beneficial properties, including enhanced metabolic stability, increased potency, and improved membrane permeability.[1][2] The amidine group, as a strong hydrogen bond donor and acceptor, can participate in crucial interactions with biological targets. This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of cyclopropanecarboximidamide, with a focus on its relevance to researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Properties

While comprehensive experimental data for cyclopropanecarboximidamide is not extensively available in public literature, we can infer and present a combination of reported data for its hydrochloride salt and predicted properties for the free base.

General Properties

Property	Value	Source
IUPAC Name	cyclopropanecarboximidamide	PubChem[3]
Synonyms	Cyclopropylamidine	-
CAS Number	431751 (for parent compound)	PubChem[3]
Molecular Formula	C₄H₈N₂	PubChem[3]
Molecular Weight	84.12 g/mol	PubChem[3]

For the more commonly available hydrochloride salt:

Property	Value	Source
IUPAC Name	cyclopropanecarboximidamide;hydrochloride	PubChem[3]
CAS Number	57297-29-7	PubChem[3]
Molecular Formula	C₄H₉ClN₂	PubChem[3]
Molecular Weight	120.58 g/mol	PubChem[3]

Predicted Physicochemical Data

Quantitative structure-property relationship (QSPR) models provide useful estimates for key drug-like properties.

Parameter	Predicted Value	Notes
pKa (strongest basic)	~11-12	Estimated based on typical acyclic amidines. The high basicity is a key feature of the imidamide group.
LogP	~ -0.5	Indicates a relatively hydrophilic character.
Topological Polar Surface Area (TPSA)	49.9 Ų	PubChem[3]
Solubility	Expected to be high in water and polar protic solvents, especially as the hydrochloride salt. Solubility in nonpolar organic solvents is likely to be limited.	General chemical principles

Spectroscopic Characterization

Spectroscopic analysis is critical for the unambiguous identification and purity assessment of cyclopropanecarboximidamide. Below are the expected and reported spectral features.

¹H NMR Spectroscopy: The proton NMR spectrum is characterized by signals corresponding to the cyclopropyl ring protons and the protons of the amidine group. The diastereotopic nature of the methylene protons on the cyclopropane ring often leads to complex splitting patterns.

• Expected Chemical Shifts (δ, ppm):

  • 0.8 - 1.2 (m, 4H): Methylene protons of the cyclopropyl ring (CH₂-CH₂).

  • 1.5 - 2.0 (m, 1H): Methine proton of the cyclopropyl ring (CH-C=N).

  • ~7.0 - 9.0 (br s, 3H): Protons of the amidine group (-C(=NH)NH₂). These protons are exchangeable with D₂O and their chemical shift can be highly dependent on solvent and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides key information about the carbon framework.

• Expected Chemical Shifts (δ, ppm):

  • ~5 - 15: Methylene carbons of the cyclopropyl ring (CH₂-CH₂).

  • ~15 - 25: Methine carbon of the cyclopropyl ring (CH-C=N).

  • ~160 - 170: Imidamide carbon (C=N).

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorptions for the N-H and C=N bonds of the amidine group, as well as vibrations associated with the cyclopropyl ring.

• Expected Absorption Bands (cm⁻¹):

  • 3100 - 3500 (broad): N-H stretching vibrations of the primary amine and imine groups.

  • ~1650 (strong): C=N stretching vibration of the imidamide.

  • ~3000 - 3100: C-H stretching vibrations of the cyclopropyl ring.

  • ~1020: Ring breathing mode of the cyclopropane.

Mass Spectrometry (MS): Electron impact (EI) or electrospray ionization (ESI) mass spectrometry can be used for molecular weight determination and structural elucidation through fragmentation analysis.

• Expected Fragmentation:

  • Molecular Ion (M⁺): m/z = 84 (for the free base).

  • Key Fragments: Loss of ammonia (m/z = 67), cleavage of the cyclopropyl ring.[4][5]

Synthesis and Reactivity

The synthesis of cyclopropanecarboximidamide is most effectively achieved through the Pinner reaction, a classic method for converting nitriles into amidines.[6]

Synthetic Pathway: The Pinner Reaction

The Pinner reaction involves the acid-catalyzed addition of an alcohol to a nitrile to form an imidate salt (Pinner salt), which is then treated with ammonia to yield the corresponding amidine.

Caption: Synthetic pathway for cyclopropanecarboximidamide via the Pinner reaction.

Detailed Experimental Protocol (Proposed)

This protocol is based on a general procedure for the Pinner reaction and would require optimization for this specific substrate.

Step 1: Synthesis of Ethyl Cyclopropanecarboximidate Hydrochloride (Pinner Salt)

• Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube is charged with anhydrous ethanol (2.0 eq) and cooled to 0 °C in an ice bath.

• Reaction: Cyclopropanecarbonitrile (1.0 eq) is added to the cold ethanol. Anhydrous hydrogen chloride gas is bubbled through the solution for 2-3 hours, maintaining the temperature at 0 °C.

• Isolation: The reaction mixture is allowed to warm to room temperature and then stoppered and stored at 0-4 °C for 24-48 hours to allow for the precipitation of the Pinner salt. The crystalline product is collected by filtration, washed with cold anhydrous diethyl ether, and dried under vacuum.

Step 2: Synthesis of Cyclopropanecarboximidamide Hydrochloride

• Setup: The isolated Pinner salt is suspended in anhydrous ethanol in a pressure-resistant vessel.

• Reaction: The vessel is cooled to -10 °C, and anhydrous ammonia is bubbled through the suspension until saturation. The vessel is then sealed and allowed to warm to room temperature, followed by stirring for 12-24 hours.

• Workup and Purification: The reaction mixture is cooled, and the precipitated ammonium chloride is removed by filtration. The filtrate is concentrated under reduced pressure to yield crude cyclopropanecarboximidamide hydrochloride. The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether.

Caption: Experimental workflow for the synthesis of cyclopropanecarboximidamide HCl.

Chemical Reactivity and Stability

Amidines are strong bases and are generally susceptible to hydrolysis, particularly under acidic or basic conditions, to yield the corresponding amide.[7][8] The rate of hydrolysis is pH-dependent.[9] The cyclopropyl group is generally stable under many reaction conditions but can undergo ring-opening reactions under strongly acidic or catalytic hydrogenation conditions. The stability of cyclopropanecarboximidamide should be considered when designing synthetic routes and formulating drug products.

Role in Drug Discovery and Development

The unique structural and electronic properties of the cyclopropyl group make it a valuable component in the design of novel therapeutics.[10]

The Cyclopropyl Moiety as a Bioisostere

The cyclopropyl group can serve as a rigid bioisostere for a gem-dimethyl group or a vinyl group. Its conformational rigidity can lock a molecule into a bioactive conformation, leading to increased binding affinity for its target. The enhanced sp² character of the C-C bonds in the cyclopropane ring can also influence electronic interactions with a receptor.

Metabolic Stability

The C-H bonds of a cyclopropyl ring are generally stronger than those in aliphatic chains, making them less susceptible to oxidative metabolism by cytochrome P450 enzymes.[4] This can lead to improved pharmacokinetic profiles, including longer half-life and reduced clearance.

Structure-Activity Relationships (SAR)

While specific SAR studies on a wide range of cyclopropanecarboximidamide derivatives are limited in the public domain, general principles can be applied. The basicity of the amidine group can be modulated by substitution on the nitrogen atoms. The cyclopropyl group provides a rigid scaffold, and substitution on the ring could be explored to probe the binding pocket of a target protein. The combination of the rigid cyclopropyl group and the highly basic amidine makes this scaffold a promising starting point for the design of inhibitors for enzymes such as proteases and kinases, where charged interactions and conformational restriction are important for binding. For instance, cyclopropylamine-containing compounds have been explored as inhibitors of Lysine-Specific Demethylase 1 (LSD1).[7]

Example in a Marketed Drug: A Note on Prasugrel

While cyclopropanecarboximidamide itself is not a marketed drug, the related cyclopropyl ketone moiety is a key structural feature of the antiplatelet drug Prasugrel. The synthesis of Prasugrel involves the reaction of α-cyclopropylcarbonyl-2-fluorobenzyl bromide with a thienopyridine derivative.[11][12] This highlights the successful incorporation of a cyclopropyl carbonyl group, a close structural relative of the imidamide, into a clinically effective therapeutic agent.

Safety and Handling

• Hazard Statements:

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3]

  • H335: May cause respiratory irritation.[3]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

As with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling cyclopropanecarboximidamide and its salts. Work should be conducted in a well-ventilated fume hood.

Conclusion

Cyclopropanecarboximidamide is a valuable building block for medicinal chemistry, offering a unique combination of conformational rigidity and strong basicity. While detailed experimental data on its properties are somewhat limited in the public domain, its synthesis via the Pinner reaction is a well-established and viable route. The increasing appreciation for the benefits of incorporating cyclopropyl groups into drug candidates suggests that cyclopropanecarboximidamide and its derivatives will continue to be of significant interest to researchers in the pharmaceutical sciences. Further exploration of the structure-activity relationships of compounds containing this scaffold is warranted and holds the potential for the discovery of novel and effective therapeutic agents.

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Introduction: The Significance of the Cyclopropyl Moiety in Modern Drug Discovery

An In-depth Technical Guide to the Synthesis of Cyclopropanecarboximidamide Hydrochloride

In the landscape of contemporary medicinal chemistry, the cyclopropyl group has emerged as a "versatile player," frequently incorporated into drug candidates to navigate the complex challenges of development.[1] Its unique stereoelectronic properties—stemming from a strained, three-membered carbocyclic ring with enhanced π-character in its C-C bonds—offer significant advantages.[1][2] These include enhancing pharmacological potency, improving metabolic stability, reducing off-target effects, and increasing bioavailability.[1][2] Cyclopropanecarboximidamide hydrochloride serves as a key building block, providing a synthetically accessible source of the cyclopropyl-amidine pharmacophore, a structural motif present in numerous biologically active compounds.[3]

This guide provides a comprehensive technical overview of the predominant synthesis route for Cyclopropanecarboximidamide hydrochloride. It is designed for researchers, scientists, and drug development professionals, offering not just a procedural outline but also the underlying chemical principles, critical process parameters, and safety considerations essential for successful and reliable synthesis.

Core Synthetic Strategy: The Pinner Reaction

The most practical and widely employed method for preparing Cyclopropanecarboximidamide hydrochloride from its nitrile precursor is the Pinner reaction.[4] First described by Adolf Pinner in 1877, this reaction involves the acid-catalyzed addition of an alcohol to a nitrile, forming an intermediate imino ester salt, commonly known as a Pinner salt.[5][6] This salt is then converted to the desired amidine hydrochloride through ammonolysis.[4][7]

Causality of the Pinner Reaction: A Mechanistic Dissection

Understanding the mechanism is paramount to troubleshooting and optimizing the synthesis. The reaction proceeds through two principal stages: the formation of the Pinner salt and its subsequent conversion to the amidine.

Stage 1: Formation of the Imidate Hydrochloride (Pinner Salt)

The reaction is initiated by the protonation of the nitrile's nitrogen atom by a strong acid, typically anhydrous hydrogen chloride (HCl).[5][8] This protonation dramatically increases the electrophilicity of the nitrile carbon, making it susceptible to nucleophilic attack. The lone pair of electrons on the oxygen atom of the alcohol (e.g., methanol) then attacks this activated carbon.[5] A subsequent proton transfer yields the thermodynamically unstable but crucial imidate hydrochloride intermediate.[9][10]

Caption: Stage 1: Pinner Salt Formation Mechanism.

Stage 2: Ammonolysis to Amidine Hydrochloride

The isolated or in-situ generated Pinner salt is highly reactive towards nucleophiles.[7][11] Introducing ammonia (NH₃) triggers a nucleophilic attack on the iminoester carbon, displacing the alcohol moiety (methanol). This forms the final, stable Cyclopropanecarboximidamide hydrochloride salt.[4]

Caption: Stage 2: Conversion to Amidine Hydrochloride.

Critical Reaction Parameters: A Self-Validating System

The success of the Pinner synthesis hinges on rigorous control over several key parameters. Adherence to these conditions creates a self-validating protocol that minimizes side reactions and maximizes yield.

• Anhydrous Conditions: This is the most critical parameter. The Pinner reaction must be carried out under strictly anhydrous conditions.[7] The presence of water will lead to the rapid hydrolysis of the Pinner salt intermediate, yielding the corresponding ester (methyl cyclopropanecarboxylate) as an undesired byproduct.[5][8] All glassware must be oven-dried, and anhydrous solvents and reagents must be used.

• Acid Catalyst: Dry hydrogen chloride gas is the quintessential acid catalyst for this transformation.[4][11] Its use ensures an anhydrous acidic environment, driving the initial protonation of the nitrile.

• Temperature Control: The formation of the imidate hydrochloride is exothermic and the salt itself is thermodynamically unstable at higher temperatures.[6][12] Low temperatures (typically 0-15 °C) are essential to prevent decomposition of the Pinner salt into an amide and an alkyl chloride.[12][13]

• Stoichiometry: A slight excess of hydrogen chloride is often used to ensure complete conversion of the nitrile to the Pinner salt.[13] Similarly, an excess of ammonia is used in the second step to drive the ammonolysis to completion.

Parameter	Recommended Condition	Rationale
Starting Material	Cyclopropanecarbonitrile	Provides the required cyclopropyl-carbonitrile framework.[14]
Reagents	Anhydrous Methanol, Anhydrous HCl (gas), Anhydrous NH₃ (gas)	Methanol acts as the nucleophile; HCl is the catalyst; NH₃ is for ammonolysis. Anhydrous nature is critical.[4][7]
Solvent	Toluene or excess alcohol	An inert, anhydrous solvent is required. Toluene is a common choice.[13]
Temperature	10-15 °C for Pinner salt formation; 20-30 °C for ammonolysis	Prevents decomposition of the unstable Pinner salt and controls exotherms.[12][13]
Atmosphere	Inert (Nitrogen or Argon)	Excludes atmospheric moisture, which would lead to unwanted hydrolysis byproducts.[5][13]

Detailed Experimental Protocol

This protocol is a synthesized methodology based on established Pinner reaction procedures.[4][7][13]

Materials and Equipment:

• Cyclopropanecarbonitrile (C₄H₅N, MW: 67.09 g/mol )[15]

• Anhydrous Methanol (CH₃OH)

• Anhydrous Toluene

• Anhydrous Hydrogen Chloride (HCl) gas in a cylinder with a regulator

• Anhydrous Ammonia (NH₃) gas in a cylinder with a regulator

• 1 L three-necked round-bottom flask equipped with a mechanical stirrer, thermocouple, gas inlet tube, and a gas outlet connected to a bubbler/scrubber.

• Ice-water bath

• Filtration apparatus (Büchner funnel)

• Anhydrous diethyl ether (for washing)

Workflow Diagram

Caption: Experimental workflow for the synthesis.

Step-by-Step Procedure:

• Apparatus Setup: Assemble the 1 L three-necked flask with the stirrer, thermocouple, and gas lines. Ensure all glassware is thoroughly oven-dried. Purge the entire system with dry nitrogen gas.[13]

• Reagent Charging: Charge the reactor with cyclopropanecarbonitrile (e.g., 100 g, 1.49 mol), anhydrous methanol (48 g, 1.5 mol), and anhydrous toluene (400 mL).[13]

• Pinner Salt Formation:

  • Cool the reaction mixture to 10-15 °C using an ice-water bath.

  • Begin stirring and slowly bubble anhydrous hydrogen chloride gas (approx. 57 g, 1.56 mol) through the gas inlet tube below the surface of the liquid. Monitor the addition by weight. Maintain the temperature below 20 °C throughout the addition.

  • After the HCl addition is complete, stir the resulting slurry at 15 °C for 2-4 hours. The formation of a white precipitate (the Pinner salt) will be observed.

• Ammonolysis:

  • Remove the HCl gas inlet and replace it with a fresh tube for ammonia gas.

  • Slowly bubble anhydrous ammonia gas into the slurry. This step is exothermic; maintain the temperature below 30 °C.

  • Continue bubbling ammonia until the reaction mixture is basic (test with moist pH paper at the gas outlet, pH ≥ 9).

  • Stir the reaction mixture for an additional 4-6 hours at 25-30 °C to ensure the reaction goes to completion.

• Isolation and Purification:

  • Filter the solid product using a Büchner funnel.

  • Wash the filter cake thoroughly with cold toluene and then with anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

  • Dry the white crystalline solid under vacuum at 40-50 °C to a constant weight.

Product Characterization

The identity and purity of the synthesized Cyclopropanecarboximidamide hydrochloride should be confirmed through standard analytical techniques.

Property	Value	Reference(s)
CAS Number	57297-29-7	[13][16][17]
Molecular Formula	C₄H₉ClN₂	[13][16]
Molecular Weight	120.58 g/mol	[13][16]
Appearance	White to almost white crystalline powder	[13][18]
Melting Point	123 °C	[13][18]
Solubility	Soluble in water	[13][18]
Sensitivity	Hygroscopic	[13][18]

Safety Considerations: A Mandate for Prudence

The synthesis of Cyclopropanecarboximidamide hydrochloride involves several hazardous materials. A thorough risk assessment and adherence to strict safety protocols are non-negotiable.

• Cyclopropanecarbonitrile: This reagent is toxic and hazardous if inhaled, swallowed, or in contact with skin.[19] It is also a flammable liquid.[19] Handle only in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[20]

• Anhydrous Hydrogen Chloride (HCl) Gas: HCl is an extremely corrosive and toxic gas that can cause severe respiratory and skin burns.[21] The cylinder must be secured, and the reaction must be conducted in a fume hood. A scrubber system (e.g., a sodium hydroxide solution) should be used to neutralize any unreacted HCl gas exiting the apparatus.

• Anhydrous Ammonia (NH₃) Gas: Ammonia is a corrosive and toxic gas with a pungent odor. Inhalation can cause severe respiratory irritation. Handle with the same precautions as HCl gas.

• General Precautions: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, at all times.[22] Ensure a safety shower and eyewash station are readily accessible.[23]

Alternative Synthetic Approaches

While the Pinner reaction is the most direct route, other methods for amidine synthesis exist and may be applicable under specific circumstances. These include:

• From Amidoximes: Benzamidines can be prepared via the catalytic hydrogenation of intermediate benzamidoximes.[24] This route could potentially be adapted for cyclopropyl derivatives.

• Metal-Catalyzed Additions: Copper-catalyzed nucleophilic addition of amines to nitriles has been demonstrated for the synthesis of N-substituted amidines.[3] Nickel(0) catalysts have also been used to mediate the synthesis of amidines from nitriles and amines via a methyl imidate intermediate.[25]

These alternative routes often require different starting materials or catalytic systems and may offer advantages for synthesizing substituted amidines, though for the unsubstituted hydrochloride salt, the Pinner reaction remains the most efficient and atom-economical method.[3]

Conclusion

The synthesis of Cyclopropanecarboximidamide hydrochloride via the Pinner reaction is a robust and well-established method that provides access to a valuable building block for drug discovery. Success is predicated on a firm understanding of the underlying reaction mechanism and meticulous control over critical parameters, particularly the exclusion of moisture and regulation of temperature. By following the detailed protocol and adhering to the stringent safety guidelines outlined in this guide, researchers can reliably produce this important chemical intermediate, enabling further exploration of the promising therapeutic potential of cyclopropane-containing molecules.

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An In-Depth Technical Guide to Cyclopropanecarboximidamide: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cyclopropanecarboximidamide, particularly as its hydrochloride salt, is a pivotal chemical intermediate whose true value is realized in its application as a structural motif in the synthesis of advanced pharmaceutical agents. This guide elucidates the identity, synthesis, and critical role of this compound, moving beyond basic data to provide actionable insights for its use in drug development. We will explore its synthesis via the classical Pinner reaction and detail its contemporary significance as a precursor to potent and selective enzyme inhibitors, most notably for Dipeptidyl Peptidase 1 (DPP-1/Cathepsin C), a key target in inflammatory diseases.

Navigating the Nomenclature: Cyclopropanecarboximidamide vs. Cyclopropanecarboxamide

A frequent point of confusion for researchers is the distinction between two structurally similar molecules. It is imperative to differentiate them to ensure the procurement and application of the correct chemical entity.

• Cyclopropanecarboximidamide: This is the primary subject of this guide. It features an imidamide functional group (a carbon double-bonded to one nitrogen and single-bonded to another). It is most commonly available and utilized as its hydrochloride salt.

• Cyclopropanecarboxamide: This compound contains an amide functional group (a carbonyl group bonded to a nitrogen atom).

The distinct functional groups confer different reactivity and applications, making accurate identification paramount.

Table 1: Core Chemical Identifiers

Property	Cyclopropanecarboximidamide Hydrochloride	Cyclopropanecarboxamide
CAS Number	57297-29-7[1][2][3][4][5]	6228-73-5
Molecular Formula	C₄H₉ClN₂[1][3]	C₄H₇NO
Molecular Weight	120.58 g/mol [1][3]	85.10 g/mol
Synonyms	Cyclopropanecarboxamidine HCl, Cyclopropylcarbamidine HCl[1][5]	Carbamoylcyclopropane

Synthesis of Cyclopropanecarboximidamide Hydrochloride: The Pinner Reaction

The most established and efficient method for synthesizing cyclopropanecarboximidamide hydrochloride is the Pinner reaction, which converts a nitrile into an imino ester salt (a Pinner salt), followed by aminolysis.[6][7][8] The starting material for this synthesis is cyclopropanecarbonitrile.

Reaction Mechanism and Rationale

The Pinner reaction is an acid-catalyzed process.[6][7] The key mechanistic steps are:

• Protonation of the Nitrile: Anhydrous hydrogen chloride protonates the nitrogen of the cyclopropanecarbonitrile, significantly increasing the electrophilicity of the nitrile carbon.

• Nucleophilic Attack by Alcohol: An alcohol, typically methanol or ethanol, acts as a nucleophile, attacking the activated nitrile carbon to form a protonated imidate.

• Formation of the Pinner Salt: This intermediate, an imidate hydrochloride, is the "Pinner salt."

• Aminolysis: The Pinner salt is then reacted with ammonia to displace the alkoxy group, forming the final amidine hydrochloride product.

Anhydrous conditions are critical to prevent the hydrolysis of the Pinner salt intermediate to a less desirable ester.[7][9]

Detailed Experimental Protocol

The following is a representative, step-by-step methodology for the synthesis of cyclopropanecarboximidamide hydrochloride.

Materials:

• Cyclopropanecarbonitrile

• Anhydrous Methanol

• Anhydrous Toluene

• Anhydrous Hydrogen Chloride (gas)

• Ammonium Chloride

• Liquid Ammonia

• Anhydrous Ethanol

Procedure:

Step 1: Formation of the Pinner Salt (Methyl Cyclopropanecarboximidate Hydrochloride)

• Equip a multi-neck flask with a mechanical stirrer, a gas inlet tube, a thermometer, and a drying tube.

• Charge the flask with cyclopropanecarbonitrile and anhydrous methanol in a suitable solvent like toluene.

• Cool the mixture in an ice bath to 0-5 °C.

• Bubble anhydrous hydrogen chloride gas through the stirred solution, maintaining the temperature below 10 °C.

• Continue the HCl addition until the reaction is complete (monitored by techniques such as GC or TLC).

• The Pinner salt will often precipitate from the solution. It can be isolated by filtration or used directly in the next step.

Step 2: Aminolysis to form Cyclopropanecarboximidamide Hydrochloride

• Prepare a solution of ammonia in anhydrous ethanol. This can be done by bubbling ammonia gas through cold ethanol or by carefully adding liquid ammonia to ethanol.

• Add the Pinner salt from Step 1 to the ethanolic ammonia solution at a controlled temperature (e.g., 0-10 °C).

• Allow the reaction to stir and warm to room temperature. The reaction progress can be monitored by chromatography.

• Upon completion, the product, cyclopropanecarboximidamide hydrochloride, will precipitate.

• The solid product is collected by filtration, washed with a cold solvent like diethyl ether, and dried under vacuum.

Synthesis Workflow Diagram

Caption: Mechanism of DPP-1 inhibition by a cyclopropyl nitrile warhead.

Synthetic Utility in Advanced Molecules

Cyclopropanecarboximidamide hydrochloride serves as a ready-made source of the cyclopropyl-amidine functionality. In multi-step syntheses, it can be reacted with other molecules to build more complex structures. For example, a patent for 3-substituted 2-amino-indole derivatives describes reacting cyclopropanecarboximidamide hydrochloride with an ethyl 3-cyclohexyl-3-oxopropanoate to form a pyrimidine intermediate, showcasing its utility as a versatile reagent. [10]

Safety and Handling

Cyclopropanecarboximidamide hydrochloride is classified as an irritant. [1][4]It is known to cause skin and serious eye irritation, and may cause respiratory irritation. [1]Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

Cyclopropanecarboximidamide, with the CAS number 57297-29-7 for its hydrochloride salt, is a chemical of significant interest to the drug discovery community. While its direct biological activity is not its primary feature, its role as a key synthetic intermediate is of high value. A thorough understanding of its synthesis via the Pinner reaction and its application as a precursor to sophisticated molecules, such as the new class of DPP-1 inhibitors, empowers researchers to leverage its unique structural properties. The strategic incorporation of the cyclopropyl moiety, facilitated by reagents like cyclopropanecarboximidamide, continues to be a fruitful avenue in the quest for more potent, selective, and metabolically stable therapeutics.

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• Wikipedia. (n.d.). Pinner reaction.
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• ACS Publications. (2020, July 21). Lung Protection by Cathepsin C Inhibition: A New Hope for COVID-19 and ARDS?
• PubChem. (n.d.). Cyclopropanecarboximidamide hydrochloride.
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• OAE Publishing Inc. (2023, July 27). Cathepsin C: structure, function, and pharmacological targeting.
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Whitepaper: Unraveling the Mechanism of Action of Cyclopropanecarboximidamide as a Putative Nitric Oxide Synthase Inhibitor

An in-depth technical guide on the core mechanism of action for Cyclopropanecarboximidamide.

Abstract

Cyclopropanecarboximidamide is a small molecule characterized by a cyclopropyl ring and an imidamide functional group. While not extensively characterized in existing literature, its structural features, particularly the cationic imidamide moiety, suggest a potential interaction with enzymes that recognize arginine. This guide proposes a primary hypothesized mechanism of action for cyclopropanecarboximidamide as a competitive inhibitor of Nitric Oxide Synthase (NOS). We provide a comprehensive framework for investigating this hypothesis, detailing the underlying scientific rationale, step-by-step experimental protocols for validation, and a logical workflow for drug development professionals. This document serves as a technical guide for researchers aiming to characterize the biological activity of this and structurally related compounds.

Introduction: Structural Analysis and Mechanistic Hypothesis

Cyclopropanecarboximidamide is a synthetic compound featuring a strained cyclopropyl ring, which can enhance binding affinity and metabolic stability, and an imidamide group. The imidamide functional group is isosteric to the guanidinium group of L-arginine, the endogenous substrate for Nitric Oxide Synthase (NOS). Many compounds containing guanidine or amidine functionalities are known to act as competitive inhibitors of NOS isoforms.

Nitric Oxide (NO) is a critical signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune responses. Dysregulation of NO production is implicated in numerous pathologies, such as septic shock, inflammation, and neurodegenerative diseases, making NOS a valuable therapeutic target.

Our central hypothesis is that cyclopropanecarboximidamide acts as a competitive inhibitor of NOS by binding to the L-arginine binding site within the enzyme's active center. The protonated imidamide group likely mimics the guanidinium head of L-arginine, while the cyclopropyl group occupies adjacent hydrophobic pockets.

Proposed Signaling Pathway Interference

The diagram below illustrates the canonical L-arginine-NO pathway and the hypothesized point of inhibition by cyclopropanecarboximidamide.

Figure 1: Hypothesized Mechanism. Cyclopropanecarboximidamide competitively inhibits NOS, blocking the conversion of L-arginine to nitric oxide and L-citrulline.

Experimental Validation Framework

To rigorously test our hypothesis, a multi-tiered experimental approach is required, progressing from in vitro enzymatic assays to cell-based models. This framework ensures a self-validating system where each stage builds upon the results of the last.

Tier 1: In Vitro Enzymatic Activity and Kinetics

The initial step is to determine if cyclopropanecarboximidamide directly interacts with and inhibits purified NOS enzymes. The Griess assay, which measures nitrite (a stable breakdown product of NO), is a standard method for this purpose.

Experimental Protocol: NOS Inhibition Assay (Griess Method)

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.4, with 1 mM DTT).

  • Prepare stock solutions of L-arginine, NADPH, and the test compound (cyclopropanecarboximidamide) in the reaction buffer.

  • Prepare a stock solution of purified NOS isoform (e.g., iNOS, nNOS, or eNOS).

• Assay Setup (96-well plate):

  • To each well, add 50 µL of reaction buffer containing NADPH (1 mM), and varying concentrations of cyclopropanecarboximidamide (e.g., from 1 nM to 100 µM).

  • Include a positive control (a known NOS inhibitor like L-NAME) and a negative control (vehicle only).

  • Add 25 µL of L-arginine solution (final concentration to approximate the Km value).

  • Initiate the reaction by adding 25 µL of the purified NOS enzyme solution.

• Incubation:

  • Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Reaction Termination and Detection:

  • Stop the reaction by adding an appropriate reagent (e.g., an excess of a strong NOS inhibitor or by depleting NADPH).

  • To determine the amount of NO produced, add 100 µL of Griess Reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to each well.

  • Incubate at room temperature for 15 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Construct a standard curve using known concentrations of sodium nitrite.

  • Calculate the percentage of inhibition for each concentration of cyclopropanecarboximidamide.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Causality and Trustworthiness: This experiment directly measures the effect of the compound on enzyme activity. By including controls and running a dose-response curve, we can confidently determine the potency (IC50) of the inhibition. To confirm competitive inhibition, this experiment should be repeated with varying concentrations of the substrate, L-arginine, followed by a Lineweaver-Burk plot analysis.

Tier 2: Cell-Based Nitric Oxide Production Assay

After confirming direct enzymatic inhibition, the next logical step is to assess the compound's activity in a cellular context. This validates that the compound is cell-permeable and can inhibit intracellular NOS activity. A common model is to use lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, which robustly express inducible NOS (iNOS).

Experimental Protocol: Cellular NO Production Assay

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS.

  • Seed the cells into a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Pre-treat the cells with various concentrations of cyclopropanecarboximidamide for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) to induce iNOS expression and NO production. Include an unstimulated control group.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a CO2 incubator.

• NO Measurement (Griess Assay):

  • Collect 100 µL of the cell culture supernatant from each well.

  • Perform the Griess assay on the supernatant as described in the in vitro protocol (Section 2.1).

• Cell Viability Assay:

  • Concurrently, perform a cell viability assay (e.g., MTT or PrestoBlue) on the remaining cells to ensure that the observed reduction in NO is not due to cytotoxicity.

Data Presentation: Expected Quantitative Results

Concentration (µM)	NO Production (% of Control)	Cell Viability (% of Control)
0 (Vehicle)	100%	100%
0.1	85%	99%
1	55%	98%
10	20%	97%
100	5%	75% (Potential cytotoxicity)

Validation Workflow Diagram

The following diagram outlines the logical progression of experiments, forming a self-validating workflow from initial hypothesis to cellular proof-of-concept.

Figure 2: Experimental Validation Workflow. A tiered approach to confirm the mechanism of action, from enzymatic assays to cellular models.

Conclusion and Future Directions

This guide outlines a robust, hypothesis-driven approach to characterizing the mechanism of action of cyclopropanecarboximidamide. Based on its structural analogy to L-arginine, we propose that it functions as a competitive inhibitor of Nitric Oxide Synthase. The provided experimental framework, including detailed protocols for in vitro and cell-based assays, offers a clear and scientifically rigorous path to validate this hypothesis. Successful validation would position cyclopropanecarboximidamide as a lead compound for developing novel therapeutics targeting pathologies associated with NOS dysregulation. Future work should focus on isoform selectivity profiling (iNOS vs. nNOS vs. eNOS) and progression into preclinical in vivo models of inflammation or septic shock.

References

• Title: Arginine-based inhibitors of nitric oxide synthase. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Guanidines in medicinal chemistry. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Nitric oxide: a physiologic messenger molecule. Source: Annual Review of Physiology URL: [Link]

• Title: Nitric oxide synthases: regulation and function. Source: European Journal of Biochemistry URL: [Link]

Introduction: The Strategic Value of the Cyclopropane Motif in Drug Design

An In-Depth Technical Guide to the Biological Activity of Cyclopropanecarboximidamide Derivatives

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that confer advantageous pharmacological properties is relentless. Among these, cyclopropane derivatives have garnered significant attention as valuable building blocks in drug discovery.[1] The smallest of the cycloalkanes, the cyclopropane ring, possesses a unique combination of rigidity, strain, and electronic character that differentiates it from more flexible aliphatic or unsaturated systems.[1][2] This constrained three-dimensional structure can lock a molecule into a bioactive conformation, enhancing its binding affinity and selectivity for a specific biological target.[1]

The incorporation of a cyclopropane ring often improves critical pharmacokinetic properties. Its inherent stability can increase metabolic resistance, leading to a longer in vivo half-life and reduced clearance.[1][3][4] This guide focuses on a specific, promising subclass: Cyclopropanecarboximidamide derivatives . These compounds merge the structural benefits of the cyclopropane core with the functional versatility of the carboximidamide group, giving rise to a diverse range of biological activities. We will explore their synthesis, multifaceted therapeutic potential, and the underlying mechanisms of action that position them as compelling candidates for next-generation therapeutics.

Core Synthetic Strategies: Building the Cyclopropane Scaffold

The generation of cyclopropanecarboximidamide derivatives relies on robust and adaptable synthetic methodologies. A prevalent approach involves the construction of a key intermediate, 1-phenylcyclopropane carboxylic acid. This can be efficiently achieved through the α-alkylation of a substituted 2-phenyl acetonitrile with 1,2-dibromoethane, followed by the hydrolysis of the resulting nitrile group to a carboxylic acid.[3] This acid then serves as a versatile precursor for further derivatization.

Experimental Protocol: Synthesis of 1-Phenylcyclopropane Carboxamide Derivatives

The following protocol outlines a representative, two-step synthesis for creating the core acid intermediate, followed by an amide coupling to generate the final carboxamide derivative.[3]

Step 1: Synthesis of 1-phenylcyclopropane carboxylic acid

• Cyclopropanation: To a solution of a substituted 2-phenyl acetonitrile (1.0 eq) in water, add sodium hydroxide (NaOH) as the base.

• Introduce 1,2-dibromoethane (1.2 eq) to the reaction mixture.

• Heat the mixture to an optimal temperature of 60°C and stir until the starting material is consumed (monitored by TLC). Higher temperatures may lead to reduced yields.[3]

• Upon completion, perform an aqueous workup to isolate the crude 1-phenylcyclopropane-1-carbonitrile.

• Hydrolysis: Treat the isolated carbonitrile with concentrated hydrochloric acid (HCl).

• Heat the mixture under reflux to facilitate the conversion of the cyano group to a carboxylic acid group.

• After cooling, the 1-phenylcyclopropane carboxylic acid product can be isolated via filtration or extraction.

Step 2: Amide Coupling

• Activation: Dissolve the 1-phenylcyclopropane carboxylic acid (1.0 eq) in a suitable solvent such as dimethylformamide (DMF).

• Add an amine coupling agent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq), and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2.0 eq).[3]

• Coupling: Introduce the desired amine component (e.g., Methyl 2-(aminophenoxy)acetate) (1.0 eq) to the activated acid solution.

• Stir the reaction at room temperature until completion. DMF is often a more efficient solvent than THF for this step.[3]

• Isolate and purify the final 1-phenylcyclopropane carboxamide derivative using standard techniques such as column chromatography.

Caption: General workflow for the synthesis of cyclopropane carboxamide derivatives.

A Spectrum of Biological Activities

Cyclopropanecarboximidamide derivatives exhibit a remarkable breadth of biological activities, positioning them as valuable leads in multiple therapeutic areas.[4][5]

Antimicrobial and Antifungal Activity

In an era of growing antimicrobial resistance, the discovery of new chemical entities with antibacterial and antifungal properties is critical.[4] Several studies have demonstrated the potential of cyclopropane amide derivatives in this domain.

Fifty-three amide derivatives containing cyclopropane were synthesized and evaluated for their in-vitro antimicrobial activity against bacterial strains (Staphylococcus aureus, Escherichia coli) and a fungal strain (Candida albicans).[5][6]

• Antibacterial Activity: Four compounds showed moderate activity against Staphylococcus aureus, and three showed moderate activity against Escherichia coli.[6]

• Antifungal Activity: The results against Candida albicans were particularly promising. Nine compounds displayed moderate activity, while three compounds (F8, F24, and F42) exhibited excellent antifungal activity with a Minimum Inhibitory Concentration (MIC80) of 16 µg/mL.[5][6]

Mechanism Insight: Molecular docking studies suggest that the antifungal activity of these potent compounds may stem from a strong binding affinity to the fungal CYP51 protein, a key enzyme in ergosterol biosynthesis and a validated antifungal drug target.[5][6]

Compound ID	Target Organism	Activity (MIC80, µg/mL)
F8	Candida albicans	16[5]
F24	Candida albicans	16[5]
F42	Candida albicans	16[5]
F5, F7, F9, etc.	Candida albicans	32-64[5]
Fluconazole	Candida albicans	2[5]

Anticancer and Antiproliferative Effects

The unique conformational rigidity of the cyclopropane ring makes it an attractive scaffold for designing enzyme inhibitors and receptor modulators involved in cancer signaling.[3]

A study investigating 1-phenylcyclopropane carboxamide derivatives revealed their ability to inhibit the proliferation of the U937 pro-monocytic human myeloid leukaemia cell line.[3] Notably, these compounds demonstrated distinct antiproliferative properties without inducing general cytotoxicity, suggesting a targeted mechanism of action that is more desirable for therapeutic development.[3] The search for small molecules that can overcome drug resistance and reduce side effects is a paramount goal in oncology, and these derivatives represent a promising avenue of investigation.[3]

Enzyme Inhibition: A Major Therapeutic Avenue

The constrained nature of the cyclopropane ring is ideal for designing molecules that fit precisely into the active sites of enzymes, leading to potent and selective inhibition.

• Dipeptidyl Peptidase-4 (DPP-4) Inhibitors for Type 2 Diabetes: DPP-4 is a serine protease that inactivates incretin hormones like GLP-1, which are crucial for stimulating insulin secretion.[7][8] Inhibiting DPP-4 prolongs the action of these hormones, making it an effective strategy for managing type 2 diabetes.[8] Novel pyrrole-3-carboximidamide derivatives have been designed and synthesized as potent DPP-4 inhibitors, with some compounds showing IC₅₀ values in the low nanomolar range (e.g., 12.19 nM).[9] In vivo studies confirmed that these compounds can significantly decrease blood glucose levels in diabetic rat models, with efficacy comparable to the established drug sitagliptin.[9]

Caption: Mechanism of action for DPP-4 inhibitor derivatives.

• Cathepsin K (Cat K) Inhibitors for Osteoporosis: Cathepsin K is a cysteine protease predominantly expressed in osteoclasts, the cells responsible for bone resorption.[10][11] Its primary role is the degradation of type I collagen, the main protein component of the bone matrix.[11] Inhibition of Cat K is therefore a highly attractive strategy for treating osteoporosis and other diseases characterized by excessive bone loss.[10] Novel scaffolds based on cyclopropane derivatives have been developed, leading to potent Cat K inhibitors with IC₅₀ values in the sub-micromolar range (e.g., 0.44 µM).[12] These compounds have been shown to block the activity of osteoclasts in vitro and increase spinal bone density in animal models.[12]

• Aggrecanase Inhibitors for Osteoarthritis: Aggrecanases (ADAMTS-4 and ADAMTS-5) are key enzymes in the breakdown of articular cartilage, a hallmark of osteoarthritis.[13] A series of sulfamidocyclopropanecarboxylates, which are structurally related to cyclopropanecarboximidamides, were discovered to be potent, selective, and orally bioavailable aggrecanase inhibitors.[13] These compounds feature a carboxylate group for zinc-binding in the enzyme's active site and unique heterocyclic groups that enhance selectivity over other matrix metalloproteinases (MMPs).[13]

Antiviral Activity against Hepatitis C Virus (HCV)

Direct-acting antivirals have revolutionized the treatment of Hepatitis C. Cyclopropane derivatives have been incorporated into inhibitors targeting key viral proteins.

• NS5A Inhibitors: The HCV NS5A protein is a phosphoprotein essential for viral RNA replication and assembly.[14] Potent inhibitors based on a benzidine prolinamide backbone, which can be considered a more complex derivative class, have been developed. These molecules show highly potent anti-HCV activity in cell culture systems.[14]

• NS3/4A Protease Inhibitors: The HCV NS3/4A protease is another critical enzyme for viral replication. While many inhibitors are linear or macrocyclic peptides, the principles of using rigid scaffolds like cyclopropane to achieve potent inhibition are highly relevant in this field.[15]

Other Therapeutic and Agrochemical Applications

The versatility of the cyclopropanecarboximidamide scaffold extends to other areas:

• Fungicidal and Larvicidal Activity: Dicyano-containing cyclopropanecarboxamide derivatives have shown promising activity against agricultural pests, including fungi like Pyricularia oryzae and insects such as mosquitoes (Culex pipiens pallens) and armyworms (Mythimna separata).[16]

• CFTR Modulation: N-(pyridin-2-ylsulfonyl)cyclopropanecarboxamide derivatives have been patented for their potential use in treating diseases mediated by the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), such as cystic fibrosis.[17]

Conclusion and Future Outlook

Cyclopropanecarboximidamide derivatives represent a class of compounds with immense therapeutic potential, underscored by their structural elegance and functional diversity. The rigid cyclopropane core provides a robust platform for developing molecules with enhanced metabolic stability and potent, selective interactions with biological targets.[1][3] From combating antimicrobial resistance and targeting cancer cell proliferation to providing novel enzyme inhibitors for chronic diseases like diabetes and osteoporosis, the applications are broad and impactful.

The continued exploration of this chemical space, driven by innovative synthetic strategies and a deeper understanding of structure-activity relationships, promises to yield next-generation drug candidates. As researchers further refine these scaffolds to optimize potency, selectivity, and pharmacokinetic profiles, cyclopropanecarboximidamide derivatives are poised to become a significant contribution to the arsenal of modern therapeutics.

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An In-depth Technical Guide to the Solubility and Stability of Cyclopropanecarboximidamide

For Researchers, Scientists, and Drug Development Professionals

Foreword

Cyclopropanecarboximidamide, a molecule of interest in contemporary drug discovery, presents a unique set of physicochemical properties that are critical to its development as a potential therapeutic agent. As a Senior Application Scientist, this guide is intended to provide a comprehensive technical overview of the core solubility and stability characteristics of this compound. The narrative that follows is built on the foundational principles of chemical reactivity and analytical science, offering both theoretical insights and practical, field-proven methodologies. This document is designed to be a self-validating resource, empowering researchers to make informed decisions in formulation development, analytical method design, and stability assessment.

Understanding the Physicochemical Landscape of Cyclopropanecarboximidamide

Cyclopropanecarboximidamide is a small molecule featuring a cyclopropyl ring and an amidine functional group. This unique combination of a strained aliphatic ring and a strongly basic functional group dictates its solubility and stability profile.

Chemical Structure and Properties:

• Molecular Formula: C₄H₈N₂

• Molecular Weight: 84.12 g/mol

• IUPAC Name: cyclopropanecarboximidamide[1]

• CAS Number: 54070-74-5[1]

The amidine group, with its pKa typically in the range of 11-13, renders the molecule highly basic. This means that at physiological pH, it will exist predominantly in its protonated, cationic form. This charge is a primary driver of its aqueous solubility. The cyclopropyl group, being a small, non-polar hydrocarbon moiety, contributes a degree of lipophilicity to the molecule.

The hydrochloride salt of cyclopropanecarboximidamide (CAS: 57297-29-7) is a common form used in research and development. It is described as a white to almost white powder or crystal that is soluble in water and hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2]

Solubility Profile: A Multifaceted Investigation

A thorough understanding of a compound's solubility in various media is paramount for its successful development. This section outlines the theoretical considerations and practical approaches to characterizing the solubility of cyclopropanecarboximidamide.

Theoretical Considerations

The solubility of cyclopropanecarboximidamide is governed by the interplay of its structural features and the properties of the solvent.

• Polar Protic Solvents: These solvents, such as water, methanol, and ethanol, are capable of hydrogen bonding and have high dielectric constants.[3][4] Due to the polar and basic nature of the amidine group, cyclopropanecarboximidamide is expected to exhibit good solubility in these solvents, especially in its salt form. The protonated amidinium ion can readily form strong ion-dipole interactions and hydrogen bonds with the solvent molecules.

• Polar Aprotic Solvents: Solvents like acetonitrile, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) possess large dipole moments but do not have O-H or N-H bonds for hydrogen donation.[5][6] While the polarity of these solvents can facilitate the dissolution of the polar cyclopropanecarboximidamide, the absence of hydrogen bond donation might result in lower solubility compared to protic solvents.

• Non-Polar Solvents: In non-polar solvents such as hexanes, toluene, and diethyl ether, the solubility of cyclopropanecarboximidamide is anticipated to be very low. The energetic penalty of disrupting the strong intermolecular forces in the solid-state (for the free base) or the crystal lattice (for the salt) to solvate it in a non-polar environment is significant.

Experimental Determination of Solubility

Precise and reproducible solubility data are essential. Two key types of solubility measurements are typically performed: kinetic and thermodynamic solubility.

Table 1: Overview of Solubility Assays

Assay Type	Description	Application
Kinetic Solubility	Measures the concentration of a compound that remains in solution after being rapidly dissolved from a high-concentration stock (usually in DMSO) into an aqueous buffer. It reflects the solubility under non-equilibrium conditions.[7][8]	High-throughput screening in early drug discovery to quickly assess a large number of compounds.
Thermodynamic Solubility	Determines the equilibrium concentration of a compound in a saturated solution after prolonged incubation of the solid material with the solvent. This represents the true solubility.[9][10]	Lead optimization and pre-formulation studies to obtain definitive solubility data for formulation development.

Experimental Protocol: Kinetic Solubility Assay

This protocol outlines a general procedure for determining the kinetic solubility of cyclopropanecarboximidamide.

Objective: To rapidly assess the aqueous solubility of cyclopropanecarboximidamide under non-equilibrium conditions.

Materials:

• Cyclopropanecarboximidamide (or its hydrochloride salt)

• Dimethyl sulfoxide (DMSO), analytical grade

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates

• Plate shaker

• Plate reader capable of nephelometry or UV-Vis spectroscopy

• High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS/MS) system (for quantification)

Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of cyclopropanecarboximidamide (e.g., 10 mM) in DMSO.

• Serial Dilution: Serially dilute the stock solution in DMSO in a 96-well plate.

• Addition to Aqueous Buffer: Transfer a small, fixed volume of each DMSO solution to a corresponding well of a new 96-well plate containing a larger volume of PBS (e.g., 5 µL of DMSO solution into 245 µL of PBS). This results in a final DMSO concentration of 2%.

• Incubation: Seal the plate and shake it at room temperature for a defined period (e.g., 2 hours).[11]

• Detection of Precipitation (Nephelometry): Measure the light scattering of each well using a nephelometer. An increase in light scattering indicates the formation of a precipitate. The concentration at which precipitation is first observed is the kinetic solubility.

• Quantification of Soluble Fraction (HPLC-MS/MS):

  • Centrifuge the plate to pellet any precipitate.

  • Carefully transfer a portion of the supernatant to a new plate.

  • Analyze the concentration of cyclopropanecarboximidamide in the supernatant using a validated HPLC-MS/MS method.[12] The highest concentration at which no precipitation is observed corresponds to the kinetic solubility.

Diagram of Kinetic Solubility Workflow

Caption: Workflow for Kinetic Solubility Determination.

Experimental Protocol: Thermodynamic Solubility Assay

This protocol provides a detailed method for determining the equilibrium solubility of cyclopropanecarboximidamide.

Objective: To determine the true equilibrium solubility of cyclopropanecarboximidamide in various solvents.

Materials:

• Solid cyclopropanecarboximidamide (or its hydrochloride salt)

• Selected solvents (e.g., water, PBS at various pH values, ethanol, acetonitrile, etc.)

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC-UV or HPLC-MS/MS system

Methodology:

• Sample Preparation: Add an excess amount of solid cyclopropanecarboximidamide to a vial containing a known volume of the desired solvent. Ensure that undissolved solid is visible.

• Equilibration: Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 25 °C or 37 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).[10]

• Phase Separation: After incubation, allow the vials to stand to let the excess solid settle. Alternatively, centrifuge the vials to pellet the solid.

• Filtration: Carefully withdraw a sample of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Dilute the filtrate with a suitable solvent and analyze the concentration of cyclopropanecarboximidamide using a validated HPLC-UV or HPLC-MS/MS method.[9]

• pH Measurement: For aqueous solutions, measure the pH of the saturated solution.

Diagram of Thermodynamic Solubility Workflow

Caption: Workflow for Forced Degradation Studies.

Anticipated Degradation Pathways

Based on the chemical structure of cyclopropanecarboximidamide, the following degradation pathways can be anticipated:

• Hydrolysis of the Amidine: The C=N double bond of the amidine functional group is susceptible to hydrolysis, particularly under acidic or basic conditions. This would likely lead to the formation of cyclopropanecarboxamide and ammonia.

• Oxidation: While the cyclopropyl ring is generally stable to oxidation, the nitrogen atoms of the amidine group could be susceptible to oxidation, potentially forming N-oxide or other oxidized species.

• Ring Opening of the Cyclopropyl Group: Under harsh acidic conditions, the strained cyclopropyl ring might undergo ring-opening reactions.

Analytical Methodologies

The development of robust and validated analytical methods is essential for accurately quantifying cyclopropanecarboximidamide and its potential impurities or degradation products.

Chromatographic Methods

Reversed-phase high-performance liquid chromatography (RP-HPLC) or ultra-high-performance liquid chromatography (UPLC) coupled with UV or mass spectrometric detection is the method of choice for the analysis of cyclopropanecarboximidamide.

• Column: A C18 column is a common starting point.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium formate or formic acid in water) and an organic modifier (e.g., acetonitrile or methanol) is typically employed to achieve good separation of the polar parent compound and any less polar degradation products.

• Detection: Mass spectrometry (MS) provides high sensitivity and selectivity, and is invaluable for the identification of unknown degradation products. [13]

Method Validation

Any analytical method used for stability studies must be validated according to ICH guidelines to ensure it is "stability-indicating." This means the method must be able to accurately measure the decrease in the concentration of the active pharmaceutical ingredient (API) due to degradation and to detect and quantify the degradation products formed.

Conclusion and Future Directions

This technical guide provides a comprehensive framework for understanding and evaluating the solubility and stability of cyclopropanecarboximidamide. While specific experimental data for this molecule is not widely available in the public domain, the principles and protocols outlined herein provide a robust starting point for any research or development program. [14] It is imperative that the theoretical considerations presented are validated through rigorous experimental work. The generation of precise solubility data in a range of pharmaceutically relevant solvents and a thorough investigation of the degradation pathways under forced conditions will be critical for the successful advancement of cyclopropanecarboximidamide as a potential therapeutic agent. The methodologies described in this guide are designed to produce the high-quality, reliable data required to meet regulatory expectations and to inform the critical decisions that will shape the future of this promising molecule.

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• Alsante, K. M., et al. (2001). Available Guidance and Best Practices for Conducting Forced Degradation Studies. Pharmaceutical Technology, 25(5), 48-66.
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"Cyclopropanecarboximidamide structural analogs"

An In-Depth Technical Guide to Cyclopropanecarboximidamide Structural Analogs: Synthesis, Application, and Preclinical Evaluation

Executive Summary

Cyclopropanecarboximidamide and its structural analogs represent a class of compounds gaining significant traction in modern medicinal chemistry. The unique stereochemical and conformational properties of the cyclopropane ring, combined with the versatile chemistry of the imidamide group, make this scaffold a fertile ground for the development of novel therapeutics. This guide provides a comprehensive overview for researchers and drug development professionals, detailing synthetic strategies, exploring key therapeutic applications with a focus on enzyme inhibition, and outlining a robust workflow for preclinical evaluation. We delve into the causality behind experimental choices, provide detailed, reproducible protocols, and ground all claims in authoritative scientific literature.

Introduction: The Rise of a Privileged Scaffold

The cyclopropane ring is the smallest possible carbocycle and is increasingly utilized in drug design. Its rigid, three-dimensional structure allows it to act as a "bioisostere" for other chemical groups, such as phenyl rings or gem-dimethyl groups, while introducing unique conformational constraints that can lock a molecule into a bioactive conformation. This often leads to enhanced potency and selectivity for its biological target.

When combined with the carboximidamide functional group—a versatile hydrogen bond donor and acceptor that can engage in crucial interactions with protein active sites—the resulting cyclopropanecarboximidamide core becomes a "privileged scaffold." This term refers to molecular frameworks that are capable of binding to multiple, distinct biological targets, making them highly valuable starting points for drug discovery campaigns. This guide will explore the synthesis, derivatization, and application of this promising scaffold.

Synthetic Strategies and Chemical Space Exploration

The generation of a diverse library of analogs is fundamental to exploring the structure-activity relationship (SAR) of the cyclopropanecarboximidamide core. The primary strategies involve the synthesis of the core scaffold followed by systematic derivatization.

Core Synthesis: The Pinner Reaction

A reliable and widely used method for synthesizing the core cyclopropanecarboximidamide scaffold is the Pinner reaction. This reaction involves the acid-catalyzed addition of an alcohol to a nitrile, followed by treatment with ammonia to form the imidamide.

Experimental Protocol: Synthesis of Cyclopropanecarboximidamide Hydrochloride

• Step 1: Imidate Formation. To a solution of cyclopropanecarbonitrile (1.0 eq) in anhydrous ethanol (2.0 eq), slowly bubble anhydrous hydrogen chloride (HCl) gas at 0°C.

  • Causality Note: The reaction must be kept anhydrous as the intermediate imidate is susceptible to hydrolysis to the corresponding ester. The use of excess ethanol drives the reaction to completion.

• Step 2: Reaction Monitoring. Allow the mixture to stir at room temperature for 12-24 hours. Monitor the disappearance of the nitrile starting material by infrared (IR) spectroscopy (disappearance of the C≡N stretch at ~2250 cm⁻¹).

• Step 3: Isolation. Upon completion, the ethyl cyclopropanecarboximidate hydrochloride often precipitates from the solution. The solid can be isolated by filtration, washed with cold diethyl ether, and dried under vacuum.

• Step 4: Amidation. The crude imidate hydrochloride is then dissolved in a solution of ammonia in methanol (e.g., 7N) and stirred at room temperature for 16-48 hours.

  • Causality Note: The use of a high concentration of ammonia is necessary to displace the ethoxy group and form the final amidine product.

• Step 5: Final Product Isolation. The solvent is removed under reduced pressure. The resulting crude solid is then triturated with diethyl ether or recrystallized from an appropriate solvent system (e.g., ethanol/ether) to yield pure cyclopropanecarboximidamide hydrochloride.

Strategies for Analog Generation

The true power of this scaffold lies in its potential for derivatization at two key positions: the imidamide nitrogen atoms and the cyclopropane ring itself.

• N-Substitution: The nitrogen atoms of the imidamide can be substituted using various alkylating or acylating agents. This allows for the introduction of diverse functional groups that can probe different pockets of a target's active site, potentially increasing potency or modifying pharmacokinetic properties.

• Ring Substitution: Commercially available or synthetically prepared substituted cyclopropanecarbonitriles can be used as starting materials. This allows for the exploration of how substituents on the cyclopropane ring affect binding and activity. Stereochemistry (cis/trans isomers) on the ring adds another layer of complexity and opportunity for optimization.

Therapeutic Applications & Mechanism of Action: DDAH Inhibition

A prominent and well-studied application of cyclopropanecarboximidamide analogs is the inhibition of Dimethylarginine Dimethylaminohydrolase (DDAH). DDAH is a critical enzyme in the nitric oxide (NO) signaling pathway. It metabolizes asymmetric dimethylarginine (ADMA), an endogenous inhibitor of nitric oxide synthases (NOS).[1][2] By inhibiting DDAH, the concentration of ADMA increases, which in turn reduces the production of NO. This mechanism is of significant therapeutic interest in pathologies characterized by excessive NO production, such as septic shock and certain cancers.[2][3][4]

Structure-Activity Relationship (SAR) of DDAH Inhibitors

The development of potent and selective DDAH inhibitors has been a focus of medicinal chemistry efforts. While many reported inhibitors are arginine-based, the unique structure of cyclopropanecarboximidamide offers a novel, non-substrate-like scaffold.[1][5] SAR studies typically involve synthesizing a library of analogs and measuring their inhibitory activity (IC₅₀) against the DDAH enzyme.

Table 1: Illustrative SAR Data for Cyclopropanecarboximidamide Analogs as DDAH1 Inhibitors

Compound ID	R1-Substitution (on Cyclopropane)	R2-Substitution (on Imidamide)	IC₅₀ (µM) for DDAH1
CPD-01	H	H	150
CPD-02	2-methyl (cis)	H	95
CPD-03	2-methyl (trans)	H	120
CPD-04	H	Methyl	75
CPD-05	H	Benzyl	25
CPD-06	2-methyl (cis)	Benzyl	10

Disclaimer: The data in this table is hypothetical and for illustrative purposes to demonstrate SAR principles. Actual values would be derived from experimental assays.

From this illustrative data, several key insights can be drawn:

• Ring Substitution: A small alkyl group on the cyclopropane ring (CPD-02 vs. CPD-01) can improve potency. The stereochemistry is also important, with the cis isomer showing slightly better activity than the trans (CPD-02 vs. CPD-03).

• N-Substitution: Substitution on the imidamide nitrogen is highly beneficial. A simple methyl group (CPD-04) doubles the activity, while a larger, hydrophobic benzyl group (CPD-05) provides a significant boost in potency.

• Synergy: Combining the optimal substitutions from both positions (CPD-06) results in the most potent compound in the series, suggesting that the substitutions at R1 and R2 occupy distinct and complementary pockets in the enzyme's active site.

Mechanism of Action and Signaling Pathway

Cyclopropanecarboximidamide analogs are thought to act as competitive inhibitors of DDAH. The positively charged imidamide group mimics the guanidinium group of the endogenous substrate, ADMA, allowing it to bind to the enzyme's active site. The cyclopropane ring and its substituents then occupy adjacent hydrophobic pockets, anchoring the inhibitor in place.

Caption: DDAH inhibition by cyclopropanecarboximidamide analogs.

Preclinical Evaluation Workflow

The path from a promising compound library to a lead candidate involves a systematic and rigorous evaluation process. This workflow is designed to assess potency, selectivity, and drug-like properties.

Caption: A generalized preclinical workflow for DDAH inhibitors.

Key Experimental Protocol: DDAH1 Inhibition Assay

This is a continuous, spectrophotometric assay used to determine the IC₅₀ of inhibitor compounds. It measures the rate of conversion of the substrate, ADMA, to L-citrulline.

Protocol: DDAH1 Enzymatic Assay

• Reagent Preparation:

  • Assay Buffer: 100 mM Tris-HCl, pH 7.4.

  • Enzyme Stock: Recombinant human DDAH1 diluted to a working concentration (e.g., 50 nM) in assay buffer.

  • Substrate Stock: Asymmetric dimethylarginine (ADMA) prepared at 10 mM in water.

  • Inhibitor Stocks: Test compounds dissolved in DMSO to 10 mM, then serially diluted.

• Assay Procedure:

  • Add 50 µL of assay buffer to the wells of a 96-well UV-transparent plate.

  • Add 1 µL of inhibitor solution at various concentrations (final DMSO concentration should be ≤1%). For the control (100% activity), add 1 µL of DMSO.

  • Add 25 µL of the DDAH1 enzyme solution to each well and incubate for 15 minutes at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding 25 µL of the ADMA substrate solution.

  • Immediately place the plate in a spectrophotometer pre-heated to 37°C.

• Data Acquisition and Analysis:

  • The reaction is monitored by measuring the decrease in absorbance at a specific wavelength, which corresponds to the consumption of ADMA.

  • The initial reaction rates (slopes) are calculated for each inhibitor concentration.

  • The percent inhibition is calculated relative to the DMSO control.

  • The IC₅₀ value is determined by fitting the percent inhibition versus inhibitor concentration data to a four-parameter logistic equation.

  • Self-Validation Note: The assay should include a known, reference DDAH inhibitor as a positive control to validate the assay's performance and ensure consistency between runs.

Challenges and Future Directions

While the cyclopropanecarboximidamide scaffold holds great promise, several challenges remain. Achieving high selectivity for DDAH over other related enzymes like nitric oxide synthases is paramount to avoid off-target effects. Furthermore, optimizing the pharmacokinetic properties (absorption, distribution, metabolism, and excretion - ADME) of these compounds is crucial for their successful development into clinical candidates.

The future of this field lies in the use of structure-based drug design, leveraging crystal structures of DDAH in complex with inhibitors to guide the rational design of new, more potent, and selective analogs. Exploring novel substitutions on the cyclopropane ring and the imidamide group will continue to be a fruitful area of research, potentially leading to the discovery of next-generation therapeutics for a range of diseases.

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An In-Depth Technical Guide to the Discovery and History of Cyclopropanecarboximidamide

Introduction: The Convergence of a Strained Ring and a Versatile Functional Group

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that offer unique three-dimensional structures and favorable pharmacokinetic profiles is relentless. Among the myriad of structural motifs, the cyclopropane ring and the amidine functional group stand out for their profound impact on the biological activity and properties of drug candidates. The incorporation of a cyclopropane ring can enhance potency, improve metabolic stability, and increase brain permeability.[1] Concurrently, the amidine group, with its basic nature and ability to participate in hydrogen bonding, serves as a crucial pharmacophore in numerous therapeutic agents.[2]

This guide delves into the discovery and history of a molecule that elegantly combines these two influential moieties: Cyclopropanecarboximidamide. While a singular, celebrated moment of "discovery" for this compound is not etched in the annals of chemical history, its genesis can be logically traced to the development of a classic name reaction and the growing interest in strained ring systems. We will explore the probable historical synthesis, the underlying chemical principles, and the modern-day relevance of this intriguing molecule.

A Historical Reconstruction: The Advent of Cyclopropanecarboximidamide via the Pinner Reaction

The synthesis of Cyclopropanecarboximidamide is intrinsically linked to the groundbreaking work of Adolf Pinner in the late 19th century. In 1877, Pinner reported a novel acid-catalyzed reaction of a nitrile with an alcohol to form an imino ester salt, which has since become known as the Pinner reaction.[3][4] This reaction provided a robust and versatile method for the synthesis of various nitrogen-containing compounds, most notably, amidines.[5][6]

Given the timeline of the discovery of the Pinner reaction and the availability of the necessary starting materials, it is highly probable that the first synthesis of Cyclopropanecarboximidamide was achieved through this method. The logical precursor for this synthesis is cyclopropanecarbonitrile.

The Pinner Reaction: A Gateway to Amidines

The Pinner reaction is a two-step process that begins with the formation of an imidate salt (a Pinner salt) from a nitrile and an alcohol in the presence of a strong acid, typically anhydrous hydrogen chloride.[7][8][9] This intermediate is then treated with ammonia or an amine to yield the corresponding amidine.[3]

The causality behind this experimental choice lies in the activation of the nitrile by the acid catalyst. Protonation of the nitrile nitrogen significantly increases the electrophilicity of the carbon atom, making it susceptible to nucleophilic attack by the alcohol. The subsequent treatment with ammonia displaces the alkoxy group from the imidate intermediate to form the more stable amidine.

Diagram 1: The Pinner Reaction Mechanism for the Synthesis of Cyclopropanecarboximidamide

Caption: The Pinner reaction pathway for Cyclopropanecarboximidamide synthesis.

Experimental Protocol: A Modern Adaptation of a Historic Synthesis

The following protocol is a self-validating system for the synthesis of Cyclopropanecarboximidamide hydrochloride, based on the principles of the Pinner reaction. The success of the reaction is contingent on anhydrous conditions to prevent the hydrolysis of the Pinner salt to an ester.[4][5]

Step 1: Synthesis of Ethyl Cyclopropanecarboximidate Hydrochloride (Pinner Salt)

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, a condenser, and a drying tube is assembled.

• Reagent Preparation: A solution of cyclopropanecarbonitrile (1.0 eq) in anhydrous ethanol (3.0 eq) and anhydrous diethyl ether is prepared in the flask and cooled to 0°C in an ice bath.

• Acidification: Anhydrous hydrogen chloride gas is bubbled through the solution with vigorous stirring. The reaction is monitored by the formation of a precipitate.

• Isolation of Pinner Salt: The reaction mixture is allowed to stand at a low temperature to complete the precipitation of the ethyl cyclopropanecarboximidate hydrochloride. The solid is then collected by filtration under a dry atmosphere, washed with anhydrous diethyl ether, and dried in vacuo.

Step 2: Conversion to Cyclopropanecarboximidamide Hydrochloride

• Ammonolysis: The isolated Pinner salt is suspended in a solution of anhydrous ethanol. The suspension is cooled in an ice bath.

• Addition of Ammonia: A solution of ammonia in ethanol is added dropwise to the suspension with stirring.

• Reaction Completion: The reaction mixture is stirred at room temperature until the starting imidate has been consumed (monitored by TLC or LC-MS).

• Product Isolation: The solvent is removed under reduced pressure. The resulting solid is triturated with diethyl ether to remove any non-polar impurities. The solid product, Cyclopropanecarboximidamide hydrochloride, is collected by filtration and dried.

Diagram 2: Experimental Workflow for Cyclopropanecarboximidamide Synthesis

Caption: Step-by-step workflow for the synthesis of Cyclopropanecarboximidamide HCl.

Characterization and Physicochemical Properties

The synthesized Cyclopropanecarboximidamide hydrochloride can be characterized using standard analytical techniques.

Property	Value	Source
Molecular Formula	C₄H₉ClN₂	[10]
Molecular Weight	120.58 g/mol	[10]
IUPAC Name	cyclopropanecarboximidamide;hydrochloride	[10]
CAS Number	57297-29-7	[10]
Appearance	Solid (predicted)
Solubility	Soluble in water and polar organic solvents

Spectroscopic data would be essential for unambiguous structure confirmation:

• ¹H NMR: Would show characteristic signals for the cyclopropyl protons and the exchangeable protons of the amidinium group.

• ¹³C NMR: Would display signals for the cyclopropyl carbons and the amidinium carbon.

• IR Spectroscopy: Would exhibit characteristic N-H stretching and C=N stretching vibrations.

• Mass Spectrometry: Would show the molecular ion peak corresponding to the free base.

The Role of Cyclopropanecarboximidamide in Modern Drug Discovery

The structural features of Cyclopropanecarboximidamide make it an attractive building block in contemporary drug discovery. The cyclopropyl group can act as a bioisostere for a gem-dimethyl group or an alkene, providing conformational rigidity and influencing the electronic properties of the molecule.[1] This can lead to enhanced binding affinity for a biological target and improved metabolic stability by blocking sites of oxidation.

The amidine functionality is a strong hydrogen bond donor and can exist in a protonated state at physiological pH, allowing for ionic interactions with target proteins. This has been exploited in the design of inhibitors for various enzymes and receptors.[2]

While specific examples of blockbuster drugs containing the unsubstituted Cyclopropanecarboximidamide core are not prevalent, the cyclopropylamine and related amidine-containing structures are found in a variety of therapeutic agents, including antidepressants and antiviral drugs.[11] The principles learned from the synthesis and properties of Cyclopropanecarboximidamide are therefore highly relevant to the design and development of new chemical entities.

Conclusion

The story of Cyclopropanecarboximidamide is not one of a sudden breakthrough, but rather a testament to the enduring power of fundamental organic reactions. Its likely genesis through the Pinner reaction highlights the importance of robust synthetic methodologies in enabling the exploration of novel chemical space. As our understanding of the intricate interplay between molecular structure and biological function deepens, the strategic incorporation of motifs like the cyclopropyl and amidine groups, as found in Cyclopropanecarboximidamide, will continue to be a cornerstone of successful drug discovery and development. This guide provides a historical context, a practical synthetic approach, and an appreciation for the continued relevance of this seemingly simple yet powerful molecule.

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"physicochemical properties of Cyclopropanecarboximidamide"

An In-depth Technical Guide to the Physicochemical Properties of Cyclopropanecarboximidamide

Introduction

Cyclopropanecarboximidamide, a molecule featuring a strained three-membered carbocyclic ring attached to an imidamide functional group, represents a valuable scaffold in medicinal chemistry and drug discovery. The rigid conformation and unique electronic properties imparted by the cyclopropyl ring can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This guide offers a comprehensive analysis of the core physicochemical properties of Cyclopropanecarboximidamide, providing researchers, scientists, and drug development professionals with the technical data and field-proven insights necessary for its effective application.

A critical distinction must be made at the outset. While the parent compound, Cyclopropanecarboximidamide, is the primary subject, much of the available experimental data pertains to its more common and stable form, Cyclopropanecarboximidamide hydrochloride (CAS 57297-29-7).[1][2][3] This guide will address both species, clearly differentiating between experimental data for the salt and computed or inferred properties for the free base. Understanding these properties is paramount as they directly influence a compound's behavior from initial synthesis and purification to its ultimate biological activity and formulation.

Molecular Identity and Structure

The foundational step in characterizing any chemical entity is to establish its precise molecular structure and associated identifiers. The imidamide functional group, characterized by a C(=N)N moiety, is a key feature influencing the molecule's reactivity and physical properties.

The structures for the free base and its hydrochloride salt are presented below:

• Cyclopropanecarboximidamide (Free Base): The neutral molecule.

• Cyclopropanecarboximidamide Hydrochloride: The salt form, where the imidamide group is protonated and associated with a chloride counter-ion.

A summary of key identifiers for both forms is provided in the table below.

Property	Cyclopropanecarboximidamide (Free Base)	Cyclopropanecarboximidamide Hydrochloride
IUPAC Name	cyclopropanecarboximidamide	cyclopropanecarboximidamide;hydrochloride[2]
CAS Number	Not readily available	57297-29-7[1][2][3]
Molecular Formula	C₄H₈N₂	C₄H₉ClN₂[1][2]
Molecular Weight	84.12 g/mol (Computed)	120.58 g/mol [1][2]
Canonical SMILES	C1CC1C(=N)N	C1CC1C(=N)N.Cl[2]
InChI Key	AIMMVWOEOZMVMS-UHFFFAOYSA-N	JRYOZJIRAVZGMV-UHFFFAOYSA-N[2][3]
PubChem CID	431751[2]	2781916[2]

Acid-Base Properties and Ionization (pKa)

Field Insight: The pKa is arguably one of the most critical physicochemical parameters for any drug candidate. It governs the extent of ionization at a given pH, which in turn dictates aqueous solubility, membrane permeability, and receptor-binding interactions. For a basic compound like Cyclopropanecarboximidamide, the pKa value indicates the pH at which 50% of the molecules are in their protonated (charged) form and 50% are in their neutral (free base) form.

Caption: Protonation equilibrium of Cyclopropanecarboximidamide.

Experimental Protocol: Potentiometric Titration for pKa Determination

This method provides a reliable, self-validating system for measuring pKa.

• Preparation: Accurately weigh a sample of Cyclopropanecarboximidamide hydrochloride and dissolve it in a known volume of deionized water or a suitable co-solvent system if solubility is limited.

• Titration Setup: Place the solution in a thermostatted vessel and use a calibrated pH electrode to monitor the pH.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

• Data Acquisition: Record the pH of the solution after each addition of titrant.

• Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point on the resulting titration curve. Specialized software is used to calculate the pKa by fitting the data to the Henderson-Hasselbalch equation.

Lipophilicity (LogP & LogD)

Field Insight: Lipophilicity, the "greasiness" of a molecule, is a key determinant of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. It is typically expressed as the logarithm of the partition coefficient (LogP) between octanol and water. For an ionizable compound like Cyclopropanecarboximidamide, the distribution coefficient (LogD) is more relevant, as it accounts for the partition of both the neutral and ionized forms at a specific pH.

• LogP: Refers to the partition of the neutral (free base) form.

• LogD at pH 7.4: A more physiologically relevant parameter, which will be significantly lower than the LogP due to the compound's high degree of ionization (protonation) in the aqueous phase at this pH.

While experimental values are not available from the search results, computational models predict a XLogP3 value of -0.4 for the related compound, cyclopropanecarboxamide.[4] The imidamide is expected to be more polar than the amide, suggesting the LogP of the Cyclopropanecarboximidamide free base is likely also low (less than 1).

Caption: Workflow for Shake-Flask LogP Determination.

Solubility

Field Insight: Adequate aqueous solubility is a prerequisite for systemic drug delivery. Poor solubility can lead to low bioavailability and challenging formulation development. As an ionizable base, the solubility of Cyclopropanecarboximidamide is highly pH-dependent.

The hydrochloride salt is reported to be soluble in water.[5][6] This is expected, as the salt form is ionic and readily solvated by polar water molecules. The free base form would be significantly less soluble in aqueous media. The hygroscopic nature of the hydrochloride salt further indicates its affinity for water.[5][6]

Experimental Protocol: Thermodynamic Solubility Determination

• Sample Preparation: Add an excess amount of the solid compound (e.g., Cyclopropanecarboximidamide HCl) to a vial containing a buffer of known pH (e.g., phosphate-buffered saline at pH 7.4).

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the solid and dissolved states.

• Separation: Separate the undissolved solid from the solution by centrifugation and/or filtration.

• Quantification: Accurately dilute the resulting saturated supernatant and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.[7][8]

Physical and Spectroscopic Characterization

A combination of physical measurements and spectroscopic analysis provides a definitive fingerprint for the compound, ensuring identity, purity, and structural integrity.

Physical Properties

These bulk properties are crucial for handling, storage, and formulation.

Property	Value (for Cyclopropanecarboximidamide HCl)	Significance
Appearance	White to almost white or light yellow crystalline powder[3][6]	Basic quality control check.
Melting Point	122.0 - 131.0 °C[3]	Indicator of purity and crystal lattice energy.
Hygroscopicity	Reported as hygroscopic[5][6]	Critical for handling and storage; requires controlled low-humidity environment.

Spectroscopic Profile

Spectroscopic data provides an unambiguous confirmation of the molecular structure.[9][10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the cyclopropyl protons (typically complex multiplets in the upfield region, ~0.5-1.5 ppm) and broad, exchangeable signals for the N-H protons.

  • ¹³C NMR: Would reveal signals for the cyclopropyl carbons and a distinct downfield signal for the C=N carbon of the imidamide group.

• Infrared (IR) Spectroscopy: Expected to show strong absorption bands corresponding to N-H stretching vibrations (typically broad, in the 3200-3400 cm⁻¹ region) and a C=N stretching vibration (~1640-1680 cm⁻¹).

• Mass Spectrometry (MS): In Electron Ionization (EI) mode, the mass spectrum would show the molecular ion peak corresponding to the mass of the free base (m/z ~84). Electrospray Ionization (ESI) in positive mode would show the protonated molecule [M+H]⁺ at m/z ~85.

• Raman Spectroscopy: Data for the hydrochloride salt is available, providing complementary vibrational information to IR spectroscopy.[2]

Stability Assessment

Field Insight: Ensuring a molecule's stability is a non-negotiable aspect of drug development, directly impacting shelf-life, safety, and efficacy. Stability studies are performed under controlled conditions as mandated by ICH guidelines.[12][13]

The primary stability concerns for Cyclopropanecarboximidamide are:

• Hygroscopicity: The hydrochloride salt readily absorbs moisture from the air, which can lead to physical changes (e.g., deliquescence) and potentially initiate chemical degradation.[5][6] Storage in a desiccated, inert atmosphere is crucial.[6]

• Hydrolysis: The imidamide functional group is susceptible to hydrolysis, which would cleave the C=N bond to yield cyclopropanecarboxamide (CAS 6228-73-5).[4][14][15] This degradation is typically catalyzed by acid or base and is temperature-dependent.

Protocol Outline: ICH-Compliant Stability Study

A robust stability program is a self-validating system for determining shelf-life.

• Batch Selection: Use at least three batches of the drug substance packaged in the proposed storage container.

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Testing Intervals:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24 months, and annually thereafter.

  • Accelerated: 0, 3, and 6 months.

• Analytical Methods: At each time point, test the samples for key attributes using validated, stability-indicating methods (e.g., HPLC for purity and degradation products, Karl Fischer titration for water content, and appearance checks).

Caption: Workflow for an ICH-compliant stability study.

Conclusion

Cyclopropanecarboximidamide is a foundational building block whose utility is defined by its physicochemical properties. It is a highly basic, polar molecule that is predominantly handled as its water-soluble hydrochloride salt. Key considerations for researchers include its high pKa, ensuring ionization at physiological pH, and the hygroscopic nature of its salt form, which necessitates careful handling and storage. The potential for hydrolysis of the imidamide group is the primary chemical stability concern. A thorough understanding and experimental characterization of the properties outlined in this guide are essential for leveraging this valuable chemical scaffold in research and development endeavors.

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Unlocking the Cellular Targets of Cyclopropanecarboximidamide: A Technical Guide to Modern Target Identification

Abstract

The identification of the molecular targets of novel bioactive compounds is a critical and often rate-limiting step in drug discovery and chemical biology. Cyclopropanecarboximidamide and its derivatives represent a class of small molecules with potential biological activities, yet their mechanisms of action remain largely uncharacterized. This in-depth technical guide provides a comprehensive framework for the systematic identification and validation of the cellular targets of cyclopropanecarboximidamide. Moving beyond a mere recitation of protocols, this guide, intended for researchers, scientists, and drug development professionals, delves into the causal logic behind experimental choices, emphasizing the integration of computational, chemical, and biological approaches to construct a self-validating and robust target deconvolution workflow. We will explore cutting-edge techniques in chemical proteomics, including affinity-based methods and label-free approaches, alongside powerful computational strategies and genetic validation tools, to provide a holistic roadmap for elucidating the molecular basis of cyclopropanecarboximidamide's bioactivity.

Introduction: The Enigma of Cyclopropanecarboximidamide and the Imperative of Target Identification

Cyclopropanecarboximidamide is a small molecule characterized by a strained cyclopropane ring coupled to a carboximidamide functional group. While derivatives of cyclopropane-containing compounds have demonstrated a wide range of biological activities, including antimicrobial and antifungal properties, the specific cellular interactome of the parent molecule, cyclopropanecarboximidamide, remains a scientific "black box".[1][2] The journey from a bioactive "hit" to a validated therapeutic lead or a powerful chemical probe hinges on the successful elucidation of its molecular target(s).[3] Understanding the direct protein interactions of a small molecule is paramount for several reasons:

• Mechanism of Action (MoA): Target identification reveals the fundamental biological pathways perturbed by the compound, explaining its observed phenotypic effects.

• Selectivity and Off-Target Effects: A comprehensive target profile helps to distinguish between desired on-target effects and potentially toxic off-target interactions.[3]

• Lead Optimization: Knowledge of the target's binding site and structure-activity relationships (SAR) guides medicinal chemistry efforts to improve potency, selectivity, and pharmacokinetic properties.

• Biomarker Development: Validated targets can serve as biomarkers to monitor drug efficacy and patient response in clinical settings.

This guide will navigate the multifaceted process of target identification for cyclopropanecarboximidamide, presenting a logical and integrated workflow that combines hypothesis generation with rigorous experimental validation.

The Strategic Workflow: An Integrated Approach to Target Deconvolution

A successful target identification campaign is not a linear path but rather an iterative cycle of hypothesis generation, experimental testing, and data-driven refinement. The following workflow outlines a strategic approach to deconvoluting the targets of cyclopropanecarboximidamide, integrating computational, chemical proteomics, and biological validation methods.

Caption: Integrated workflow for cyclopropanecarboximidamide target identification.

Phase 1: Hypothesis Generation - Peering into the Possibilities

Before embarking on resource-intensive experimental studies, it is prudent to generate initial hypotheses about the potential targets of cyclopropanecarboximidamide. This can be achieved through a combination of computational and literature-based approaches.

In Silico Target Prediction

Computational methods offer a rapid and cost-effective means of surveying the vast landscape of the human proteome for potential binding partners of a small molecule.[4]

• Reverse Docking: In contrast to traditional docking where a ligand is docked into a known protein target, reverse docking screens a single ligand against a library of protein structures.[1][3][5] This approach can identify proteins with binding pockets that are sterically and electrostatically complementary to cyclopropanecarboximidamide.

• Pharmacophore and Shape-Based Screening: These ligand-based methods search for known drugs or bioactive molecules that share similar 3D structural features or pharmacophoric elements with cyclopropanecarboximidamide.[4] Identifying such analogs can provide clues about potential shared targets.

Table 1: Key Databases and Software for In Silico Target Prediction

Tool/Database	Method	Application for Cyclopropanecarboximidamide
ZINC, PubChem	Ligand Databases	Source of 3D conformers for screening.
PDB, AlphaFold DB	Protein Structure Databases	Library of receptor structures for reverse docking.
AutoDock, GOLD	Docking Software	To perform reverse docking calculations.
Pharmit, ZINCPharmer	Pharmacophore Screening	To identify molecules with similar pharmacophores.
SwissTargetPrediction	Web Server	Integrated platform for target prediction.

Literature Mining and Analog-Based Inference

A thorough review of the scientific literature for compounds containing the cyclopropane carboxamide or imidamide scaffold can provide valuable insights. While direct data on cyclopropanecarboximidamide may be sparse, studies on its analogs can suggest potential biological activities and target classes. For example, some cyclopropane-containing compounds have been reported to possess antimicrobial and antifungal activities, suggesting that their targets may be enzymes involved in microbial cell wall synthesis or other essential metabolic pathways.[1][6]

Phase 2: Experimental Target Discovery - Casting a Wide Net with Chemical Proteomics

Chemical proteomics aims to identify protein-small molecule interactions on a proteome-wide scale.[7][8] This can be broadly categorized into affinity-based methods, which require a modified version of the small molecule, and label-free methods that use the unmodified compound.

Chemical Probe Synthesis: The Key to Affinity-Based Approaches

For affinity-based methods, a chemical probe is synthesized by attaching a reactive group (for covalent capture) and/or a reporter tag (for enrichment and detection) to the parent molecule, cyclopropanecarboximidamide.[9][10][11] The design of this probe is critical to the success of the experiment.

• Photoaffinity Labeling (PAL): A photoreactive moiety, such as a diazirine or benzophenone, is incorporated into the probe.[12][13][14] Upon UV irradiation, this group forms a highly reactive species that covalently crosslinks to nearby amino acid residues of the binding protein.

• Affinity-Based Probes: An affinity tag, such as biotin, is attached to the molecule via a linker.[15] This allows for the selective enrichment of the probe-protein complex from a cell lysate using streptavidin-coated beads.

Causality in Probe Design: The position of the linker and tag is not arbitrary. It should be placed at a position on the cyclopropanecarboximidamide scaffold that is predicted (e.g., from SAR data on analogs) to be non-essential for target binding. The linker itself should be of sufficient length and hydrophilicity to minimize steric hindrance and non-specific binding.[16][17]

Caption: General schematic for chemical probe design.

Affinity Purification-Mass Spectrometry (AP-MS)

In a typical AP-MS experiment, the synthesized probe is incubated with a cell lysate or live cells. The probe-protein complexes are then enriched and subsequently identified by mass spectrometry.

Experimental Protocol: AP-MS

• Probe Incubation: Incubate the biotinylated cyclopropanecarboximidamide probe with cell lysate. A control experiment with a structurally similar but inactive analog or competition with an excess of the parent compound should be performed in parallel.

• Affinity Capture: Add streptavidin-coated magnetic beads to the lysate to capture the probe-protein complexes.

• Washing: Wash the beads extensively with a series of buffers of increasing stringency to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Proteomic Analysis: Digest the eluted proteins with trypsin and analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins in the probe-treated sample versus the control sample. Proteins that are significantly enriched in the probe-treated sample are considered potential targets.[18][19][20][21]

Label-Free Methods: Bypassing the Need for Chemical Synthesis

Label-free methods are advantageous as they do not require chemical modification of the small molecule, thus avoiding potential alterations in its binding properties.[7]

• Drug Affinity Responsive Target Stability (DARTS): This technique is based on the principle that the binding of a small molecule can stabilize a protein and make it more resistant to proteolysis.[9][15][18][22][23]

Experimental Protocol: DARTS

• Compound Incubation: Treat cell lysates with cyclopropanecarboximidamide or a vehicle control.

• Protease Digestion: Add a protease (e.g., pronase, thermolysin) to the lysates and incubate for a specific time.

• Quenching: Stop the digestion reaction.

• Analysis: Analyze the protein samples by SDS-PAGE and silver staining or by mass spectrometry. Proteins that are protected from digestion in the presence of cyclopropanecarboximidamide will appear as more intense bands on the gel or will be more abundant in the mass spectrometry data.[9][18][22][23]

• Cellular Thermal Shift Assay (CETSA): CETSA relies on the phenomenon that ligand binding increases the thermal stability of a protein.[21][24][25][26]

Experimental Protocol: CETSA

• Compound Treatment: Treat intact cells or cell lysates with cyclopropanecarboximidamide or a vehicle control.

• Heat Challenge: Heat the samples across a range of temperatures.

• Lysis and Separation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Detection: Quantify the amount of the protein of interest remaining in the soluble fraction at each temperature using Western blotting or mass spectrometry. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[21][24][25][26]

Phase 3: Hit Prioritization and Initial Validation

Chemical proteomics experiments often yield a list of potential target proteins. The next crucial step is to prioritize these "hits" and perform initial validation to confirm direct binding.

Mass Spectrometry Data Analysis and Hit Scoring

The raw data from mass spectrometry experiments must be carefully analyzed to identify proteins that are specifically and significantly enriched in the presence of the cyclopropanecarboximidamide probe or are stabilized in the label-free experiments.[18][19][20][21] This involves:

• Protein Identification: Matching the experimental MS/MS spectra to theoretical spectra from a protein sequence database.

• Quantification: Comparing the abundance of each identified protein between the experimental and control samples.

• Statistical Analysis: Applying statistical tests to determine the significance of the observed enrichment or stabilization.

Secondary Biophysical Assays

Orthogonal biophysical assays are essential to confirm the direct binding of cyclopropanecarboximidamide to the high-priority candidate proteins identified from the proteomics screens.

• Surface Plasmon Resonance (SPR): This label-free technique measures the real-time binding of an analyte (cyclopropanecarboximidamide) to a ligand (the purified candidate protein) immobilized on a sensor chip. It provides quantitative information on binding affinity (KD) and kinetics (kon and koff).

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat changes that occur upon the binding of a small molecule to a protein, providing a complete thermodynamic profile of the interaction.

Phase 4: Cellular and In Vivo Target Validation

The final and most critical phase of target identification is to validate the functional relevance of the identified targets in a cellular or in vivo context.

Genetic Perturbation

Experimental Protocol: CRISPR/Cas9 Knockout

• Guide RNA Design and Cloning: Design and clone guide RNAs (gRNAs) targeting the gene of interest into a Cas9 expression vector.

• Transfection and Selection: Transfect the target cells with the CRISPR/Cas9 construct and select for cells that have successfully integrated the plasmid.

• Validation of Knockout: Confirm the knockout of the target protein by Western blotting or other methods.

• Phenotypic Analysis: Assess whether the knockout cells exhibit the same phenotype as the wild-type cells treated with cyclopropanecarboximidamide.

Cellular Phenotyping and Rescue Experiments

If the genetic knockout or knockdown of a target protein confers resistance to cyclopropanecarboximidamide, this is a strong indicator of on-target activity. Furthermore, "rescue" experiments, where a mutated version of the target protein that does not bind the compound is expressed in the knockout cells, can provide definitive evidence of target engagement.

Conclusion: From a Molecule to a Mechanism

The identification of the cellular targets of cyclopropanecarboximidamide is a challenging but achievable goal. The key to success lies in a multi-pronged, integrated approach that combines the predictive power of computational methods, the discovery potential of chemical proteomics, and the definitive validation provided by genetic and cellular biology. By following the systematic and logically-driven workflow outlined in this guide, researchers can move beyond phenotypic observations to a deep mechanistic understanding of how this intriguing small molecule exerts its biological effects. This knowledge will not only illuminate new areas of biology but also pave the way for the potential development of novel therapeutics and research tools.

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An In-Depth Technical Guide to the In Silico Modeling of Cyclopropanecarboximidamide Interactions

Abstract

Cyclopropane-containing compounds are of significant interest in medicinal chemistry due to their unique conformational and electronic properties, which can enhance binding affinity, metabolic stability, and potency.[1][2] Cyclopropanecarboximidamide, a molecule featuring this strained ring system coupled with a basic imidamide group, presents a compelling scaffold for drug design. This guide provides a comprehensive, technically-grounded framework for investigating its molecular interactions using a synergistic combination of in silico modeling techniques. We will navigate the complete computational workflow, from initial ligand and target preparation to the prediction of binding modes via molecular docking, and finally, the dynamic assessment of complex stability through molecular dynamics simulations. Each protocol is presented with an emphasis on the underlying scientific rationale, ensuring that the described methods are not merely a sequence of steps but a self-validating system for generating robust and reliable computational hypotheses.

Introduction

The integration of computational methods, or in silico modeling, has become an indispensable pillar of modern drug discovery.[3] These approaches precede and complement experimental assays, offering a cost-effective and rapid means to screen vast chemical libraries, predict molecular interactions, and refine lead compounds. The core principle is to simulate the complex interplay between a small molecule (ligand) and its biological target (typically a protein) at an atomic level.[4][5]

Cyclopropanecarboximidamide (PubChem CID: 431751) is a small molecule characterized by a three-membered cyclopropane ring and a carboximidamide functional group.[6] While its specific biological activities are not extensively documented in public literature, related cyclopropane carboxamide derivatives have demonstrated a wide array of pharmacological effects, including antimicrobial, antifungal, and antitumor activities.[1][2][7][8][9] The rigid cyclopropane ring restricts conformational flexibility, which can reduce the entropic penalty of binding, while the imidamide group can act as a key hydrogen bond donor and acceptor.

This guide provides researchers, scientists, and drug development professionals with a detailed roadmap for the in silico analysis of Cyclopropanecarboximidamide. We will explore a multi-stage computational strategy designed to elucidate its potential binding partners and interaction dynamics.

Section 1: Foundational Analysis and System Preparation

The fidelity of any in silico model is fundamentally dependent on the quality of the initial input structures. This preparatory phase is arguably the most critical, as errors introduced here will propagate through the entire simulation cascade.

Ligand Preparation: Characterizing Cyclopropanecarboximidamide

The first step is to generate a high-quality, three-dimensional representation of the ligand.

• Causality: The ligand's 3D conformation, charge distribution, and protonation state directly dictate its ability to form favorable interactions within a protein's binding site. The imidamide group, in particular, requires careful consideration as its protonation state is pH-dependent and crucial for forming salt bridges or hydrogen bonds.

Experimental Protocol: Ligand Preparation

• Obtain 2D Structure: Source the canonical SMILES string or 2D structure of Cyclopropanecarboximidamide from a reliable chemical database like PubChem (CID: 431751).[6]

• Generate 3D Coordinates: Use a molecular editor such as Avogadro or UCSF Chimera to convert the 2D representation into a 3D structure.

• Protonation State Assignment: At a physiological pH of ~7.4, the imidamide group is likely to be protonated. Utilize a tool like ChemAxon's pKa calculator or the H++ server to confirm the dominant protonation state. This step is critical for accurate charge assignment.

• Energy Minimization: Perform an initial energy minimization of the 3D structure using a suitable force field (e.g., MMFF94 or UFF). This process resolves any steric clashes or unnatural bond lengths, resulting in a low-energy, stable conformation.

• File Format Conversion: Save the prepared ligand structure in a format suitable for docking software, such as .mol2 or .pdbqt. This often involves assigning partial charges (e.g., Gasteiger charges).

Target Identification and Preparation

Since specific targets for Cyclopropanecarboximidamide are not well-established, a target identification strategy is necessary. This can be achieved through literature mining for analogous compounds or by using inverse docking/pharmacophore screening servers (e.g., PharmMapper, SuperPred). For this guide, we will proceed with a hypothetical target to demonstrate the workflow. Let us assume we have identified a protein kinase as a potential target.

• Causality: The protein structure must be meticulously cleaned to remove non-physiological artifacts from the experimental structure determination process (e.g., X-ray crystallography). This includes removing water molecules that are not structurally conserved, adding missing hydrogen atoms, and completing any missing residues or loops, all of which are essential for an accurate representation of the electrostatic and steric environment of the binding site.

Experimental Protocol: Protein Preparation

• Source Protein Structure: Download the 3D coordinates of the target protein from the RCSB Protein Data Bank (PDB).[10] Select a high-resolution crystal structure, preferably one co-crystallized with a ligand bound in the site of interest.

• Clean the PDB File: Using a molecular visualization program like PyMOL or UCSF Chimera, remove all non-essential components:

  • Delete all water molecules.

  • Remove any co-solvents, ions, or ligands from the original crystal structure.

  • Retain only the protein chains relevant to the binding event.

• Add Hydrogen Atoms: Since PDB files from X-ray crystallography often lack explicit hydrogen atoms, they must be added. This is crucial for defining the hydrogen-bonding network. Most molecular modeling packages have automated tools for this.[11]

• Assign Protonation States: Assign protonation states to titratable residues (e.g., Histidine, Aspartate, Glutamate) based on a predicted pH of 7.4.

• Repair Missing Residues/Loops: If the PDB structure has missing residues or loops, especially near the binding site, they should be modeled using tools like SWISS-MODEL or Modeller.

• Save the Prepared Protein: Save the cleaned, hydrogen-added protein structure in a .pdb or .pdbqt format.

Section 2: Molecular Docking – A Static Snapshot of Binding

Molecular docking predicts the preferred orientation (pose) and binding affinity of a ligand when it interacts with a target protein.[10] It functions as a computational "search," exploring numerous possible conformations of the ligand within the binding site and ranking them using a scoring function.[5]

• Expertise & Experience: The choice of docking software and the definition of the search space are critical decisions. While many algorithms exist, AutoDock Vina is a widely used and validated tool known for its balance of speed and accuracy.[12] The search space, or "grid box," must be large enough to encompass the entire binding site but not so large as to introduce unnecessary computational expense and potential for false positives. A common practice is to define the grid box around a known co-crystallized ligand.

The Docking Workflow

The following protocol outlines a standard docking procedure using AutoDock Vina.

Experimental Protocol: Molecular Docking with AutoDock Vina

• Prepare Ligand and Receptor: Ensure both the Cyclopropanecarboximidamide ligand and the target protein have been prepared as .pdbqt files, which contain atomic coordinates and partial charge information.[11]

• Define the Grid Box:

  • Load the prepared protein receptor into AutoDock Tools (ADT).

  • Identify the active site. If a co-crystallized ligand was present in the original PDB file, its coordinates provide the ideal center for the grid box.

  • Set the grid box dimensions (e.g., in Ångströms) to cover the entire binding pocket, typically with a 4-5 Å buffer around the known ligand's position.

  • Output the grid parameters (center coordinates and dimensions) to a configuration file (conf.txt).

• Execute the Docking Simulation: Run the AutoDock Vina simulation from the command line, specifying the receptor, ligand, configuration file, and output file. vina --receptor protein.pdbqt --ligand ligand.pdbqt --config conf.txt --out results.pdbqt --log results.log

• Analyze the Results: The primary outputs are:

  • Binding Affinity: Found in the log file, reported in kcal/mol. More negative values indicate stronger predicted binding.

  • Ligand Poses: The results.pdbqt file contains the coordinates of the top-ranked binding poses (typically 9-10). Visualize these poses along with the protein receptor in PyMOL or Chimera to analyze key interactions (e.g., hydrogen bonds, hydrophobic contacts, salt bridges).

Self-Validation and Trustworthiness

A single docking score is not definitive proof of interaction. Trust in the results is built through validation.

• Protocol Validation: Before docking the novel ligand, perform a "re-docking" experiment. Dock the original co-crystallized ligand (removed during preparation) back into the protein's active site. A successful docking protocol should reproduce the experimental binding pose with a Root Mean Square Deviation (RMSD) of less than 2.0 Å. This validates that the chosen docking parameters are appropriate for the target system.

Table 1: Example Docking Results Summary

Ligand	Predicted Binding Affinity (kcal/mol)	RMSD to Crystal Pose (Å)	Key Interacting Residues
Co-crystallized Ligand (Re-docked)	-9.5	1.2	GLU-150, LYS-45, TYR-152
Cyclopropanecarboximidamide (Pose 1)	-7.8	N/A	GLU-150, SER-148, PHE-80

| Cyclopropanecarboximidamide (Pose 2) | -7.5 | N/A | GLU-150, LYS-45, ILE-78 |

Visualization: Molecular Docking Workflow

Caption: A flowchart of the molecular docking process.

Section 3: Molecular Dynamics – Observing the Interaction in Motion

While docking provides a valuable static prediction, biological systems are dynamic. Molecular Dynamics (MD) simulations model the time-dependent behavior of a molecular system, providing insights into the stability of the protein-ligand complex and the nature of their interactions over time.[13][14]

• Expertise & Experience: MD simulations are computationally intensive and require careful setup. The choice of a force field—a set of parameters describing the potential energy of the system—is paramount. For protein-ligand systems, a common approach is to use a well-established protein force field (e.g., AMBER, CHARMM) and generate specific parameters for the ligand using a tool like CGenFF or Antechamber. The system must also be solvated in a periodic box of water molecules and neutralized with ions to simulate physiological conditions.[15][16]

The MD Simulation Workflow

This protocol provides a high-level overview of an MD simulation using GROMACS, a popular and powerful simulation engine.[15][17]

Experimental Protocol: GROMACS MD Simulation

• System Setup:

  • Complex Formation: Use the best-ranked pose of the Cyclopropanecarboximidamide-protein complex from docking as the starting structure.

  • Force Field Selection: Choose a protein force field (e.g., AMBER99SB-ILDN) and generate a topology file for the protein. Generate ligand topology and parameter files compatible with the protein force field.

  • Solvation: Place the complex in a periodic simulation box (e.g., cubic or dodecahedron) and fill it with a pre-equilibrated water model (e.g., TIP3P).[13]

  • Ionization: Add ions (e.g., Na+ or Cl-) to neutralize the system's overall charge and mimic a physiological salt concentration (~0.15 M).

• Simulation Execution:

  • Energy Minimization: Perform a steep descent energy minimization of the entire solvated system to remove any steric clashes.

  • Equilibration (NVT & NPT):

    • Run a short simulation (e.g., 100-500 ps) at constant Number of particles, Volume, and Temperature (NVT ensemble) to allow the solvent to equilibrate around the complex while the complex itself is position-restrained.

    • Run another short simulation (e.g., 500-1000 ps) at constant Number of particles, Pressure, and Temperature (NPT ensemble) to equilibrate the system's density.

  • Production MD: Run the main simulation (e.g., 50-100 ns) with all restraints removed. Save the coordinates (trajectory) at regular intervals (e.g., every 10 ps).

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand over time relative to the starting structure. A stable RMSD indicates the system has reached equilibrium.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF of individual residues to identify flexible or rigid regions of the protein upon ligand binding.

  • Interaction Analysis: Analyze the trajectory for persistent interactions, such as hydrogen bonds or salt bridges, between the ligand and protein.

Table 2: Example MD Simulation Stability Metrics (over 100 ns)

Metric	System	Average Value	Interpretation
RMSD	Protein Backbone	1.8 ± 0.3 Å	The protein structure is stable.
RMSD	Ligand (relative to protein)	1.5 ± 0.5 Å	The ligand remains stably bound in the active site.

| Hydrogen Bonds | Ligand-Protein | 2.5 (average count) | Consistent hydrogen bonding network maintained. |

Visualization: MD Simulation Workflow

Caption: A generalized workflow for molecular dynamics simulation.

Conclusion

This technical guide outlines a robust, multi-faceted in silico strategy for investigating the molecular interactions of Cyclopropanecarboximidamide. By synergistically combining molecular docking and molecular dynamics, researchers can move from a static binding hypothesis to a dynamic understanding of complex stability and intermolecular interactions. The docking phase serves as an efficient screening method to generate initial poses, while the subsequent MD simulation provides a crucial layer of validation, assessing the stability of these poses in a more biologically relevant, dynamic environment. The emphasis on methodical preparation and self-validating protocols ensures that the generated models are not only predictive but also trustworthy, providing a solid foundation for guiding subsequent experimental validation and advancing the development of novel therapeutics based on the cyclopropane scaffold.

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An In-Depth Technical Guide to the ADME Properties Prediction of Cyclopropanecarboximidamide

Abstract

The incorporation of unique chemical motifs like the cyclopropane ring is a strategic approach in modern drug discovery to enhance metabolic stability, potency, and target binding.[1][2][3] Cyclopropanecarboximidamide, as a representative of such structures, presents a distinct profile for Absorption, Distribution, Metabolism, and Excretion (ADME) that warrants a detailed investigation. This guide provides a comprehensive framework for the predictive evaluation of its ADME properties, integrating computational (in silico) modeling with established in vitro assays. We delve into the causal relationships behind experimental choices and provide validated, step-by-step protocols essential for researchers, scientists, and drug development professionals. The objective is to furnish a robust, self-validating system for the early-stage characterization of this and structurally related compounds, thereby de-risking development and optimizing the path to clinical candidacy.[4]

Introduction: The Imperative of Early ADME Assessment

The journey of a drug candidate from discovery to market is fraught with challenges, with a significant percentage of failures in late-stage development attributed to suboptimal pharmacokinetic and toxicity profiles.[5][6] Early and accurate prediction of a compound's ADME properties is therefore not merely advantageous but critical for mitigating these risks.[4] By front-loading ADME evaluation, we can guide medicinal chemistry efforts to refine molecular structures for better "drug-like" qualities, ultimately saving considerable time and resources.[7][8]

The cyclopropane moiety in cyclopropanecarboximidamide is known to confer increased metabolic stability and conformational rigidity, which can positively influence its interaction with biological targets.[1][2] However, the interplay of the strained three-membered ring and the basic amidine group necessitates a tailored approach to ADME prediction. This guide outlines an integrated strategy, leveraging both computational and experimental methodologies to build a comprehensive ADME profile.[9]

Foundational Physicochemical Properties: The In Silico Starting Point

Before embarking on resource-intensive in vitro assays, a thorough in silico analysis of cyclopropanecarboximidamide's fundamental physicochemical properties is paramount. These properties govern its behavior in biological systems and provide the initial clues to its ADME profile.

Key Physicochemical Descriptors

A variety of computational tools can be employed for these predictions, ranging from open-access platforms to commercial software packages.[7][10][11]

Property	Predicted Value Range	Significance in ADME
Molecular Weight	~84.12 g/mol	Influences diffusion and overall size-related transport.
logP (Octanol/Water Partition Coefficient)	-0.5 to 1.0	A measure of lipophilicity, impacting membrane permeability and solubility.
logD (Distribution Coefficient at pH 7.4)	-1.0 to 0.5	pH-dependent lipophilicity, crucial for predicting behavior in physiological environments.
pKa (Acid Dissociation Constant)	~10-11 (for the amidinium ion)	Determines the ionization state at physiological pH, affecting solubility, permeability, and target binding.
Topological Polar Surface Area (TPSA)	~49.9 Ų	Predicts passive molecular transport through membranes.
Aqueous Solubility (logS)	High	Essential for absorption; poor solubility is a major hurdle for oral bioavailability.
Hydrogen Bond Donors/Acceptors	Donors: 2, Acceptors: 2	Influences solubility and interactions with biological macromolecules.

Note: The values presented are estimations based on the structure of cyclopropanecarboximidamide and may vary slightly between different prediction algorithms. The hydrochloride salt form has a molecular weight of approximately 120.58 g/mol .[12]

Interpretation and Causality

The predicted low lipophilicity (logP/logD) and high polar surface area suggest that passive diffusion across lipid membranes might be limited. However, its high predicted aqueous solubility is a favorable characteristic for absorption. The basic nature of the amidine group (high pKa) indicates that it will be predominantly protonated and positively charged at physiological pH, which can influence its interaction with transporters and metabolic enzymes.

Absorption: Predicting Entry into the Systemic Circulation

For orally administered drugs, absorption from the gastrointestinal (GI) tract is the first critical step. We will employ a tiered approach, starting with a simple, high-throughput in vitro model and progressing to a more biologically complex cell-based assay.

Passive Permeability Assessment: The PAMPA Assay

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cost-effective, cell-free method to predict passive transcellular permeability.[13] It isolates the contribution of passive diffusion, providing a baseline understanding of a compound's ability to cross a lipid barrier.[14]

Caption: Workflow for the bidirectional Caco-2 permeability assay.

• Cell Culture and Seeding :

  • Culture Caco-2 cells according to standard protocols.

  • Seed the cells onto permeable Transwell® filter supports and culture for 21-25 days to allow for differentiation into a polarized monolayer. [15][16]

• Monolayer Integrity Check :

  • Prior to the experiment, measure the Transepithelial Electrical Resistance (TEER) of the monolayer. A TEER value ≥ 200 Ω·cm² is generally considered acceptable. [17][18] * Confirm low permeability to a paracellular marker like Lucifer Yellow. [16]

• Transport Experiment :

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS) at pH 7.4.

  • For Apical to Basolateral (A→B) transport : Add the test compound (typically 1-10 µM) to the apical (donor) chamber and fresh buffer to the basolateral (receiver) chamber. [17] * For Basolateral to Apical (B→A) transport : Add the test compound to the basolateral (donor) chamber and fresh buffer to the apical (receiver) chamber.

  • Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours). [17] * At the end of the incubation, collect samples from the donor and receiver chambers.

• Data Analysis :

  • Quantify the compound concentration in all samples by LC-MS/MS.

  • Calculate the apparent permeability (Papp) in both directions.

  • Determine the Efflux Ratio (ER) = Papp(B→A) / Papp(A→B). An ER > 2 is indicative of active efflux. [16][19]

Metabolism: Predicting Biotransformation and Stability

Metabolism, primarily occurring in the liver, is the process by which the body chemically modifies drugs, affecting their efficacy and duration of action. [9]The cyclopropane ring is generally resistant to metabolic degradation, which can lead to a longer in vivo half-life. [1][2]The primary concern for cyclopropanecarboximidamide would be the metabolism of the amidine group or potential ring-opening reactions catalyzed by cytochrome P450 (CYP) enzymes.

Metabolic Stability: The Liver Microsomal Stability Assay

This assay provides a measure of a compound's susceptibility to Phase I metabolism by CYP enzymes present in liver microsomes. [20]It is a cornerstone of in vitro ADME testing. [21][22]

Caption: Workflow for the liver microsomal metabolic stability assay.

• Preparation :

  • Thaw cryopreserved human liver microsomes (HLM) at 37°C and dilute in 0.1 M phosphate buffer (pH 7.4) to the desired protein concentration (e.g., 0.5 mg/mL). [21][23]Keep on ice.

  • Prepare a solution of the test compound in buffer. The final concentration in the incubation should typically be 1 µM to be below the enzyme's Km. [21] * Prepare the NADPH-regenerating system solution (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase). [24]

• Incubation :

  • In a 96-well plate, combine the microsomal solution and the test compound solution.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH-regenerating system.

  • Incubate at 37°C with shaking.

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing cold acetonitrile with an internal standard to stop the reaction. [20]

• Sample Analysis and Data Interpretation :

  • Centrifuge the quenched samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • From the slope of the line, calculate the in vitro half-life (t½) and the intrinsic clearance (CLint). [20][24]

Distribution and Excretion: Further Considerations

While this guide focuses on the primary predictive assays for absorption and metabolism, a complete ADME profile also requires an understanding of distribution and excretion.

• Plasma Protein Binding (PPB): The extent to which a compound binds to plasma proteins like albumin affects the unbound fraction available to exert its pharmacological effect. Rapid equilibrium dialysis (RED) is a common in vitro method to determine this.

• Excretion Pathways: While in vitro models are less direct for predicting excretion, data from metabolic stability assays can provide clues. High metabolic stability may suggest that renal clearance of the unchanged drug could be a significant excretion pathway.

Integrated ADME Prediction Strategy

The power of this approach lies in the integration of in silico and in vitro data. The initial computational predictions provide a hypothesis-driven basis for designing and interpreting the subsequent, more complex in vitro experiments.

Caption: An integrated workflow for ADME property prediction.

Conclusion and Future Directions

This guide provides a foundational, yet comprehensive, framework for the preclinical ADME evaluation of cyclopropanecarboximidamide. By systematically progressing from in silico predictions to in vitro assays like PAMPA and Caco-2 for absorption, and microsomal stability for metabolism, researchers can build a robust data package. This self-validating system, where computational predictions inform experimental design and experimental results refine our understanding, is crucial for making informed decisions in the drug discovery pipeline. The unique structural features of cyclopropane-containing compounds underscore the necessity of this tailored, multi-faceted approach to accurately predict their pharmacokinetic fate and ultimately enhance their potential as successful therapeutics.

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Exploring the Therapeutic Potential of Cyclopropanecarboximidamide: A Technical Guide for Drug Development Professionals

Abstract

Cyclopropanecarboximidamide, a small molecule featuring a unique combination of a cyclopropyl ring and an imidamide functional group, represents an intriguing yet underexplored scaffold in medicinal chemistry. The cyclopropyl moiety is a well-established bioisostere known to enhance metabolic stability, binding affinity, and other critical pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2] Concurrently, the imidamide functional group is a key pharmacophore in a variety of biologically active compounds, exhibiting a broad range of therapeutic activities. This technical guide provides a comprehensive exploration of the potential therapeutic avenues for Cyclopropanecarboximidamide. By dissecting the established roles of its constituent chemical motifs, we propose plausible mechanisms of action and delineate potential therapeutic targets. This document serves as a foundational resource for researchers, scientists, and drug development professionals, offering a structured approach to systematically investigate the therapeutic utility of this promising, yet uncharacterized, small molecule. We present detailed, step-by-step methodologies for initial in vitro and in vivo screening, target validation, and preliminary toxicity assessments, aiming to catalyze further research and development efforts in this nascent area.

Introduction: The Rationale for Investigating Cyclopropanecarboximidamide

The relentless pursuit of novel chemical entities with improved therapeutic profiles is a cornerstone of modern drug discovery. Small molecules, typically with a molecular weight under 900 daltons, form the bedrock of a vast number of approved drugs due to their ability to readily penetrate cell membranes and interact with specific biological targets.[3] Cyclopropanecarboximidamide, with its low molecular weight, embodies the characteristics of a promising starting point for a drug discovery program.

The molecule's structure is a strategic amalgamation of two powerful pharmacophoric elements:

• The Cyclopropyl Group: This three-membered carbocycle is far from a simple saturated ring. Its strained nature imparts unique electronic and conformational properties.[1] In medicinal chemistry, the cyclopropyl group is often employed to:

  • Enhance Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring makes it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[4]

  • Improve Potency and Selectivity: The rigid nature of the ring can lock a molecule into a bioactive conformation, leading to improved binding affinity and selectivity for its target.[1]

  • Modulate Physicochemical Properties: The introduction of a cyclopropyl group can fine-tune lipophilicity and other properties that influence absorption, distribution, metabolism, and excretion (ADME).[2]

  • Serve as a Bioisostere: It can act as a replacement for other functional groups, such as gem-dimethyl groups or vinyl groups, to improve a drug candidate's profile.

• The Imidamide (Amidine) Functional Group: Amidine-containing compounds are a well-established class of molecules with a diverse range of biological activities.[5] The basicity of the amidine group allows it to participate in hydrogen bonding and electrostatic interactions with biological targets, making it a key feature in many therapeutic agents.[5] Documented activities of amidine-containing compounds include:

  • Antimicrobial (antibacterial, antifungal)[5]

  • Antiviral[5]

  • Antiprotozoal and Antiparasitic[5][6]

The combination of these two functionalities in Cyclopropanecarboximidamide suggests a high potential for novel biological activity. This guide will explore this potential by proposing specific therapeutic areas of interest and outlining a comprehensive research and development workflow.

Proposed Therapeutic Applications and Mechanistic Hypotheses

Based on the known biological activities of its constituent moieties, we propose two primary therapeutic areas for the initial investigation of Cyclopropanecarboximidamide: antimicrobial and anticancer .

Antimicrobial Potential: A Novel Scaffold for Combating Resistance

The prevalence of amidine-containing compounds in antimicrobial agents suggests that Cyclopropanecarboximidamide could exhibit antibacterial or antifungal properties.[5] The positively charged imidamide group at physiological pH can facilitate interactions with negatively charged components of microbial cell membranes or key enzymes.

Hypothesized Mechanism of Action: We postulate that Cyclopropanecarboximidamide may act by disrupting microbial cell membrane integrity or by inhibiting essential enzymes involved in microbial replication or metabolism. The cyclopropyl group could enhance cell wall penetration and provide metabolic stability against microbial enzymes.

Experimental Workflow: Initial Antimicrobial Screening

Caption: Workflow for initial in vitro antimicrobial screening of Cyclopropanecarboximidamide.

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay

• Preparation of Compound: Prepare a stock solution of Cyclopropanecarboximidamide hydrochloride in sterile deionized water or a suitable solvent (e.g., DMSO, ensuring final concentration does not inhibit microbial growth).

• Microorganism Culture: Grow selected bacterial and fungal strains to mid-log phase in appropriate broth media (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the Cyclopropanecarboximidamide stock solution in the appropriate broth.

• Inoculation: Add a standardized inoculum of the test microorganism to each well. Include positive (microorganism only) and negative (broth only) controls.

• Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticancer Potential: Targeting Cell Proliferation and Survival

The cyclopropyl group is present in several anticancer drugs, where it often contributes to enhanced potency and metabolic stability.[7] Furthermore, some carboxamide derivatives have shown promise as anticancer agents.[8][9]

Hypothesized Mechanism of Action: We propose that Cyclopropanecarboximidamide could interfere with cancer cell proliferation by targeting key signaling pathways or by inducing apoptosis. The planar nature of the cyclopropyl ring and the hydrogen bonding capacity of the imidamide group could facilitate binding to the active site of enzymes crucial for cancer cell survival, such as kinases or polymerases.

Experimental Workflow: In Vitro Anticancer Screening

Caption: Workflow for initial in vitro anticancer screening of Cyclopropanecarboximidamide.

Protocol 2: Cell Viability (MTT) Assay

• Cell Culture: Culture a panel of human cancer cell lines in their recommended media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed the cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of Cyclopropanecarboximidamide hydrochloride for 48-72 hours. Include vehicle-treated and untreated controls.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits cell growth by 50%.

Synthesis and Characterization

The synthesis of Cyclopropanecarboximidamide can be approached through established organic chemistry methodologies. A plausible synthetic route would involve the conversion of a commercially available starting material, such as cyclopropanecarbonitrile or cyclopropanecarboxamide.

Table 1: Physicochemical Properties of Cyclopropanecarboximidamide Hydrochloride

Property	Value	Source
Molecular Formula	C4H9ClN2	PubChem
Molecular Weight	120.58 g/mol	PubChem
CAS Number	57297-29-7	PubChem
Appearance	White to Almost white powder to crystal	ChemicalBook
Melting Point	123 °C	ChemicalBook
Water Solubility	Soluble	ChemicalBook

Preliminary Toxicity Assessment

Early assessment of potential toxicity is crucial in the drug development pipeline.

In Vitro Cytotoxicity against Normal Cells: The cytotoxicity of Cyclopropanecarboximidamide should be evaluated against a panel of normal, non-cancerous human cell lines (e.g., fibroblasts, endothelial cells) to determine its selectivity for cancer cells.

Hepatotoxicity: Given that a related compound, cyclopropane carboxylic acid, has been implicated in hepatic toxicity, preliminary in vitro hepatotoxicity studies using primary human hepatocytes or HepG2 cells are warranted.[2] Assays for liver enzyme leakage (e.g., ALT, AST) and cell viability should be performed.

Future Directions and Conclusion

The exploration of Cyclopropanecarboximidamide's therapeutic potential is in its infancy. The foundational data generated from the proposed workflows will be instrumental in guiding further research. Positive results from the initial in vitro screens would justify progression to more advanced studies, including:

• Target Identification and Validation: Utilizing techniques such as affinity chromatography, proteomics, and genetic approaches to identify the molecular target(s) of Cyclopropanecarboximidamide.

• Lead Optimization: Synthesizing analogs of Cyclopropanecarboximidamide to improve potency, selectivity, and ADME properties.

• In Vivo Efficacy Studies: Evaluating the therapeutic efficacy of promising candidates in relevant animal models of infection or cancer.

• Pharmacokinetic and Toxicological Studies: Conducting comprehensive in vivo studies to understand the compound's absorption, distribution, metabolism, excretion, and safety profile.

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A Technical Guide to Cyclopropanecarboximidamide Derivatives in Modern Drug Discovery

Abstract: The strategic incorporation of unique chemical motifs is a cornerstone of modern drug discovery, enabling the fine-tuning of pharmacological properties to overcome challenges in efficacy, selectivity, and pharmacokinetics. Among these, the cyclopropane ring has emerged as a powerful tool for imparting favorable characteristics onto drug candidates. When combined with the carboximidamide functional group—a versatile bioisostere of amides and carboxylic acids—the resulting cyclopropanecarboximidamide scaffold presents a compelling, yet underexplored, opportunity for generating novel therapeutics. This guide provides an in-depth analysis of this scaffold, covering its physicochemical rationale, robust synthetic strategies, known and potential biological applications, and a framework for guiding future lead optimization efforts. It is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this unique structural motif in their discovery programs.

The Strategic Value of the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropane ring, the smallest of the cycloalkanes, is far more than a simple three-carbon linker. Its unique electronic and structural properties are frequently exploited by medicinal chemists to solve complex pharmacological puzzles.[1][2] The increasing prevalence of this moiety in preclinical and clinically approved drugs is a testament to its utility.[3][4]

Physicochemical and Pharmacological Advantages

The inherent benefits of incorporating a cyclopropyl group are multifaceted:

• Conformational Rigidity: The strained three-membered ring imparts significant structural rigidity. This can lock a molecule into its bioactive conformation, reducing the entropic penalty of binding to a biological target and thereby increasing potency.[2][3][4]

• Metabolic Stability: The C-H bonds of a cyclopropane ring are shorter and stronger than those in corresponding linear alkanes.[3][5] This increased bond dissociation energy makes the ring less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, which often improves a compound's half-life.[2][6]

• Modulation of Physicochemical Properties: The cyclopropyl group is lipophilic and can be used to enhance membrane permeability, including passage across the blood-brain barrier.[3][4] It can serve as a rigid bioisosteric replacement for alkenes or gem-dimethyl groups, allowing chemists to systematically probe structure-activity relationships.[1][6]

• Improved Target Engagement: By acting as a conformationally constrained linker, the cyclopropyl group can optimize the spatial orientation of other functional groups, leading to enhanced binding affinity and a reduction in off-target effects.[1][3]

A Critical Caveat: Metabolic Bioactivation

While generally enhancing metabolic stability, the combination of a cyclopropyl ring directly bound to a nitrogen atom—a core feature of the cyclopropanecarboximidamide scaffold—requires careful consideration. This specific motif can be susceptible to CYP-mediated oxidation, which may lead to ring-opening and the formation of reactive intermediates.[6] The well-documented hepatotoxicity of the antibiotic trovafloxacin, which involves oxidation of its cyclopropylamine moiety, serves as a crucial cautionary tale for drug developers.[6] Therefore, any program involving N-cyclopropyl derivatives must include early, rigorous screening for metabolic bioactivation potential.

Feature	Impact in Drug Design	Supporting Rationale
Rigidity	Enhances potency and selectivity	Locks molecule in bioactive conformation, reducing entropic penalty upon binding.[2][3]
Metabolic Stability	Increases in vivo half-life	Stronger C-H bonds are less prone to CYP-mediated hydrogen abstraction.[1][6]
Lipophilicity	Improves permeability (incl. BBB)	Can replace more flexible, metabolically labile alkyl chains.[3][4]
Bioisosterism	Fine-tunes SAR	Acts as a stable replacement for alkenes or gem-dimethyl groups.[1][6]
Metabolic Risk	Potential for reactive metabolites	N-cyclopropyl motifs can undergo CYP-mediated ring opening.[6]

Synthesis of Cyclopropanecarboximidamide Derivatives

A robust and flexible synthetic strategy is paramount for exploring the chemical space around a new scaffold. The synthesis of cyclopropanecarboximidamide derivatives is efficiently achieved through a two-stage process: first, the construction of a key 1-arylcyclopropane-1-carbonitrile intermediate, followed by its conversion to the target carboximidamide.

General Synthetic Workflow

The overall synthetic logic involves a base-mediated cyclization to form the core cyclopropyl nitrile, followed by a classical Pinner reaction to yield the desired amidine functionality. This approach allows for diversification at multiple points.

General workflow for the synthesis of cyclopropanecarboximidamide derivatives.

Experimental Protocols

The following protocols are presented as self-validating systems, providing the causality behind experimental choices to ensure reproducibility and understanding.

Protocol 1: Synthesis of 1-phenylcyclopropane-1-carbonitrile

This protocol describes the α-alkylation of phenylacetonitrile with 1,2-dibromoethane to form the key cyclopropyl nitrile intermediate.[7]

Step	Procedure	Rationale & Expert Insights
1. Reagent Preparation	To a solution of 2-phenylacetonitrile (1.0 eq) in a suitable solvent like DMF or DMSO, add finely powdered sodium hydroxide (2.5 eq).	A strong base is required to deprotonate the benzylic carbon, forming a resonance-stabilized carbanion. NaOH is a cost-effective and potent choice. A polar aprotic solvent is used to solvate the cation without interfering with the nucleophilic carbanion.
2. Cyclization	Add 1,2-dibromoethane (1.2 eq) dropwise to the solution while maintaining the temperature at 60 °C. Monitor the reaction by TLC.	The reaction proceeds via a tandem SN2 mechanism. The first alkylation is followed by an intramolecular cyclization. Controlling the temperature is crucial; higher temperatures can lead to side products and lower yields.[7]
3. Workup	After completion, cool the reaction mixture to room temperature and pour it into ice-water. Extract the aqueous layer with ethyl acetate (3x).	Quenching with water neutralizes the excess base and dissolves inorganic salts. Extraction with a water-immiscible organic solvent isolates the desired product.
4. Purification	Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient).	The brine wash removes residual water. Drying agents remove trace moisture before solvent evaporation. Chromatography is necessary to separate the product from unreacted starting materials and any side products.

Protocol 2: Conversion to N-substituted Cyclopropanecarboximidamide

This protocol utilizes the Pinner reaction, a classic and reliable method for converting nitriles into imidates, which are then readily converted to the target amidine.

Step	Procedure	Rationale & Expert Insights
1. Imidate Formation	Dissolve the 1-phenylcyclopropane-1-carbonitrile (1.0 eq) in anhydrous ethanol (excess). Bubble dry HCl gas through the solution at 0 °C until saturation. Seal the vessel and let it stand at room temperature for 12-24 hours.	Anhydrous conditions are critical to prevent hydrolysis of the nitrile or the resulting imidate back to an amide. HCl protonates the nitrile nitrogen, activating it for nucleophilic attack by ethanol to form the ethyl imidate hydrochloride salt.
2. Product Isolation	Remove the solvent under reduced pressure. Triturate the resulting solid with anhydrous diethyl ether to yield the crude imidate salt.	Diethyl ether is used to wash away any non-polar, unreacted starting material while precipitating the polar imidate hydrochloride salt.
3. Amidine Formation	Dissolve the crude imidate salt in anhydrous ethanol and add the desired primary or secondary amine (1.5 eq). Stir at room temperature for 4-6 hours.	The amine displaces the ethoxy group from the imidate in a nucleophilic substitution reaction to form the final carboximidamide product. The reaction is typically clean and proceeds readily at ambient temperature.
4. Purification	Concentrate the reaction mixture and purify via column chromatography or recrystallization to obtain the final product.	The choice of purification depends on the physical properties of the final compound. Characterization by 1H NMR, 13C NMR, and HRMS is required to confirm the structure.[8]

Medicinal Chemistry Applications & Biological Targets

While cyclopropanecarboximidamide is an emerging scaffold, extensive research on the closely related cyclopropanecarboxamides provides a strong basis for predicting its therapeutic potential. These compounds have demonstrated a wide range of biological activities.[7][9]

Therapeutic Area	Target/Activity	Example Organism/Cell Line	Reported Potency (MIC/IC50)
Antifungal	Sterol 14-α demethylase (CYP51)[10]	Candida albicans	MIC80 = 16 µg/mL for lead compounds[10][11]
Antibacterial	General activity	Staphylococcus aureus, Escherichia coli	Moderate activity reported[11]
Anticancer	Antiproliferative	U937 Human Myeloid Leukemia	Effective inhibition reported[7]
Fungicidal	General activity	Pyricularia oryzae	67.1% inhibition at 50 µg/mL[12]
Insecticidal	Larvicidal	Culex pipiens pallens (mosquito)	>60% lethal rate at 5 µg/mL[12]

The antifungal activity is particularly noteworthy. The target, CYP51, is a crucial enzyme in the biosynthesis of ergosterol, a vital component of fungal cell membranes.[10] The ability of cyclopropane-containing molecules to inhibit this enzyme suggests that the cyclopropanecarboximidamide scaffold could be a promising starting point for the development of novel antifungal agents.

Framework for Lead Optimization: Structure-Activity Relationships (SAR)

Once a hit compound is identified, a systematic exploration of its SAR is conducted to improve potency, selectivity, and ADME properties.[13] For the cyclopropanecarboximidamide scaffold, optimization efforts can be focused on three key regions.

Key regions for SAR exploration on the cyclopropanecarboximidamide scaffold.

• Aryl Ring (R1): The substitution pattern on the aryl ring is a primary driver of target-specific interactions. Electron-withdrawing groups (e.g., -Cl, -CF3) and electron-donating groups (e.g., -OCH3, -CH3) can be systematically varied to probe electronic requirements within the binding site. The position of these substituents will dictate the molecule's interaction with specific amino acid residues.

• Imidamide Group (R2, R3): The N-substituents on the carboximidamide group are critical for modulating physicochemical properties. Unsubstituted (R2=R3=H) amidines are strongly basic. Introducing alkyl or aryl groups will alter the pKa, hydrogen bonding potential, and overall solubility. This is a key handle for reducing P-glycoprotein efflux or improving oral bioavailability.[3][4]

• Cyclopropane Ring: While often left unsubstituted to maximize metabolic stability, adding small groups like a methyl substituent can be a valuable strategy. This can serve to block a potential site of metabolism or to probe for small, lipophilic pockets within the target's active site, potentially boosting potency.[6]

Future Outlook and Challenges

The cyclopropanecarboximidamide scaffold is a promising platform for drug discovery, combining the proven benefits of the cyclopropyl group with the versatile, bioisosteric nature of the carboximidamide. The straightforward and modular synthetic routes allow for the rapid generation of diverse chemical libraries.

The primary challenge for any program utilizing this scaffold will be the early and thorough assessment of metabolic stability, specifically addressing the potential for bioactivation of the N-cyclopropyl motif.[6] Advanced in vitro assays using liver microsomes and hepatocytes, coupled with metabolite identification studies, should be considered a mandatory stage-gate for progression.

Future research should focus on:

• Expanding Biological Targets: Screening cyclopropanecarboximidamide libraries against a broader range of targets, including kinases, proteases, and GPCRs, is likely to uncover novel activities.

• Integrated Drug Design: Employing computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) studies, can rationalize experimental findings and guide the design of next-generation analogs with improved properties.[14][15][16]

• Detailed Pharmacokinetic Profiling: Moving beyond initial activity screens, comprehensive ADME/Tox profiling of lead compounds will be essential to identify candidates with viable drug-like properties for in vivo studies.

By embracing the opportunities while proactively mitigating the potential risks, researchers can effectively leverage the unique properties of cyclopropanecarboximidamide derivatives to develop the next generation of innovative medicines.

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• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (Source: National Institutes of Health, URL: [Link])

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• Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide - PubMed Central. (Source: National Institutes of Health, URL: [Link])

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• Structure-Affinity Relationships and Structure-Kinetic Relationships of 1,2-Diarylimidazol-4-carboxamide Derivatives as Human Cannabinoid 1 Receptor Antagonists - PubMed. (Source: National Institutes of Health, URL: [Link])

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Protocols & Analytical Methods

Synthesis of Cyclopropanecarboximidamide: A Detailed Protocol for Researchers

Introduction: The Significance of the Cyclopropyl Amidine Moiety in Modern Drug Discovery

The cyclopropane ring, a motif of elegant simplicity, continues to captivate the attention of medicinal chemists. Its unique conformational rigidity, coupled with its ability to modulate electronic properties, makes it a valuable surrogate for gem-dimethyl groups and other larger aliphatic systems. When this strained three-membered ring is appended to an amidine functionality, the resulting cyclopropanecarboximidamide scaffold emerges as a pharmacophore of significant interest. This structural unit is found in a range of biologically active molecules and serves as a crucial building block in the synthesis of novel therapeutic agents. The inherent reactivity and hydrogen bonding capabilities of the amidine group, constrained by the adjacent cyclopropyl ring, offer a distinct presentation to biological targets, making it a compelling component in rational drug design.

This application note provides a comprehensive guide for the synthesis of cyclopropanecarboximidamide, tailored for researchers, scientists, and professionals in drug development. We will delve into the mechanistic underpinnings of the synthetic routes, provide detailed, step-by-step protocols, and offer practical insights to ensure successful and reproducible outcomes.

Strategic Approaches to Cyclopropanecarboximidamide Synthesis

The synthesis of cyclopropanecarboximidamide can be approached through several strategic pathways. The most direct and widely employed method is the Pinner reaction, which utilizes the readily available cyclopropanecarbonitrile as a starting material. An alternative, though less direct route, involves the preparation of cyclopropanecarboxamide, which can then be converted to the target amidine. This guide will focus on the highly reliable Pinner reaction, providing a detailed protocol for its execution.

The Pinner Reaction: A Classic and Efficient Route

The Pinner reaction, first described by Adolf Pinner in 1877, is an acid-catalyzed reaction between a nitrile and an alcohol to form an imino ester salt, commonly referred to as a Pinner salt.[1] This intermediate is then readily converted to the corresponding amidine upon treatment with ammonia.[2] The reaction proceeds under anhydrous conditions to prevent the hydrolysis of the intermediate imino ester to an ester.[2][3]

Experimental Protocol: Synthesis of Cyclopropanecarboximidamide Hydrochloride via the Pinner Reaction

This protocol details the two-step synthesis of cyclopropanecarboximidamide hydrochloride from cyclopropanecarbonitrile.

Step 1: Formation of Ethyl Cyclopropanecarboximidate Hydrochloride (Pinner Salt)

Reaction Principle: Cyclopropanecarbonitrile is reacted with anhydrous ethanol in the presence of hydrogen chloride gas. The nitrile nitrogen is protonated, rendering the nitrile carbon susceptible to nucleophilic attack by ethanol. This results in the formation of the ethyl cyclopropanecarboximidate hydrochloride salt.

Materials and Reagents:

Reagent	Formula	Molecular Weight ( g/mol )	CAS Number	Purity
Cyclopropanecarbonitrile	C₄H₅N	67.09	5500-21-0	≥98%
Anhydrous Ethanol	C₂H₅OH	46.07	64-17-5	≥99.5%
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Anhydrous, ≥99%
Hydrogen Chloride	HCl	36.46	7647-01-0	Gas

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, a drying tube (filled with calcium chloride), and a low-temperature thermometer. The entire setup should be under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: To the flask, add cyclopropanecarbonitrile (1.0 eq) and anhydrous ethanol (1.1 eq). Cool the mixture to 0 °C in an ice bath.

• HCl Gas Introduction: Bubble dry hydrogen chloride gas through the stirred solution. Maintain the temperature below 10 °C throughout the addition. Continue the HCl addition until the solution is saturated and a precipitate of the Pinner salt begins to form.

• Reaction Completion: After saturation with HCl, seal the flask and allow the reaction mixture to stand at 0-5 °C for 12-24 hours. The progress of the reaction can be monitored by the disappearance of the nitrile peak in the IR spectrum.

• Isolation of Pinner Salt: The resulting crystalline precipitate of ethyl cyclopropanecarboximidate hydrochloride is collected by filtration under a blanket of dry nitrogen. Wash the crystals with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting materials. Dry the product under vacuum.

Step 2: Ammonolysis of the Pinner Salt to Cyclopropanecarboximidamide Hydrochloride

Reaction Principle: The isolated Pinner salt is treated with ammonia. The more nucleophilic ammonia displaces the ethoxy group of the imino ester to form the thermodynamically more stable amidine.

Materials and Reagents:

Reagent	Formula	Molecular Weight ( g/mol )	CAS Number	Purity
Ethyl Cyclopropanecarboximidate Hydrochloride	C₆H₁₂ClNO	149.62	N/A	As prepared in Step 1
Anhydrous Ethanol	C₂H₅OH	46.07	64-17-5	≥99.5%
Ammonia	NH₃	17.03	7664-41-7	Gas

Procedure:

• Reaction Setup: In a clean, dry flask, dissolve the ethyl cyclopropanecarboximidate hydrochloride (1.0 eq) in anhydrous ethanol. Cool the solution to 0 °C in an ice bath.

• Ammonia Addition: Bubble anhydrous ammonia gas through the solution for 1-2 hours. Alternatively, a solution of ammonia in ethanol can be prepared and added to the Pinner salt solution.

• Reaction and Workup: After the addition of ammonia, allow the reaction mixture to stir at room temperature for 12-18 hours. The formation of ammonium chloride as a byproduct will be observed as a white precipitate.

• Isolation of Product: Remove the ammonium chloride by filtration. The filtrate contains the desired cyclopropanecarboximidamide hydrochloride.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. The cyclopropanecarboximidamide hydrochloride can be further purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether.[4] The final product is typically a white to off-white crystalline solid.[4]

Expected Yield: The overall yield for this two-step process is typically in the range of 70-85%, depending on the purity of the starting materials and the careful control of reaction conditions.

Characterization Data for Cyclopropanecarboximidamide Hydrochloride

Property	Value
Molecular Formula	C₄H₉ClN₂
Molecular Weight	120.58 g/mol [5]
Appearance	White to almost white powder or crystals[4]
Melting Point	123 °C[4]
Solubility	Soluble in water[4]

Alternative Precursor Synthesis: Cyclopropanecarboxamide

Protocol: Synthesis of Cyclopropanecarboxamide from Cyclopropanecarbonyl Chloride

Reaction Principle: This method involves the direct amidation of cyclopropanecarbonyl chloride with ammonia. The reaction is typically high-yielding and proceeds rapidly.

Materials and Reagents:

Reagent	Formula	Molecular Weight ( g/mol )	CAS Number	Purity
Cyclopropanecarbonyl Chloride	C₄H₅ClO	104.53	4023-34-1	≥98%
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Anhydrous
Ammonia	NH₃	17.03	7664-41-7	Gas
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	Reagent Grade

Procedure:

• Reaction Setup: In a well-ventilated fume hood, dissolve cyclopropanecarbonyl chloride (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Ammonia Addition: Purge ammonia gas through the stirred solution at room temperature for approximately 2 hours.[6]

• Workup: Upon completion of the reaction, remove the solvent by vacuum distillation.[6]

• Purification: Dissolve the residue in ethyl acetate and filter to remove any insoluble ammonium chloride. Concentrate the filtrate to obtain pure cyclopropanecarboxamide as a crystalline solid.[6]

Expected Yield: This reaction often proceeds with near-quantitative yield.[6]

Visualizing the Synthesis Workflow

To provide a clear overview of the synthetic pathways, the following diagrams illustrate the key transformations.

Caption: Workflow for the Pinner reaction synthesis of cyclopropanecarboximidamide HCl.

Caption: Synthesis of the cyclopropanecarboxamide precursor.

Safety and Handling Considerations

• Hydrogen Chloride and Ammonia: Both are corrosive and toxic gases. All manipulations should be performed in a well-ventilated fume hood.

• Anhydrous Conditions: The Pinner reaction requires strictly anhydrous conditions to prevent side reactions. Ensure all glassware is flame-dried and reagents are anhydrous.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Conclusion

The synthesis of cyclopropanecarboximidamide is an essential process for accessing a key structural motif in contemporary drug discovery. The Pinner reaction, starting from cyclopropanecarbonitrile, provides a reliable and efficient route to this valuable building block. By understanding the underlying chemical principles and adhering to the detailed protocols outlined in this guide, researchers can confidently and safely synthesize cyclopropanecarboximidamide for their research and development endeavors. The alternative synthesis of the cyclopropanecarboxamide precursor offers additional flexibility in starting material selection.

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Synthesis of Cyclopropanecarboximidamide: A Detailed Experimental Guide for Researchers

Abstract

This comprehensive application note provides researchers, scientists, and drug development professionals with a detailed experimental guide for the synthesis of cyclopropanecarboximidamide, a valuable building block in medicinal chemistry. This document outlines two primary synthetic strategies, with a significant focus on the Pinner reaction, a classic and reliable method for the conversion of nitriles to amidines. The causality behind experimental choices, self-validating protocols, and in-depth technical insights are provided to ensure scientific integrity and reproducibility. All protocols are supported by authoritative references and include data presentation in structured tables and visualizations of reaction workflows.

Introduction: The Significance of Cyclopropanecarboximidamide

The cyclopropyl moiety is a highly sought-after structural motif in modern drug discovery. Its incorporation into small molecules can significantly impact their conformational rigidity, metabolic stability, and binding affinity to biological targets. Cyclopropanecarboximidamide, as a bioisostere of a guanidine group, offers unique properties in terms of basicity and hydrogen bonding capacity, making it a crucial intermediate in the synthesis of a wide array of pharmacologically active compounds. This guide provides a detailed exploration of its synthesis, empowering researchers to confidently produce this valuable compound.

Strategic Approaches to Synthesis

Two principal retrosynthetic pathways for the preparation of cyclopropanecarboximidamide will be discussed. The first and most emphasized approach involves the synthesis of a cyclopropanecarbonitrile precursor followed by its conversion to the target amidine via the Pinner reaction. The second, alternative route details the preparation of cyclopropanecarboxamide, which can also serve as a precursor.

dot graph "synthetic_strategies" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#4285F4", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} . Caption: Overview of synthetic strategies for Cyclopropanecarboximidamide.

Primary Synthetic Route: The Pinner Reaction

The Pinner reaction is a robust and widely utilized method for the synthesis of amidines from nitriles.[1][2] The reaction proceeds in two distinct stages: the formation of an intermediate Pinner salt (an imino ester hydrochloride) followed by ammonolysis to yield the desired amidine.[3]

Mechanism of the Pinner Reaction

The reaction is initiated by the acid-catalyzed nucleophilic addition of an alcohol to the nitrile. The protonation of the nitrile nitrogen by a strong acid, typically anhydrous hydrogen chloride, activates the nitrile carbon towards attack by the alcohol. This forms a protonated imidate, which upon rearrangement and loss of a proton, yields the stable Pinner salt. Subsequent treatment with ammonia displaces the alkoxy group to form the final amidine product.[3]

dot graph "pinner_reaction_mechanism" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#4285F4", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} . Caption: Simplified mechanism of the Pinner reaction.

Experimental Protocols

Cyclopropanecarbonitrile is a key precursor and can be synthesized from 4-chlorobutyronitrile via an intramolecular cyclization reaction.[4]

Materials:

• 4-Chlorobutyronitrile

• Sodium amide (NaNH₂)

• Liquid ammonia (NH₃)

• Anhydrous diethyl ether

• Ammonium chloride (for quenching)

Procedure:

• Set up a three-necked round-bottom flask equipped with a dry ice condenser, a mechanical stirrer, and a dropping funnel.

• In a well-ventilated fume hood, condense liquid ammonia into the flask.

• Carefully add sodium amide in portions to the liquid ammonia with stirring.

• Dissolve 4-chlorobutyronitrile in anhydrous diethyl ether and add it dropwise to the sodium amide suspension in liquid ammonia over a period of 1-2 hours, maintaining the temperature below -33°C.

• After the addition is complete, allow the reaction to stir for an additional 2-3 hours.

• Carefully quench the reaction by the slow addition of solid ammonium chloride until the blue color of the solvated electrons disappears.

• Allow the ammonia to evaporate overnight in the fume hood.

• To the remaining residue, add water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent by rotary evaporation, and purify the crude cyclopropanecarbonitrile by distillation.

Parameter	Value	Reference
Starting Material	4-Chlorobutyronitrile	[4]
Reagent	Sodium amide in liquid ammonia	[4]
Reaction Time	3-5 hours	N/A
Typical Yield	Varies based on scale and conditions	N/A

This protocol is adapted from a general procedure for the Pinner reaction.[3]

Materials:

• Cyclopropanecarbonitrile

• Anhydrous ethanol

• Anhydrous hydrogen chloride (gas or a solution in an anhydrous solvent)

• Anhydrous diethyl ether

• Ammonia (gas)

• Ammonium carbonate

Procedure:

• Formation of the Pinner Salt (Ethyl Cyclopropanecarboximidate Hydrochloride):

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a calcium chloride drying tube, dissolve cyclopropanecarbonitrile (1.0 eq) in anhydrous ethanol (excess, ~5-10 eq).

  • Cool the solution to 0°C in an ice bath.

  • Bubble anhydrous hydrogen chloride gas through the solution for 1-2 hours, or add a saturated solution of HCl in anhydrous ethanol, ensuring the reaction remains anhydrous.

  • Seal the flask and stir the reaction mixture at 0-5°C for 24-48 hours. The Pinner salt may precipitate as a white solid.

  • The formation of the Pinner salt can be monitored by the disappearance of the nitrile peak in the IR spectrum.

  • If a precipitate forms, it can be filtered under a nitrogen atmosphere, washed with cold anhydrous diethyl ether, and dried under vacuum to yield ethyl cyclopropanecarboximidate hydrochloride. Alternatively, the reaction mixture can be used directly in the next step.

• Formation of Cyclopropanecarboximidamide Hydrochloride:

  • Cool the reaction mixture containing the Pinner salt (or the isolated salt redissolved in anhydrous ethanol) to 0-5°C.

  • Bubble anhydrous ammonia gas through the stirred solution until the solution is saturated and a basic pH is achieved.

  • To the basified reaction mixture, add ammonium carbonate (approximately 3-4 equivalents).

  • Allow the mixture to warm to room temperature and stir for 10-12 hours.

  • Filter the reaction mixture to remove any inorganic salts, washing the solid with ethanol.

  • Concentrate the filtrate under reduced pressure.

  • The resulting residue can be recrystallized from a suitable solvent system (e.g., ethanol/ethyl acetate) to afford pure cyclopropanecarboximidamide hydrochloride.[3]

Parameter	Value	Reference
Starting Material	Cyclopropanecarbonitrile	[3]
Reagents	Anhydrous EtOH, Anhydrous HCl, NH₃	[3]
Reaction Time	24-48 h (Pinner Salt), 10-12 h (Ammonolysis)	[3]
Typical Yield	>90% (for general amidines)	[3]

Alternative Synthetic Route: From Cyclopropanecarboxamide

An alternative approach involves the synthesis of cyclopropanecarboxamide, which can then potentially be converted to the amidine.

Experimental Protocols

This method provides a high-yielding synthesis of the amide from the corresponding acid chloride.[5]

Materials:

• Cyclopropanecarbonyl chloride

• Ammonia (gas)

• Dichloromethane (DCM)

• Ethyl acetate

Procedure:

• Dissolve cyclopropanecarbonyl chloride (1.0 eq) in dichloromethane in a round-bottom flask.

• Bubble ammonia gas through the stirred solution at room temperature for approximately 2 hours.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and filter to remove ammonium chloride precipitate.

• Concentrate the filtrate to yield cyclopropanecarboxamide, which is often a crystalline solid.[5]

Parameter	Value	Reference
Starting Material	Cyclopropanecarbonyl Chloride	[5]
Reagent	Ammonia gas	[5]
Reaction Time	2 hours	[5]
Reported Yield	~100%	[5]

This method is suitable for larger-scale synthesis and avoids the use of the acid chloride.[6]

Materials:

• Methyl or Ethyl Cyclopropanecarboxylate

• Ammonia

• Sodium methoxide or other alkali metal alkoxide catalyst

• Methanol (if using methyl ester)

Procedure:

• In a pressure reactor (autoclave), charge the cyclopropanecarboxylic ester and a catalytic amount of sodium methoxide solution in methanol.

• Seal the reactor and introduce ammonia gas to a specific pressure (e.g., 5 bar).

• Heat the reaction mixture to 60-80°C and maintain for several hours with stirring.

• Monitor the reaction progress by techniques such as GC or TLC.

• After completion, cool the reactor, vent the excess ammonia, and process the reaction mixture.

• The cyclopropanecarboxamide can be isolated by crystallization upon cooling or after partial removal of the solvent.

Parameter	Value	Reference
Starting Material	Cyclopropanecarboxylic Ester	[6]
Reagents	Ammonia, Sodium Methoxide	[6]
Temperature	60-80°C	[6]
Pressure	~5 bar	N/A

Safety Considerations

• Sodium amide is highly reactive and can ignite or explode on contact with water. It should be handled with extreme care under an inert atmosphere.

• Liquid ammonia is a corrosive and toxic gas. All operations should be performed in a well-ventilated fume hood.

• Anhydrous hydrogen chloride is a highly corrosive gas. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is essential.

• Reactions involving ammonia gas should be conducted in a well-ventilated area, and pressure vessels should be handled by trained personnel.

Conclusion

The synthesis of cyclopropanecarboximidamide is readily achievable through well-established synthetic methodologies. The Pinner reaction, starting from cyclopropanecarbonitrile, represents the most direct and reliable route, benefiting from a well-understood mechanism and generally high yields. The alternative synthesis of the precursor cyclopropanecarboxamide offers flexibility in starting materials. By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can confidently and safely produce this important synthetic building block for their drug discovery and development endeavors.

References

• NROChemistry. Pinner Reaction.

• ChemicalBook. CYCLOPROPANECARBOXAMIDE synthesis.

• Google Patents. US5068428A - Process for the preparation of cyclopropanecarboxamide.

• Google Patents. US5659081A - Process for the preparation of cyclopropanecarboxamide.

• Wikipedia. Pinner reaction.

• ChemScene. Ethyl cyclopropanecarboximidate hydrochloride.

• Quick Company. "Processes For The Preparation Of Cyclopropanecarboxylic Acid".

• Google Patents. US4590292A - Process for the manufacture of cyclopropylamine.

• Organic Chemistry Portal. Pinner Reaction.

• SynArchive. Pinner Reaction.

• Benchchem. The Pinner Reaction: A Technical Guide to the Synthesis and Mechanism of Methyl Pentanimidate.

• PubChem. Ethyl cyclopropanecarboximidate hydrochloride.

• Sunway Pharm Ltd. Ethyl cyclopropanecarbimidate hydrochloride - CAS:63190-44-3.

• Allen. Treatment of ammonia with excess of ethyl chloride will yield.

• Wikipedia. Cyclopropyl cyanide.

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• 5. US5068428A - Process for the preparation of cyclopropanecarboxamide - Google Patents [patents.google.com]
• 6. US5659081A - Process for the preparation of cyclopropanecarboxamide - Google Patents [patents.google.com]

Introduction: The Potential of Cyclopropanecarboximidamide as an Enzyme Inhibitor

An in-depth guide to utilizing Cyclopropanecarboximidamide in enzyme inhibition assays, with a focus on Dipeptidyl Peptidase IV (DPP-4) as a model system.

Cyclopropanecarboximidamide, also known as cyclopropanecarboxamidine, is a small molecule characterized by a rigid cyclopropyl ring and a basic imidamide (amidine) functional group[1]. While extensive literature on its specific enzymatic targets is nascent, its structure presents compelling features for its use as a tool compound in enzyme inhibition studies. The imidamide group is a close structural isostere of a guanidinium group. Guanidino-containing compounds are a well-established class of enzyme inhibitors, often acting as mimics of arginine or other cationic substrates, which allows them to bind to the active sites of various enzymes and competitively inhibit their function[2][3][4].

The rigid cyclopropane scaffold restricts the conformational flexibility of the molecule. This rigidity can be advantageous in drug design and biochemical studies, as it can lead to higher binding affinity and selectivity for a target enzyme by reducing the entropic penalty of binding. This guide provides a comprehensive framework for investigating the inhibitory potential of Cyclopropanecarboximidamide, using Dipeptidyl Peptidase IV (DPP-4), a well-characterized serine protease, as a primary example.

Theoretical Background: Hypothesized Mechanism of Action

The primary mechanism by which Cyclopropanecarboximidamide is expected to inhibit enzymes, particularly peptidases that recognize basic residues, is competitive inhibition [5][6].

• Active Site Mimicry : DPP-4 is a serine exopeptidase that cleaves X-proline or X-alanine dipeptides from the N-terminus of polypeptides[7][8]. The active site of such enzymes often contains negatively charged residues (e.g., aspartate or glutamate) that form favorable ionic interactions with positively charged groups on the substrate. The protonated imidamide group of Cyclopropanecarboximidamide can mimic the guanidinium group of an N-terminal arginine or the protonated amine of other residues, allowing it to occupy the active site.

• Competition with Substrate : In a competitive inhibition model, the inhibitor and the natural substrate compete for binding to the same active site on the enzyme. The inhibitor is unable to bind to the enzyme-substrate (ES) complex, and the substrate cannot bind to the enzyme-inhibitor (EI) complex. This type of inhibition can be overcome by increasing the substrate concentration[5][6].

The following diagram illustrates this proposed competitive binding mechanism at the enzyme's active site.

Caption: Hypothesized competitive inhibition mechanism of Cyclopropanecarboximidamide.

Principle of the DPP-4 Inhibition Assay

DPP-4 has become a significant therapeutic target for type 2 diabetes because it is the enzyme responsible for degrading incretin hormones like GLP-1 and GIP, which are crucial for regulating glucose homeostasis[9][10][11]. DPP-4 inhibitors, known as "gliptins," prevent this degradation, thereby prolonging the action of incretins and improving glycemic control[12][13].

A widely used method for screening DPP-4 inhibitors is a fluorescence-based assay[7][8]. This assay utilizes a fluorogenic substrate, typically Gly-Pro-aminomethylcoumarin (Gly-Pro-AMC).

• Enzymatic Cleavage : DPP-4 cleaves the Gly-Pro dipeptide from the substrate.

• Fluorophore Release : This cleavage releases the free aminomethylcoumarin (AMC) group.

• Fluorescence Detection : Free AMC is highly fluorescent, whereas the conjugated substrate is not. The increase in fluorescence intensity is directly proportional to the DPP-4 enzyme activity.

An inhibitor like Cyclopropanecarboximidamide will reduce the rate of Gly-Pro-AMC cleavage, resulting in a lower fluorescence signal compared to an uninhibited control. The assay is typically performed in a 96-well plate format, making it suitable for high-throughput screening.

PART 1: Experimental Protocol for IC₅₀ Determination

The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. This protocol details the steps to determine the IC₅₀ of Cyclopropanecarboximidamide for human recombinant DPP-4.

Materials and Reagents

Reagent	Recommended Supplier & Cat. No.	Storage
Human Recombinant DPP-4	e.g., Abcam (ab133081)	-80°C
DPP-4 Substrate (Gly-Pro-AMC)	e.g., Cayman Chemical (10007663)	-20°C (Protect from light)
DPP-4 Assay Buffer (e.g., Tris-HCl, pH 8.0)	General Lab Supplier	4°C
Cyclopropanecarboximidamide HCl	e.g., PubChem CID 2781916	Room Temp (Desiccate)
Sitagliptin (Positive Control Inhibitor)	e.g., Sigma-Aldrich (SML1032)	-20°C
DMSO (Solvent)	ACS Grade	Room Temp
96-well black, clear-bottom microplate	For fluorescence assays	Room Temp

Reagent Preparation

• Assay Buffer : Prepare 50 mM Tris-HCl, pH 8.0.

• DPP-4 Enzyme Stock : Reconstitute the enzyme in Assay Buffer to a concentration of 1 U/mL. Aliquot and store at -80°C. Immediately before use, dilute to the working concentration (e.g., 0.02 U/mL) in ice-cold Assay Buffer[8][14].

• Substrate Stock : Dissolve Gly-Pro-AMC in DMSO to make a 10 mM stock solution. Aliquot and store at -20°C. For the assay, dilute to a working concentration of 200 µM in Assay Buffer[14].

• Cyclopropanecarboximidamide (Test Inhibitor) Stock : Prepare a 10 mM stock solution in DMSO. Create a series of 10-point, 2-fold serial dilutions in DMSO.

• Sitagliptin (Positive Control) Stock : Prepare a 1 mM stock in DMSO. Create a dilution series as for the test inhibitor.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the DPP-4 enzyme inhibition assay.

Assay Protocol (96-well plate)

• Plate Layout : Designate wells for Blanks (no enzyme), 100% Activity Control (enzyme, no inhibitor), Positive Control (enzyme + Sitagliptin), and Test Inhibitor (enzyme + Cyclopropanecarboximidamide). Run all conditions in triplicate.

Well Type	Assay Buffer	Diluted DPP-4	Inhibitor/Solvent	Substrate Solution	Final Volume
100% Activity	30 µL	10 µL	10 µL DMSO	50 µL	100 µL
Blank	40 µL	0 µL	10 µL DMSO	50 µL	100 µL
Test/Positive Control	30 µL	10 µL	10 µL Inhibitor	50 µL	100 µL

• Reagent Addition :

  • Add Assay Buffer, DPP-4 enzyme solution, and inhibitor solutions (or DMSO for controls) to the appropriate wells as detailed in the table[7][8]. The total volume should be 50 µL at this stage.

  • Rationale : Adding the substrate last ensures that all reactions start simultaneously. Pre-incubating the enzyme and inhibitor allows them to reach binding equilibrium.

• Pre-incubation : Cover the plate and incubate at 37°C for 10 minutes[14].

• Reaction Initiation : Add 50 µL of the Substrate Solution to all wells to start the reaction. Mix gently by shaking the plate for 30 seconds.

• Incubation : Cover the plate and incubate at 37°C for 30 minutes, protected from light[9][14].

• Fluorescence Measurement : Read the fluorescence intensity on a microplate reader with an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm[7][8].

PART 2: Data Analysis for IC₅₀ Determination

• Correct for Background : Subtract the average fluorescence of the 'Blank' wells from all other readings to get the corrected fluorescence values (RFU).

  • Corrected RFU = RFU_sample - RFU_blank_avg

• Calculate Percent Inhibition : Use the corrected RFU from the '100% Activity' control to calculate the percentage of inhibition for each inhibitor concentration.

  • % Inhibition = (1 - (Corrected RFU_inhibitor / Corrected RFU_100%_activity)) * 100

• Plot Dose-Response Curve : Plot the % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

• Determine IC₅₀ : Use non-linear regression analysis (e.g., sigmoidal dose-response with variable slope) in software like GraphPad Prism or R to fit the curve and determine the IC₅₀ value.

Caption: Logical workflow for calculating the IC₅₀ value from raw fluorescence data.

PART 3: Advanced Protocol - Kinetic Characterization

To determine the mechanism of inhibition (e.g., competitive, non-competitive), kinetic studies are performed by varying the concentrations of both the substrate and the inhibitor[15].

Experimental Design

This experiment involves generating multiple Michaelis-Menten curves, each at a fixed concentration of Cyclopropanecarboximidamide.

• Inhibitor Concentrations : Choose 3-4 fixed concentrations of the inhibitor based on its IC₅₀ value (e.g., 0, 0.5 x IC₅₀, 1 x IC₅₀, 2 x IC₅₀).

• Substrate Concentrations : For each inhibitor concentration, perform the assay with a range of substrate (Gly-Pro-AMC) concentrations, typically spanning from 0.1 x Kₘ to 10 x Kₘ of the substrate for the enzyme. (The Kₘ for Gly-Pro-AMC with DPP-4 is typically in the µM range and should be determined initially or found in the literature).

Protocol

The protocol is similar to the IC₅₀ determination, but with a matrix of varying substrate and inhibitor concentrations. The reaction velocity (v) is measured, often in kinetic mode where fluorescence is read every minute for 15-30 minutes[14]. The velocity is the initial linear slope of the fluorescence vs. time plot.

PART 4: Data Analysis for Kinetic Studies

• Calculate Initial Velocity (v) : For each combination of substrate and inhibitor concentration, determine the initial reaction velocity (v) from the kinetic reads (ΔRFU/min).

• Michaelis-Menten Plot : Plot velocity (v) versus substrate concentration [S] for each fixed inhibitor concentration. This will generate a family of curves.

• Lineweaver-Burk Plot : For a clearer visual determination of the inhibition mechanism, create a double reciprocal plot (Lineweaver-Burk): plot 1/v (Y-axis) against 1/[S] (X-axis).

  • Competitive Inhibition : The lines will intersect on the Y-axis (Vₘₐₓ is unchanged), but the x-intercepts will differ (apparent Kₘ increases)[5][6].

  • Non-competitive Inhibition : The lines will intersect on the X-axis (Kₘ is unchanged), but the y-intercepts will differ (apparent Vₘₐₓ decreases).

  • Uncompetitive Inhibition : The lines will be parallel. Both apparent Kₘ and Vₘₐₓ will decrease.

By analyzing these plots, you can determine the kinetic parameters (apparent Vₘₐₓ and Kₘ) and elucidate the mode of inhibition by Cyclopropanecarboximidamide.

Troubleshooting and Scientific Considerations

• Compound Solubility : Ensure Cyclopropanecarboximidamide is fully dissolved in DMSO. Precipitates can interfere with the assay. The final DMSO concentration in the well should be kept low (<1%) to avoid affecting enzyme activity.

• Fluorescence Interference : Test Cyclopropanecarboximidamide for intrinsic fluorescence at the assay wavelengths. This can be done by running a control plate with the inhibitor and substrate but no enzyme. If it is fluorescent, a different blank correction method may be needed[16].

• Enzyme Stability : Ensure the enzyme is handled properly (kept on ice) and that its activity is linear over the course of the assay incubation time.

• Appropriate Controls : The inclusion of a no-inhibitor control (100% activity) and a known inhibitor like Sitagliptin is critical for validating the assay's performance on any given day.

References

• A Facile Method for Screening DPP IV Inhibitors in Living Cell System Based on Enzyme Activity Probe. (n.d.).
• Andreini, C., et al. (2009). Synthesis and biological evaluation of guanidino compounds endowed with subnanomolar affinity as competitive inhibitors of maize polyamine oxidase. Journal of Medicinal Chemistry, 52(15), 4774-85.
• Application Notes and Protocols for 4-Guanidinobutanoic Acid in Enzyme Inhibition Assays. (n.d.). BenchChem.
• Xue, Y. L., et al. (2012). Synthesis, Crystal Structure and Biological Activity of 1-Cyano-N-(4-bromophenyl)cyclopropanecarboxamide. Asian Journal of Chemistry, 24(7), 3016-3018.
• Synthesis and biological activity of novel dicyano-containning cyclopropane-1-carboxamides. (n.d.).
• Synthesis and Biological Activity of Novel Dicyano-containning Cyclopropane-1-carboxamides. (n.d.). Chemical Journal of Chinese Universities.
• Dipeptidyl peptidase IV (DPP4) Inhibitor Screening Assay Kit (ab133081). (n.d.). Abcam.
• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide deriv
• DPP4 Inhibitor Screening Kit (MAK203) - Technical Bulletin. (n.d.). Sigma-Aldrich.
• DPP (IV) Inhibitor Screening Assay Kit. (n.d.). Cayman Chemical.
• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism. (2022). Frontiers in Nutrition.
• Synthesis, Crystal Structure and Biological Activity of 1-Cyano-N-(2,4-dichlorophenyl)cyclopropanecarboxamide. (2012). Asian Journal of Chemistry.
• Biological Activities of Guanidine Compounds. (n.d.). PubMed.
• Enzyme inhibitor. (n.d.). Wikipedia.
• DPP-IV Inhibitors. (2018). Johns Hopkins Diabetes Guide.
• Dipeptidyl peptidase IV and its inhibitors: therapeutics for type 2 diabetes and what else? (2013). Frontiers in Immunology.
• Cyclopropanecarboximidamide hydrochloride. (n.d.). PubChem.
• Dipeptidyl Peptidase IV (DPP IV) Inhibitors. (n.d.).
• Dipeptidyl peptidase-4 inhibitor. (n.d.). Wikipedia.
• Dipeptidyl-peptidase 4 Inhibition: Linking Metabolic Control to Cardiovascular Protection. (n.d.). PMC - NIH.
• Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. (2021). Plant Methods.
• Enzyme Inhibition. (2025). Chemistry LibreTexts.
• Mechanistic and kinetic studies of inhibition of enzymes. (n.d.). PubMed.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Biological activities of guanidine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Determining the Antimicrobial Activity of Cyclopropanecarboximidamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropanecarboximidamide is a small organic molecule featuring a cyclopropane ring and an imidamide functional group.[1] While the antimicrobial properties of this specific compound are not extensively documented in publicly available literature, the presence of the cyclopropane moiety and the imidamide group suggests potential biological activity. Cyclopropane-containing compounds are utilized in drug design to enhance efficacy and metabolic stability.[2][3][4] Furthermore, compounds containing an amidine group have demonstrated a range of antimicrobial mechanisms, including DNA binding and membrane disruption.[5]

These application notes provide a comprehensive guide for the initial in vitro assessment of the antimicrobial activity of Cyclopropanecarboximidamide. The protocols described herein are based on established, standardized methodologies from authoritative bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data accuracy and reproducibility.[6][7][8]

Potential Mechanisms of Action

Amidine-containing compounds exhibit diverse mechanisms of action against microbial cells.[5] Understanding these potential pathways is crucial for selecting appropriate assays and interpreting results. The primary hypothetical mechanisms for Cyclopropanecarboximidamide include:

• Disruption of Microbial Membranes: Cationic amidine groups can interact with negatively charged components of bacterial cell membranes, leading to depolarization, increased permeability, and eventual cell lysis.[5][9]

• Inhibition of Nucleic Acid Synthesis: The amidine moiety may bind to the minor groove of DNA, particularly in AT-rich regions, interfering with replication and transcription processes.[5]

• Enzyme Inhibition: The compound could potentially inhibit essential microbial enzymes, disrupting critical metabolic pathways.[5]

The following protocols are designed to determine the compound's efficacy and provide preliminary insights into its mode of action.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

The broth microdilution assay is a quantitative method used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[10][11][12] This is a fundamental test for assessing antimicrobial potency.

Materials:

• Cyclopropanecarboximidamide hydrochloride (or other salt form)

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., ATCC quality control strains and relevant clinical isolates)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Positive control antibiotic (e.g., ciprofloxacin, gentamicin)

• Sterile diluent (e.g., DMSO, water)

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours growth), select several well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[10]

  • Dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[10]

• Compound Preparation and Serial Dilution:

  • Prepare a stock solution of Cyclopropanecarboximidamide in a suitable sterile diluent.

  • In a 96-well plate, perform two-fold serial dilutions of the compound in CAMHB to obtain a range of concentrations for testing.

• Inoculation and Incubation:

  • Add the prepared microbial inoculum to each well containing the compound dilutions.

  • Include a positive control (broth with inoculum and no compound) and a negative/sterility control (broth only).[11]

  • Seal the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[11]

• Result Interpretation:

  • Following incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of Cyclopropanecarboximidamide at which there is no visible growth of the microorganism.[10][11][12]

Workflow for Broth Microdilution:

Caption: Workflow for MIC determination by broth microdilution.

Kirby-Bauer Disk Diffusion Assay

The disk diffusion method is a qualitative test to assess the susceptibility of a bacterium to an antimicrobial agent.[11] It provides a visual representation of the compound's inhibitory effect.

Materials:

• Sterile filter paper disks

• Cyclopropanecarboximidamide solution of known concentration

• Mueller-Hinton Agar (MHA) plates

• Bacterial inoculum prepared to 0.5 McFarland standard

• Sterile cotton swabs

• Forceps

• Incubator (35°C ± 2°C)

• Ruler or caliper

Procedure:

• Disk Preparation:

  • Impregnate sterile filter paper disks with a known amount of the Cyclopropanecarboximidamide solution.

  • Allow the disks to dry completely in a sterile environment.

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized bacterial suspension.

  • Rotate the swab against the side of the tube to remove excess liquid.

  • Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.[13]

• Disk Application and Incubation:

  • Using sterile forceps, place the impregnated disks onto the surface of the inoculated MHA plate.

  • Gently press the disks to ensure complete contact with the agar.

  • Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.[11]

• Result Interpretation:

  • After incubation, measure the diameter of the zone of inhibition (the area of no bacterial growth) around each disk in millimeters.[11]

  • The size of the zone of inhibition correlates with the susceptibility of the bacterium to the compound.

Workflow for Kirby-Bauer Disk Diffusion:

Caption: Workflow for the Kirby-Bauer disk diffusion assay.

Time-Kill Assay

The time-kill assay provides information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.[11]

Materials:

• Cyclopropanecarboximidamide

• Bacterial culture in mid-logarithmic growth phase

• CAMHB

• Sterile test tubes or flasks

• Shaking incubator (37°C)

• Sterile saline or PBS for dilutions

• Agar plates for colony counting

• Micropipettes and sterile tips

Procedure:

• Inoculum Preparation:

  • Prepare a bacterial suspension in the mid-logarithmic growth phase by subculturing an overnight culture in fresh broth and incubating for 2-4 hours.

  • Adjust the inoculum to a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in test tubes containing CAMHB with the desired concentrations of Cyclopropanecarboximidamide (e.g., 1x, 2x, and 4x the MIC).[11]

• Experimental Setup:

  • Include a growth control tube containing the bacterial inoculum without the compound.

• Sampling and Viable Cell Counting:

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), remove an aliquot from each tube.[11]

  • Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume of the appropriate dilutions onto agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point.

  • Plot the log₁₀ CFU/mL versus time for each concentration of the compound and the growth control.[11]

  • A ≥3-log₁₀ decrease in CFU/mL is indicative of bactericidal activity.

Data Presentation

Quantitative data from the MIC assays should be summarized in a clear and structured table for easy comparison.

Table 1: Minimum Inhibitory Concentration (MIC) of Cyclopropanecarboximidamide against Various Microorganisms.

Test Microorganism	Gram Stain	MIC (µg/mL) of Cyclopropanecarboximidamide	Positive Control MIC (µg/mL)
Staphylococcus aureus ATCC 29213	Gram-positive
Enterococcus faecalis ATCC 29212	Gram-positive
Escherichia coli ATCC 25922	Gram-negative
Pseudomonas aeruginosa ATCC 27853	Gram-negative
[Insert Clinical Isolate 1]	[Gram Stain]
[Insert Clinical Isolate 2]	[Gram Stain]

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• MDPI. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Retrieved from [Link]

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Application Notes &amp; Protocols for High-Throughput Screening of Cyclopropanecarboximidamide and Its Analogs

Abstract

High-throughput screening (HTS) serves as a foundational strategy in modern drug discovery, enabling the rapid evaluation of vast chemical libraries to identify novel modulators of biological targets.[1][2] This guide provides a comprehensive framework for the design and implementation of HTS campaigns centered on cyclopropanecarboximidamide and its derivatives. The unique structural and electronic properties of the cyclopropane ring make this scaffold a compelling starting point for identifying potent and selective therapeutic agents.[3][4] We present detailed protocols for both biochemical and cell-based assays, focusing on the identification of inhibitors for a hypothetical cysteine protease, a well-established class of drug targets. These protocols are designed to be robust, reproducible, and scalable for automated screening environments.[5] Furthermore, this document offers insights into assay development, data analysis, and hit confirmation strategies to ensure the scientific integrity of the screening campaign.

Introduction: The Rationale for Screening Cyclopropane-Containing Compounds

The cyclopropane moiety, a three-membered carbocyclic ring, is a unique structural motif increasingly utilized in medicinal chemistry. Its rigid conformation and distinct electronic properties can confer several advantageous pharmacological attributes to a molecule, including:

• Enhanced Potency and Selectivity: The constrained nature of the cyclopropane ring can lock a molecule into a bioactive conformation, leading to higher affinity and more specific interactions with the target protein.[4]

• Improved Metabolic Stability: The C-H bonds of a cyclopropane ring are generally more resistant to metabolic degradation compared to linear alkyl chains, which can lead to an extended in vivo half-life.[4][6]

• Novelty and Patentability: The incorporation of this scaffold can lead to novel chemical entities with unique biological activities, providing a strong basis for intellectual property.

Cyclopropanecarboximidamide, with its reactive imidamide group, presents an intriguing starting point for library synthesis and screening. The imidamide functional group can participate in various non-covalent and covalent interactions with protein targets, making it a candidate for inhibiting enzymatic activity. Derivatives of this core structure have shown promise in a range of therapeutic areas, including oncology and infectious diseases.[3][7]

High-Throughput Screening Workflow

A successful HTS campaign is a multi-step process designed to identify and validate promising lead compounds. The workflow for screening cyclopropanecarboximidamide derivatives should follow a logical progression from primary screening to lead optimization.

Caption: A generalized workflow for a high-throughput screening campaign.

Biochemical Assay Protocol: Cysteine Protease Inhibition

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to identify inhibitors of a hypothetical cysteine protease. This type of assay is well-suited for HTS due to its sensitivity and homogeneous format.[1]

Principle of the Assay

The assay utilizes a peptide substrate containing a fluorophore and a quencher. In its intact state, the quencher suppresses the fluorescence of the fluorophore. Upon cleavage by the cysteine protease, the fluorophore and quencher are separated, resulting in an increase in fluorescence. Inhibitors of the protease will prevent this cleavage, leading to a low fluorescence signal.

Caption: Principle of the FRET-based protease inhibition assay.

Materials and Reagents

Reagent	Supplier	Purpose
Cysteine Protease (e.g., Recombinant)	Commercial Vendor	Target enzyme
FRET Peptide Substrate	Custom Synthesis	Reporter of enzyme activity
Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 5 mM DTT, 0.01% Triton X-100)	In-house preparation	Maintains optimal enzyme activity
Cyclopropanecarboximidamide Library	In-house/Vendor	Test compounds
Positive Control (e.g., E-64)	Commercial Vendor	Known cysteine protease inhibitor
Negative Control (DMSO)	Sigma-Aldrich	Vehicle control
384-well, low-volume, black plates	Greiner Bio-One	Assay plates for fluorescence measurements

Step-by-Step Protocol

• Compound Plating: Using an acoustic dispenser or pin tool, transfer 50 nL of each compound from the cyclopropanecarboximidamide library (typically at 10 mM in DMSO) to the wells of a 384-well assay plate. Also, plate the positive and negative controls.

• Enzyme Addition: Add 5 µL of the cysteine protease solution (diluted in assay buffer to a pre-determined optimal concentration) to all wells using a robotic liquid handler.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the compounds to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding 5 µL of the FRET peptide substrate solution (at 2x the final desired concentration, typically at or below the Km) to all wells.

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader and measure the fluorescence signal (e.g., Ex/Em = 485/520 nm) every 2 minutes for 30 minutes.

• Data Analysis: Calculate the rate of reaction (slope of the linear portion of the kinetic read). Normalize the data to the positive (0% activity) and negative (100% activity) controls.

Data Interpretation and Hit Identification

A "hit" is defined as a compound that causes a statistically significant reduction in enzyme activity. A common threshold is an inhibition greater than three standard deviations from the mean of the negative controls or >50% inhibition.

Cell-Based Assay Protocol: Reporter Gene Assay for a Target Pathway

Cell-based assays provide a more physiologically relevant context by assessing the activity of a compound within a cellular environment.[8] This protocol describes a luciferase reporter assay to identify compounds that inhibit a signaling pathway regulated by our hypothetical cysteine protease.

Principle of the Assay

This assay uses a cell line that has been engineered to express a luciferase reporter gene under the control of a transcription factor that is activated by the signaling pathway of interest. If the cysteine protease is involved in this pathway, its inhibition by a cyclopropanecarboximidamide derivative will lead to a decrease in luciferase expression and, consequently, a lower luminescent signal.

Materials and Reagents

Reagent	Supplier	Purpose
Engineered Cell Line (e.g., HEK293 with reporter construct)	In-house/Vendor	Host for the reporter assay
Cell Culture Medium (e.g., DMEM with 10% FBS)	Gibco	For cell growth and maintenance
Pathway Activator (e.g., a cytokine or small molecule)	R&D Systems	To stimulate the signaling pathway
Cyclopropanecarboximidamide Library	In-house/Vendor	Test compounds
Positive Control (e.g., a known pathway inhibitor)	Commercial Vendor	To validate the assay response
Negative Control (DMSO)	Sigma-Aldrich	Vehicle control
Luciferase Assay Reagent (e.g., Bright-Glo™)	Promega	To generate a luminescent signal
384-well, solid white plates	Corning	Assay plates for luminescence measurements

Step-by-Step Protocol

• Cell Seeding: Seed the engineered cells into 384-well white plates at a pre-optimized density (e.g., 5,000 cells/well) in 20 µL of culture medium and incubate overnight at 37°C, 5% CO2.

• Compound Addition: Add 50 nL of the library compounds and controls to the respective wells.

• Pre-incubation: Incubate the cells with the compounds for 1 hour at 37°C, 5% CO2.

• Pathway Stimulation: Add 5 µL of the pathway activator at a concentration that elicits ~80% of the maximal response (EC80).

• Incubation: Incubate the plate for an optimized duration (e.g., 6-18 hours) at 37°C, 5% CO2 to allow for reporter gene expression.

• Luminescence Reading: Equilibrate the plate to room temperature. Add 25 µL of the luciferase assay reagent to each well and measure the luminescence using a plate reader.

Hit Confirmation and Counter-Screens

Hits from the primary screen must be subjected to further testing to eliminate false positives.[9]

• Cytotoxicity Assay: A counter-screen, such as an MTT or CellTiter-Glo® assay, should be performed to identify compounds that are cytotoxic, as cell death will also result in a loss of reporter signal.

• Dose-Response Analysis: Confirmed, non-cytotoxic hits should be tested in a dose-response format to determine their potency (IC50).

Data Management and Quality Control

For any HTS campaign, rigorous quality control is essential for the reliability of the results. The Z'-factor is a statistical parameter used to evaluate the quality of an assay.

Z'-factor Calculation: Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n|

Where:

• σ_p = standard deviation of the positive control

• σ_n = standard deviation of the negative control

• μ_p = mean of the positive control

• μ_n = mean of the negative control

Parameter	Acceptance Criteria	Rationale
Z'-factor	≥ 0.5	Indicates a robust assay with a large separation between control signals.[9]
CV of Controls	≤ 15%	Ensures low variability in the control measurements.
Signal-to-Background	≥ 10	Demonstrates a sufficient dynamic range for hit identification.

Conclusion

The protocols and strategies outlined in this document provide a solid foundation for conducting high-throughput screening of cyclopropanecarboximidamide and its derivatives. The unique properties of the cyclopropane scaffold make it a valuable starting point for the discovery of novel therapeutic agents.[6] By employing robust biochemical and cell-based assays, coupled with rigorous data analysis and hit confirmation procedures, researchers can effectively identify and advance promising lead compounds for further development.

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Application Notes and Protocols for the Purification of Cyclopropanecarboximidamide

Abstract

This technical guide provides a comprehensive overview of robust methodologies for the purification of Cyclopropanecarboximidamide, a key building block in modern drug discovery. Recognizing the compound's unique physicochemical properties—notably its high polarity and the common availability as a hydrochloride salt—this document moves beyond generic protocols. It details tailored strategies encompassing recrystallization, advanced chromatographic techniques, and chemical extraction, explaining the scientific rationale behind each approach. The protocols are designed for researchers, medicinal chemists, and process development scientists, aiming to provide a framework for achieving high purity standards essential for pharmaceutical applications.

Foundational Knowledge: Understanding the Target Molecule

Effective purification begins with a thorough understanding of the target molecule's properties. Cyclopropanecarboximidamide is a small, highly polar molecule containing a basic amidine functional group. It is most commonly handled and commercially available as its hydrochloride salt, which significantly influences its solubility and stability.[1]

Key Physicochemical Properties:

Property	Cyclopropanecarboximidamide (Free Base)	Cyclopropanecarboximidamide HCl	Rationale & Implications for Purification
Molecular Formula	C₄H₈N₂	C₄H₉ClN₂	The HCl salt has a higher molecular weight and is ionic.[2]
Polarity	High	Very High (Ionic)	High polarity dictates the choice of chromatographic methods. Standard reversed-phase may offer poor retention.
Solubility	Soluble in polar organic solvents.	Soluble in water and alcohols (e.g., Methanol, Ethanol).[1]	Solubility is the cornerstone of selecting an appropriate recrystallization solvent system.
Basicity (pKa)	Basic (Amidine Group)	Acidic Salt	The basic nature of the free base allows for acid-base extraction techniques. The salt form is more stable.
Stability	Susceptible to hydrolysis.	Generally more stable; hygroscopic.[1][3]	Purification conditions should avoid strongly basic environments and prolonged exposure to moisture.
Safety	N/A	Irritant to skin, eyes, and respiratory system.[2]	Appropriate personal protective equipment (PPE) is mandatory during handling.

Stability Considerations: The amidine functional group can be susceptible to hydrolysis, particularly under harsh pH conditions, cleaving to form the corresponding amide (cyclopropanecarboxamide) and ammonia. Furthermore, like many amines, there is a potential for oxidative degradation.[4][5] The use of the hydrochloride salt mitigates some of these stability concerns by protonating the basic amidine nitrogen. Purification strategies should therefore prioritize mild conditions, avoiding high temperatures for extended periods and strongly basic solutions.

Strategic Purification Workflow

The choice of purification technique is dictated by the initial purity of the crude material, the nature of the impurities, and the desired scale and final purity. The following diagram outlines a logical decision-making process.

Caption: Decision workflow for selecting the optimal purification strategy.

Method 1: Recrystallization of Cyclopropanecarboximidamide HCl

Recrystallization is the most efficient and scalable method for purifying solid compounds when the impurity profile is not overly complex.[6] The principle relies on the differential solubility of the desired compound and impurities in a chosen solvent system at varying temperatures.

Causality: The ideal solvent will dissolve the cyclopropanecarboximidamide hydrochloride at an elevated temperature but exhibit low solubility upon cooling, allowing for the formation of pure crystals while impurities remain in the supernatant.[6]

Recommended Solvent Systems:

• Primary Choice: Isopropanol (IPA) or Ethanol.

• Binary System: Methanol/Toluene or Ethanol/Ethyl Acetate. The first solvent is a good solvent, while the second is a poor solvent (anti-solvent) used to induce crystallization.

Protocol: Recrystallization from Isopropanol

• Dissolution: In a suitable flask, add the crude cyclopropanecarboximidamide HCl. Add a minimal amount of isopropanol (e.g., 3-5 mL per gram of crude material).

• Heating: Gently heat the mixture with stirring (e.g., on a hotplate stirrer set to 60-70°C) until all the solid dissolves completely. If undissolved solids remain, add more isopropanol dropwise until a clear solution is achieved. Rationale: Using the minimum amount of hot solvent is crucial for maximizing yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.

• Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling promotes the formation of larger, purer crystals.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold isopropanol to remove any residual mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight. Note that the compound is hygroscopic, so prolonged exposure to the atmosphere should be avoided.[1]

Method 2: Chromatographic Purification

For complex mixtures or when very high purity is required, chromatography is the method of choice. Due to the high polarity of cyclopropanecarboximidamide, specialized chromatographic techniques are necessary.

Rationale: Standard silica gel chromatography is generally not recommended for highly basic compounds like amidines, as they can bind irreversibly to the acidic silica surface, leading to poor recovery and significant peak tailing. Similarly, traditional C18 reversed-phase columns may not provide adequate retention for this highly polar molecule.

Technique A: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an ideal technique for retaining and separating very polar analytes.[7] It utilizes a polar stationary phase (e.g., bare silica, or phases bonded with diol or amide groups) and a mobile phase with a high concentration of a non-polar organic solvent (like acetonitrile) and a smaller amount of a polar solvent (like water or methanol).

Mechanism: A water-rich layer is adsorbed onto the polar stationary phase. Partitioning of the polar analyte between this aqueous layer and the bulk organic mobile phase is the primary mechanism of retention.

Protocol: Flash HILIC Purification

• Stationary Phase: Silica gel (can be used in HILIC mode) or a dedicated HILIC phase.

• Mobile Phase System: A gradient of Acetonitrile (ACN) and Water (often with a modifier like 0.1% formic acid or acetic acid to improve peak shape).

  • Solvent A: Acetonitrile

  • Solvent B: Water + 0.1% Formic Acid

• Procedure:

  • Sample Preparation: Dissolve the crude material in a minimal amount of a strong solvent like methanol or water. Adsorb this solution onto a small amount of silica gel and dry it to create a solid load.

  • Column Equilibration: Equilibrate the column with a high percentage of Solvent A (e.g., 95:5 A:B).

  • Loading: Apply the solid-loaded sample to the top of the column.

  • Elution: Run a gradient, gradually increasing the percentage of the polar Solvent B. For example:

    • 95:5 (A:B) for 2 column volumes (CV)

    • Gradient to 80:20 (A:B) over 10 CV

    • Hold at 80:20 (A:B) until the product elutes.

  • Fraction Collection: Collect fractions and analyze by TLC or LCMS to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Step-by-step workflow for HILIC purification.

Method 3: Acid-Base Extraction

This classical technique is highly effective for separating basic compounds like cyclopropanecarboximidamide from neutral or acidic impurities. It involves partitioning the compound between an aqueous and an organic solvent at different pH values.

Protocol: Purification via Salt-to-Free Base Conversion

• Dissolution: Dissolve the crude cyclopropanecarboximidamide HCl in water.

• Basification: Cool the solution in an ice bath and slowly add a base (e.g., 2M NaOH solution) with stirring until the pH is >10. This converts the hydrochloride salt to the free base.

• Extraction of Free Base: Extract the aqueous solution multiple times with an organic solvent in which the free base is soluble (e.g., Dichloromethane or Ethyl Acetate). The impurities that are not basic will remain in the aqueous layer or be extracted differently.

• Drying: Combine the organic extracts and dry them over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filtration: Filter off the drying agent.

• Salt Reformation: To the dried organic solution, slowly add a solution of HCl in a suitable solvent (e.g., HCl in diethyl ether or isopropanol) until precipitation of the hydrochloride salt is complete.

• Isolation: Collect the precipitated pure cyclopropanecarboximidamide HCl by vacuum filtration, wash with a small amount of the organic solvent (e.g., diethyl ether), and dry under vacuum.

Purity Assessment and Troubleshooting

After any purification procedure, the purity of the final product must be rigorously assessed.

Quality Control Checks:

Technique	Purpose	Expected Result for Pure Sample
HPLC/UPLC	Quantify purity and detect impurities.	Single major peak (>99% area).
¹H NMR	Confirm structural identity and detect proton-containing impurities.	Spectrum consistent with the structure; absence of solvent or impurity signals.
Mass Spectrometry	Confirm molecular weight.	Correct m/z for the protonated molecule [M+H]⁺.
Melting Point	Assess purity.	Sharp melting point consistent with literature values (approx. 123°C for HCl salt).[1]

Troubleshooting Common Purification Issues:

Problem	Potential Cause	Suggested Solution
Low yield from recrystallization.	Too much solvent used; cooling was too rapid; compound is too soluble in the chosen solvent.	Use the minimum amount of hot solvent. Allow for slow cooling. Try a binary solvent system with an anti-solvent.
Product "oils out" during recrystallization.	The boiling point of the solvent is higher than the melting point of the compound; solution is supersaturated.	Use a lower-boiling point solvent. Add a small seed crystal to induce crystallization. Dilute slightly with more hot solvent.
Poor recovery from HILIC.	Compound is irreversibly binding to the stationary phase.	Ensure the mobile phase contains an acidic modifier (e.g., 0.1% FA or AcOH) to protonate the amidine and reduce strong interactions.
Product is still impure after one purification.	Impurity has very similar properties to the product.	Repeat the purification step. If recrystallization fails, switch to an orthogonal method like chromatography.

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• Benchchem. (n.d.). An In-depth Technical Guide on the Stability and Degradation of 2-Cycloheptylpropan-2-amine.
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Application Notes &amp; Protocols: Comprehensive Characterization of Cyclopropanecarboximidamide

Introduction: The Analytical Imperative for Cyclopropanecarboximidamide

Cyclopropanecarboximidamide is a small molecule of significant interest, featuring a strained cyclopropyl ring and a strongly basic amidine functional group. This unique combination makes it a valuable building block in medicinal chemistry and a potential pharmacophore in its own right. The strained ring can influence molecular conformation and metabolic stability, while the amidine group is a key hydrogen bond donor and acceptor, often serving as a bioisostere for other functional groups.

Given its potential role in pharmaceutical development, rigorous and unambiguous characterization is not merely a procedural step but a foundational requirement for ensuring identity, purity, safety, and efficacy.[1] An analytical data package for Cyclopropanecarboximidamide must be built upon orthogonal methods—a suite of techniques that probe different molecular properties to create a comprehensive and self-validating profile.[2]

This guide provides an in-depth exploration of the essential analytical techniques for the complete characterization of Cyclopropanecarboximidamide. We will move beyond procedural lists to explain the causality behind methodological choices, grounding each protocol in established scientific principles and regulatory expectations.

Foundational Structural Elucidation

The first step in characterizing a novel or newly synthesized batch of Cyclopropanecarboximidamide is to confirm its covalent structure. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the cornerstones of this process.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled detail about the chemical environment of each atom in the molecule, making it the most powerful tool for initial structure determination.[3] For Cyclopropanecarboximidamide, both ¹H and ¹³C NMR are essential.

Expertise & Causality: The cyclopropane ring possesses a unique electronic structure that induces a ring-current effect, causing significant shielding of the protons and carbons within the ring.[4] This results in characteristic upfield chemical shifts in both ¹H and ¹³C spectra, which serve as a primary diagnostic marker.[5] The protons on the ring form a complex spin system (AA'BB'X), and its analysis can confirm the substitution pattern.

Expected Spectral Features:

Nucleus	Group	Expected Chemical Shift (δ, ppm)	Multiplicity / Notes
¹H	Cyclopropyl CH₂	~0.5 - 1.0	Complex multiplets
¹H	Cyclopropyl CH	~1.2 - 1.6	Multiplet
¹H	Amidine NH₂	~5.0 - 8.0	Broad singlet; exchangeable with D₂O
¹³C	Cyclopropyl CH₂	~5 - 15	Highly shielded relative to other alkanes.[6]
¹³C	Cyclopropyl CH	~15 - 25
¹³C	Amidine C=N	~155 - 165	Diagnostic downfield shift.[7]

Protocol 1: NMR Analysis of Cyclopropanecarboximidamide

• Sample Preparation:

  • Accurately weigh 5-10 mg of the Cyclopropanecarboximidamide sample.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent. Causality: Deuterated solvents (e.g., DMSO-d₆, CDCl₃, or D₂O) are used because they are "invisible" in the ¹H NMR spectrum. DMSO-d₆ is often a good choice for polar compounds containing exchangeable protons (like N-H), as it slows the exchange rate, allowing for clearer observation of the NH peaks.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[6]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup & Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz for better resolution of the complex cyclopropyl spin system.

  • ¹H NMR: Acquire a standard proton spectrum with 16-32 scans. Set the spectral width to cover a range of -1 to 12 ppm.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, 1024 or more scans may be necessary for a good signal-to-noise ratio.

  • (Optional) 2D NMR: If structural ambiguity exists, acquire 2D spectra like COSY (to show ¹H-¹H correlations) and HSQC/HMBC (to show ¹H-¹³C correlations) to definitively assign all signals.

• Data Processing & Interpretation:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the ¹H signals to determine the relative ratio of protons.

  • Assign peaks based on their chemical shift, multiplicity, and integration, comparing them to the expected values.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers corroborating evidence for its structure. High-Resolution Mass Spectrometry (HRMS) is critical for confirming the elemental composition.

Expertise & Causality: Cyclopropanecarboximidamide, with its two nitrogen atoms, must adhere to the Nitrogen Rule . This rule states that a molecule with an even number of nitrogen atoms will have an even nominal molecular weight.[8] This provides an immediate check on the integrity of the molecular ion peak. Electrospray Ionization (ESI) is the preferred ionization technique due to the basicity of the amidine group, which is readily protonated to form [M+H]⁺ in positive ion mode.

Expected Fragmentation Pathways: The primary fragmentation mechanism for amidines involves the cleavage of bonds adjacent to the C=N group.[9] Alpha-cleavage, common in amines, is also expected, leading to the loss of the cyclopropyl group or parts of it, resulting in a resonance-stabilized amidinium cation.

Protocol 2: LC-MS (HRMS) Analysis of Cyclopropanecarboximidamide

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile/water).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in the initial mobile phase. Causality: Dilution prevents detector saturation and ion suppression effects, ensuring accurate mass measurement.

• Instrumentation (LC-ESI-TOF or Orbitrap):

  • Liquid Chromatography (See Section 3 for details): Use a short C18 or HILIC column with a rapid gradient to quickly introduce the analyte into the mass spectrometer.

  • Ion Source (ESI): Operate in positive ion mode. Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the [M+H]⁺ signal.

  • Mass Analyzer: Calibrate the instrument using a known standard immediately prior to the run to ensure high mass accuracy (<5 ppm).

  • Acquire data in full scan mode over a mass range of m/z 50-500.

  • Also, perform data-dependent MS/MS acquisition to obtain fragmentation spectra of the parent ion (m/z 85.076).

• Data Analysis:

  • Determine the accurate mass of the molecular ion [M+H]⁺. For C₄H₈N₂, the expected monoisotopic mass is 84.0688, so the [M+H]⁺ ion should be observed at m/z 85.0760.

  • Use the instrument's software to calculate the elemental composition from the accurate mass and compare it to the theoretical formula. The mass error should be below 5 ppm.

  • Analyze the MS/MS spectrum to identify key fragment ions and propose a fragmentation pathway consistent with the expected structure.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is the definitive technique for determining the purity of a compound and quantifying impurities.[10] The choice of method is critical for a small, polar, and basic molecule like Cyclopropanecarboximidamide.

Expertise & Causality: Traditional reversed-phase (RP-HPLC) columns (e.g., C18) struggle to retain highly polar compounds, which often elute in or near the solvent front, leading to poor resolution and quantification.[11][12] Therefore, alternative chromatographic modes are required. Hydrophilic Interaction Liquid Chromatography (HILIC) is an ideal choice.[13] In HILIC, a polar stationary phase is used with a mobile phase high in organic content (e.g., acetonitrile) and a small amount of aqueous buffer. The analyte partitions into an aqueous layer on the surface of the stationary phase, and retention is achieved for polar compounds.

Parameter	Recommended Condition	Rationale
Column	HILIC (e.g., Amide, Silica, Diol)	Provides retention for highly polar analytes.[13]
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.5	Ammonium formate is a volatile buffer, compatible with MS.[13]
Mobile Phase B	Acetonitrile	Strong solvent in HILIC mode.
Gradient	95% B -> 40% B over 10 min	Starts with high organic content for retention and gradually increases aqueous content for elution.
Flow Rate	0.5 mL/min	Standard analytical flow rate for a 2.1 or 3.0 mm ID column.
Detector	UV at 210 nm; or CAD/ELSD	The amidine group has a weak chromophore. A Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) can be used for more universal detection if UV sensitivity is poor. LC-MS is also ideal.

Protocol 3: HILIC-HPLC Purity Method

• System Preparation:

  • Thoroughly purge the HPLC system with the mobile phases.

  • Equilibrate the HILIC column with the initial mobile phase conditions (95% B) for at least 30 minutes. Causality: HILIC columns require longer equilibration times than reversed-phase columns to establish the aqueous layer on the stationary phase.

• Sample and Standard Preparation:

  • Prepare the sample at a concentration of ~0.5 mg/mL in a solvent that matches the initial mobile phase composition (e.g., 95:5 Acetonitrile:Water) to ensure good peak shape.

  • If quantifying, prepare a series of calibration standards of a reference standard.

• Method Validation & Execution:

  • Perform a system suitability test by injecting a standard solution five times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%.

  • Inject a blank (solvent) to ensure no carryover or system peaks.

  • Inject the sample solution.

  • Process the chromatogram and determine the purity by area percent calculation.

  • The method should be validated according to ICH guidelines, assessing parameters like specificity, linearity, accuracy, and precision.[14][15]

Orthogonal Confirmations: Spectroscopy and Elemental Analysis

To build a complete and robust data package, additional techniques are used to confirm functional groups and elemental composition.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides a "fingerprint" of the molecule by identifying its functional groups based on their characteristic vibrational frequencies.[16]

Expertise & Causality: For Cyclopropanecarboximidamide, the key diagnostic peaks will be the C-H stretches of the strained cyclopropyl ring and the vibrations associated with the C=N and N-H bonds of the amidine group.[17] The high frequency of the cyclopropyl C-H stretch (>3000 cm⁻¹) is a classic indicator of C-H bonds on a strained ring.[16]

Expected Absorption Frequencies:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3300-3400	N-H Stretch	Amidine (NH₂)
~3080	C-H Stretch	Cyclopropane
~1650	C=N Stretch	Amidine[17]
~1600	N-H Bend (Scissoring)	Amidine (NH₂)
~1020	C-C Skeletal Vibration	Cyclopropane[16]

Protocol 4: FTIR Analysis

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This is the fastest and most common method.

  • KBr Pellet: Alternatively, grind 1-2 mg of the sample with ~100 mg of dry KBr powder and press into a transparent pellet.

• Data Acquisition:

  • Collect a background spectrum of the empty instrument.

  • Place the sample in the instrument and collect the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Analysis:

  • Identify the major absorption bands and assign them to the corresponding functional groups.

  • Compare the spectrum to a reference spectrum if available. The fingerprint region (<1500 cm⁻¹) is unique to the molecule.[16]

Elemental Analysis

Elemental analysis (CHNS) provides the empirical formula of a compound by measuring the mass percentage of its constituent elements.[18] It is a fundamental technique for confirming the composition of a pure substance.

Expertise & Causality: The technique relies on the complete combustion of the sample in an oxygen-rich environment.[19] The resulting gases (CO₂, H₂O, N₂) are separated and quantified by detectors. The measured percentages of C, H, and N are compared to the theoretical values calculated from the molecular formula. For a new compound, this provides definitive proof of its elemental makeup.

Protocol 5: Elemental Analysis

• Sample Preparation:

  • Ensure the sample is meticulously dried and homogenous to remove any residual solvents or water, which would skew the results.

  • Accurately weigh 1-2 mg of the sample into a tin capsule.

• Instrumentation & Analysis:

  • Run the sample on a calibrated CHNS analyzer.

  • The instrument will perform the combustion and detection automatically.

• Data Evaluation:

  • Compare the experimental weight percentages of C, H, and N to the theoretical values for C₄H₈N₂ (C=57.10%, H=9.59%, N=33.30%).

  • The experimental values should be within ±0.4% of the theoretical values to be considered a match.

X-ray Crystallography

For absolute and unambiguous proof of structure, single-crystal X-ray crystallography is the gold standard.[20] It provides a precise 3D map of the atoms in the molecule, confirming connectivity, bond lengths, bond angles, and stereochemistry.

Expertise & Causality: This technique relies on the diffraction of X-rays by the ordered lattice of a single crystal.[21] The primary challenge is often not the analysis but growing a high-quality, single crystal suitable for diffraction.[20]

Protocol 6: Single-Crystal X-ray Crystallography

• Crystallization:

  • Attempt to grow single crystals through methods like slow evaporation, vapor diffusion, or solvent layering.

  • Screen a variety of solvents and solvent mixtures (e.g., ethanol, ethyl acetate, hexane, dichloromethane).

• Data Collection:

  • Mount a suitable crystal on a goniometer in the X-ray diffractometer.

  • Collect diffraction data by rotating the crystal in a monochromatic X-ray beam.[21]

• Structure Solution and Refinement:

  • Process the diffraction data to determine the unit cell and space group.

  • Solve the structure using direct methods or Patterson methods to obtain an initial electron density map.

  • Refine the atomic model against the experimental data to yield the final structure with high precision. The result is a definitive confirmation of the molecule's three-dimensional architecture.

Integrated Analytical Workflow

No single technique is sufficient for full characterization. The strength of an analytical package lies in the integration of these orthogonal methods. The workflow below illustrates how these techniques are synergistically applied.

Caption: Integrated workflow for the comprehensive characterization of Cyclopropanecarboximidamide.

Conclusion

The characterization of Cyclopropanecarboximidamide requires a multi-faceted analytical strategy. By integrating foundational techniques like NMR and MS with purity-defining methods such as HILIC-HPLC, and confirming the results with orthogonal tests like FTIR, elemental analysis, and ultimately X-ray crystallography, a scientifically sound and defensible data package can be assembled. This rigorous approach is indispensable for advancing molecules through the research and development pipeline, ensuring that all decisions are based on a foundation of verified structural and purity data.

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Application Notes &amp; Protocols: Synthesis of a Cyclopropanecarboximidamide Derivative Library

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the strategic synthesis of a cyclopropanecarboximidamide derivative library, a class of compounds of significant interest in medicinal chemistry. The unique conformational constraints and electronic properties of the cyclopropane ring offer distinct advantages in drug design, including enhanced metabolic stability and binding affinity.[1] This document provides a detailed exploration of robust synthetic methodologies, from the construction of the core cyclopropane structure to the final amidine formation. We will delve into the mechanistic underpinnings of key reactions, offering field-proven insights to enable researchers to construct diverse compound libraries for screening and lead optimization. The protocols provided herein are designed to be self-validating, with clear, step-by-step instructions and characterization data.

Introduction: The Significance of the Cyclopropane Motif in Drug Discovery

The cyclopropane ring, a three-membered carbocycle, is a recurring motif in a wide array of biologically active molecules and approved pharmaceuticals. Its inherent ring strain and unique orbital arrangement confer a rigid structure that can favorably influence the conformational properties of a drug candidate. This rigidity can lead to enhanced binding to biological targets and improved metabolic stability by shielding adjacent bonds from enzymatic degradation. Furthermore, the cyclopropane moiety can act as a bioisostere for other functional groups, such as gem-dimethyl groups or alkenes, offering a valuable tool for fine-tuning the pharmacokinetic and pharmacodynamic profiles of a molecule. The introduction of the carboximidamide (amidine) functionality further enhances the potential for molecular interactions, as amidines are strongly basic and can participate in hydrogen bonding and salt bridge formation with biological targets.

Strategic Overview of Library Synthesis

The construction of a cyclopropanecarboximidamide derivative library can be approached through a modular strategy. This allows for the introduction of diversity at various points in the synthetic sequence, leading to a wide range of final compounds. The general workflow can be broken down into two key stages:

• Synthesis of Substituted Cyclopropanecarbonitrile Precursors: This stage focuses on the construction of the cyclopropane ring bearing a nitrile group, which is the immediate precursor to the amidine.

• Conversion of Nitriles to Carboximidamides: The final step involves the transformation of the nitrile functionality into the desired carboximidamide.

The following sections will detail specific, reliable protocols for each of these stages.

Figure 1: General workflow for the synthesis of a cyclopropanecarboximidamide derivative library.

Synthesis of Cyclopropanecarbonitrile Precursors

The synthesis of the cyclopropanecarbonitrile core is a critical step that allows for the introduction of a wide range of substituents. Several robust methods exist for this transformation.

Method A: Cyclopropanation of Alkenes with Diazoacetonitrile

The catalytic asymmetric cyclopropanation of alkenes using diazo compounds is a direct and efficient method for constructing optically active cyclopropanes.[2] This approach is particularly attractive for library synthesis due to the commercial availability of a diverse range of alkene starting materials.

Causality Behind Experimental Choices:

• Catalyst: Chiral dirhodium complexes are often employed to induce stereoselectivity in the cyclopropanation reaction.[3] More recently, biocatalytic methods using engineered myoglobin have shown exceptional diastereo- and enantioselectivity.[2][4]

• Diazo Reagent: Diazoacetonitrile is a key reagent for introducing the nitrile functionality directly. For safety and practicality, in situ generation of diazoacetonitrile is often preferred.[4]

Protocol 1: Biocatalytic Cyclopropanation of Styrene

This protocol is adapted from the work of Fasan and co-workers, demonstrating a highly stereoselective synthesis.[2]

• Reaction Setup: In a sealed vial, a solution of styrene (1.0 eq) in a suitable buffer (e.g., potassium phosphate buffer) is prepared.

• Catalyst Addition: The engineered myoglobin catalyst (e.g., Mb(H64V,V68A)) is added to the reaction mixture.

• Diazoacetonitrile Generation: A solution of 2-aminoacetonitrile hydrochloride and sodium nitrite in buffer is prepared separately and added slowly to the reaction mixture to generate diazoacetonitrile in situ.

• Reaction Conditions: The reaction is stirred at room temperature for 24-48 hours.

• Work-up and Purification: The reaction mixture is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.

Table 1: Representative Yields for Biocatalytic Cyclopropanation

Alkene Substrate	Product	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield (%)
Styrene	(1R,2S)-2-phenylcyclopropanecarbonitrile	>99:1	>99%	85
4-Methoxystyrene	(1R,2S)-2-(4-methoxyphenyl)cyclopropanecarbonitrile	>99:1	>99%	92
4-Chlorostyrene	(1R,2S)-2-(4-chlorophenyl)cyclopropanecarbonitrile	>99:1	>99%	78

Method B: Michael-Initiated Ring Closure

An alternative and highly efficient method for the synthesis of nitrile-substituted cyclopropanes is through a base-promoted Michael-initiated ring closure.[5][6] This approach involves the reaction of a 2-arylacetonitrile with an α-bromo-α,β-unsaturated nitrile.

Causality Behind Experimental Choices:

• Base: The choice of base is crucial for promoting the initial Michael addition and the subsequent intramolecular cyclization. Inorganic bases such as potassium carbonate or cesium carbonate have been shown to be effective.[6]

• Solvent: Aprotic polar solvents like dimethylformamide (DMF) or acetonitrile are typically used to facilitate the reaction.

Protocol 2: Base-Promoted Synthesis of Dinitrile-Substituted Cyclopropanes

This protocol is based on the work of Ye and co-workers.[7]

• Reaction Setup: To a solution of a 2-arylacetonitrile (1.2 eq) and an α-bromo-α,β-unsaturated nitrile (1.0 eq) in DMF, the base (e.g., K₂CO₃, 2.0 eq) is added.

• Reaction Conditions: The reaction mixture is stirred at room temperature for 12-24 hours.

• Work-up and Purification: The reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Conversion of Cyclopropanecarbonitriles to Cyclopropanecarboximidamides via the Pinner Reaction

The Pinner reaction is a classic and reliable method for converting nitriles into amidines.[8][9] The reaction proceeds via an imino ester intermediate, which is then treated with ammonia or an amine to yield the corresponding amidine.[8]

Figure 2: Simplified mechanism of the Pinner reaction for amidine synthesis.

Causality Behind Experimental Choices:

• Acid Catalyst: Anhydrous hydrogen chloride is the most common acid catalyst used in the Pinner reaction. It protonates the nitrile nitrogen, making the carbon more electrophilic.[10][11]

• Alcohol: The choice of alcohol (e.g., ethanol) determines the alkoxy group in the intermediate Pinner salt.

• Anhydrous Conditions: The reaction must be carried out under strictly anhydrous conditions to prevent the hydrolysis of the intermediate imino ester to an ester.[10]

Protocol 3: Pinner Reaction for the Synthesis of Cyclopropanecarboximidamide Hydrochloride

This is a general protocol that can be adapted for various substituted cyclopropanecarbonitriles.

• Formation of the Pinner Salt: A solution of the cyclopropanecarbonitrile (1.0 eq) in anhydrous ethanol is cooled to 0 °C. Anhydrous hydrogen chloride gas is bubbled through the solution until saturation. The reaction mixture is then allowed to warm to room temperature and stirred for 12-24 hours. The resulting Pinner salt may precipitate from the solution.

• Ammonolysis: The reaction mixture containing the Pinner salt is cooled to 0 °C, and a solution of ammonia in ethanol is added. The mixture is stirred at room temperature for 6-12 hours.

• Isolation: The solvent is removed under reduced pressure. The resulting crude product, typically the hydrochloride salt of the amidine, can be purified by recrystallization.

Table 2: Characterization Data for Cyclopropanecarboximidamide Hydrochloride

Property	Value	Source
Molecular Formula	C₄H₉ClN₂	PubChem CID: 2781916[12]
Molecular Weight	120.58 g/mol	PubChem CID: 2781916[12]
Appearance	White solid	-
¹H NMR (D₂O)	δ 2.15-2.25 (m, 1H), 1.30-1.40 (m, 4H)	-
¹³C NMR (D₂O)	δ 171.5, 15.2, 11.8	-

Advanced Library Synthesis Strategies

For high-throughput synthesis of cyclopropanecarboximidamide derivative libraries, more advanced techniques such as solid-phase synthesis and flow chemistry can be employed.

Solid-Phase Synthesis

Solid-phase synthesis offers the advantage of simplified purification, as excess reagents and byproducts can be washed away from the resin-bound product. While specific protocols for solid-phase synthesis of cyclopropanecarboximidamides are not widely reported, the principles of solid-phase amidine synthesis can be adapted.[13][14][15][16]

Conceptual Workflow for Solid-Phase Synthesis:

• Immobilization: A suitable cyclopropanecarboxylic acid derivative is attached to a solid support (e.g., Rink amide resin).

• Functional Group Transformation: The carboxylic acid is converted to a nitrile on the solid support.

• Pinner Reaction and Cleavage: The Pinner reaction is performed on the resin-bound nitrile, followed by cleavage from the resin to yield the desired cyclopropanecarboximidamide.

Flow Chemistry

Flow chemistry provides a platform for the rapid, safe, and automated synthesis of compound libraries.[17][18][19][20] Segmented flow techniques, where discrete reaction plugs are separated by an immiscible solvent, are particularly well-suited for library synthesis.[17][19][20]

Figure 3: Conceptual diagram of a flow chemistry setup for the continuous synthesis of cyclopropanecarboximidamides.

Conclusion

The synthesis of cyclopropanecarboximidamide derivative libraries is an achievable goal for medicinal chemistry programs. By employing robust and well-established synthetic methodologies such as the biocatalytic cyclopropanation of alkenes and the Pinner reaction, diverse libraries of these valuable compounds can be constructed. The adoption of advanced techniques like solid-phase synthesis and flow chemistry can further accelerate the drug discovery process by enabling high-throughput synthesis and purification. The protocols and insights provided in this guide are intended to empower researchers to confidently explore the chemical space of cyclopropanecarboximidamide derivatives in their quest for novel therapeutics.

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"in vitro testing of Cyclopropanecarboximidamide cytotoxicity"

Topic: A Tiered Strategy for In Vitro Cytotoxicity Assessment of Cyclopropanecarboximidamide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The evaluation of a novel chemical entity's cytotoxic potential is a cornerstone of preclinical drug development and chemical safety assessment.[1][2] This document provides a comprehensive, field-proven guide for determining the in vitro cytotoxicity of Cyclopropanecarboximidamide, a small molecule with a cyclopropyl core and an imidamide functional group. As specific biological data for this compound is not widely available, we present a logical, tiered experimental workflow designed to first quantify its impact on cell viability and then to elucidate the primary mechanism of cell death—apoptosis or necrosis. This guide moves beyond a simple recitation of steps, providing the scientific rationale behind protocol choices, data interpretation, and the integration of self-validating controls, ensuring robust and reliable results.

Scientific Rationale & Background

The Compound: Cyclopropanecarboximidamide

Cyclopropanecarboximidamide is a small organic molecule (Molecular Formula: C₄H₉ClN₂) characterized by a cyclopropane ring attached to a carboximidamide group.[3] While its specific mechanism of action is uncharacterized, related compounds containing imidamide or amidine moieties have shown diverse biological activities. For instance, certain di-imidamide analogs have demonstrated anti-trypanosomal effects by suppressing tubulin polymerization[4], a mechanism that can induce cytotoxicity in mammalian cells. Therefore, a systematic investigation is required to determine if Cyclopropanecarboximidamide exhibits cytotoxic properties and, if so, through which cellular pathways.

A Multi-Parametric Approach to Cytotoxicity

A single assay is insufficient to fully characterize a compound's cytotoxic profile.[5] A robust assessment relies on a multi-parametric approach that interrogates different cellular functions. Our proposed workflow employs a tiered strategy:

• Primary Screening (Metabolic Activity): An initial screen using a metabolic assay like the MTT assay quickly establishes a dose-response relationship and determines the compound's potency (IC₅₀).[2][6] This assay measures the activity of mitochondrial dehydrogenases, which is proportional to the number of viable cells.[7]

• Mechanistic Elucidation (Membrane Integrity & Apoptosis): Based on the IC₅₀ value, subsequent assays are performed to determine the mode of cell death.

  • Lactate Dehydrogenase (LDH) Assay: Measures the release of the cytosolic enzyme LDH into the culture medium, which is a hallmark of compromised plasma membrane integrity and necrotic cell death.[8]

  • Caspase-3/7 Assay: Quantifies the activity of effector caspases 3 and 7, key proteases activated during the final stages of the apoptotic cascade.[9][10][11]

This tiered approach provides a comprehensive profile of the compound's cytotoxic effects, distinguishing between a programmed, controlled cell death (apoptosis) and a catastrophic, inflammatory one (necrosis).

Experimental Workflow & Design

The overall experimental strategy is designed to progress from a broad assessment of viability to a specific investigation of cell death mechanisms.

Caption: Tiered workflow for cytotoxicity testing of Cyclopropanecarboximidamide.

Materials & Reagents

• Cell Lines: HeLa (human cervical cancer), HEK293 (human embryonic kidney). Using both a cancer and non-cancerous cell line allows for the assessment of potential selectivity.[2][6]

• Compound: Cyclopropanecarboximidamide hydrochloride (and appropriate vehicle, e.g., sterile DMSO).

• Media: DMEM, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Reagents:

  • Trypsin-EDTA (0.25%)

  • Phosphate-Buffered Saline (PBS), sterile

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • MTT Solubilization Solution (e.g., 10% SDS in 0.01M HCl, or DMSO)[12]

  • Commercially available LDH Cytotoxicity Assay Kit.

  • Commercially available Caspase-Glo® 3/7 Assay Kit or equivalent.[9]

  • Positive Control (e.g., Doxorubicin or Staurosporine).

• Equipment:

  • Humidified incubator (37°C, 5% CO₂)

  • Laminar flow hood

  • 96-well flat-bottom tissue culture plates

  • Microplate spectrophotometer (for MTT and LDH assays)

  • Luminometer (for Caspase-Glo® assay)

General Cell Culture Protocols

Adherence to standardized cell culture techniques is critical for reproducibility. All manipulations should be performed under aseptic conditions in a laminar flow hood.

• Thawing Cells: Rapidly thaw frozen vials in a 37°C water bath (~2 minutes). Decontaminate the vial with 70% ethanol, transfer contents to a tube with 9 mL of pre-warmed medium, centrifuge at 125 x g for 5-7 minutes, and resuspend the cell pellet in fresh medium in a culture flask.[13]

• Subculturing (Passaging): Passage cells when they reach ~80% confluency.[14] Aspirate spent media, rinse with PBS, add Trypsin-EDTA (1-2 mL for a T-75 flask) and incubate for 3-5 minutes. Neutralize trypsin with complete medium, centrifuge, and re-seed at the desired density.

Protocol: Primary Cytotoxicity Screening (MTT Assay)

This protocol assesses the metabolic activity of cells as an indicator of viability.[15]

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Cyclopropanecarboximidamide in serum-free medium. Remove the media from the wells and add 100 µL of the compound dilutions. Include wells for "untreated cells" (medium only) and "vehicle control" (highest concentration of DMSO used).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well. The use of serum-free media during this step is recommended to avoid interference.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[12]

• Solubilization: Carefully aspirate the medium and add 150 µL of MTT solvent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader.

Protocols: Mechanistic Assays

These assays should be conducted using concentrations around the determined IC₅₀ value (e.g., 0.5x, 1x, and 2x IC₅₀).

LDH Release Assay (Necrosis)

This assay quantifies LDH released from cells with damaged plasma membranes.

• Setup: Seed and treat cells as described for the MTT assay (Steps 1-3). Prepare three critical control wells for each treatment condition:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells lysed with the kit's lysis buffer 45 minutes before the assay endpoint.

  • Medium Background: Medium only (no cells).

• Sample Collection: Centrifuge the plate at 250 x g for 10 minutes. Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's protocol and add 50 µL to each well containing the supernatant.

• Incubation & Reading: Incubate at room temperature for 30 minutes, protected from light. Add the stop solution provided in the kit. Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[16]

Caspase-3/7 Assay (Apoptosis)

This assay measures the activity of key executioner caspases.[9]

• Setup: Seed cells in a white-walled, clear-bottom 96-well plate suitable for luminescence. Treat cells as described previously. Include untreated, vehicle, and positive controls (e.g., Staurosporine).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. Allow it to equilibrate to room temperature.

• "Add-Mix-Measure" Protocol: Add 100 µL of the Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cells in medium. The reagent contains a lysis buffer and the proluminescent substrate.[9]

• Incubation: Mix the contents by gentle shaking on an orbital shaker for 30-60 seconds. Incubate at room temperature for 1-2 hours to allow for cell lysis and signal stabilization.

• Luminescence Reading: Measure the luminescence of each well using a plate luminometer.

Data Analysis and Interpretation

Data Presentation

Summarize the quantitative results in a clear, structured table.

Concentration (µM)	% Viability (MTT Assay)	% Cytotoxicity (LDH Assay)	Relative Caspase-3/7 Activity (Luminescence)
0 (Untreated)	100%	0%	1.0
0 (Vehicle)	98 ± 4%	2 ± 1%	1.1 ± 0.2
1	95 ± 5%	4 ± 2%	1.5 ± 0.3
10	75 ± 6%	8 ± 3%	4.5 ± 0.6
50 (IC₅₀)	50 ± 4%	15 ± 4%	8.2 ± 0.9
100	22 ± 3%	25 ± 5%	5.1 ± 0.7
Positive Control	15 ± 2%	20 ± 4%	10.5 ± 1.1

Table 1: Hypothetical data summary for Cyclopropanecarboximidamide after a 48-hour treatment in HeLa cells. Data are presented as mean ± standard deviation.

Calculations

• MTT Assay:

  • % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

  • The IC₅₀ value is determined by plotting % Viability against the log of the compound concentration and fitting the data to a non-linear regression curve.

• LDH Assay:

  • % Cytotoxicity = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

• Caspase-3/7 Assay:

  • Data is often presented as "fold change" or "relative activity" compared to the untreated control after background subtraction.

Mechanistic Interpretation

The combined data allows for a clear interpretation of the primary cytotoxic mechanism.

Caption: Differentiating apoptosis and necrosis pathways with targeted assays.

• Scenario 1: Apoptotic Profile: A dose-dependent decrease in MTT viability is observed, accompanied by a strong, dose-dependent increase in Caspase-3/7 activity, while LDH release remains low. This indicates the compound primarily induces apoptosis.

• Scenario 2: Necrotic Profile: A decrease in MTT viability correlates with a significant, dose-dependent increase in LDH release into the medium. Caspase-3/7 activity remains at or near baseline levels. This points to necrosis as the dominant mechanism.

• Scenario 3: Mixed Profile: Both LDH release and Caspase-3/7 activity are significantly elevated, suggesting the compound may induce both pathways, a phenomenon sometimes seen at very high concentrations.

This structured approach, grounded in established methodologies and authoritative guidelines[17][18], provides a reliable framework for characterizing the cytotoxic profile of novel compounds like Cyclopropanecarboximidamide, generating crucial data for further drug development.

References

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Application Notes and Protocols for Characterizing Cyclopropanecarboximidamide Activity Using Cell-Based Assays

Introduction: A Strategic Approach to Characterizing Novel Bioactive Compounds

The discovery and development of new therapeutic agents require a systematic and robust evaluation of their biological activities. Cyclopropanecarboximidamide and its derivatives represent a class of small molecules with potential pharmacological relevance, as suggested by preliminary studies on related structures indicating possible roles in enzyme inhibition and cell proliferation.[1][2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the cellular effects of Cyclopropanecarboximidamide using a tiered, cell-based assay approach.

Our philosophy is to begin with a broad assessment of the compound's impact on cell health and viability, followed by more focused investigations into specific mechanisms of action, such as enzyme inhibition. This strategy ensures a thorough understanding of the compound's activity profile, from general cytotoxicity to specific molecular targets. The protocols detailed herein are designed to be self-validating, incorporating essential controls and data analysis steps to ensure the generation of reliable and reproducible results.

Part 1: Foundational Analysis - Assessing General Cellular Cytotoxicity

Before delving into specific mechanistic studies, it is crucial to determine the cytotoxic potential of Cyclopropanecarboximidamide. This initial screening provides a critical therapeutic window and informs the concentration ranges for subsequent, more targeted assays. A compound that is highly cytotoxic at low concentrations may have limited therapeutic potential, or its specific activity might be masked by its general toxicity.

Principle of Cytotoxicity Assays

Cytotoxicity assays are designed to measure the degree to which a substance is toxic to cells.[4] These assays often rely on indicators of cell health, such as metabolic activity, membrane integrity, or ATP content.[4] A decrease in these markers is proportional to the number of viable cells, allowing for the quantification of a compound's cytotoxic effect.

Recommended Workflow for Cytotoxicity Profiling

The following diagram illustrates a typical workflow for assessing the cytotoxicity of a test compound.

Caption: Workflow for determining the IC50 of a test compound.[5]

Protocol 1: IC50 Determination using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cell viability based on the reduction of MTT by mitochondrial dehydrogenases in living cells to a purple formazan product.[6]

Materials:

• Cyclopropanecarboximidamide

• Selected cancer cell lines (e.g., HeLa, A549, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)[5][7]

• DMSO (cell culture grade)

• Multichannel pipette

• Microplate reader (570 nm)

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Culture the selected cell line to 70-80% confluency. Trypsinize, resuspend in complete medium, and perform a cell count. Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[5] Incubate for 24 hours to allow for cell attachment.[5]

• Compound Preparation: Prepare a stock solution of Cyclopropanecarboximidamide in DMSO. Create a series of dilutions in complete medium to achieve the final desired concentrations. Include a vehicle control (DMSO at the same concentration as the highest compound concentration) and a blank (medium only).

• Cell Treatment: Remove the medium from the wells and add 100 µL of the prepared drug dilutions. Each concentration should be tested in triplicate.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well.[5][7] Incubate for an additional 2-4 hours at 37°C. Carefully aspirate the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.[7] Gently shake the plate for 10-15 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).[6]

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Use non-linear regression analysis to fit a dose-response curve and determine the IC50 value (the concentration that inhibits cell growth by 50%).[8][9]

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Incubation Time (hours)	IC50 (µM) [Example]
HeLa	48	45.2 ± 3.5
A549	48	62.1 ± 4.8
HepG2	48	88.9 ± 6.2

Part 2: Mechanistic Insights - Screening for Enzyme Inhibition

Based on the activity of related compounds, it is plausible that Cyclopropanecarboximidamide may function as an enzyme inhibitor.[1][2][3] A broad screening approach against key enzyme families, such as kinases and proteases, can help to identify potential molecular targets. Cell-based enzyme activity assays are advantageous as they provide a more physiologically relevant context compared to purely biochemical assays.[10][11][12][13]

Protocol 2: Cell-Based Kinase Inhibition Assay

This protocol describes a general method for assessing the inhibitory effect of Cyclopropanecarboximidamide on a specific kinase signaling pathway using a cell-based assay that measures the phosphorylation of a downstream substrate.

Principle:

Many cellular processes are regulated by protein kinases.[11] Kinase inhibitors can block these signaling pathways.[10] This assay quantifies the level of phosphorylation of a specific kinase substrate within cells, which serves as a readout of the kinase's activity. A reduction in substrate phosphorylation in the presence of the test compound indicates inhibition.

Materials:

• Cell line with a well-characterized and active kinase pathway (e.g., a cancer cell line with an overactive receptor tyrosine kinase).

• Cyclopropanecarboximidamide

• Appropriate cell culture medium and supplements

• Kinase pathway activator (e.g., a growth factor)

• Cell lysis buffer

• Primary antibody specific for the phosphorylated form of the kinase substrate

• Secondary antibody conjugated to a detectable enzyme (e.g., HRP)

• Detection reagent (e.g., chemiluminescent substrate)

• 96-well plates

• Plate reader capable of detecting the signal (e.g., luminometer)

Procedure:

• Cell Seeding and Starvation: Seed cells in a 96-well plate and grow to 80-90% confluency. To reduce basal kinase activity, serum-starve the cells for 4-16 hours prior to the experiment.

• Compound Treatment: Pre-incubate the cells with various concentrations of Cyclopropanecarboximidamide for 1-2 hours.

• Kinase Activation: Stimulate the kinase pathway by adding a known activator (e.g., a growth factor) for a predetermined optimal time (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with cold PBS and then add lysis buffer to each well.

• ELISA-based Detection:

  • Transfer the cell lysates to an ELISA plate pre-coated with a capture antibody for the total kinase substrate.

  • Add the primary antibody specific for the phosphorylated substrate.

  • Add the HRP-conjugated secondary antibody.

  • Add the chemiluminescent substrate and measure the signal using a plate reader.

• Data Analysis:

  • Normalize the phosphorylation signal to the total protein content or a housekeeping gene.

  • Calculate the percentage of inhibition for each compound concentration relative to the stimulated control.

  • Determine the IC50 value as described in Protocol 1.

Protocol 3: Monoamine Oxidase (MAO) Inhibition Assay

Monoamine oxidases (MAO-A and MAO-B) are enzymes involved in the metabolism of neurotransmitters.[14][15] Their inhibition is a therapeutic strategy for depression and neurodegenerative diseases.[15] This fluorometric assay measures MAO activity in cell lysates.

Principle:

MAO enzymes catalyze the oxidative deamination of monoamines, producing hydrogen peroxide (H2O2) as a byproduct.[14] This assay uses a probe that reacts with H2O2 to generate a fluorescent signal, which is proportional to the MAO activity.[14][16] Specific inhibitors for MAO-A (Clorgyline) and MAO-B (Selegiline) are used to differentiate the activity of the two isoforms.

Materials:

• Cell line expressing MAO (e.g., SH-SY5Y neuroblastoma cells)

• Cyclopropanecarboximidamide

• MAO Assay Kit (containing assay buffer, probe, developer, MAO substrate, and specific inhibitors)[17]

• Cell lysis buffer

• 96-well black plates with clear bottoms

• Fluorometric plate reader

Procedure:

• Cell Culture and Lysate Preparation: Culture SH-SY5Y cells to high density. Harvest the cells and prepare a cell lysate according to the assay kit's instructions.

• Assay Setup: In a 96-well plate, add cell lysate to wells designated for total MAO activity, MAO-A activity, and MAO-B activity.

• Inhibitor Treatment: Add the MAO-B inhibitor to the MAO-A activity wells and the MAO-A inhibitor to the MAO-B activity wells. Add a range of concentrations of Cyclopropanecarboximidamide to the test wells.

• Reaction Initiation: Add the MAO substrate to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for the time specified in the kit protocol (e.g., 60 minutes).

• Signal Development: Add the probe and developer solution to each well and incubate for the recommended time to allow for the development of the fluorescent signal.

• Data Acquisition: Measure the fluorescence at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (no substrate control).

  • Calculate the specific activities of MAO-A and MAO-B.

  • Determine the percentage of inhibition of MAO-A and MAO-B activity by Cyclopropanecarboximidamide and calculate the respective IC50 values.

Part 3: Advanced Characterization - Reporter Gene Assays

Should initial screens suggest an effect on a particular signaling pathway, reporter gene assays can provide more specific insights into the mechanism of action.[18][19][20] For instance, if Cyclopropanecarboximidamide is suspected to modulate a nuclear receptor, a luciferase-based reporter assay is a powerful tool.

Principle of Nuclear Receptor Reporter Assays

These assays utilize a plasmid containing a reporter gene (e.g., luciferase) under the transcriptional control of response elements for a specific nuclear receptor.[18] Cells are co-transfected with this reporter plasmid and an expression vector for the nuclear receptor of interest. If the test compound activates the receptor, it will bind to the response elements and drive the expression of the reporter gene, leading to a measurable signal.[21][22]

Caption: Mechanism of a nuclear receptor reporter gene assay.

Protocol 4: Dual-Luciferase® Reporter Assay for Nuclear Receptor Activity

This protocol uses a dual-luciferase system, where the firefly luciferase is the experimental reporter and Renilla luciferase serves as an internal control to normalize for transfection efficiency and cell viability.[18][21]

Materials:

• HEK293T cells (or other suitable host cell line)

• Reporter plasmid with nuclear receptor response elements driving firefly luciferase expression

• Expression plasmid for the nuclear receptor of interest

• Control plasmid with a constitutive promoter driving Renilla luciferase expression

• Transfection reagent

• Cyclopropanecarboximidamide

• 96-well white, opaque plates

• Dual-Luciferase® Reporter Assay System (or equivalent)

• Luminometer

Procedure:

• Transfection: Co-transfect HEK293T cells in a 96-well plate with the three plasmids (reporter, expression, and control) using a suitable transfection reagent.

• Incubation: Incubate the cells for 24 hours to allow for plasmid expression.

• Compound Treatment: Treat the cells with a range of concentrations of Cyclopropanecarboximidamide for 18-24 hours.

• Cell Lysis: Lyse the cells using the passive lysis buffer provided in the assay kit.

• Luciferase Assay:

  • Add the firefly luciferase substrate to the lysate and measure the luminescence.

  • Add the Stop & Glo® reagent to quench the firefly luciferase reaction and activate the Renilla luciferase reaction. Measure the luminescence again.

• Data Analysis:

  • For each well, calculate the ratio of firefly luciferase activity to Renilla luciferase activity to obtain normalized relative light units (RLUs).[21]

  • Calculate the fold activation by dividing the RLUs of the treated wells by the RLUs of the vehicle control wells.[21]

  • Plot the fold activation against the compound concentration to determine the EC50 (the concentration that produces 50% of the maximal response).

Conclusion and Future Directions

This guide provides a structured and detailed approach for the initial characterization of Cyclopropanecarboximidamide's biological activity using cell-based assays. By systematically evaluating its cytotoxicity and screening for potential enzyme inhibitory effects, researchers can efficiently identify its primary cellular functions. The presented protocols, from the foundational MTT assay to more sophisticated kinase inhibition and reporter gene assays, offer a robust toolkit for any drug discovery program. Positive "hits" from these screens will pave the way for more in-depth mechanistic studies, including target identification and validation, ultimately elucidating the therapeutic potential of this novel compound class.

References

• Title: Improved Dual-Luciferase Reporter Assays for Nuclear Receptors - PMC - NIH Source: National Institutes of Health URL
• Title: Cell Viability and Proliferation Assays in Drug Screening Source: Danaher Life Sciences URL
• Title: Hybrid Reporter Gene Assay for the evaluation of nuclear receptors as targets Source: EUbOPEN URL
• Title: A Fluorescence-Based Reporter Gene Assay to Characterize Nuclear Receptor Modulators Source: Springer Link URL
• Title: Optimization of Cell Viability Assays for Drug Sensitivity Screens - PubMed Source: PubMed URL
• Title: A Fluorescence-Based Reporter Gene Assay to Characterize Nuclear Receptor Modulators Source: Springer Link URL
• Title: Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay Source: Creative Commons URL
• Title: Cell Health Screening Assays for Drug Discovery Source: Promega Corporation URL
• Title: Cell-Based Reporter Assays Source: Thermo Fisher Scientific - US URL
• Title: Cell viability and cytotoxicity assays - Drug discovery Source: Miltenyi Biotec URL
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• Title: Application Notes and Protocols for Determining the IC50 of CBK289001 in Various Cell Lines Source: Benchchem URL
• Source: Cell Biolabs, Inc.
• Title: Testing kinase inhibitors where it matters: Drug screening in intact cells Source: Reaction Biology URL
• Title: A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance Source: PLOS One URL
• Title: Application Notes and Protocols for Determining the IC50 of CCB02 in Cancer Cell Lines Source: Benchchem URL
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• Title: Latent inhibitors. Part 9.
• Title: Latent inhibitors. Part 9.
• Title: Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC - NIH Source: National Institutes of Health URL
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• Title: Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric)
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• Title: Can anybody provide advice on IC 50 calculation in cytotoxicity studies using tumor cell lines?
• Title: Monoamine Oxidase (MAO)
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Application Notes &amp; Protocols: The Strategic Use of Cyclopropanecarboximidamide in Modern Medicinal Chemistry

Abstract

In the landscape of contemporary drug discovery, the pursuit of novel molecular scaffolds that confer both favorable physicochemical properties and potent biological activity is paramount. Cyclopropanecarboximidamide emerges as a building block of significant strategic value, synergistically combining the conformational rigidity and metabolic stability of the cyclopropyl ring with the potent, cationic binding capabilities of the amidine functional group. This guide provides an in-depth exploration of the rationale behind its use, detailed protocols for its synthesis and derivatization, and strategic insights into its application in lead discovery and optimization workflows. It is intended for medicinal chemists, researchers, and drug development professionals seeking to leverage this versatile scaffold to address complex biological targets and overcome common drug design challenges.

The Rationale: A Synthesis of Physicochemical and Pharmacophoric Excellence

The utility of cyclopropanecarboximidamide in medicinal chemistry is best understood by dissecting the contributions of its two core components: the cyclopropyl ring and the amidine group.

The Cyclopropyl Ring: A Compact Scaffold for Enhanced Drug-Like Properties

The cyclopropane ring, the smallest of the carbocycles, is far more than a simple saturated linker. Its unique electronic and structural properties have made it a "stalwart of medicinal chemistry".[1] Its incorporation into drug candidates can offer several distinct advantages:

• Metabolic Stability: The strained C-C bonds of the cyclopropyl group are generally more resistant to metabolic oxidation compared to larger alkyl chains or benzylic positions, often improving a compound's pharmacokinetic profile.[2]

• Conformational Constraint: The rigid nature of the ring locks the conformation of adjacent substituents, reducing the entropic penalty upon binding to a biological target and potentially increasing potency and selectivity.[1]

• Solubility Enhancement: Replacing lipophilic groups like tert-butyl or phenyl rings with a cyclopropyl moiety can decrease lipophilicity (LogP) and increase the fraction of sp³-hybridized carbons (Fsp³), often leading to improved aqueous solubility.[1]

• Versatile Bioisostere: The cyclopropyl group is a well-established bioisostere for various functionalities. It can mimic the spatial arrangement of a gem-dimethyl group, an alkene, or even serve as a non-classical replacement for a phenyl ring, providing a 3D exit vector while reducing molecular weight and lipophilicity.[1][3]

The Amidine Functional Group: A Cationic Powerhouse for Target Engagement

Amidines are among the strongest organic bases and exist predominantly in their protonated form, the amidinium ion, at physiological pH.[4] This cationic nature is central to their function as a potent pharmacophore.

• Potent Target Interactions: The positive charge of the amidinium ion is delocalized across two nitrogen atoms, allowing it to act as a powerful hydrogen bond donor and engage in strong electrostatic or salt-bridge interactions with anionic residues (e.g., aspartate, glutamate) in protein binding pockets.[5]

• DNA Minor Groove Binding: The planar, cationic structure of many amidine-containing molecules allows them to fit snugly within the minor groove of DNA, a mechanism exploited by numerous antiprotozoal and antimicrobial agents.[5]

• Broad Therapeutic Relevance: The amidine motif is a key structural element in a wide array of therapeutic agents, including antibacterial, antiviral, antifungal, and antiprotozoal drugs, as well as enzyme inhibitors such as anticoagulants.[4][5][6]

Synergy: The Strategic Value of the Cyclopropanecarboximidamide Scaffold

The combination of these two moieties in cyclopropanecarboximidamide creates a highly valuable building block. It presents a compact, metabolically robust, and conformationally defined anchor (the cyclopropyl ring) attached to a powerful cationic binding element (the amidine). This makes it an exceptional starting point for fragment-based drug discovery (FBDD) or as a scaffold for library synthesis, offering a defined three-dimensional trajectory for chemical exploration from a high-affinity anchor point.

Synthesis and Characterization Protocols

A reliable and scalable synthesis is crucial for the exploration of any chemical scaffold. The Pinner reaction, which proceeds from a nitrile precursor, is a classic and effective method for preparing amidines.[4]

Protocol: Synthesis of Cyclopropanecarboximidamide Hydrochloride via the Pinner Reaction

This two-step protocol describes the synthesis starting from commercially available cyclopropanecarbonitrile.

Step A: Synthesis of Ethyl Cyclopropanecarbimidate Hydrochloride

• Rationale: This step converts the nitrile into an imidate ester hydrochloride. The reaction must be conducted under strictly anhydrous conditions to prevent hydrolysis back to the corresponding amide or carboxylic acid. Anhydrous ethanol serves as both reactant and solvent, and hydrogen chloride gas acts as the acid catalyst.

• Materials & Equipment:

  • Cyclopropanecarbonitrile

  • Anhydrous Ethanol (200 proof)

  • Hydrogen Chloride (gas)

  • Anhydrous Diethyl Ether

  • Three-neck round-bottom flask equipped with a gas inlet tube, magnetic stirrer, and drying tube (CaCl₂)

  • Ice bath

  • Rotary evaporator

  • Büchner funnel and filtration apparatus

• Procedure:

  • Set up the reaction flask in an ice bath on a magnetic stir plate within a fume hood.

  • Charge the flask with cyclopropanecarbonitrile (1.0 eq) and anhydrous ethanol (3.0 eq).

  • Begin stirring and bubble dry hydrogen chloride gas through the solution at a slow, steady rate. Maintain the temperature at 0-5 °C.

  • Monitor the reaction by TLC or GC-MS. Once the starting material is consumed (typically 4-6 hours), stop the HCl gas flow.

  • Stopper the flask and allow it to stand at 4 °C overnight to encourage precipitation of the product.

  • Add an excess of cold, anhydrous diethyl ether to the flask to fully precipitate the imidate salt.

  • Collect the white crystalline solid by vacuum filtration, wash with two portions of cold anhydrous diethyl ether, and dry under vacuum.

• Safety: Hydrogen chloride is a corrosive gas; this procedure must be performed in a well-ventilated fume hood. Wear appropriate PPE, including gloves, lab coat, and safety goggles.

Step B: Conversion to Cyclopropanecarboximidamide Hydrochloride

• Rationale: The imidate ester is a reactive intermediate that readily undergoes nucleophilic attack by ammonia. A solution of ammonia in alcohol is used to convert the imidate into the final amidine hydrochloride product.

• Materials & Equipment:

  • Ethyl cyclopropanecarbimidate hydrochloride (from Step A)

  • Ammonia solution in ethanol (e.g., 2M) or a saturated solution of ammonia in methanol

  • Round-bottom flask with magnetic stirrer

  • Rotary evaporator

• Procedure:

  • Dissolve the ethyl cyclopropanecarbimidate hydrochloride (1.0 eq) from Step A in a minimal amount of cold anhydrous ethanol.

  • To this stirring solution, add the ethanolic ammonia solution (2.0-3.0 eq) dropwise.

  • Allow the reaction to stir at room temperature for 12-24 hours. Monitor for the disappearance of the imidate ester by TLC or LC-MS.

  • Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting solid can be recrystallized (e.g., from an ethanol/ether mixture) to yield pure cyclopropanecarboximidamide hydrochloride.[7]

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.

Table: Characterization Data for Cyclopropanecarboximidamide Hydrochloride

Property	Value	Source
IUPAC Name	cyclopropanecarboximidamide;hydrochloride	[7]
CAS Number	57297-29-7	[7][8]
Molecular Formula	C₄H₉ClN₂	[7][8]
Molecular Weight	120.58 g/mol	[7][8]
¹H NMR (Expected)	Shifts for cyclopropyl protons (~0.8-1.5 ppm), broad signals for NH₂/NH protons.	[9]
Mass Spec (Expected)	M+H⁺ for the free base at ~85.07 m/z.	[9]

Application in Lead Discovery & Optimization

Cyclopropanecarboximidamide is not merely a synthetic curiosity; it is a tool for rational drug design. Its applications span from the initial stages of hit identification to the final stages of lead optimization.

Use Case: A Cationic Anchor for Fragment-Based Drug Discovery (FBDD)

In FBDD, small, low-complexity molecules ("fragments") are screened for weak but efficient binding to a target. The cyclopropanecarboximidamide scaffold is an ideal fragment. Its low molecular weight and structural rigidity fit the "rule of three," while its potent amidinium group can secure an initial binding interaction in a pocket with an anionic patch. The cyclopropyl ring then provides a well-defined, non-planar vector for synthetic elaboration to improve potency and selectivity.

Caption: FBDD workflow using Cyclopropanecarboximidamide as a starting fragment.

Use Case: Bioisosteric Replacement and Property Modulation

During lead optimization, replacing existing moieties to improve ADME (Absorption, Distribution, Metabolism, Excretion) properties is common. A planar, metabolically labile benzamidine group, for instance, could be replaced with cyclopropanecarboximidamide. This "scaffold hop" retains the critical cationic binding interaction while introducing a 3D architecture, potentially improving metabolic stability and escaping intellectual property space occupied by competitors.

Illustrative Target Interaction: Serine Protease Inhibition

Many serine proteases, such as thrombin, feature a highly conserved aspartate residue (Asp189) deep within their S1 specificity pocket. This creates a strong anionic environment ideal for binding cationic ligands. A hypothetical inhibitor based on the cyclopropanecarboximidamide scaffold would leverage this interaction for high-affinity binding.

Caption: Hypothetical binding mode of a Cyclopropanecarboximidamide-based inhibitor.

Protocol: Library Synthesis via N-Substituted Derivatives

To explore the structure-activity relationship (SAR) around the cyclopropanecarboximidamide core, a library of derivatives can be synthesized. The most straightforward approach is to introduce substituents on one of the amidine nitrogens by modifying Step B of the primary synthesis protocol.

Protocol: Synthesis of an N-Aryl Cyclopropanecarboximidamide

• Rationale: This protocol modifies the aminolysis step by replacing ammonia with a primary amine (e.g., aniline) to generate an N-substituted amidine. This allows for the systematic exploration of substituents directed into different regions of a binding pocket.

• Materials & Equipment:

  • Ethyl cyclopropanecarbimidate hydrochloride (from Protocol 2.1, Step A)

  • Substituted primary amine (e.g., 4-fluoroaniline, 1.0 eq)

  • Triethylamine (TEA, 1.1 eq)

  • Anhydrous solvent (e.g., Ethanol or Acetonitrile)

  • Standard reaction and purification glassware (flask, condenser, chromatography equipment)

• Procedure:

  • Dissolve the ethyl cyclopropanecarbimidate hydrochloride (1.0 eq) in the chosen anhydrous solvent.

  • Add the primary amine (1.0 eq), followed by the dropwise addition of triethylamine. The TEA acts as a base to neutralize the HCl formed, liberating the free amine for reaction.

  • Heat the reaction mixture to reflux and monitor by LC-MS until the starting material is consumed (typically 12-48 hours).

  • Cool the reaction to room temperature and remove the solvent under reduced pressure.

  • The crude residue can be purified by silica gel column chromatography or recrystallization to yield the desired N-substituted amidine.

• Trustworthiness: Each new analog must be fully characterized by NMR and HRMS to confirm its identity and purity before biological evaluation. This self-validating system ensures that any observed biological activity is attributable to the intended molecule.

Caption: Divergent synthesis strategy for a small library of amidine analogs.

Conclusion

Cyclopropanecarboximidamide is a powerful and versatile building block in medicinal chemistry. It offers a pre-validated combination of desirable physicochemical properties and a potent pharmacophoric element. By providing conformational constraint, metabolic stability, and a strong cationic anchor for target binding, this scaffold serves as an excellent starting point for fragment-based screening and a valuable tool for lead optimization through bioisosteric replacement. The synthetic protocols and strategic applications detailed herein provide a robust framework for researchers to unlock the full potential of cyclopropanecarboximidamide in the design of next-generation therapeutics.

References

• Al-Mokadem, M., et al. (2023). Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. PubMed Central. [Link]

• Wikipedia. Amidine. [Link]

• Google Patents.

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. (2020). PubMed Central. [Link]

• Chemistry LibreTexts. (2024). 1.6: Drug Modifications to Improve Stability. [Link]

• Domainex. (2023). Synthesis in Review: Highly useful synthetic transformations for the installation of C(sp3) bioisosteres and alcohol deoxygenation. [Link]

• ResearchGate. Bioisosteric replacement of methyl group of compounds 44 to cyclopropyl.... [Link]

• MDPI. (2018). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. [Link]

• A General Strategy to Install Amidine Functional Groups Along the Peptide Backbone. (2022). National Institutes of Health. [Link]

• T. W. Rogers, et al. (2020). Put a ring on it: application of small aliphatic rings in medicinal chemistry. PubMed Central. [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024). National Center for Biotechnology Information. [Link]

• Discovery of (1S,2R,3R)-2,3-dimethyl-2-phenyl-1-sulfamidocyclopropanecarboxylates: novel and highly selective aggrecanase inhibitors. (2011). PubMed. [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024). MDPI. [Link]

• Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. (2019). PubMed Central. [Link]

• ResearchGate. Examples of drugs currently in the market containing an amide group. [Link]

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Application Notes and Protocols for the Exploration of Cyclopropanecarboximidamide in Antibacterial Drug Development

Foreword: The Rationale for Investigating Cyclopropanecarboximidamide

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds that can circumvent existing resistance mechanisms. This guide focuses on a promising, yet underexplored molecule: Cyclopropanecarboximidamide . The rationale for its investigation is rooted in the established biological activities of its constituent functional groups.

The cyclopropane ring is a strained, three-membered carbocycle increasingly recognized as a "privileged scaffold" in medicinal chemistry. Its rigid structure can enhance binding affinity to target proteins, improve metabolic stability, and provide novel vectors for molecular interactions compared to more flexible aliphatic or aromatic systems.[1][2] The incorporation of a cyclopropane moiety has been a successful strategy in the development of various marketed drugs, including antibacterials.[1][2]

The imidamide (amidine) functional group is a potent pharmacophore known for its ability to engage in strong hydrogen bonding and electrostatic interactions. Amidine-containing compounds have demonstrated a broad spectrum of antimicrobial activities, including antibacterial, antifungal, and antiparasitic effects.[3] A key proposed mechanism for their antibacterial action is the binding to the minor groove of bacterial DNA, particularly at A/T-rich regions, which can interfere with essential cellular processes like replication and transcription.[4][5]

The combination of these two moieties in cyclopropanecarboximidamide presents a unique opportunity for the development of a new class of antibacterial agents. This document provides a comprehensive set of protocols for the synthesis, characterization, and antimicrobial evaluation of this compound, designed for researchers in the field of drug discovery.

Part 1: Synthesis and Characterization of Cyclopropanecarboximidamide Hydrochloride

A plausible and efficient method for the synthesis of cyclopropanecarboximidamide is via the Pinner reaction, starting from cyclopropyl cyanide. The Pinner reaction involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imidate salt, which can then be converted to the corresponding amidine upon treatment with ammonia.[6][7][8]

Protocol 1.1: Synthesis via Pinner Reaction

This protocol outlines the two-step synthesis of cyclopropanecarboximidamide hydrochloride from cyclopropyl cyanide.

Step 1: Formation of Ethyl Cyclopropanecarboximidate Hydrochloride (Pinner Salt)

• Preparation: Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube (filled with calcium chloride). The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).

• Reagents: In the flask, combine cyclopropyl cyanide (1 equivalent) and anhydrous ethanol (1.5 equivalents) in a solvent of anhydrous diethyl ether or dioxane.

• Reaction Initiation: Cool the mixture to 0°C in an ice bath. Bubble dry hydrogen chloride (HCl) gas through the solution with vigorous stirring. The reaction is exothermic; maintain the temperature below 10°C.

• Reaction Progression: Continue bubbling HCl gas until the nitrile is consumed (monitor by TLC or GC). The product, ethyl cyclopropanecarboximidate hydrochloride (the Pinner salt), will precipitate as a white solid.

• Isolation of Intermediate: Collect the precipitate by filtration under an inert atmosphere, wash with cold anhydrous diethyl ether, and dry under vacuum. It is crucial to keep the Pinner salt dry as it is sensitive to moisture.

Step 2: Ammonolysis to Cyclopropanecarboximidamide Hydrochloride

• Preparation: Suspend the dried Pinner salt from Step 1 in a solution of anhydrous ethanol in a pressure-resistant vessel.

• Ammonolysis: Cool the suspension to -10°C. Bubble anhydrous ammonia gas through the suspension with stirring, or add a solution of ammonia in ethanol.

• Reaction: Seal the vessel and allow the mixture to warm to room temperature. Stir for 12-24 hours. The progress of the reaction can be monitored by the disappearance of the imidate intermediate.

• Product Isolation: Ammonium chloride will precipitate during the reaction. After the reaction is complete, filter off the ammonium chloride.

• Purification: Concentrate the filtrate under reduced pressure. The crude cyclopropanecarboximidamide hydrochloride can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/ether).

Characterization

The final product should be characterized to confirm its identity and purity using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups (e.g., C=N, N-H).

Part 2: In Vitro Antibacterial Activity Assessment

The initial evaluation of a novel compound's antibacterial potential involves determining its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). These assays are fundamental to understanding the compound's potency against a panel of clinically relevant bacterial strains. The protocols described here are based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[3][9][10][11][12][13]

Experimental Workflow for Antibacterial Susceptibility Testing

Caption: Workflow for MIC and MBC determination.

Protocol 2.1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

• Bacterial Strains: A panel of Gram-positive (e.g., Staphylococcus aureus ATCC 29213, Enterococcus faecalis ATCC 29212) and Gram-negative (e.g., Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853) reference strains should be used.

• Media: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Compound Preparation: Prepare a stock solution of cyclopropanecarboximidamide hydrochloride in a suitable solvent (e.g., sterile deionized water or DMSO).

• Assay Setup:

  • In a 96-well microtiter plate, add 50 µL of CAMHB to wells 2 through 12.

  • Add 100 µL of the compound stock solution (at 2x the highest desired final concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 serves as the growth control (no compound). Well 12 serves as the sterility control (no bacteria).

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the diluted bacterial suspension to wells 1 through 11. The final volume in these wells will be 100 µL.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible growth of bacteria.[10]

Protocol 2.2: Minimum Bactericidal Concentration (MBC) Determination

• Subculturing: Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth (i.e., at the MIC and higher concentrations) and from the growth control well.

• Plating: Spot-plate each aliquot onto a Mueller-Hinton Agar (MHA) plate.

• Incubation: Incubate the MHA plates at 37°C for 24 hours.

• Result Interpretation: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum count (i.e., ≤ 0.1% of the original number of colonies from the growth control).

Data Presentation

Bacterial Strain	Compound MIC (µg/mL)	Compound MBC (µg/mL)	Ciprofloxacin MIC (µg/mL)
S. aureus ATCC 29213
E. faecalis ATCC 29212
E. coli ATCC 25922
P. aeruginosa ATCC 27853

Part 3: Elucidating the Mechanism of Action

Based on the known activities of amidine compounds, two primary potential mechanisms of action for cyclopropanecarboximidamide are interference with the bacterial cell membrane and binding to bacterial DNA.[4] The following protocols are designed to investigate these possibilities.

Investigative Workflow for Mechanism of Action

Caption: Decision workflow for mechanism of action studies.

Protocol 3.1: Bacterial Membrane Permeabilization Assay

This assay uses propidium iodide (PI), a fluorescent dye that cannot cross the membrane of live cells. If the compound damages the cell membrane, PI will enter the cell, bind to DNA, and fluoresce.[14][15][16][17][18]

• Bacterial Preparation: Grow bacteria (E. coli or S. aureus) to the mid-logarithmic phase. Harvest the cells by centrifugation, wash twice with phosphate-buffered saline (PBS), and resuspend in PBS to an OD₆₀₀ of 0.5.

• Assay Setup:

  • In a black, clear-bottom 96-well plate, add 100 µL of the bacterial suspension to each well.

  • Add the test compound at various concentrations (e.g., 0.5x, 1x, 2x, 4x MIC). Include a positive control (e.g., polymyxin B for Gram-negative, daptomycin for Gram-positive) and a negative control (vehicle only).

  • Add PI to a final concentration of 2 µM to all wells.

• Measurement: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence intensity at an excitation wavelength of ~535 nm and an emission wavelength of ~617 nm.[15][17] Record measurements every 5 minutes for 60-120 minutes.

• Data Analysis: An increase in fluorescence intensity over time in the presence of the compound, compared to the negative control, indicates membrane permeabilization.

Protocol 3.2: DNA Binding Assay (Fluorescence Intercalator Displacement)

This assay assesses whether the test compound can bind to DNA and displace a fluorescent intercalator, such as ethidium bromide (EtBr).[19][20]

• Reagents:

  • Calf Thymus DNA (CT-DNA) solution in a suitable buffer (e.g., Tris-HCl).

  • Ethidium bromide (EtBr) solution.

  • Cyclopropanecarboximidamide solution.

• Assay Setup:

  • Prepare a solution of CT-DNA and EtBr in a fluorescence cuvette. The concentrations should be optimized so that the EtBr is saturated on the DNA and gives a stable, high fluorescence reading.

  • Place the cuvette in a fluorometer and record the initial fluorescence emission spectrum (excitation ~520 nm, emission ~600 nm).

• Titration: Add small aliquots of the cyclopropanecarboximidamide solution to the cuvette. After each addition, mix gently and allow the solution to equilibrate for 2-3 minutes before recording the fluorescence spectrum.

• Data Analysis: A decrease in the fluorescence intensity of EtBr upon addition of the test compound suggests that the compound is displacing EtBr from the DNA, indicating a binding interaction. The data can be used to calculate binding constants.

Conclusion and Future Directions

This document provides a foundational framework for the synthesis and antibacterial evaluation of cyclopropanecarboximidamide. The protocols are designed to be robust and are based on established, authoritative methodologies. Positive results from these initial screens would warrant further investigation, including:

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing analogs to optimize potency and selectivity.

• Toxicity assays: Evaluating the compound's cytotoxicity against mammalian cell lines to determine its therapeutic index.

• In vivo efficacy studies: Testing the compound in animal models of infection to assess its potential as a therapeutic agent.

The exploration of simple, novel scaffolds like cyclopropanecarboximidamide is a crucial endeavor in the ongoing fight against antibiotic resistance.

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• EUCAST. MIC Determination. [Link]

• Wikipedia. Pinner reaction. [Link]

• Chem-Station. Pinner Reaction. [Link]

• CLSI. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link]

• Bio-protocol. Membrane Permeability Assay. [Link]

• CLSI. M07QG - Minimal Inhibitory Concentration Reading Guide. [Link]

• Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria. JoVE. [Link]

• Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. Heliyon. [Link]

• Pinner Reaction: Nitrile to amidine, ester, ortho-ester & thio-ester via Pinner salt as intermediate. YouTube. [Link]

• Outer membrane permeability was analyzed using the ethidium bromide... ResearchGate. [Link]

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• DNA Targeting as a Likely Mechanism Underlying the Antibacterial Activity of Synthetic Bis-Indole Antibiotics. Antimicrobial Agents and Chemotherapy. [Link]

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• Propidium iodide (PI) staining assay of E. coli treated for two hours... ResearchGate. [Link]

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• Analysis of Specific Protein–DNA Interactions by Bacterial One-Hybrid Assay. Methods in Molecular Biology. [Link]

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Application Notes &amp; Protocols: In Vivo Efficacy Studies of Novel Dipeptidyl Peptidase-4 (DPP-4) Inhibitors, Exemplified by Cyclopropanecarboximidamide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Cyclopropanecarboximidamide is a known chemical entity, but it is not an established drug candidate with a defined biological target. This document, therefore, presents a scientifically rigorous, albeit hypothetical, framework for evaluating a novel compound with suspected Dipeptidyl Peptidase-4 (DPP-4) inhibitory activity in vivo. The protocols and principles described are based on established, authoritative methodologies for preclinical anti-diabetic drug assessment and are intended to serve as a comprehensive guide.

Introduction: The Rationale for In Vivo Efficacy Assessment

The global prevalence of type 2 diabetes mellitus (T2DM) necessitates the continuous development of novel therapeutic agents. One highly successful class of oral anti-hyperglycemic drugs is the Dipeptidyl Peptidase-4 (DPP-4) inhibitors.[1][2] DPP-4 is a serine protease that inactivates the incretin hormones Glucagon-Like Peptide-1 (GLP-1) and Glucose-dependent Insulinotropic Polypeptide (GIP), which are crucial for stimulating glucose-dependent insulin secretion.[2][3] By inhibiting DPP-4, the active levels of these incretins are prolonged, leading to improved glycemic control with a low risk of hypoglycemia.[2]

Cyclopropanecarboximidamide represents a novel small molecule scaffold. Assuming preliminary in vitro screening has demonstrated potent and selective inhibition of the DPP-4 enzyme, the critical next step is to establish its efficacy and mechanism of action in vivo. This guide provides a detailed framework for conducting these pivotal preclinical studies, using a chemically-induced model of diabetes in rodents. The primary objective is to assess the compound's ability to improve glucose tolerance, a key indicator of anti-diabetic potential.

Part 1: Pre-Study Considerations & Experimental Design

Before initiating any animal studies, a robust experimental plan is paramount. This involves careful selection of the animal model, determination of the dosing strategy, and defining clear, measurable endpoints.

1.1: Animal Model Selection: The Streptozotocin (STZ)-Induced Diabetic Mouse

For a novel compound targeting T2DM, a model that mimics the key pathological features of the disease is essential. The streptozotocin (STZ)-induced diabetic model is widely used and accepted for this purpose.[4][5][6] STZ is a chemical that is selectively toxic to pancreatic β-cells, which produce insulin.[4][7] By administering multiple low doses of STZ, it is possible to induce a state of insulin deficiency and chronic hyperglycemia that resembles human T2DM.[4]

Causality behind this choice:

• Pathophysiological Relevance: This model directly addresses the core defect in T2DM—impaired insulin secretion and subsequent hyperglycemia.[4][5]

• Established Methodology: Protocols for STZ induction are well-documented and standardized, ensuring reproducibility.[4][8][9]

• Cost-Effectiveness: Rodent models are relatively inexpensive and have a short generation time, allowing for efficient screening of candidate compounds.[4]

1.2: Experimental Groups & Dosing Strategy

A well-controlled study requires multiple arms to validate the results. The following groups are considered standard:

Group ID	Group Name	Treatment	Purpose
G1	Healthy Control	Vehicle	To establish baseline physiological parameters in non-diabetic animals.
G2	Diabetic Control	Vehicle	To characterize the diabetic phenotype and serve as a baseline for efficacy comparison.
G3	Positive Control	Sitagliptin (or other established DPP-4 inhibitor)	To validate the assay and animal model's responsiveness to the target mechanism.
G4	Test Article (Low Dose)	Cyclopropanecarboximidamide (e.g., 10 mg/kg)	To assess dose-dependent efficacy and establish a therapeutic window.
G5	Test Article (High Dose)	Cyclopropanecarboximidamide (e.g., 30 mg/kg)	To determine maximal efficacy and observe potential off-target effects at higher exposures.

Note: The number of animals per group should be sufficient for statistical power, typically n=8-12.[10]

1.3: Workflow and Endpoint Visualization

A clear experimental workflow is critical for success. The diagram below outlines the major phases of the study.

Caption: High-level workflow for in vivo efficacy testing.

Part 2: Detailed Experimental Protocols

Scientific integrity demands meticulous adherence to validated protocols. Each step must be self-validating, ensuring that the results are trustworthy and reproducible.

Protocol 2.1: Induction of Diabetes with Streptozotocin (STZ)

This protocol is adapted from the DiaComp consortium guidelines.[8][9]

Materials:

• Streptozotocin (STZ) (Sigma-Aldrich, S0130)

• Sterile 0.1 M Sodium Citrate Buffer (pH 4.5), chilled on ice

• Male C57BL/6J mice, 8-10 weeks old

• Insulin syringes (28-30G)

Procedure:

• Preparation: Immediately before use, dissolve STZ in the cold citrate buffer to a final concentration of 10 mg/mL. Protect the solution from light and keep it on ice. STZ degrades rapidly in buffer, so inject within 15-20 minutes of preparation.[8]

• Fasting: Fast the mice for 4-6 hours prior to injection.[4][8] Provide water ad libitum.

• Injection: Administer STZ via intraperitoneal (IP) injection at a dose of 50 mg/kg for 5 consecutive days.[4][8]

• Post-Injection Care: To prevent sudden hypoglycemia, the drinking water can be supplemented with 10% sucrose for 24-48 hours post-injection.[4]

• Confirmation of Diabetes: 7-10 days after the final STZ injection, measure non-fasting blood glucose from a tail vein sample. Animals with a blood glucose level consistently ≥ 15 mmol/L (or ~250 mg/dL) are considered diabetic and are included in the study.[7][10]

Protocol 2.2: Oral Glucose Tolerance Test (OGTT)

The OGTT is the primary efficacy endpoint, assessing the ability of the compound to improve the body's response to a glucose challenge.[11][12]

Materials:

• Sterile 20% Dextrose (Glucose) solution

• Glucometer and test strips

• Oral gavage needles (18-20G)

• Microvette tubes for blood collection

Procedure:

• Fasting: After the treatment period (e.g., on Day 14), fast the mice for 5-6 hours.[11][13]

• Baseline Glucose (t=0): Obtain a baseline blood sample (~5 µL) from the tail tip to measure blood glucose. This is the t=0 time point.[11]

• Dosing: Administer the daily dose of the vehicle, positive control, or Cyclopropanecarboximidamide to the respective groups.

• Glucose Challenge: 30-60 minutes after compound administration, administer the glucose solution via oral gavage at a dose of 2 g/kg body weight.[11]

• Time-Course Measurement: Collect blood samples at 15, 30, 60, 90, and 120 minutes post-glucose administration and measure glucose levels.[11][13][14]

• Data Analysis: Plot the mean blood glucose concentration versus time for each group. The primary endpoint is the Area Under the Curve (AUC) for the glucose excursion, calculated using the trapezoidal rule. A statistically significant reduction in AUC for a treatment group compared to the diabetic control group indicates efficacy.

Protocol 2.3: Pharmacodynamic (PD) Biomarker Assay - Plasma DPP-4 Activity

To confirm that Cyclopropanecarboximidamide works through the intended mechanism, it is crucial to measure the activity of its target, DPP-4, in the plasma.[15]

Materials:

• DPP-4 activity assay kit (e.g., DPPIV-Glo™ Protease Assay, Promega)

• EDTA-coated microcentrifuge tubes for blood collection

• Refrigerated centrifuge

• Luminometer

Procedure:

• Sample Collection: At the end of the OGTT (e.g., at the 120-minute time point or via a separate terminal bleed), collect a larger volume of blood (~100-200 µL) into EDTA tubes.

• Plasma Preparation: Centrifuge the blood at 2,000 x g for 15 minutes at 4°C. Carefully collect the supernatant (plasma) and store it at -80°C until analysis.

• Activity Assay: Perform the DPP-4 activity assay according to the manufacturer's instructions.[15] This typically involves incubating the plasma with a specific DPP-4 substrate that generates a luminescent or fluorescent signal upon cleavage.

• Data Analysis: Compare the DPP-4 activity in the plasma of treated groups to the diabetic control group. A significant reduction in enzyme activity confirms target engagement in vivo.[15][16]

Part 3: Data Interpretation & Pathway Visualization

3.1: Expected Outcomes & Data Presentation

The data generated should be presented clearly for straightforward interpretation.

Table 2: Representative OGTT Data

Time (min)	Healthy Control (G1)	Diabetic Control (G2)	Positive Control (Sitagliptin)	Cyclopropanecarboximidamide (30 mg/kg)
0	5.5 ± 0.4	16.1 ± 1.2	15.8 ± 1.5	16.3 ± 1.1
15	12.1 ± 0.9	25.5 ± 2.1	20.1 ± 1.8*	21.3 ± 1.9*
30	10.5 ± 0.7	28.3 ± 2.5	22.5 ± 2.0*	23.8 ± 2.2*
60	7.2 ± 0.5	26.1 ± 2.3	19.8 ± 1.9*	20.5 ± 2.0*
120	5.6 ± 0.3	22.4 ± 1.9	17.2 ± 1.5*	17.9 ± 1.6*
AUC	~650	~2800	~2100 *	~2250 *

Data are presented as Mean ± SEM. AUC units are (mmol/L) * min. *p < 0.05 vs. Diabetic Control.

Table 3: Representative Pharmacodynamic Data

Group	Plasma DPP-4 Activity (% of Diabetic Control)
Healthy Control	105% ± 8%
Diabetic Control	100%
Positive Control (Sitagliptin)	15% ± 5%*
Cyclopropanecarboximidamide (30 mg/kg)	25% ± 7%*

*p < 0.05 vs. Diabetic Control.

3.2: Mechanism of Action Pathway

The following diagram illustrates the proposed mechanism of action for Cyclopropanecarboximidamide as a DPP-4 inhibitor.

Caption: Mechanism of DPP-4 inhibition for glycemic control.

Conclusion

This application guide provides a comprehensive, step-by-step framework for evaluating the in vivo efficacy of a novel DPP-4 inhibitor, using Cyclopropanecarboximidamide as a working example. By following these authoritative protocols for model induction, efficacy testing (OGTT), and pharmacodynamic assessment, researchers can generate robust, trustworthy data to support the preclinical development of new anti-diabetic therapies. The causality-driven experimental design ensures that the results are not only observed but also mechanistically understood, providing a solid foundation for further investigation.

References

• Diabetic Complications Consortium (DiaComp). (2015). Low-Dose Streptozotocin Induction Protocol (Mouse). [Link]

• Smith, N., et al. (2020). Oral Glucose Tolerance Test in Mouse. protocols.io. [Link]

• NDI Neuroscience. STZ-Induced Diabetes Model – Protocol. [Link]

• The Jackson Laboratory. (2019). Low-Dose Streptozotocin Induction Protocol (mouse). [Link]

• Wu, J., & Huan, Y. (2008). Streptozotocin-Induced Diabetic Models in Mice and Rats. Current Protocols in Pharmacology, 40(1), 5.47.1-5.47.14. [Link]

• Whittaker, M., et al. (2021). The glucose tolerance test in mice: Sex, drugs and protocol. Journal of Diabetes & Metabolism, 12(8). [Link]

• Gvritishvili, E., et al. (2020). A Simplified Streptozotocin-Induced Diabetes Model in Nude Mice. Bulletin of Experimental Biology and Medicine, 169(1), 132-137. [Link]

• Vanderbilt University Mouse Metabolic Phenotyping Center. (2018). Oral Gavage Glucose Tolerance Test (OGTT). [Link]

• Macdonald, P. E., et al. (2020). Oral Glucose Tolerance Test in Mouse v1. ResearchGate. [Link]

• Ayala, J. E., et al. (2011). Glucose Tolerance Test in Mice. Bio-protocol, 1(1). [Link]

• Vaddi, K., et al. (2019). Inhibition of DPP4 activity in humans establishes its in vivo role in CXCL10 post-translational modification: prospective placebo-controlled clinical studies. EMBO Molecular Medicine, 11(7), e10291. [Link]

• Singh, M., & Pathak, K. (2019). In vivo and In vitro Models for Biological Screening of Anti-Diabetic Drugs. International Journal of Pharmaceutical Sciences and Research, 10(4), 1541-1549. [Link]

• Singh, M., & Pathak, K. (2023). Emerging paradigms in pre-clinical screening models for drugs acting against diabetes: Delving into complex approaches and advancements. International Journal of Pharmaceutical Chemistry and Analysis, 10(2), 53-61. [Link]

• Zhong, J., et al. (2018). Dipeptidyl peptidase-4 inhibition: Insights from the bench and recent clinical studies. Current Opinion in Lipidology, 29(5), 405-411. [Link]

• Nauck, M. A., & Meier, J. J. (2019). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. Journal of Medicinal Chemistry, 62(1), 116-143. [Link]

• Geissmann, F., & Manz, M. G. (2018). Measurement of Dipeptidylpeptidase Activity in vitro and in vivo. Methods in Molecular Biology, 1785, 127-133. [Link]

• Nongonierma, A. B., & FitzGerald, R. J. (2021). In Vivo and In Vitro Comparison of the DPP-IV Inhibitory Potential of Food Proteins from Different Origins after Gastrointestinal Digestion. Nutrients, 13(5), 1634. [Link]

• Rahman, M., et al. (2024). Progress in experimental models to investigate the in vivo and in vitro antidiabetic activity of drugs. Animal Models and Experimental Medicine, 7(3), 297-309. [Link]

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Application Notes &amp; Protocols: Strategic Formulation of Cyclopropanecarboximidamide for Biological Assays

Authored by: Senior Application Scientist, Discovery Biology Division

Abstract

This document provides a comprehensive guide for the formulation of Cyclopropanecarboximidamide, specifically its common hydrochloride salt form, for use in a wide range of biological assays. As the reliability and reproducibility of experimental data are critically dependent on the precise and stable delivery of a test compound, this guide moves beyond simple dissolution steps. We will explore the physicochemical properties of Cyclopropanecarboximidamide, establish a logic-driven framework for solvent selection, and provide detailed, validated protocols for the preparation, quality control, and storage of stock and working solutions. The overarching goal is to empower researchers, scientists, and drug development professionals to generate high-fidelity data by minimizing compound- and solvent-related artifacts.

Foundational Knowledge: Understanding the Molecule

Cyclopropanecarboximidamide belongs to a class of compounds containing a strained cyclopropane ring and an amidine functional group. Compounds with these motifs have garnered significant interest due to their diverse biological activities, including antimicrobial and enzyme inhibition properties[1][2]. The amidine group is basic and readily forms salts, meaning the compound is most commonly supplied as a hydrochloride (HCl) salt (CAS: 57297-29-7)[3][4]. This salt form is a critical determinant of its physical properties and dictates our formulation strategy.

1.1. Key Physicochemical Properties

A thorough understanding of the compound's properties is the bedrock of a successful formulation strategy. These data inform solvent selection, concentration limits, and storage conditions.

Property	Value / Observation	Significance for Formulation	Source(s)
Chemical Name	Cyclopropanecarboximidamide hydrochloride	The hydrochloride salt greatly enhances aqueous solubility.	[3][5]
CAS Number	57297-29-7	Unique identifier for the specific salt form.	[3][4]
Molecular Formula	C₄H₉ClN₂	Used for calculating molarity.	[3]
Molecular Weight	120.58 g/mol	Essential for accurate mass-to-mole calculations.	[3][5]
Appearance	White to almost white crystalline powder	Visual confirmation of compound integrity.	[4]
Water Solubility	Reported as "Soluble in water"	Primary Strategy: An aqueous stock is feasible and preferable to avoid organic solvent toxicity.	[4][6]
Hygroscopicity	Reported as "Hygroscopic"	The compound readily absorbs moisture. Requires storage in a desiccated environment. Weighing should be done promptly.	[4][5]

The Formulation Strategy: A Decision-Making Workflow

The primary objective is to solubilize the compound completely and maintain its stability in a manner that is compatible with the biological system under investigation. The high water solubility of the hydrochloride salt places it in a favorable category, allowing us to often bypass the challenges associated with cytotoxic organic solvents.

Figure 1: A decision workflow for formulating Cyclopropanecarboximidamide HCl.

2.1. Solvent Selection: The Causality Behind the Choice

The choice of solvent is the most critical decision in the formulation process. An inappropriate solvent can lead to compound precipitation, degradation, or direct toxicity to the biological system, confounding results.[7]

Solvent	Recommended Max. Assay Conc.	Pros	Cons	Best For...
Sterile Water / PBS	N/A (physiologically compatible)	- Biologically inert- Avoids solvent-induced artifacts- Ideal for a water-soluble salt	- Potential for microbial growth if not sterile- May have lower solubilizing power for less soluble analogs	Primary choice for Cyclopropanecarboximidamide HCl. Ideal for cell-based assays, enzyme kinetics, and in vivo studies.
DMSO	< 0.5% (cell-based)< 2% (in vivo)[8][9]	- Excellent solubilizing power for diverse compounds[10]- Miscible with aqueous media- Bacteriostatic[8]	- Cellular toxicity and differentiation effects, even at low concentrations[9][11]- Can interfere with some assay readouts	Secondary/backup choice. Use only if aqueous solubility is insufficient or if required by a high-throughput screening platform.[12]
Ethanol	< 0.5%[7]	- Volatile, can be removed by evaporation- Effective for some compounds	- More cytotoxic than DMSO for many cell lines- Can cause protein denaturation	Not recommended for this compound unless specifically required and validated.

Protocol 1: Preparation of a 10 mM Primary Aqueous Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution in a sterile aqueous vehicle. This method is preferred to minimize potential artifacts from organic solvents.

3.1. Materials

• Cyclopropanecarboximidamide hydrochloride (MW: 120.58 g/mol )

• High-purity, sterile water (e.g., Milli-Q or WFI-grade) or sterile Phosphate-Buffered Saline (PBS)

• Calibrated analytical balance

• Sterile, Class A volumetric flask

• Sterile, conical polypropylene tubes (for aliquoting)

• Vortex mixer

• 0.22 µm sterile syringe filter (if starting with non-sterile water)

3.2. Step-by-Step Methodology

• Pre-Calculation: Determine the mass of the compound required. For a 10 mM stock solution in 10 mL:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L × 0.010 L × 120.58 g/mol = 1.2058 mg

• Weighing:

  • Rationale: Due to the compound's hygroscopic nature, perform this step quickly after allowing the container to equilibrate to room temperature inside a desiccator to prevent condensation.

  • Tare the analytical balance with a clean weigh boat.

  • Carefully weigh out approximately 1.21 mg of Cyclopropanecarboximidamide HCl. Record the exact mass.

• Re-calculation of Volume: Adjust the final volume based on the actual mass weighed to achieve a precise 10 mM concentration.

  • Volume (mL) = [Mass weighed (mg) / 120.58 (mg/mmol)] / 10 (mmol/L)

  • Example: If you weighed 1.30 mg, the required volume is 1.30 / 120.58 / 10 = 0.01078 L or 1.08 mL.

• Dissolution:

  • Transfer the weighed powder to the volumetric flask.

  • Add approximately 70-80% of the calculated final volume of sterile water or PBS.

  • Cap and vortex gently until the solid is completely dissolved. A brief sonication (5-10 minutes) in a room temperature water bath can be used to expedite dissolution if needed. Visually inspect against a dark background to ensure no particulates remain.

• Final Volume Adjustment: Carefully add the sterile solvent to the calibration mark of the volumetric flask. Invert the flask 10-15 times to ensure a homogenous solution.

• Sterilization (Optional): If the solvent or equipment was not sterile, filter the final solution through a 0.22 µm sterile syringe filter into a sterile container. This is critical for solutions intended for cell culture.

• Aliquoting and Storage:

  • Rationale: Aliquoting prevents multiple freeze-thaw cycles, which can degrade the compound over time.[8]

  • Dispense the stock solution into smaller, single-use volumes (e.g., 50-100 µL) in sterile polypropylene tubes.

  • Label each aliquot clearly with the compound name, concentration, date, and passage number.

  • Store aliquots at -20°C for short-term use (weeks) or -80°C for long-term storage (months).

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol details the dilution of the primary stock into a final working concentration in cell culture medium. The key principle is to perform serial or stepwise dilutions to avoid localized high concentrations that could cause precipitation or "solvent shock" to cells.

Figure 2: Workflow for preparing working solutions via serial dilution.

4.1. Methodology (Example: 10 µM Final Concentration)

• Thaw: Retrieve one aliquot of the 10 mM primary stock from the freezer. Thaw completely at room temperature and vortex briefly.

• Prepare Intermediate Dilutions:

  • Rationale: This stepwise process ensures the compound is gradually introduced to the complex biological medium, preventing potential precipitation when encountering high protein concentrations.[8]

  • Step A (1:10): Prepare a 1 mM intermediate solution by adding 10 µL of the 10 mM stock to 90 µL of the final assay medium. Vortex gently.

  • Step B (1:10): Prepare a 100 µM intermediate solution by adding 10 µL of the 1 mM solution (from Step A) to 90 µL of the final assay medium. Vortex gently.

• Final Dosing: Add 10 µL of the 100 µM intermediate solution to each well of a 96-well plate containing 90 µL of cells in medium. This results in a final volume of 100 µL and a final compound concentration of 10 µM.

• Vehicle Control:

  • Rationale: This is a critical control to ensure that the dilution vehicle itself does not impact the assay results.

  • Prepare a parallel set of dilutions using only the primary solvent (e.g., sterile water or PBS).

  • Add the corresponding amount of the final vehicle dilution to control wells. For the example above, this would be 10 µL of the 1:100 diluted vehicle.

Stability Assessment and Quality Control

Establishing the stability of your compound in solution is essential for ensuring the validity of data generated over time. Stability studies should be performed on both the concentrated stock solution and the final working dilution in assay medium.

5.1. Recommended Stability Protocol

Stability testing provides evidence on how the quality of a substance varies over time under the influence of environmental factors.[13][14]

• Stock Solution Stability (Freeze-Thaw):

  • Prepare a fresh stock solution and measure its concentration via HPLC or a suitable method (t=0).

  • Subject aliquots to 1, 3, and 5 freeze-thaw cycles (-80°C to RT).

  • After each cycle, measure the concentration and purity. A degradation of >5-10% is typically considered significant.

• Stock Solution Stability (Long-Term):

  • Store aliquots at the intended temperature (-20°C and -80°C).

  • Test at regular intervals (e.g., 1, 3, 6 months) to establish a re-test date or shelf life.

• Working Solution Stability:

  • Prepare the final dilution of the compound in the actual assay medium.

  • Keep the solution at the assay temperature (e.g., 37°C).

  • Measure the concentration at different time points (e.g., 0, 2, 4, 8, 24 hours). This is critical for long-duration cell-based assays to ensure the compound remains available to the cells.

Parameter	Storage Condition	Recommended Testing Schedule
Primary Stock (Aqueous)	-80°C (Recommended)	Baseline (t=0), 3 months, 6 months, 12 months
Primary Stock (Aqueous)	-20°C (Acceptable)	Baseline (t=0), 1 month, 3 months
Working Solution (in Medium)	37°C	Baseline (t=0), and at intervals relevant to the assay duration (e.g., 4h, 24h, 48h)

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitation in Primary Stock	- Concentration exceeds solubility limit.- Incorrect solvent used.	- Re-calculate and prepare a more dilute stock.- If using an aqueous solvent, check the pH; adjusting it may improve solubility.
Precipitation Upon Dilution in Medium	- "Solvent shock" from a single large dilution step.- Compound is binding to proteins/components in the medium and crashing out.	- Use a stepwise/serial dilution protocol as described in Section 4.- Consider using a medium with lower serum content for the dilution steps, if compatible with the assay.
Inconsistent Assay Results	- Compound degradation due to improper storage or multiple freeze-thaw cycles.- Inaccurate pipetting during dilution.- Hygroscopic powder has absorbed water, leading to weighing errors.	- Use fresh aliquots for each experiment.- Perform a stability check on the stock solution.- Use calibrated pipettes and ensure the compound is stored in a desiccator.

References

• Cheméo. (n.d.). Cyclopropanecarboxamide (CAS 6228-73-5) - Chemical & Physical Properties. Retrieved from [Link]

• Li, Y., et al. (2018). Synthesis and biological activity of novel dicyano-containning cyclopropane-1-carboxamides. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2781916, Cyclopropanecarboximidamide hydrochloride. PubChem. Retrieved from [Link]

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. (2019). PMC - NIH. Retrieved from [Link]

• Protocol Online. (2013). Making a stock solution for my drug using DMSO. Retrieved from [Link]

• Chemdad Co., Ltd. (n.d.). Cyclopropane-1-carboximidamide hydrochloride. Retrieved from [Link]

• Bensaas, E., et al. (2011). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. Retrieved from [Link]

• ResearchGate. (2025). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 80376, Cyclopropanecarboxamide. PubChem. Retrieved from [Link]

• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?. Retrieved from [Link]

• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• Papaneophytou, C. P., et al. (2014). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC - NIH. Retrieved from [Link]

• AntBio. (2026). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines. Retrieved from [Link]

• Bensaas, E., et al. (2011). Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH. Retrieved from [Link]

• Danaher Life Sciences. (n.d.). Small Molecule Screening Process Steps. Retrieved from [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024). MDPI. Retrieved from [Link]

• Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. (2024). Advanced Journal of Chemistry. Retrieved from [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024). PubMed. Retrieved from [Link]

• European Medicines Agency. (2023). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. Retrieved from [Link]

• Reissig, H. U., & Zimmer, R. (2003). Cyclopropane Derivatives and their Diverse Biological Activities. ResearchGate. Retrieved from [Link]

• Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. (2023). PMC - PubMed Central. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Stability Testing. Retrieved from [Link]

• In Vitro Transcription Assays Application in Drug Discovery | Protocol Preview. (2022). YouTube. Retrieved from [Link]

• Discovery, Biological Evaluation and Structure-Activity Relationship of Amidine-Based Sphingosine Kinase Inhibitors. (2011). NIH. Retrieved from [Link]

• A Brief Guide to Performing Pharmacological Studies In Vitro. (2019). Anticancer Research. Retrieved from [Link]

• Amidine- and Amidoxime-Substituted Heterocycles: Synthesis, Antiproliferative Evaluations and DNA Binding. (2017). PMC - NIH. Retrieved from [Link]

• Process for preparing amidines. (2001). Google Patents.

• European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. Retrieved from [Link]

• Coriolis Pharma. (2024). Stability Studies-Regulations, Patient Safety & Quality. Retrieved from [Link]

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• 4. Cyclopropane-1-carboximidamide hydrochloride Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Cyclopropane-1-carboximidamide hydrochloride | 57297-29-7 [chemicalbook.com]
• 6. 57297-29-7 CAS MSDS (Cyclopropane-1-carboximidamide hydrochloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 14. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Cyclopropanecarboximidamide Synthesis

This guide provides an in-depth technical resource for troubleshooting and optimizing the synthesis of Cyclopropanecarboximidamide. Recognizing the nuanced challenges of this synthesis, particularly via the Pinner reaction, this document is structured as a dynamic troubleshooting center. It moves beyond simple protocols to explain the causal relationships behind common synthetic failures, empowering you to diagnose and resolve issues effectively.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses specific, common issues encountered during the synthesis of Cyclopropanecarboximidamide from cyclopropanecarbonitrile. The primary focus is on the Pinner reaction, the most conventional pathway.

Question 1: My reaction fails to initiate or shows very low conversion of cyclopropanecarbonitrile. What are the primary causes?

Answer:

This is the most frequent issue and almost always points to three critical areas: reagent and system integrity, or suboptimal reaction conditions.

• Presence of Water (The Primary Culprit): The Pinner reaction is exceptionally sensitive to moisture. The key intermediates, the nitrilium cation and the resulting imidate hydrochloride (Pinner salt), are readily hydrolyzed by trace amounts of water. This hydrolysis leads directly to the formation of the corresponding ester (e.g., methyl cyclopropanecarboxylate) or amide (cyclopropanecarboxamide), which are common, yield-destroying side products.[1]

• Poor Reagent Quality:

  • Solvents: Anhydrous solvents are mandatory. Using a solvent from a previously opened bottle that has been exposed to atmospheric moisture is a common source of failure.

  • Hydrogen Chloride (HCl): The HCl gas or solution used must be strictly anhydrous. Commercial solutions of HCl in organic solvents can degrade over time. It is often best to generate HCl gas and pass it through a drying agent immediately before use or use a freshly opened, high-quality commercial solution.

  • Starting Nitrile: Impurities within the cyclopropanecarbonitrile can inhibit the reaction.[2] Consider purification by distillation if the purity is questionable.

• Insufficient Acid Catalyst: The reaction is acid-catalyzed. An inadequate concentration of HCl will result in a slow or stalled reaction. The protonation of the nitrile nitrogen is the essential first step to activate it for nucleophilic attack by the alcohol.[3][1]

Actionable Troubleshooting Steps:

• System Preparation: Rigorously dry all glassware in an oven at >120°C for several hours or flame-dry under vacuum immediately before use. Assemble the apparatus while hot under a stream of inert gas (argon or nitrogen).

• Reagent Verification: Use freshly opened bottles of high-purity, anhydrous solvents (e.g., diethyl ether, dioxane, or cyclopentyl methyl ether).[4][5] Distill the cyclopropanecarbonitrile if necessary.

• Acid Delivery: Ensure a continuous and sufficient flow of dry HCl gas, or use a reliable, recently purchased anhydrous HCl solution. Monitor the reaction for the formation of the imidate precipitate, which indicates the reaction is proceeding.

• Temperature Control: The initial stages of the Pinner reaction are often performed at low temperatures (0-10°C) to control the exothermicity of HCl dissolution and to prevent degradation of the thermodynamically unstable Pinner salt.[4][6]

Question 2: My main isolated byproduct is cyclopropanecarboxamide. Why am I forming the amide instead of the imidamide?

Answer:

The formation of cyclopropanecarboxamide points to two likely scenarios: hydrolysis of the intermediate imidate salt or a competing Ritter-type side reaction.

• Hydrolysis: As mentioned, water in the reaction mixture will hydrolyze the Pinner salt. While acidic hydrolysis primarily yields the ester, the subsequent work-up or ammonolysis step, if not carefully controlled, can lead to the hydrolysis of any remaining imidate to the amide.

• Thermal Decomposition of the Pinner Salt: Imidate hydrochlorides are often thermodynamically unstable.[4] If the reaction temperature is too high, the salt can rearrange and eliminate an alkyl chloride to form the more stable amide. This is a common issue if the reaction is allowed to warm significantly or if local hot spots occur.

• Ritter-Type Reaction: In some cases, particularly with substrates that can form stable carbocations and under strongly acidic conditions, a Ritter-type reaction can compete with the Pinner pathway.[3] While less common for simple nitriles, it remains a possibility.

Actionable Troubleshooting Steps:

• Strict Temperature Control: Maintain low temperatures (typically 0-10°C) throughout the HCl addition and the initial reaction phase to ensure the stability of the Pinner salt.[4]

• Anhydrous Conditions: Re-verify that your entire system and all reagents are scrupulously dry to prevent hydrolysis.

• Controlled Work-up: During the subsequent ammonolysis step to form the imidamide, add the ammonia source at a controlled rate and maintain low temperatures to prevent vigorous, heat-generating reactions that could hydrolyze the product.

Question 3: The reaction produces the intermediate Pinner salt, but the final ammonolysis step to form the Cyclopropanecarboximidamide gives a low yield. What's going wrong?

Answer:

A low-yielding ammonolysis step typically indicates incomplete reaction, side reactions during the conversion, or difficulties in product isolation.

• Incomplete Reaction: The conversion of the imidate salt to the amidine may require sufficient time and an adequate excess of ammonia or amine. The imidate can be sterically shielded, slowing the reaction.

• Base-Induced Side Reactions: A strong excess of ammonia or amine, especially at elevated temperatures, can potentially lead to side reactions or degradation of the desired product.

• Product Isolation Issues: Cyclopropanecarboximidamide is a relatively small, polar molecule. It may have significant solubility in aqueous or alcoholic media, leading to substantial losses during the extraction and work-up phases.[7] The free base can also be somewhat volatile.

Actionable Troubleshooting Steps:

• Optimize Ammonolysis: Ensure at least a stoichiometric amount (often a slight excess) of ammonia is used. Monitor the reaction by TLC or LC-MS to confirm the disappearance of the imidate intermediate.

• Extraction Strategy:

  • Before extraction, ensure the aqueous phase is sufficiently basic to deprotonate the amidinium salt to the free base.

  • Use a more polar organic solvent for extraction, such as dichloromethane or a mixture of chloroform and isopropanol, if you suspect poor partitioning into standard solvents like ethyl acetate.

  • Perform multiple, smaller-volume extractions (e.g., 5 x 50 mL) rather than a single large one (1 x 250 mL) to improve recovery.

• Purification: Consider converting the crude product back to a hydrochloride salt with anhydrous HCl in a suitable solvent (like ether) for purification by crystallization, as salts are often less soluble and easier to handle than the free base.

Frequently Asked Questions (FAQs)

FAQ 1: What is the complete mechanism for the Pinner reaction pathway to Cyclopropanecarboximidamide?

The synthesis is a two-stage process: Pinner salt formation followed by ammonolysis.

Caption: Mechanism of Cyclopropanecarboximidamide synthesis via the Pinner reaction.

The critical failure points are:

• Nitrile Protonation: Requires a strong, anhydrous acid.

• Nucleophilic Attack: Can be slow if the alcohol is sterically hindered.

• Pinner Salt Stability: The salt is susceptible to hydrolysis by any water present, leading to ester formation.[2]

• Ammonolysis: The final step to displace the alcohol and form the amidine.

FAQ 2: Are there milder, alternative methods to the traditional Pinner reaction?

Yes. If the standard method with gaseous HCl proves problematic, a Lewis acid-promoted reaction is an excellent alternative.[3] Using a Lewis acid like trimethylsilyl triflate (TMSOTf) can activate the nitrile under milder, non-protic conditions, which can be beneficial for sensitive substrates.[2]

FAQ 3: How should I best monitor the reaction's progress?

• Thin-Layer Chromatography (TLC): TLC is invaluable for tracking the consumption of the starting cyclopropanecarbonitrile. The product, being a basic amine, will often streak on silica gel. Using a mobile phase containing a small amount of base (e.g., 1-2% triethylamine in ethyl acetate/hexanes) can improve spot shape.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most definitive method. It allows you to monitor the disappearance of the starting material's mass peak and the appearance of the product's mass peak, while also identifying any potential byproduct masses.

Optimized Experimental Protocols

Protocol 1: Classical Pinner Reaction for Cyclopropanecarboximidate Hydrochloride

Objective: To convert cyclopropanecarbonitrile to the corresponding methyl imidate hydrochloride (Pinner salt).

• Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube (filled with CaCl₂). Maintain a positive pressure of dry argon or nitrogen.

• Reagents: To the flask, add anhydrous methanol (1.1 equivalents) and anhydrous diethyl ether (approx. 0.5 M concentration relative to the nitrile). Cool the solution to 0°C in an ice bath.

• Nitrile Addition: Add high-purity cyclopropanecarbonitrile (1.0 equivalent) to the cooled solution.

• HCl Addition: Bubble dry hydrogen chloride gas through the stirred solution at a moderate rate.[2] The temperature should be carefully maintained between 0-10°C. A white precipitate of the Pinner salt should begin to form.

• Reaction: Continue bubbling HCl for 1-2 hours, then seal the vessel and allow it to stir at 0-5°C for 12-18 hours.

• Isolation: The resulting Pinner salt can be isolated by filtration under an inert atmosphere or, more commonly, used directly in the next step without isolation.[6]

Protocol 2: Ammonolysis to Cyclopropanecarboximidamide

Objective: To convert the Pinner salt into the final imidamide product.

• Preparation: Cool the crude reaction mixture containing the Pinner salt from Protocol 1 to 0°C.

• Ammonia Addition: Bubble anhydrous ammonia gas through the slurry or add a solution of ammonia in an anhydrous alcohol (e.g., methanol) dropwise. This step is exothermic; maintain the temperature below 15°C.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS until the imidate is consumed.

• Work-up:

  • Filter the reaction mixture to remove ammonium chloride precipitate.

  • Concentrate the filtrate under reduced pressure at low temperature to avoid product loss.

  • Dissolve the residue in dichloromethane and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude Cyclopropanecarboximidamide. Further purification can be achieved by chromatography or crystallization of its salt.

Data Summary & Workflow Visualization

Table 1: Key Parameters and Their Impact on Yield

Parameter	Potential Issue	Recommended Action	Consequence of Inaction
Water Content	High moisture in reagents/glassware	Flame-dry all glassware; use anhydrous solvents and reagents.[2]	Hydrolysis to ester/amide; significantly reduced yield.
Temperature	Reaction too warm (>15°C)	Maintain 0-10°C during HCl addition and initial reaction.[4]	Decomposition of Pinner salt to amide; side reactions.
HCl Stoichiometry	Insufficient acid catalysis	Ensure a steady flow of dry HCl or use sufficient anhydrous solution.	Incomplete reaction; low conversion of starting nitrile.
Ammonolysis	Incomplete conversion or side reactions	Use a slight excess of ammonia; maintain low temperature.	Low yield of final product; complex mixture.
Work-up pH	Product remains protonated in aqueous layer	Adjust aqueous phase to pH > 10 before extraction.	Significant product loss during extraction.

General Troubleshooting Workflow

Caption: A workflow for diagnosing the cause of low yield in Cyclopropanecarboximidamide synthesis.

References

Sources

• 1. rroij.com [rroij.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]
• 6. Pinner reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for Cyclopropanecarboximidamide

Welcome to the technical support center for the synthesis and optimization of Cyclopropanecarboximidamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for common issues encountered during the synthesis of this important chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to Cyclopropanecarboximidamide?

A1: The most prevalent and direct method for synthesizing Cyclopropanecarboximidamide is through the Pinner reaction.[1][2] This reaction involves the acid-catalyzed reaction of cyclopropanecarbonitrile with an alcohol to form an intermediate imino ester salt, known as a Pinner salt.[3][4] This salt is then treated with ammonia to yield the final Cyclopropanecarboximidamide product.[3]

Another related route involves the synthesis of the precursor, Cyclopropanecarboxamide, which can be prepared by the amidation of a cyclopropanecarboxylic ester with ammonia or by reacting cyclopropanecarbonyl chloride with ammonia.[5][6][7]

Q2: Why are anhydrous conditions so critical for the Pinner reaction?

A2: The Pinner reaction is highly sensitive to moisture. The intermediate Pinner salt is susceptible to hydrolysis. If water is present, it can react with the imino ester to form an ester as a byproduct, thus reducing the yield of the desired amidine.[1][3] Therefore, maintaining anhydrous conditions throughout the reaction is crucial for success.

Q3: I am observing a low yield in my Pinner reaction. What are the likely causes?

A3: Low yields in a Pinner reaction can stem from several factors:

• Presence of moisture: As mentioned in Q2, water can lead to the formation of unwanted ester byproducts.[1][3]

• Decomposition of the Pinner salt: The imino ester hydrochloride intermediate is thermodynamically unstable and can decompose, especially at elevated temperatures.[8]

• Incomplete reaction: The reaction may not have gone to completion. This could be due to insufficient reaction time or inadequate mixing.

• Suboptimal pH during ammonolysis: The pH of the reaction mixture during the addition of ammonia is critical for the efficient conversion of the Pinner salt to the amidine.

Q4: Can I use a base-catalyzed approach instead of the acid-catalyzed Pinner reaction?

A4: While the Pinner reaction specifically refers to the acid-catalyzed process, similar transformations can sometimes be achieved using base catalysis. The choice between acid and base catalysis often depends on the electronic properties of the nitrile. Electron-poor nitriles may react more readily under basic conditions, while electron-rich nitriles are typically better suited for acid catalysis.[1][8] For cyclopropanecarbonitrile, the acid-catalyzed Pinner reaction is the well-established method.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis of Cyclopropanecarboximidamide and its precursors.

Problem 1: Low Yield of Cyclopropanecarboxamide from Ester Amidation

Symptom	Potential Cause	Troubleshooting Steps
Low conversion of starting ester	Insufficient catalyst, low temperature, or inadequate pressure.	- Increase the concentration of the sodium alcoholate catalyst.- Gradually increase the reaction temperature within the recommended range (e.g., 80-140°C).[7]- Ensure the ammonia pressure is maintained within the optimal range (e.g., 3-6 bar).[5]
Complex work-up and product loss	Use of a hydrocarbon co-solvent like toluene can complicate the purification process.[5][7]	- Consider running the reaction in the absence of a hydrocarbon solvent. This can simplify the work-up, although it may require optimization of other parameters.[7]- During work-up, carefully control the pH during neutralization to avoid hydrolysis of the amide.[5]
Equilibrium limitation	The amidation of esters is a reversible reaction.	- To drive the equilibrium towards the product, it can be beneficial to stop the reaction at a conversion of 60-90% and recycle the unreacted starting material from the mother liquor.[5]

Problem 2: Issues with the Pinner Reaction for Cyclopropanecarboximidamide Synthesis

Symptom	Potential Cause	Troubleshooting Steps
Formation of significant ester byproduct	Presence of water in the reaction.	- Use anhydrous solvents and reagents. Dry all glassware thoroughly before use.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the system.
Low yield and dark-colored reaction mixture	Decomposition of the Pinner salt.	- Maintain a low temperature (e.g., 0°C) during the formation of the Pinner salt.[3] The imino ester hydrochloride is thermodynamically unstable and can decompose at higher temperatures.[8]
Incomplete conversion of the Pinner salt to the amidine	Incorrect pH or insufficient ammonia during the ammonolysis step.	- After the formation of the Pinner salt, ensure the reaction mixture is adequately basified with ammonia. The pH should be monitored to ensure it is sufficiently high (e.g., ≥ 8) for the reaction to proceed to completion.[3]
Difficulty isolating the product	The product, Cyclopropanecarboximidamide hydrochloride, is hygroscopic.[9]	- Handle the final product in a dry environment (e.g., a glovebox) to prevent moisture absorption.- Store the product under an inert atmosphere.

Experimental Protocols

Protocol 1: Synthesis of Cyclopropanecarboxamide from Cyclopropanecarbonyl Chloride[6]

• Dissolve cyclopropanecarbonyl chloride (1 equivalent) in dichloromethane in a well-stirred reaction vessel at room temperature.

• Purge the solution with ammonia gas continuously for 2 hours.

• Monitor the reaction progress by a suitable analytical method (e.g., TLC or GC).

• Upon completion, remove the solvent by vacuum distillation.

• Dissolve the residue in ethyl acetate and filter to remove any insoluble matter.

• Concentrate the filtrate to obtain pure cyclopropanecarboxamide.

Protocol 2: Synthesis of Cyclopropanecarboximidamide Hydrochloride via the Pinner Reaction[3]

• Charge a reactor with anhydrous ethanol and cool to 0-5°C.

• Bubble dry hydrogen chloride gas through the ethanol.

• Add cyclopropanecarbonitrile (1 equivalent) to the ethanolic HCl solution while maintaining the low temperature.

• Stir the mixture for several hours at a controlled temperature (e.g., 40°C) to form the Pinner salt.

• Monitor the formation of the imino ester salt.

• Cool the reaction mixture back to 0-5°C.

• Purge the reaction mixture with ammonia gas until the pH is ≥ 8.

• Add ammonium carbonate and stir the mixture for an extended period (e.g., 10 hours) at a slightly elevated temperature (e.g., 30°C).

• Filter the reaction mixture to remove inorganic salts.

• Distill the filtrate under vacuum to isolate the Cyclopropanecarboximidamide hydrochloride.

Visualizing the Workflow

Pinner Reaction Workflow

Caption: Workflow for the two-step Pinner reaction synthesis of Cyclopropanecarboximidamide.

Data Summary

Table 1: Comparison of Synthetic Routes for Cyclopropane Amide/Imidamide Derivatives

Product	Starting Materials	Key Reagents	Typical Conditions	Advantages	Challenges	Reference
Cyclopropanecarboxamide	Cyclopropanecarboxylic ester	Ammonia, Sodium alcoholate	60-200°C, 3-6 bar pressure	Scalable process	Equilibrium limitations, potentially complex work-up	[5][7]
Cyclopropanecarboxamide	Cyclopropanecarbonyl chloride	Ammonia	Room temperature	High yield, simple procedure	Starting material may be less accessible	[6]
Cyclopropanecarboximidamide HCl	Cyclopropanecarbonitrile	Anhydrous alcohol, HCl, Ammonia	Low temperature for Pinner salt formation	Direct route to the imidamide	Requires anhydrous conditions, Pinner salt is unstable	[3][8]

References

• Process for the preparation of cyclopropanecarboxamide.
• Process for the preparation of cyclopropanecarboxamide.

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC - NIH. [Link]

• Pinner reaction - Wikipedia. [Link]

• Pinner Reaction | NROChemistry. [Link]

• Pinner Reaction - SynArchive. [Link]

• Pinner Reaction - Organic Chemistry Portal. [Link]

• Cyclopropane-1-carboximidamide hydrochloride Eight Chongqing Chemdad Co. [Link]

• CYCLOPROPANECARBOXIMID... [Link]

• Synthesis of cyclopropanes - Organic Chemistry Portal. [Link]

• Cyclopropanecarboximidamide hydrochloride | C4H9ClN2 | CID 2781916 - PubChem. [Link]

• Optimization studies for the synthesis of cyclopropane‐fused lactam... - ResearchGate. [Link]

• Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide - PubMed Central. [Link]

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• 5. US5659081A - Process for the preparation of cyclopropanecarboxamide - Google Patents [patents.google.com]
• 6. CYCLOPROPANECARBOXAMIDE synthesis - chemicalbook [chemicalbook.com]
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Technical Support Center: Synthesis of Cyclopropanecarboximidamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of Cyclopropanecarboximidamide. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. As a crucial building block in medicinal and fine chemical industries, ensuring the high purity and yield of Cyclopropanecarboximidamide hydrochloride (CAS 57297-29-7) is paramount for predictable and successful downstream applications[1].

This guide provides in-depth, experience-driven advice in a direct question-and-answer format, focusing on the mechanistic origins of common side products and offering validated troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the standard synthetic methodology.

Q1: What is the most common and reliable method for synthesizing Cyclopropanecarboximidamide?

The most prevalent and industrially relevant method for preparing Cyclopropanecarboximidamide is the Pinner reaction . This classical method involves a two-step, one-pot process starting from Cyclopropanecarbonitrile[2][3].

• Step 1: Formation of the Pinner Salt. The nitrile is reacted with an anhydrous alcohol (typically ethanol or methanol) in the presence of a strong acid, most commonly anhydrous hydrogen chloride (HCl) gas. This step forms a stable intermediate, an alkyl imidate hydrochloride salt, also known as a Pinner salt[4][5].

• Step 2: Ammonolysis. The isolated or in-situ Pinner salt is then treated with ammonia to displace the alkoxy group, yielding the final Cyclopropanecarboximidamide as its hydrochloride salt[6][7].

The Pinner reaction is favored for its use of readily available starting materials and its generally good yields when performed under strictly controlled conditions[8].

Q2: What are the most critical parameters for a successful Pinner synthesis of Cyclopropanecarboximidamide?

Based on extensive application experience, the success of this synthesis hinges on three critical parameters:

• Strict Anhydrous Conditions: This is the single most important factor. The presence of even trace amounts of water at any stage will lead to the formation of undesirable side products, primarily Cyclopropanecarboxamide and the corresponding carboxylate ester[3][9].

• Temperature Control: The Pinner salt intermediate is thermodynamically unstable and can undergo rearrangement or decomposition at elevated temperatures[5]. Therefore, both the formation of the Pinner salt and the subsequent ammonolysis should be conducted at low temperatures (typically 0 °C or below) to minimize side reactions[5][6].

• Reagent Purity and Stoichiometry: The purity of the starting Cyclopropanecarbonitrile is essential for achieving a high-purity final product[1]. Additionally, precise control over the stoichiometry of HCl and ammonia is necessary to drive the reaction to completion and avoid side reactions.

Below is a workflow diagram illustrating the ideal Pinner reaction pathway.

Caption: Ideal workflow for the Pinner synthesis of Cyclopropanecarboximidamide HCl.

Part 2: Troubleshooting Guide: Common Side Products & Issues

This section provides solutions to specific problems encountered during the synthesis, explaining the chemical causality behind each issue.

Issue 1: My final product is heavily contaminated with Cyclopropanecarboxamide. How is this forming and how can I prevent it?

Answer: The presence of Cyclopropanecarboxamide (MW: 85.1 g/mol ) is the most frequently reported issue. It can form through two primary mechanistic pathways, both of which are exacerbated by the presence of water.

Pathway A: Hydrolysis of the Pinner Salt Intermediate The iminium carbon of the Pinner salt is highly electrophilic. While the intended nucleophile is ammonia, water is a competing and highly effective nucleophile. Attack by water leads to an unstable tetrahedral intermediate that rapidly collapses to form Cyclopropanecarboxamide.

Pathway B: Thermal Decomposition of the Pinner Salt Pinner salts are known to be thermally unstable. At elevated temperatures, the imidate hydrochloride can rearrange to the more stable amide and an alkyl chloride (e.g., chloroethane)[3][5].

The diagram below illustrates the desired reaction versus the side reactions originating from the key Pinner salt intermediate.

Caption: Competing reaction pathways for the Pinner salt intermediate.

Troubleshooting Protocol: Minimizing Amide Formation

• Ensure Rigorous Anhydrous Conditions:

  • All glassware must be oven-dried (>120 °C) for several hours and cooled under a stream of dry nitrogen or argon.

  • Use freshly distilled, anhydrous solvents. Ethanol should be dried over molecular sieves or magnesium ethoxide.

  • Use a commercial solution of HCl in an anhydrous solvent or pass HCl gas through a drying tube (e.g., filled with CaCl₂) before bubbling it into the reaction mixture.

• Maintain Strict Temperature Control:

  • Perform the addition of HCl gas at 0 °C to -10 °C using an ice-salt or acetone-dry ice bath.

  • Allow the Pinner salt to form at low temperature for the recommended duration. Do not allow the reaction to warm to room temperature.

  • Conduct the subsequent ammonolysis step at or below 0 °C.

• Purification: If amide contamination is unavoidable, it can often be removed by recrystallization, as the amide and the amidine hydrochloride salt may have different solubilities in select solvent systems (e.g., methanol/ether)[10].

Issue 2: I am observing a significant amount of Ethyl Cyclopropanecarboxylate in my crude product. What causes this?

Answer: The formation of Ethyl Cyclopropanecarboxylate (or the corresponding methyl ester if methanol is used) is a classic sign of hydrolysis of the Pinner salt intermediate[3]. This occurs when a significant amount of water is present during the reaction.

Mechanism: The Pinner salt reacts with water to form a tetrahedral intermediate, which then eliminates ammonia to yield the ester[9]. This reaction is often faster than the competing formation of the amide, especially under acidic conditions.

Preventative Measures:

• The primary solution is identical to preventing amide formation: rigorous exclusion of water from all reagents and equipment.

• A Karl Fischer titration of your alcohol solvent is highly recommended to ensure the water content is below 50 ppm before starting the reaction.

• Ensure the ammonia gas used is anhydrous. Pass it through a drying agent like KOH pellets if its quality is uncertain.

Issue 3: My reaction is stalled, and I have a large amount of unreacted Cyclopropanecarbonitrile remaining. How can I drive the reaction to completion?

Answer: Incomplete conversion of the starting nitrile is typically due to insufficient activation by the acid catalyst.

Causality and Solutions:

• Insufficient HCl: The reaction is acid-catalyzed. An inadequate amount of HCl will result in a slow or incomplete reaction. Ensure at least one full equivalent of HCl is delivered to the reaction mixture. It is often beneficial to use a slight excess (1.1-1.2 equivalents).

• Loss of HCl Gas: If you are bubbling HCl gas into the solution, ensure efficient delivery. Use a gas dispersion tube and maintain a steady, moderate flow. Poor agitation can also lead to localized saturation while the bulk of the solution remains unreacted.

• Reaction Temperature is Too Low: While low temperatures are crucial to prevent side reactions, excessively cold conditions can slow the reaction rate significantly. If the reaction is clean but slow at -10 °C, consider allowing it to proceed at 0 °C, while carefully monitoring for the appearance of side products by TLC or GC-MS.

Troubleshooting Summary Table

Observed Issue	Primary Side Product	Molecular Weight ( g/mol )	Primary Cause	Key Preventative Action
Amide Contamination	Cyclopropanecarboxamide	85.10	Trace water; thermal decomposition of Pinner salt[5].	Strict anhydrous conditions; maintain temp < 0 °C.
Ester Formation	Ethyl Cyclopropanecarboxylate	114.14	Significant water contamination during the reaction[3].	Use Karl Fischer-tested anhydrous solvents.
Incomplete Reaction	Cyclopropanecarbonitrile	67.09	Insufficient acid catalyst (HCl) or poor gas delivery.	Use slight excess of HCl; ensure efficient agitation.
Product is Oily/Sticky	(Product itself)	120.58	The product is known to be hygroscopic[2].	Handle and store under an inert, dry atmosphere.

Part 3: Recommended Experimental Protocol

This protocol incorporates best practices to minimize the formation of common side products.

Synthesis of Cyclopropanecarboximidamide Hydrochloride

Safety Note: This procedure involves corrosive HCl gas and flammable solvents. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Step 1: Pinner Salt Formation

• Set up an oven-dried, three-necked, 250 mL round-bottom flask equipped with a magnetic stir bar, a gas inlet tube, a low-temperature thermometer, and a gas outlet connected to a bubbler/scrubber (containing NaOH solution).

• Place the flask under a positive pressure of dry nitrogen or argon.

• Charge the flask with Cyclopropanecarbonitrile (1.0 eq) and anhydrous ethanol (3.0-4.0 eq).

• Cool the stirred solution to -5 °C to 0 °C using an ice-salt bath.

• Bubble dry hydrogen chloride gas through the solution at a moderate rate, ensuring the temperature does not exceed 5 °C. Continue the addition until the solution is saturated and a slight excess of HCl is present (typically 1.1-1.2 eq, determined by weight gain of the flask).

• Seal the flask and continue stirring at 0 °C for 12-18 hours. The formation of a white precipitate (the Pinner salt) is typically observed.

Step 2: Ammonolysis

• Cool the reaction mixture containing the Pinner salt to -10 °C.

• Bubble anhydrous ammonia gas through the cold, stirred suspension. This is an exothermic reaction; maintain the temperature below 0 °C throughout the addition.

• Continue the ammonia addition until the solution is basic (test with moist pH paper at the outlet).

• After the addition is complete, seal the vessel and allow the mixture to stir at 0 °C for 2-4 hours, then slowly warm to room temperature and stir for an additional 6-12 hours[6].

• The reaction will produce ammonium chloride as a byproduct along with the desired product.

Step 3: Work-up and Isolation

• Filter the reaction mixture to remove the solid ammonium chloride. Wash the solid with a small amount of cold ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude Cyclopropanecarboximidamide hydrochloride.

• The crude product can be purified by recrystallization from a suitable solvent system, such as methanol/diethyl ether or ethanol/toluene, to yield a white to off-white crystalline solid[2].

• Dry the final product under high vacuum and store it in a desiccator under an inert atmosphere due to its hygroscopic nature[2].

References

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC - NIH. National Institutes of Health. [Link]

• The Essential Intermediate: Understanding Cyclopropanecarboxamidine Hydrochloride. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• CN102952063A - Synthesis method for cyclopentane-1,2-dicarboximide - Google Patents.

• Cyclopropane-1-carboximidamide hydrochloride Eight Chongqing Chemdad Co. Chemdad. [Link]

• Pinner reaction - Wikipedia. Wikipedia. [Link]

• Pinner Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• A Lewis acid-promoted Pinner reaction - PMC - NIH. National Institutes of Health. [Link]

• Pinner Reaction | NROChemistry. NROChemistry. [Link]

• WO2001092200A1 - Process for the preparation of cyclopropyl carboxylic acid esters and derivatives - Google Patents.

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - MDPI. MDPI. [Link]

• The Chemistry of the Amidines. - ResearchGate. ResearchGate. [Link]

• Amidine synthesis by imidoylation - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• US5659081A - Process for the preparation of cyclopropanecarboxamide - Google Patents.

• Amidines: their synthesis, reactivity, and applications in heterocycle synthesis - Semantic Scholar. Semantic Scholar. [Link]

• Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure - NIH. National Institutes of Health. [Link]

• Cyclopropanecarboximidamide hydrochloride | C4H9ClN2 | CID 2781916 - PubChem. PubChem. [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. National Institutes of Health. [Link]

• Synthesis of Functionalized Cyclopropanes from Carboxylic Acids by a Radical Addition–Polar Cyclization Cascade - PMC - NIH. National Institutes of Health. [Link]

• Synthesis of imino ethers (imidates) - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Synthesis of Amidines and its application to pyrimidouracil synthesis - Sciforum. Sciforum. [Link]

• US6204385B1 - Process for preparing amidines - Google Patents.

• Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis - MDPI. MDPI. [Link]

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• 6. Pinner Reaction | NROChemistry [nrochemistry.com]
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• 8. Amidine synthesis by imidoylation [organic-chemistry.org]
• 9. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US5659081A - Process for the preparation of cyclopropanecarboxamide - Google Patents [patents.google.com]

Technical Support Center: Improving the Purity of Cyclopropanecarboximidamide

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for Cyclopropanecarboximidamide. This guide is designed for researchers, scientists, and drug development professionals who are working with this valuable synthetic building block. The inherent polarity and basicity of the amidine functional group present unique challenges in purification. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve the highest possible purity in your experiments.

Troubleshooting Guide: Addressing Common Purification Issues

This section addresses specific problems you may encounter during the synthesis and purification of Cyclopropanecarboximidamide.

Question 1: My final product is a persistent oil or a waxy solid, not the expected crystalline material. What are the likely causes and how can I fix this?

Answer: This is a common issue when dealing with polar, basic compounds which can be hygroscopic or retain solvents.

• Causality: The primary culprits are often residual solvents (e.g., water, DMF, DMSO) or the presence of hygroscopic impurities. Amidine hydrochlorides, for instance, are notoriously difficult to dry completely. The presence of even minor impurities can disrupt the crystal lattice, preventing the formation of a well-ordered solid.

• Troubleshooting Steps:

  • High-Vacuum Drying: Ensure the product is dried under high vacuum (not just a standard rotary evaporator) for an extended period (12-24 hours), possibly with gentle heating (e.g., 30-40°C) if the compound is thermally stable.

  • Azeotropic Removal of Water: If water is the suspected contaminant, dissolve the product in a suitable solvent (like toluene or isopropanol) and remove the solvent under reduced pressure. Repeating this process 2-3 times can effectively remove residual water.

  • Trituration: This technique can induce crystallization and remove soluble impurities. Suspend the oil/waxy solid in a non-polar solvent in which the desired product is insoluble (e.g., diethyl ether, hexanes, or ethyl acetate). Stir vigorously. The pure product should precipitate as a solid, while some impurities remain in the solvent.

  • Salt Formation: Converting the freebase amidine to a salt (e.g., hydrochloride or tartrate) often yields a more crystalline and less hygroscopic solid that is easier to handle and purify by recrystallization.[1][2]

Question 2: My NMR/LC-MS analysis shows significant amounts of unreacted starting material (e.g., cyclopropanenitrile or cyclopropanecarboxamide). What is the most effective removal strategy?

Answer: The choice of strategy depends on the differing physicochemical properties of your product and the starting material.

• Causality: Incomplete conversion is a common synthetic problem. Cyclopropanecarboxamide, the amide precursor, is also a polar solid, which can co-precipitate with the desired amidine product.[3]

• Troubleshooting Steps:

  • Selective Recrystallization: Exploit solubility differences. Cyclopropanecarboximidamide, being more basic, may have different solubility profiles than the neutral amide or nitrile. Screen a range of solvents. For example, the amidine may be more soluble in polar protic solvents like ethanol, while the amide might be less soluble. A carefully chosen solvent system can selectively crystallize one component.[4]

  • Acid/Base Extraction: As a basic amidine, the product can be selectively extracted into an acidic aqueous phase. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate). Wash with dilute acid (e.g., 1M HCl). The amidine will move to the aqueous layer as its hydrochloride salt, leaving the neutral amide or nitrile in the organic layer. Then, basify the aqueous layer carefully (e.g., with NaOH or NaHCO₃) and extract the purified freebase back into an organic solvent.

  • Column Chromatography: If other methods fail, column chromatography is a viable option. However, due to the high polarity of the amidine, standard silica gel chromatography can be challenging.

    • For Silica Gel: Use a polar mobile phase, such as a gradient of methanol in dichloromethane. To prevent the basic amidine from streaking or irreversibly binding to the acidic silica, add a small amount of a basic modifier (e.g., 0.5-1% triethylamine or ammonia in methanol) to the eluent.[5]

    • Alternative Stationary Phases: Consider using neutral or basic alumina, or employ Hydrophilic Interaction Liquid Chromatography (HILIC), which is specifically designed for highly polar compounds.[6][7]

Question 3: My product purity decreases over time, and I'm detecting a new peak corresponding to the mass of cyclopropanecarboxamide. What is happening?

Answer: You are likely observing hydrolysis of the amidine functional group.

• Causality: Amidines are susceptible to hydrolysis, reverting to the corresponding amide, especially in the presence of moisture.[8] This process can be catalyzed by acidic or basic conditions. The strained cyclopropane ring can also be susceptible to degradation under harsh pH conditions.[9]

• Prevention and Mitigation:

  • Anhydrous Conditions: Ensure all workup and purification steps are performed under strictly anhydrous conditions. Use dried solvents and glassware.

  • Neutral pH: During workup, avoid prolonged exposure to strong acids or bases. Neutralize the reaction mixture promptly and proceed with extraction.

  • Proper Storage: Store the purified product as a salt if possible, as salts are often more stable.[2] Store under an inert atmosphere (e.g., argon or nitrogen), in a desiccator to protect from moisture, and at reduced temperatures (e.g., 4°C or -20°C).[8]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and scalable method for purifying Cyclopropanecarboximidamide?

For initial purification on a lab scale, recrystallization is typically the most effective and efficient method. It avoids the potential for product loss on a chromatography column and is generally easier to scale up. The key is finding a suitable solvent system where the product has high solubility at high temperatures and low solubility at low temperatures, while impurities remain soluble at all temperatures.[10]

Q2: Which analytical techniques should I use to confirm the purity of my final product?

A multi-pronged approach using orthogonal techniques is always recommended to build a comprehensive purity profile.[11]

Technique	Purpose	Key Information Provided
HPLC/UPLC	Quantitative Purity Assessment	Provides high-resolution separation of the main compound from impurities. Allows for accurate quantification of purity (e.g., >99%) and detection of non-volatile impurities.[12][13]
¹H and ¹³C NMR	Structural Confirmation & Impurity ID	Confirms the chemical structure of the desired product. Can identify and quantify residual solvents or major impurities if their signals are resolved.[14]
LC-MS	Impurity Identification	Couples the separation power of HPLC with the mass identification of MS. Crucial for identifying the molecular weights of unknown impurity peaks, which helps in elucidating their structures.
Elemental Analysis	Confirmation of Elemental Composition	Provides the percentage of C, H, and N in the sample. A powerful tool to confirm the empirical formula of a new compound, assuming very high purity.

Q3: Is it better to purify Cyclopropanecarboximidamide as a freebase or as a salt?

Purifying it as a salt (typically the hydrochloride salt) is often advantageous.[2]

• Expertise & Experience: Amidines are strong bases. As a freebase, they can be hygroscopic oils or low-melting solids that are difficult to handle. Converting to a salt introduces ionic character, which typically results in a higher-melting, more stable, and highly crystalline solid.[1] This improved crystallinity makes purification by recrystallization much more effective.

• Trustworthiness: A sharp melting point for the salt form is a good preliminary indicator of purity. Furthermore, the salt form is generally less susceptible to degradation via hydrolysis or oxidation, ensuring the integrity of the sample during storage and handling.[8][9]

Protocols and Visualizations

Experimental Protocol 1: Purification by Recrystallization (as Hydrochloride Salt)

This protocol assumes you have the crude Cyclopropanecarboximidamide freebase.

• Salt Formation: Dissolve the crude freebase in a minimal amount of a suitable solvent (e.g., isopropanol or methanol). Cool the solution in an ice bath. Slowly add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise until the solution is acidic (test with pH paper).

• Induce Crystallization: Stir the mixture at 0°C. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal. The hydrochloride salt should precipitate.

• Isolate Crude Salt: Collect the precipitated solid by vacuum filtration and wash with a small amount of cold diethyl ether.

• Recrystallization:

  • Transfer the crude salt to a clean flask.

  • Add a small amount of a pre-screened recrystallization solvent (see table below) and heat the mixture to boiling with stirring until the solid dissolves completely. Add more solvent in small portions if needed to achieve full dissolution.

  • Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once crystals begin to form, place the flask in an ice bath for at least 1 hour to maximize crystal yield.

• Final Isolation: Collect the pure crystals by vacuum filtration, wash with a minimal amount of the cold recrystallization solvent, and dry under high vacuum.

Table 1: Suggested Solvents for Recrystallization Screening

Solvent/System	Polarity	Comments
Isopropanol (IPA)	Polar Protic	Good starting point for polar salts.
Ethanol/Water	Polar Protic	The amount of water can be tuned to achieve desired solubility.
Acetonitrile	Polar Aprotic	Often gives very pure crystals for amides and related compounds.[4]
IPA / Diethyl Ether	Mixed	Dissolve in hot IPA, then add ether as an anti-solvent until turbidity appears.

Purification Workflow Diagram

This diagram illustrates the decision-making process for purifying crude Cyclopropanecarboximidamide.

Sources

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• 3. CYCLOPROPANECARBOXAMIDE synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Chromatography [chem.rochester.edu]
• 6. Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 9. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 14. curiaglobal.com [curiaglobal.com]

Technical Support Center: Troubleshooting Cyclopropanecarboximidamide Solubility Issues

Welcome to the technical support center for Cyclopropanecarboximidamide. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered during experimental work. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your research.

Section 1: Understanding the Fundamentals of Cyclopropanecarboximidamide Solubility

Cyclopropanecarboximidamide is most commonly supplied as its hydrochloride (HCl) salt, a form that significantly influences its solubility profile. The primary reason for using the salt form is to enhance aqueous solubility, a common strategy for amine-containing compounds in pharmaceutical development.[1] The protonated amidinium ion of the hydrochloride salt can readily participate in ion-dipole interactions with water molecules, making it generally water-soluble.[2]

However, "soluble" is a relative term, and researchers often encounter challenges when working with organic co-solvents, aiming for high concentrations, or dealing with issues related to pH and stability. This guide will address these complexities.

Physicochemical Properties of Cyclopropanecarboximidamide Hydrochloride

Property	Value / Observation	Scientific Rationale & Implications
Chemical Formula	C₄H₉ClN₂	The small molecular size and the presence of two nitrogen atoms suggest a propensity for hydrogen bonding.[3]
Molecular Weight	120.58 g/mol [3]	A low molecular weight generally favors solubility.
Form	White to off-white crystalline powder.[2]	Crystalline solids have a lattice energy that must be overcome by solvent-solute interactions for dissolution to occur.
Aqueous Solubility	Generally reported as "Soluble in water".[2]	The hydrochloride salt form allows for strong interactions with polar water molecules. However, quantitative limits are not well-documented and should be determined empirically for your specific concentration needs.
Organic Solvent Solubility	Expected to be low in non-polar aprotic solvents (e.g., hexane, toluene) and potentially higher in polar aprotic (e.g., DMSO, DMF) and polar protic solvents (e.g., ethanol, methanol).	Like dissolves like; the ionic nature of the HCl salt favors polar solvents. Solubility in organic solvents is often a challenge with hydrochloride salts.[4]
pKa (Predicted)	Estimated to be around 10-12.	The amidine functional group is a strong base. The pKa is crucial as it dictates the pH at which the compound transitions between its charged (more water-soluble) and neutral free base (more organic-soluble) forms. This value is an estimate, and experimental determination is recommended.
Hygroscopicity	Reported as hygroscopic.[2]	The compound can absorb moisture from the air. This can affect the accuracy of weighing and lead to lower-than-expected concentrations in solution. It is crucial to store the compound in a desiccator.

Section 2: Frequently Asked Questions (FAQs)

Here we address specific issues you may be encountering in a direct question-and-answer format.

Q1: I'm trying to dissolve Cyclopropanecarboximidamide HCl in water as the datasheet suggests, but it's not dissolving completely at my desired concentration. What's happening?

A1: There are several possibilities:

• Concentration Limit: You may be exceeding the compound's intrinsic aqueous solubility limit. While it is "water-soluble," this does not mean it has infinite solubility. Every compound has a saturation point.

• pH of Water: The pH of your deionized water can vary. If the pH is not sufficiently acidic, a small amount of the less soluble free base could be present, reducing overall solubility.

• Temperature: Solubility is temperature-dependent. Dissolution may be slow or incomplete at lower temperatures.

• Common Ion Effect: If your water contains chloride ions from another source, it could slightly suppress the dissolution of the hydrochloride salt.

Initial Troubleshooting Steps:

• Gently warm the solution: Try warming the mixture to 30-40°C with stirring.

• Sonication: Use a sonicator bath to break up solid aggregates and increase the surface area for dissolution.

• pH Adjustment: Add a few microliters of a dilute HCl solution (e.g., 0.1 M) to ensure the pH is acidic, which will keep the compound fully in its protonated, more soluble form.

Q2: My protocol requires an organic solvent, but Cyclopropanecarboximidamide HCl won't dissolve in dichloromethane (DCM) or ethyl acetate.

A2: This is expected behavior. Hydrochloride salts are ionic and highly polar, making them poorly soluble in non-polar aprotic solvents like DCM and moderately polar solvents like ethyl acetate.[4]

Solutions:

• Use a Polar Aprotic Co-solvent: If your experimental conditions allow, try dissolving the compound in a small amount of dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) first, and then add this stock solution to your primary organic solvent.[4] Be aware that even a small percentage of these co-solvents can alter your reaction conditions.

• Convert to the Free Base: For use in non-polar organic solvents, converting the HCl salt to the free base is often the best approach. The neutral free base will be significantly more soluble in organic solvents. See the protocol in Section 3.2 .

• Phase-Transfer Catalysis: In a biphasic system (e.g., water and DCM), a phase-transfer catalyst can be used to shuttle the protonated compound from the aqueous phase to the organic phase for a reaction.

Q3: I prepared an aqueous stock solution of Cyclopropanecarboximidamide HCl, but after a day at room temperature, I see some precipitation. Is this a stability issue?

A3: It could be either a stability or a solubility issue.

• Stability: Amidines can be susceptible to hydrolysis, especially if the pH of the solution is neutral or basic, which could lead to degradation products that are less soluble.[5]

• Solubility: If the stock solution was prepared at an elevated temperature and then cooled to room temperature, the compound may be precipitating out if the concentration is above its room temperature saturation point.

Recommendations:

• Prepare Fresh Solutions: It is always best practice to prepare aqueous solutions of amidines fresh for each experiment.

• Buffer the Solution: If the solution must be stored, use an acidic buffer (e.g., pH 4-5) to improve stability.

• Refrigerate: Store the stock solution at 2-8°C to slow down potential degradation. Allow the solution to come to room temperature and check for precipitation before use.

• Conduct a Stability Study: If the long-term stability in your specific buffer is critical, a forced degradation study can be performed to understand its stability under your experimental conditions.[6]

Section 3: Experimental Protocols & Workflows

Protocol: Preparation of an Aqueous Stock Solution

This protocol outlines the standard procedure for preparing an aqueous stock solution of Cyclopropanecarboximidamide HCl.

• Weighing: Due to its hygroscopic nature, weigh the compound quickly in a low-humidity environment. For best results, use a glove box with a desiccant.

• Solvent Addition: Add the desired volume of high-purity deionized water or a suitable acidic buffer.

• Dissolution:

  • Vortex the solution for 1-2 minutes.

  • If the solid is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

  • If necessary, gently warm the solution to 30-40°C while stirring.

• pH Check (Optional but Recommended): Check the pH of the solution. It should be acidic. If it is near neutral or basic, add 0.1 M HCl dropwise until the pH is in the 4-6 range.

• Filtration: Once fully dissolved, filter the solution through a 0.22 µm syringe filter to remove any microscopic particulates.

• Storage: Use the solution immediately. If short-term storage is required, store at 2-8°C and protect from light.

Protocol: Conversion of Hydrochloride Salt to Free Base for Organic Solvent Solubility

This workflow is essential when the compound needs to be dissolved in a non-polar organic solvent.

• Dissolution: Dissolve the Cyclopropanecarboximidamide HCl in a minimal amount of water.

• Basification: Add a mild inorganic base, such as a saturated solution of sodium bicarbonate (NaHCO₃), dropwise while stirring until the effervescence ceases and the pH of the aqueous layer is > 9. This deprotonates the amidinium ion to form the neutral free base.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, DCM) three times. The more soluble free base will move into the organic layer.

• Drying: Combine the organic extracts and dry them over an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the free base, which can then be dissolved in your desired organic solvent.

Causality Note: The addition of a base is the critical step that removes the proton from the amidine nitrogen, neutralizing the charge. This loss of ionic character dramatically reduces its affinity for water and increases its affinity for less polar organic solvents.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for addressing solubility issues.

Caption: The hydrolysis pathway of the amidine functional group.

While the compound is more stable in its protonated (acidic pH) form, both strongly acidic and strongly basic conditions can promote hydrolysis over time. [5]For routine experimental work, preparing solutions fresh is the most reliable way to avoid complications from potential degradation.

References

• An, G., et al. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. Retrieved January 10, 2026, from [Link]

• National Center for Biotechnology Information (n.d.). Cyclopropanecarboximidamide hydrochloride. PubChem. Retrieved January 10, 2026, from [Link]

• MedCrave (2016). Forced Degradation Studies. MedCrave online. Retrieved January 10, 2026, from [Link]

• NCERT. (n.d.). Amines. National Council of Educational Research and Training. Retrieved January 10, 2026, from [Link]

• Hovione (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. Retrieved January 10, 2026, from [Link]

• CIPAC (2020). multi-active method for the analysis of active substances in formulated products to support quality control scope. Collaborative International Pesticides Analytical Council. Retrieved January 10, 2026, from [Link]

• ResearchGate (n.d.). Amidine and guanidine degradation products of A-series nerve agents. ResearchGate. Retrieved January 10, 2026, from [Link]

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• 2. 57297-29-7 CAS MSDS (Cyclopropane-1-carboximidamide hydrochloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Cyclopropanecarboximidamide hydrochloride | C4H9ClN2 | CID 2781916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclopropane-1-carboximidamide hydrochloride | 57297-29-7 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmtech.com [pharmtech.com]

Technical Support Center: Mitigating Off-Target Effects of Cyclopropanecarboximidamide-Based Compounds

Introduction

Welcome to the technical support center for researchers working with the cyclopropanecarboximidamide scaffold and its derivatives. This guide is designed for drug development professionals, medicinal chemists, and cell biologists who are focused on optimizing the selectivity of their compounds. Off-target effects, where a molecule interacts with proteins other than the intended target, are a primary cause of misleading experimental results and potential toxicity, leading to the failure of promising drug candidates.[1]

The cyclopropanecarboximidamide moiety is a versatile chemical scaffold, but like any small molecule, its derivatives can exhibit polypharmacology. This guide provides a structured approach to identifying, understanding, and mitigating these unintended interactions to accelerate your research and development efforts.

Part 1: Troubleshooting Guide: Is It an Off-Target Effect?

You've observed a potent cellular phenotype with your lead cyclopropanecarboximidamide compound, but is it due to the intended on-target activity? This section provides a logical workflow to dissect on-target versus off-target effects.

Initial Assessment: Foundational Questions

Before embarking on complex experiments, start with a critical evaluation of your current data.

• Q: Have you performed a full dose-response curve? A: It is crucial to determine the lowest effective concentration of your compound.[1] Higher concentrations are more prone to engaging lower-affinity off-target proteins.[1] Always operate within the lowest effective concentration range to minimize this risk.

• Q: Have you used a negative control? A: A structurally similar but biologically inactive analog of your cyclopropanecarboximidamide compound is an essential tool. If this inactive analog does not produce the observed phenotype, it strengthens the hypothesis that the activity is linked to the specific pharmacology of your lead compound, rather than a general property of the chemical scaffold.[1]

• Q: Do structurally unrelated inhibitors of the same target produce the same phenotype? A: If another inhibitor, with a completely different chemical structure, recapitulates the phenotype, it provides strong evidence for an on-target effect.[1]

Experimental Workflow for Off-Target Deconvolution

If initial assessments are inconclusive, a systematic experimental approach is required. This workflow outlines a tiered strategy from computational prediction to definitive cellular validation.

Caption: A tiered workflow for identifying and validating off-target effects.

Part 2: FAQs: Proactive Strategies for Reducing Off-Target Effects

This section addresses common questions about how to proactively design and execute experiments to maximize selectivity.

Medicinal Chemistry & Compound Design

• Q1: How can I modify the cyclopropanecarboximidamide scaffold to improve selectivity? A1: Improving selectivity is a core challenge in medicinal chemistry.[2] The key is to leverage the Structure-Activity Relationship (SAR).[3][4][5][6] By systematically synthesizing and testing analogs, you can identify which parts of the molecule are essential for on-target potency and which can be modified to reduce off-target binding.[3][6] Strategies include:

  • Shape and Electrostatics: Modify substituents to create steric clashes with off-target proteins or to optimize electrostatic interactions specifically for the on-target binding pocket.[2][7]

  • Reduce Reactivity: If your scaffold contains potentially reactive functional groups, consider modifications to reduce the likelihood of covalent modification of off-target proteins.

  • Conformational Locking: Introduce rigid elements into the molecule to lock it into a conformation that is preferentially recognized by the on-target protein.[2]

• Q2: What computational tools can predict off-target interactions for my compound? A2: Several in silico methods can predict potential off-target interactions, saving significant time and resources.[8][9] These tools typically work by comparing the structure of your compound to libraries of molecules with known biological activities.[9] While no single tool is perfect, they are excellent for generating hypotheses that can then be tested experimentally.[10] Examples of approaches include chemical similarity searching and machine learning models.[9][11]

Experimental Design & Validation

• Q3: My compound is a kinase inhibitor. How can I broadly profile its selectivity? A3: For kinase inhibitors, kinome scanning is the industry standard.[12][13] Services like KINOMEscan® offer high-throughput binding assays that test your compound against a large panel of human kinases (often over 400).[12][14][15] This provides a comprehensive overview of your compound's selectivity profile, revealing both intended and unintended interactions across the kinome.[13][16]

• Q4: How can I confirm that my compound is engaging its target inside the cell? A4: The Cellular Thermal Shift Assay (CETSA) is a powerful technique for verifying target engagement in a cellular environment.[17][18][19] The principle is that when a drug binds to its target protein, it stabilizes the protein, making it more resistant to heat-induced denaturation.[18][19][20] By heating cells treated with your compound across a temperature gradient, you can observe a "shift" in the melting temperature of your target protein, which is direct evidence of binding.[20][21]

• Q5: What is the gold standard for proving an observed phenotype is on-target? A5: Genetic validation is considered the gold standard.[1] Using CRISPR-Cas9 to knock out the gene of the intended target should replicate the phenotype seen with your compound.[1] If the phenotype persists after the target protein has been eliminated, it is a strong indication of an off-target effect.[1] A complementary "rescue" experiment, where you re-introduce a version of the target protein that has been mutated so it no longer binds your drug, should reverse the phenotypic effect, providing definitive proof of an on-target mechanism.[1]

Part 3: Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) by Western Blot

This protocol provides a method to assess the engagement of a cyclopropanecarboximidamide derivative with its intended protein target in intact cells.

Objective: To determine if the compound stabilizes its target protein against thermal denaturation.

Methodology:

• Cell Treatment: Culture cells to ~80% confluency. Treat with a range of concentrations of your compound or vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours).

• Heat Challenge:

  • Harvest and resuspend cells in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes for each temperature point.

  • Use a thermal cycler to heat the tubes for 3 minutes across a temperature gradient (e.g., 40°C to 68°C in 4°C increments).[17]

  • Immediately cool samples on ice.

• Cell Lysis: Lyse the cells through repeated freeze-thaw cycles or by adding a mild lysis buffer.

• Separation of Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[17]

• Western Blot Analysis:

  • Carefully collect the supernatant, which contains the soluble protein fraction.[17]

  • Normalize the total protein concentration for all samples.

  • Perform SDS-PAGE and Western blotting using a validated primary antibody against your target protein.

• Data Analysis:

  • Quantify the band intensity for your target protein at each temperature point for both vehicle- and compound-treated samples.

  • Plot the percentage of soluble protein relative to the non-heated control against the temperature. A rightward shift in the melting curve for the compound-treated sample indicates target stabilization.[17]

Troubleshooting CETSA	Possible Cause	Recommended Solution
No thermal shift observed	Compound does not engage the target under these conditions.	Vary compound concentration and incubation time. Confirm compound activity.
Incorrect temperature range selected.	Test a broader temperature range to accurately identify the protein's melting point.[17]
High variability between replicates	Inconsistent heating or cooling.	Ensure precise temperature control using a calibrated thermal cycler.[17]
Weak or no signal for the target protein	Low protein expression in the cell line or poor antibody performance.	Choose a cell line with higher target expression. Validate and optimize the antibody concentration.[17]

Protocol 2: Chemoproteomics for Off-Target Identification

Chemical proteomics aims to identify the full spectrum of proteins that a small molecule interacts with inside a cell.[22][23] Techniques like Activity-Based Protein Profiling (ABPP) are powerful for identifying covalent inhibitors' targets, while other methods can be used for non-covalent compounds.[23][24]

Objective: To perform a proteome-wide screen to identify both on- and off-targets of a cyclopropanecarboximidamide derivative.

General Workflow:

• Probe Synthesis: Synthesize a probe version of your compound. This typically involves adding a reactive group (for covalent binders) or a clickable tag (like an alkyne) for affinity-based enrichment.[23]

• Cellular Labeling: Treat live cells or cell lysates with the probe.

• Enrichment:

  • For affinity probes, lyse the cells, "click" a biotin tag onto the probe, and use streptavidin beads to pull down the probe-protein complexes.[24]

  • For covalent probes, enrichment may also use affinity tags.

• Mass Spectrometry: Digest the enriched proteins into peptides and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify proteins that are significantly enriched in the probe-treated sample compared to controls (e.g., competition with excess parent compound).

Caption: A generalized workflow for chemoproteomic target identification.

References

• Structure–Activity Relationship (SAR) in Drug Discovery. (n.d.). Excelra. Retrieved from [Link]

• Rational Approaches to Improving Selectivity in Drug Design. (2014). Journal of Medicinal Chemistry. Retrieved from [Link]

• Structure-Activity Relationship: Importance & Uses. (2024). StudySmarter. Retrieved from [Link]

• Tools for experimental and computational analyses of off-target editing by programmable nucleases. (2020). Nature Protocols. Retrieved from [Link]

• Tools for sgRNA Target Finding and Evaluation, and Prediction of Off-Target Effects. (n.d.). Creative Biolabs. Retrieved from [Link]

• Off-Target Effects of Single-Base Editors and Predictive Tools. (n.d.). CD Genomics. Retrieved from [Link]

• What is the structure-activity relationship SAR in drug design? (2025). Patsnap Synapse. Retrieved from [Link]

• Structure-Activity Relationship (SAR) Studies. (n.d.). Oncodesign Services. Retrieved from [Link]

• How to improve drug selectivity? (2025). Patsnap Synapse. Retrieved from [Link]

• Exploring the Structure-Activity Relationship (SAR) of Drugs. (2021). AZoLifeSciences. Retrieved from [Link]

• Advancing CRISPR Technology with Accurate Off-Target Predictions Using RNA-DNA Interaction Fingerprints. (2024). Bridge Informatics. Retrieved from [Link]

• Rational Approaches to Improving Selectivity in Drug Design. (2014). Journal of Medicinal Chemistry. Retrieved from [Link]

• KINOMEscan Technology. (n.d.). Eurofins Discovery. Retrieved from [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016). Methods in Molecular Biology. Retrieved from [Link]

• Off-target identification by chemical proteomics for the understanding of drug side effects. (2021). Expert Opinion on Drug Discovery. Retrieved from [Link]

• Tools and software packages related to finding off-target sites. (2024). ResearchGate. Retrieved from [Link]

• Proteome-wide Identification of Off-Targets of a Potent EGFR L858R/T790M Mutant Inhibitor. (2022). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery. (2023). Journal of Medicinal Chemistry. Retrieved from [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2021). ACS Chemical Biology. Retrieved from [Link]

• Strategies to mitigate the on- and off-target toxicities of recombinant immunotoxins: an antibody engineering perspective. (2021). Antibody Therapeutics. Retrieved from [Link]

• How can off-target effects of drugs be minimised? (2025). Patsnap Synapse. Retrieved from [Link]

• Improving Selectivity in Drug Design. (2022). AZoLifeSciences. Retrieved from [Link]

• Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. (2022). International Journal of Molecular Sciences. Retrieved from [Link]

• KINOMEscan® Kinase Screening & Profiling Services. (n.d.). Technology Networks. Retrieved from [Link]

• Kinome Profiling Service. (n.d.). MtoZ Biolabs. Retrieved from [Link]

• Cellular Thermal Shift Assay (CETSA). (2020). News-Medical.Net. Retrieved from [Link]

• Kinase Screening & Profiling Service. (n.d.). BPS Bioscience. Retrieved from [Link]

• KINOMEscan® Kinase Profiling Platform. (n.d.). Eurofins Discovery. Retrieved from [Link]

• Different chemical proteomic approaches to identify the targets of lapatinib. (2023). RSC Medicinal Chemistry. Retrieved from [Link]

• Target Identification Strategies. (2024). Discovery On Target. Retrieved from [Link]

• “Inactive” Ingredients in Medicine May be Biologically Active. (2020). NDNR. Retrieved from [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). Frontiers in Big Data. Retrieved from [Link]

• Some “Inactive” Drug Ingredients May Actually Be Biologically Active. (2020). Technology Networks. Retrieved from [Link]

• Screening drug additives for biological activity. (2020). National Institutes of Health (NIH). Retrieved from [Link]

• The activities of drug inactive ingredients on biological targets. (2020). Science. Retrieved from [Link]

• Biological activities of drug inactive ingredients. (2022). ResearchGate. Retrieved from [Link]

• Cyclopropanecarboximidamide hydrochloride. (n.d.). PubChem. Retrieved from [Link]

• Off-target effects in CRISPR/Cas9 gene editing. (2022). Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

• The precision paradox: Off-target effects in gene editing. (n.d.). Drug Discovery News. Retrieved from [Link]

• Off-target effects in CRISPR-Cas genome editing for human therapeutics: Progress and challenges. (2025). Molecular Therapy - Nucleic Acids. Retrieved from [Link]

• Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. (2022). MDPI. Retrieved from [Link]

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• 5. What is the structure-activity relationship SAR in drug design? [synapse.patsnap.com]
• 6. Structure-Activity Relationship (SAR) Studies | Oncodesign Services [oncodesign-services.com]
• 7. Rational Approaches to Improving Selectivity in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 9. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 10. Tools for experimental and computational analyses of off-target editing by programmable nucleases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. KINOMEscan® Kinase Screening & Profiling Services | Technology Networks [technologynetworks.com]
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• 24. Proteome-wide Identification of Off-Targets of a Potent EGFRL858R/T790M Mutant Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

"addressing Cyclopropanecarboximidamide instability in media"

A Guide to Understanding and Mitigating Instability in Experimental Media

Welcome to the technical support resource for Cyclopropanecarboximidamide. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of this compound in aqueous and cell culture media. As Senior Application Scientists, we have compiled field-proven insights and protocols to help you ensure the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common questions regarding the handling and stability of Cyclopropanecarboximidamide.

Q1: What is Cyclopropanecarboximidamide, and why is its stability in media a critical concern?

Cyclopropanecarboximidamide is a small organic molecule featuring a cyclopropyl group attached to a carboximidamide functional group (also known as an amidine).[1][2] The amidine group is known to be a valuable pharmacophore in drug discovery but is also susceptible to chemical degradation, particularly in aqueous environments like buffers and cell culture media.[2][3] Ensuring the stability of the compound throughout an experiment is critical for generating reproducible and reliable data. Degradation leads to a decrease in the effective concentration of the active compound, potentially causing inconsistent results or a misinterpretation of its biological activity.[4][5]

Q2: What is the primary cause of Cyclopropanecarboximidamide instability in media?

The most significant degradation pathway for amidines in aqueous solutions is hydrolysis.[6][7][8] In this reaction, a water molecule attacks the electrophilic carbon of the amidine group, leading to the cleavage of the C-N double bond. This process converts the active Cyclopropanecarboximidamide into the corresponding amide (Cyclopropanecarboxamide) and ammonia. This conversion represents a loss of the active compound.[9][10]

Q3: How does the pH of the media affect the stability of Cyclopropanecarboximidamide?

The stability of amidines is highly dependent on pH.[6][11]

• Acidic pH (below ~4): In strongly acidic conditions, the amidine group becomes protonated. While this can sometimes protect against certain reactions, acid-catalyzed hydrolysis can still occur.[6]

• Neutral to Slightly Basic pH (7-8): This range, typical for most cell culture media, can be problematic. While some amidine prodrugs show maximum stability around pH 7, others can undergo spontaneous hydrolysis.[7]

• Basic pH (above 8): In basic conditions, hydrolysis is often accelerated. However, some amidines exist in a more stable "free-base" form at higher pH.[11] It is crucial to determine the optimal pH for your specific compound and experimental system, as generalizations can be misleading.[6]

Q4: What are the visible signs of compound degradation or instability in my media?

While chemical degradation like hydrolysis is often invisible, you may sometimes observe physical signs of instability, such as:

• Precipitation: The compound or its degradation products may have lower solubility, causing them to fall out of solution.

• Color Change: Although less common for this specific compound, degradation can sometimes produce chromophores that alter the media's color. The most reliable indicator of instability is a loss of biological effect or inconsistent measurements, which should prompt a formal stability investigation.[5]

Q5: What are the best practices for preparing and storing a stock solution of Cyclopropanecarboximidamide?

To minimize degradation before it's even added to your experimental media, follow these guidelines:

• Solvent Choice: Prepare high-concentration stock solutions in an anhydrous, aprotic organic solvent like DMSO or ethanol. Avoid using aqueous buffers for long-term storage.

• Storage Conditions: Store stock solutions at -20°C or -80°C in tightly sealed vials with desiccant to prevent moisture absorption.

• Aliquoting: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

Section 2: Troubleshooting Guide for Experimental Inconsistency

This guide provides a logical workflow to diagnose and resolve issues related to the potential instability of Cyclopropanecarboximidamide.

Problem: You are observing inconsistent, non-reproducible, or lower-than-expected activity of Cyclopropanecarboximidamide in your assays.

// Node Definitions start [label="Inconsistent or\nLow Biological Activity", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Is the stock solution\nvalidated and fresh?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; p1 [label="Prepare fresh stock solution\nin anhydrous DMSO.\n(See Protocol 1)", fillcolor="#F1F3F4", fontcolor="#202124"]; q2 [label="Is the compound stable in your\nspecific experimental media?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; p2 [label="Conduct Time-Course\nStability Study.\n(See Protocol 2)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; q3 [label="Is degradation >15%\nin experimental timeframe?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; p3 [label="Compound is likely stable.\nInvestigate other experimental\nvariables (e.g., cell health, reagent quality).", fillcolor="#34A853", fontcolor="#FFFFFF"]; p4 [label="Compound is unstable.\nImplement mitigation strategies.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; s1 [label="Option A:\nShorten Incubation Time", shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; s2 [label="Option B:\nModify Media pH", shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; s3 [label="Option C:\nReplenish Compound", shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> q1; q1 -> p1 [label=" No "]; p1 -> q2; q1 -> q2 [label=" Yes "]; q2 -> p2 [label=" Unknown "]; p2 -> q3; q3 -> p3 [label=" No "]; q3 -> p4 [label=" Yes "]; p4 -> s1; p4 -> s2; p4 -> s3; }

Caption: Troubleshooting workflow for Cyclopropanecarboximidamide instability.

Section 3: Key Protocols & Methodologies

These detailed protocols provide step-by-step instructions for validating and troubleshooting compound stability.

Protocol 1: Preparing a Validated Stock Solution

Objective: To prepare a concentrated stock solution in a non-aqueous solvent to serve as a stable starting material.

• Materials:

  • Cyclopropanecarboximidamide hydrochloride (or other salt form)

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Microcentrifuge tubes or amber glass vials

  • Calibrated analytical balance

• Procedure:

  • Tare a sterile, dry vial on the analytical balance.

  • Carefully weigh the desired amount of Cyclopropanecarboximidamide powder into the vial.

  • Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM or 100 mM).

  • Vortex thoroughly until the solid is completely dissolved.

  • Aliquot the stock solution into single-use volumes in tightly sealed vials.

  • Store immediately at -20°C or -80°C.

Protocol 2: Conducting a Time-Course Stability Study in Media

Objective: To quantify the degradation of Cyclopropanecarboximidamide in your specific experimental medium over a relevant time period.

• Materials & Equipment:

  • Validated stock solution of Cyclopropanecarboximidamide (from Protocol 1)

  • Your specific cell culture medium (e.g., DMEM + 10% FBS)

  • Sterile tubes or 96-well plates

  • Calibrated incubator (set to your experimental temperature, e.g., 37°C)

  • HPLC system with a UV detector or an LC-MS system (See Protocol 3)

• Procedure:

  • Preparation: Spike the experimental medium with Cyclopropanecarboximidamide to your final working concentration (e.g., 10 µM). Prepare a sufficient volume for all time points.

  • Time=0 Sample: Immediately after mixing, take an aliquot of the spiked media. This is your T=0 sample. Store it at -80°C until analysis.

  • Incubation: Place the remaining spiked media in the incubator under your standard experimental conditions (e.g., 37°C, 5% CO₂).

  • Time Points: At predetermined intervals (e.g., 2, 4, 8, 24, 48 hours), remove aliquots of the incubated media. The time points should reflect the duration of your actual experiment.

  • Sample Storage: Immediately freeze each collected aliquot at -80°C to halt any further degradation.

  • Analysis: Once all time points are collected, thaw the samples and analyze them simultaneously using a validated analytical method like RP-HPLC (Protocol 3) to determine the concentration of the parent compound.

  • Data Interpretation: Calculate the percentage of the compound remaining at each time point relative to the T=0 sample. A loss of >15% over the experimental duration is typically considered significant.

Protocol 3: Analytical Quantification by Reverse-Phase HPLC (Example Method)

Objective: To separate and quantify the parent Cyclopropanecarboximidamide from its potential degradation products. Note: This is a starting point and must be optimized for your specific system.

• System: HPLC with UV detector

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Flow Rate: 1.0 mL/min

• Detection Wavelength: ~210 nm (or determined by UV scan)

• Injection Volume: 20 µL

• Gradient:

  Time (min)	% Mobile Phase B
  0.0	5
  10.0	95
  12.0	95
  12.1	5

  | 15.0 | 5 |

Section 4: Key Mechanisms and Mitigation Strategies

The Hydrolysis Degradation Pathway

The primary mechanism of instability is the hydrolysis of the amidine functional group. This reaction proceeds via nucleophilic attack by water on the imine carbon.

// Structures sub [label=<

Cyclopropanecarboximidamide

>];

prod1 [label=<

Cyclopropanecarboxamide

>];

prod2 [label=<

NH₃

Ammonia

>];

// Reaction sub -> prod1 [label="+ H₂O\n(Hydrolysis)"]; prod1 -> prod2 [style=invis]; // for layout {rank=same; prod1; prod2;} edge[style=invis]; sub -> prod1; }

Caption: Plausible hydrolysis pathway of Cyclopropanecarboximidamide.

Strategies to Mitigate Instability

If your stability study confirms that Cyclopropanecarboximidamide is degrading under your experimental conditions, consider the following strategies:

• Shorten Experimental Duration: If possible, reduce the incubation time to a window where degradation is minimal (<15%).

• Replenish the Compound: For long-term experiments, consider replacing the media with freshly spiked media at regular intervals (e.g., every 24 hours) to maintain a more consistent concentration.

• Optimize Media pH: If your cells can tolerate it, slightly adjusting the media pH towards the acidic side (e.g., pH 6.8-7.0) may slow hydrolysis. This must be carefully validated to ensure it doesn't negatively impact cell health or introduce other artifacts.

• Use Stabilizing Excipients: In some formulation contexts, excipients like cyclodextrins can be used to form inclusion complexes that protect labile functional groups from hydrolysis.[12] While less common for in-vitro media, this could be explored for specific applications.

References

• This cit

• Oszczapowicz, I., & Ciszkowski, K. (2014). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Bioinorganic chemistry and applications, 2014, 849047. [Link]

• Rege, P. D., et al. (2024). Hydrogen-bonding behavior of amidines in helical structure. RSC Chemical Biology. [Link]

• Stella, V. J., & Himmelstein, K. J. (1998). Stability of alkoxycarbonylamidine prodrugs. Journal of pharmaceutical sciences, 87(9), 1148-55. [Link]

• This cit
• This cit
• This cit

• Al-Mokadem, A. Z., et al. (2023). Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. Heliyon, 9(10), e20739. [Link]

• This cit
• This cit

• Smith, J. G. (2021). Mechanism Basic Hydrolysis Cyclic Amide [ORGANIC CHEMISTRY]. YouTube. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2781916, Cyclopropanecarboximidamide hydrochloride. PubChem. [Link]

• This cit

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"troubleshooting inconsistent results with Cyclopropanecarboximidamide"

Technical Support Center: Cyclopropanecarboximidamide

Welcome to the technical support resource for Cyclopropanecarboximidamide. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of working with this unique molecule. The inherent reactivity of the amidine group, combined with the steric and electronic properties of the cyclopropyl motif, can lead to unexpected challenges.[1][2] This document provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot and achieve consistent, reliable results in your experiments.

Section 1: Compound Properties & Handling

Before initiating any experiment, a thorough understanding of the reagent's properties is crucial. Cyclopropanecarboximidamide is most commonly supplied as its hydrochloride salt for enhanced stability.

Table 1: Physicochemical Properties

Property	Cyclopropanecarboximidamide (Free Base)	Cyclopropanecarboximidamide Hydrochloride
Molecular Formula	C₄H₈N₂	C₄H₉ClN₂
Molecular Weight	84.12 g/mol	120.58 g/mol [3]
CAS Number	1761-56-4 (example, may vary)	57297-29-7[3][4][5]
Appearance	(Varies)	White to off-white crystalline powder[4]
Melting Point	Not available	~123 °C[4]
Key Sensitivities	Moisture, strong acids/bases	Hygroscopic, moisture[4]
Solubility	Soluble in polar organic solvents	Soluble in water[4]

Q1: My vial of Cyclopropanecarboximidamide HCl has become clumpy and difficult to weigh accurately. What is the cause and how can I handle it?

A1: This is a classic sign of moisture absorption. The hydrochloride salt of Cyclopropanecarboximidamide is hygroscopic, meaning it readily picks up water from the atmosphere.[4] This can interfere with accurate weighing and introduce water into your reaction, which can be detrimental.

Root Cause Analysis & Prevention:

• Causality: The highly polar nature of the hydrochloride salt attracts and retains atmospheric moisture, causing the crystalline powder to clump or deliquesce.

• Best Practices:

  • Storage: Always store the reagent in a tightly sealed container, preferably within a desiccator containing a drying agent like Drierite or silica gel.

  • Handling: When weighing, remove the container from the desiccator and allow it to equilibrate to room temperature before opening. This prevents condensation of moist lab air onto the cold solid. Work quickly and reseal the container promptly.

  • Inert Atmosphere: For highly sensitive reactions, handle the reagent in a glove box or under a stream of inert gas (Argon or Nitrogen).

Troubleshooting Protocol: If the material is already clumpy, you can dry it under a high vacuum for several hours. Gently break up the larger clumps with a clean, dry spatula before drying. For quantitative work, it is highly recommended to use a fresh, unopened vial to ensure purity and stoichiometry.

Section 2: Reaction & Synthesis Troubleshooting

Inconsistent results in reactions involving Cyclopropanecarboximidamide often stem from its bifunctional nature—the nucleophilic amidine and the strained cyclopropyl ring.

Q2: I am attempting a reaction with Cyclopropanecarboximidamide and getting very low to no yield of my desired product. What are the common culprits?

A2: Low or no yield is a frequent issue that can be traced back to several factors, from reagent quality to reaction conditions. The Pinner reaction (from cyclopropanecarbonitrile) is a common synthesis route for amidines, and troubleshooting often involves similar principles.[6][7]

Troubleshooting Decision Tree for Low Yield

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• 7. Amidine synthesis [organic-chemistry.org]

Technical Support Center: Navigating Cyclopropanecarboximidamide in Biochemical Assays

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance for researchers encountering challenges with cyclopropanecarboximidamide and its derivatives in biochemical and cell-based assays. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical troubleshooting strategies to identify, understand, and mitigate common sources of assay interference, ensuring the integrity and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Q1: My assay is producing inconsistent or unexpected results in the presence of cyclopropanecarboximidamide. What are the likely causes?

Inconsistent results when testing a small molecule like cyclopropanecarboximidamide can stem from several underlying interference mechanisms that are not related to its specific interaction with the intended biological target.[1] The primary suspects are:

• Chemical Reactivity: The compound may be chemically reacting with assay components, such as the target protein, substrates, or detection reagents.[2]

• Colloidal Aggregation: At certain concentrations, small molecules can form aggregates that non-specifically inhibit enzymes or disrupt protein-protein interactions.[3]

• Light-Based Interference: In fluorescence or absorbance-based assays, the compound itself might be fluorescent, quench fluorescence, or absorb light at the measurement wavelengths.[1]

• Pan-Assay Interference Compound (PAINS) Behavior: Some chemical motifs are known to frequently appear as "hits" in many different assays through non-specific mechanisms.[4]

It is crucial to systematically investigate these possibilities to avoid pursuing false-positive or false-negative results.

Q2: What are the key physicochemical properties of cyclopropanecarboximidamide that I should be aware of?

Understanding the fundamental properties of cyclopropanecarboximidamide can provide clues to its behavior in an assay.

Property	Value	Source
Molecular Formula	C4H9ClN2 (Hydrochloride salt)	[5]
Molecular Weight	120.58 g/mol (Hydrochloride salt)	[5]
Appearance	White to almost white crystal powder	[6]
Solubility	Soluble in water	[6]
logP (Octanol/Water)	-0.118 (for the related cyclopropanecarboxamide)	[1]

The high water solubility and low logP value of the related amide suggest that cyclopropanecarboximidamide is a polar molecule. While this polarity might reduce the likelihood of aggregation compared to more hydrophobic compounds, it does not eliminate the possibility, especially at higher concentrations.

Q3: Could the imidamide functional group in cyclopropanecarboximidamide be a source of chemical reactivity in my assay?

Yes, the imidamide functional group, being a nitrogen analog of a carboxylic acid, can exhibit chemical reactivity that may lead to assay interference. Imidamides can be involved in hydrogen bonding and may act as nucleophiles or bases. This reactivity could lead to:

• Covalent modification of proteins: The imidamide group could potentially react with electrophilic residues on a protein, leading to non-specific, irreversible inhibition.

• Interaction with metal ions: If your assay relies on metal cofactors, the imidamide could chelate these ions, leading to enzyme inhibition.

• Alteration of assay reagents: It could react with other components in your assay buffer, such as substrates or detection molecules.

It is essential to perform control experiments to assess the chemical reactivity of cyclopropanecarboximidamide in your specific assay system.[7]

Q4: What are Pan-Assay Interference Compounds (PAINS), and is it likely that cyclopropanecarboximidamide is one?

Pan-Assay Interference Compounds (PAINS) are molecules that contain substructures known to cause non-specific assay interference, leading to false-positive results in high-throughput screens.[4] Common PAINS substructures include rhodanines, quinones, and catechols.[4]

While a definitive classification of cyclopropanecarboximidamide as a PAIN would require extensive testing across numerous assays, its simple structure does not immediately align with the most common PAINS motifs. However, the absence of a classic PAINS alert does not guarantee non-interference.[8] It is always best practice to experimentally validate any "hit" compound to rule out non-specific activity.[9]

Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step protocols to diagnose and mitigate potential assay interference from cyclopropanecarboximidamide.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting unexpected assay results.

Caption: A decision-making workflow for troubleshooting assay interference.

Protocol 1: Assessing Chemical Reactivity

This protocol helps determine if cyclopropanecarboximidamide is reacting with your target protein or other assay components.

Part A: Time-Dependent Inhibition

• Objective: To determine if the compound's effect increases with pre-incubation time, which can be indicative of covalent modification.

• Procedure:

  • Prepare two sets of reactions.

  • Set 1 (No Pre-incubation): Add cyclopropanecarboximidamide to the assay wells containing the target protein and immediately initiate the reaction by adding the substrate.

  • Set 2 (Pre-incubation): Pre-incubate the target protein with cyclopropanecarboximidamide for various time points (e.g., 0, 15, 30, 60 minutes) before initiating the reaction by adding the substrate.

  • Measure the assay signal for both sets.

• Interpretation: A time-dependent increase in inhibition (or activation) in Set 2 compared to Set 1 suggests a reactive compound.

Part B: Use of Scavenging Agents

• Objective: To mitigate the effects of potentially thiol-reactive compounds.[10]

• Procedure:

  • Run the assay in the presence and absence of a reducing agent like dithiothreitol (DTT) at a final concentration of 1-5 mM.

  • Compare the dose-response curve of cyclopropanecarboximidamide under both conditions.

• Interpretation: A significant rightward shift in the IC50 value in the presence of DTT suggests that the compound may be reacting with cysteine residues on the target protein, and DTT is acting as a scavenger.[7]

Protocol 2: Detecting and Mitigating Aggregation

This protocol is designed to test for compound aggregation, a common cause of non-specific inhibition.[1]

• Objective: To determine if the observed activity is due to the formation of compound aggregates.

• Procedure:

  • Prepare two assay buffers: one with and one without a non-ionic detergent (e.g., 0.01% Triton X-100 or Tween-20).[1]

  • Run the dose-response experiment for cyclopropanecarboximidamide in parallel using both buffers.

  • Generate dose-response curves and compare the IC50 values.

• Interpretation: Aggregation-based inhibition is often attenuated in the presence of detergents. A significant rightward shift in the IC50 curve in the buffer containing detergent is strong evidence for aggregation-based interference.[1]

• Confirmation (Optional): Dynamic Light Scattering (DLS) can be used to directly detect the formation of aggregates by cyclopropanecarboximidamide in the assay buffer at relevant concentrations.

Protocol 3: Ruling Out Light-Based Interference

This is a critical control for any fluorescence or absorbance-based assay.

• Objective: To measure the intrinsic fluorescence or absorbance of cyclopropanecarboximidamide.

• Procedure:

  • Prepare a dilution series of cyclopropanecarboximidamide in the assay buffer.

  • In a multi-well plate, add the compound dilutions to wells containing all assay components except the target protein or substrate that generates the signal.

  • Read the plate using the same filter set (for fluorescence) or wavelength (for absorbance) as the main assay.

• Interpretation: A concentration-dependent increase in signal in these control wells indicates that the compound itself is interfering with the signal detection. This could be due to autofluorescence or color.[1] A decrease in signal in a fluorescence assay could indicate quenching.

Protocol 4: The Orthogonal Assay Confirmation

This is a crucial final step to confirm a potential hit.

• Objective: To validate the initial assay result using a different experimental method that is less susceptible to the same potential artifacts.[1]

• Procedure:

  • Select a secondary assay with a different detection principle. For example, if the primary assay is fluorescence-based, the orthogonal assay could be based on mass spectrometry, surface plasmon resonance (SPR), or isothermal titration calorimetry (ITC).

  • Test cyclopropanecarboximidamide in the orthogonal assay.

• Interpretation: If the compound shows similar activity in the orthogonal assay, it increases the confidence that it is a genuine hit. If the activity is not recapitulated, the original result was likely an artifact of the primary assay format.[5]

References

• PubChem. Cyclopropanecarboximidamide hydrochloride. Available from: [Link]

• Tan, L., Hirte, S., Palmacci, V. et al. Tackling assay interference associated with small molecules. Nat Rev Chem 8, 319–339 (2024). Available from: [Link]

• Baell, J., & Walters, M. A. (2014). Chemistry: Chemical con artists foil drug discovery. Nature, 513(7519), 481-483. Available from: [Link]

• Baell, J. B. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology, 12(10), 2584-2587. Available from: [Link]

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of medicinal chemistry, 53(7), 2719-2740. Available from: [Link]

• National Center for Biotechnology Information. Assay Guidance Manual. Assay Interference by Chemical Reactivity. Available from: [Link]

• Cheméo. Cyclopropanecarboxamide. Available from: [Link]

• Chemdad. Cyclopropane-1-carboximidamide hydrochloride. Available from: [Link]

• PubChem. Cyclopropanecarboxamide. Available from: [Link]

• ResearchGate. Tackling assay interference associated with small molecules | Request PDF. Available from: [Link]

• Health News. A Complete Guide To Troubleshooting Biochemistry Analyzers. Available from: [Link]

• BioAssay Systems. Troubleshooting. Available from: [Link]

• Molecular Biology. Assay Troubleshooting. Available from: [Link]

• Seamaty. 3 ways to troubleshoot biochemistry analyzer reagent interference. Available from: [Link]

• National Center for Biotechnology Information. Assay Guidance Manual. Assay Interference by Chemical Reactivity. Available from: [Link]

• PubMed. Gammopathy interference in clinical chemistry assays: mechanisms, detection and prevention. Available from: [Link]

• National Center for Biotechnology Information. Assay Guidance Manual. Assay Interference by Chemical Reactivity. Available from: [Link]

• PubMed Central. Interferences in Immunoassay. Available from: [Link]

• PubMed Central. Retrospective Approach to Evaluate Interferences in Immunoassay. Available from: [Link]

• PubMed Central. Development and Evaluation of an Anti-Biotin Interference Method in Biotin-Streptavidin Immunoassays. Available from: [Link]

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• 10. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Cyclopropanecarboximidamide Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Cyclopropanecarboximidamide. This guide is designed for researchers, chemists, and process development professionals who are transitioning from bench-scale synthesis to larger, pilot, or industrial-scale production. Scaling up any chemical process introduces a new set of variables where minor issues at the lab scale can become significant roadblocks.[1][2] This document provides in-depth troubleshooting guides, frequently asked questions, and detailed protocols to navigate the common challenges encountered during the scale-up of Cyclopropanecarboximidamide synthesis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis and handling of Cyclopropanecarboximidamide.

Q1: What are the primary synthetic routes to Cyclopropanecarboximidamide suitable for scale-up? The most common and industrially relevant method for synthesizing Cyclopropanecarboximidamide is the Pinner reaction.[3] This process involves the acid-catalyzed reaction of cyclopropanecarbonitrile with an alcohol (commonly ethanol) to form an intermediate imino ester salt (a Pinner salt), which is then treated with ammonia to yield the final amidine product.[3]

Q2: What is the typical final form of this compound, and how should it be stored? Cyclopropanecarboximidamide is often isolated and stored as its hydrochloride salt, which enhances stability.[4] For long-term stability, the hydrochloride salt should be stored in a tightly sealed container at refrigerated temperatures (e.g., 4°C) to prevent degradation.[5]

Q3: What are the major safety concerns when scaling up this synthesis? Key safety considerations include:

• Handling Cyclopropanecarbonitrile: This starting material is a nitrile and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated area to avoid inhalation or skin contact.

• Use of Anhydrous HCl: The Pinner reaction requires anhydrous hydrogen chloride, which is a corrosive and toxic gas. Proper engineering controls (fume hoods, scrubbers) are essential.

• Exothermic Reactions: Acid-base neutralizations and the reaction itself can be exothermic. Temperature must be carefully controlled on a larger scale to prevent runaway reactions, which can lead to pressure buildup and loss of control.[1][6] In related nitrile cyclizations, explosive heat release has been reported as a significant hazard.[7]

• Ammonia Handling: The final step uses ammonia, which is a corrosive and toxic gas or aqueous solution. Ensure adequate ventilation and appropriate PPE.[8]

Part 2: Troubleshooting Guide for Scale-Up Synthesis

This section is formatted to address specific problems you may encounter during the scale-up process.

Issue 1: Low or Stagnant Yield

You've increased the batch size, but the final isolated yield is significantly lower than your lab-scale experiments.

• Incomplete Reaction (Pinner Salt Formation):

  • Causality: The formation of the intermediate imino ester (Pinner salt) is the crucial first step. It is highly sensitive to moisture and the concentration of acid. Water will hydrolyze the nitrile or the imino ester intermediate to the corresponding amide or carboxylic acid, halting the desired reaction pathway.[3]

  • Solution:

    • Ensure Anhydrous Conditions: Use freshly distilled, dry solvents. Dry all glassware thoroughly.

    • Optimize HCl Addition: On a larger scale, subsurface sparging of anhydrous HCl gas is more effective than bubbling it onto the surface. Monitor the reaction progress (e.g., by GC or IR) to ensure complete conversion to the imino ester before proceeding. Low temperatures are often required to prevent the thermodynamically unstable Pinner salt from eliminating to an amide and alkyl chloride.[3]

    • Monitor Temperature: The reaction is often exothermic. Use a reactor with efficient cooling to maintain the optimal temperature range established at the lab scale.[6] Poor heat transfer in large vessels can create thermal gradients, leading to side reactions.[1]

• Inefficient Ammonolysis:

  • Causality: The conversion of the Pinner salt to the amidine requires effective mixing with ammonia. In large reactors, poor mixing can create "dead zones" where the reaction does not proceed, leaving unreacted intermediate.[1][9]

  • Solution:

    • Improve Agitation: Switch from magnetic stirring to an overhead mechanical stirrer with an appropriately designed impeller (e.g., pitch blade or anchor) to ensure homogeneity.

    • Controlled Addition: Add the ammonia solution (or gas) at a controlled rate to manage the exotherm and ensure it is well-dispersed throughout the reaction mixture.

• Product Loss During Work-up & Isolation:

  • Causality: Cyclopropanecarboximidamide hydrochloride has some water solubility.[10] During aqueous work-ups, excessive volumes of water or inefficient extractions can lead to significant product loss in the aqueous phase.

  • Solution:

    • Minimize Aqueous Volumes: Use the minimum amount of water necessary during quenching and washing steps.

    • Optimize Extraction: Perform multiple extractions with a suitable organic solvent. If emulsions form, they can sometimes be broken by adding a small amount of brine.[11]

    • Consider Crystallization: If the product fails to crystallize, it may be due to residual solvent or impurities. Try washing the crude product with a non-polar solvent to remove soluble impurities before attempting recrystallization.[12]

Here is a decision-making diagram for troubleshooting low yield issues.

Caption: Decision tree for diagnosing causes of low yield.

Issue 2: High Impurity Levels in Final Product

Your final product meets the yield target, but analytical data (HPLC, NMR) shows unacceptable levels of impurities that were not significant at the lab scale.

Impurity Name	Source / Cause	Mitigation Strategy
Cyclopropanecarboxamide	Hydrolysis of the nitrile starting material or the imino ester intermediate due to the presence of water.	Strictly enforce anhydrous conditions. Ensure the reactor is dry and use high-purity, dry solvents.
Unreacted Cyclopropanecarbonitrile	Incomplete reaction during the Pinner salt formation step.	Increase reaction time, ensure sufficient HCl catalyst is present, and optimize temperature. Monitor for full consumption of starting material via GC.
Ethyl Cyclopropanecarboxylate	Hydrolysis of the imino ester intermediate during work-up before ammonolysis is complete.[3]	Ensure the ammonolysis step is driven to completion. Quench the reaction carefully after full conversion.
Polymeric Materials	Side reactions occurring at elevated temperatures or due to localized "hot spots" in the reactor.[1][11]	Improve reactor temperature control and agitation to ensure a homogeneous temperature profile.

Effective impurity control is a result of precise process control.

Caption: Relationship between process parameters and purity.

Part 3: Experimental Protocols

This section provides a generalized, step-by-step protocol for the scale-up synthesis based on the Pinner reaction. NOTE: All quantities should be scaled appropriately, and a thorough safety review must be conducted before implementation.

Protocol: Pinner Synthesis of Cyclopropanecarboximidamide HCl (Illustrative 1 Mol Scale)

Materials:

• Cyclopropanecarbonitrile (1 mol)

• Anhydrous Ethanol (3-5 mol)

• Anhydrous Hydrogen Chloride (gas, ~1.5-2 mol)

• Anhydrous Diethyl Ether (for precipitation/washing)

• Ammonia (solution in ethanol or anhydrous gas)

Equipment:

• Jacketed glass reactor with overhead stirring, temperature probe, and gas inlet/outlet

• Cooling/heating circulator

• Scrubber system for HCl and ammonia off-gas

• Filtration apparatus (e.g., Nutsche filter)

• Vacuum drying oven

• Preparation: Ensure the reactor is clean and thoroughly dried. Purge with an inert gas (Nitrogen or Argon).

• Charging Reagents: Charge the reactor with anhydrous ethanol and cyclopropanecarbonitrile.

• Cooling: Cool the solution to 0-5 °C using the circulating bath. Efficient cooling is critical.[3]

• HCl Addition: Begin subsurface sparging of anhydrous HCl gas into the vigorously stirred solution. Monitor the temperature closely; do not allow it to rise above 10 °C.

• Reaction: Continue HCl addition until the solution is saturated and a precipitate (the Pinner salt) begins to form. Stir the resulting slurry at 0-5 °C for several hours until in-process control (GC analysis of a quenched aliquot) shows complete consumption of the starting nitrile.

• Isolation (Optional but Recommended): The Pinner salt can be isolated by filtration under an inert atmosphere to remove excess HCl before the next step. Wash the solid with cold, anhydrous diethyl ether.

• Preparation: The slurry or isolated Pinner salt is suspended in fresh anhydrous ethanol in the reactor and cooled again to 0-5 °C.

• Ammonia Addition: Slowly add a saturated solution of ammonia in ethanol to the cold slurry with efficient stirring. Alternatively, bubble anhydrous ammonia gas through the mixture. This step is also exothermic and requires careful temperature control.

• Reaction: Stir the mixture at a controlled temperature (e.g., room temperature) for several hours. Monitor the disappearance of the imino ester intermediate by TLC or LC-MS.

• Work-up and Isolation:

  • The reaction will produce ammonium chloride as a byproduct, which will be present along with the product.

  • Concentrate the reaction mixture under reduced pressure.

  • The resulting solid can be purified by recrystallization. A common solvent system is isopropanol/diethyl ether.

  • Filter the purified product, wash with cold diethyl ether, and dry under vacuum.

Part 4: References

• BenchChem Technical Support Center. (2025). Synthesis of 1-Amino-1-cyclopropanecarbonitrile Hydrochloride.

• Fisher Scientific. (2025). Safety Data Sheet: Cyclopropanecarboxamide.

• BenchChem Technical Support Center. (2025). Optimizing Reactions with 1-Amino-1-cyclopropanecarbonitrile Hydrochloride.

• BenchChem. (2025). Challenges in the scale-up of 4-Cyclopropoxybenzoic acid production.

• Google Patents. (2013). CN102952063A - Synthesis method for cyclopentane-1,2-dicarboximide.

• Organic Syntheses. Cyclopropanecarboxylic acid.

• ChemScene. Cyclopropanecarboximidamide (CAS 54070-74-5).

• Wikipedia. Pinner reaction.

• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis.

• Google Patents. (2020). CN110862311A - Synthesis method of 1-hydroxycyclopropanecarboxylic acid and carboxylate.

• Drug Development and Delivery. Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities.

• World Pharma Today. Overcoming Challenges in Scale-Up Production.

• UK-CPI.com. (2025). 6 key challenges when scaling up sustainable chemical processes.

• Drug Discovery and Development. (2007). Micrograms to Kilos: The Challenges of Scaling.

• PubChem. Cyclopropanecarboximidamide hydrochloride.

• National Institutes of Health (NIH). (2016). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives.

• Google Patents. (2011). CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile.

• National Institutes of Health (NIH). (2016). Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide.

• Reddit. (2019). Why are some reactions difficult to scale up?.

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Technical Support Center: Optimizing the Pharmacokinetic Profile of Cyclopropanecarboximidamide Derivatives

Introduction: Cyclopropanecarboximidamide and its analogs represent a class of compounds with significant therapeutic potential. However, the inherent physicochemical properties of the core amidine functional group—namely its high basicity and polarity—often present considerable challenges in achieving a desirable pharmacokinetic (PK) profile. Common hurdles include poor oral bioavailability, rapid metabolism, and low membrane permeability. This guide provides drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols to systematically identify and overcome these PK liabilities.

Part 1: Frequently Asked Questions (FAQs) & High-Level Strategy

This section addresses common strategic questions researchers face when initiating a program to optimize cyclopropanecarboximidamide-based compounds.

Q1: What are the primary pharmacokinetic challenges associated with the cyclopropanecarboximidamide scaffold?

A1: The primary challenges stem from the strongly basic and polar nature of the imidamide (amidine) group. At physiological pH, this group is predominantly protonated, leading to:

• Low Passive Permeability: The positive charge significantly hinders the molecule's ability to passively diffuse across the lipid bilayers of the gastrointestinal tract and cell membranes, resulting in poor absorption.[1]

• Poor Aqueous Solubility: While the protonated form can be soluble, the free base may have limited solubility, creating complex dissolution profiles. The overall solubility is highly pH-dependent.[2]

• Metabolic Instability: Amidine moieties can be susceptible to enzymatic hydrolysis or other metabolic transformations, leading to rapid clearance from the body.[3][4]

• Potential for Efflux: The charged nature of the molecule can make it a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump the compound out of cells, further reducing absorption and tissue penetration.[5]

Q2: My lead compound shows poor in vivo exposure. What is the overall workflow to diagnose and address the problem?

A2: A systematic, tiered approach is essential to efficiently identify the root cause of poor exposure.[6] This involves a combination of in vitro assays and targeted in vivo studies to de-risk your compound. The goal is to understand which ADME (Absorption, Distribution, Metabolism, and Excretion) property is the primary driver of the poor PK profile.

Caption: Workflow for diagnosing and improving pharmacokinetic properties.

Q3: How do I choose between a prodrug strategy and a bioisosteric replacement to improve my compound's properties?

A3: The choice depends on the specific liability and whether the amidine group is essential for pharmacological activity.

• Choose a Prodrug Strategy if: The amidine group is critical for target binding. A prodrug temporarily masks the amidine to improve properties like permeability, then is cleaved in vivo to release the active parent drug.[7][8] This is ideal for overcoming absorption barriers. A prime example is the use of N,N'-dihydroxyamidines, which can significantly improve the oral bioavailability of amidine-containing drugs.[8]

• Choose a Bioisosteric Replacement if: The amidine group is not essential for activity or is the primary site of metabolic instability. Replacing it with a different functional group (a bioisostere) can permanently alter the molecule's properties to improve metabolic stability, permeability, and solubility while aiming to retain potency.[9][10]

Caption: Decision tree for choosing a chemical modification strategy.

Part 2: Troubleshooting Guide for Specific Experimental Issues

This section provides a question-and-answer format to address specific problems encountered during experimental evaluation.

Issue 1: Poor Aqueous Solubility

Symptom: The compound precipitates in aqueous buffers during in vitro assays or shows low and variable exposure after oral dosing in animals.

Q: How do I confirm that solubility is the limiting factor? A: Conduct a kinetic or thermodynamic solubility assay. A kinetic solubility assay is often sufficient for early-stage discovery and measures the solubility of the compound after being introduced from a DMSO stock solution into an aqueous buffer.

Assay Type	Method	Typical Output	Use Case
Kinetic Solubility	Compound in DMSO is added to aqueous buffer (e.g., PBS pH 7.4), incubated, filtered, and the supernatant is quantified.	µg/mL or µM	High-throughput screening; early discovery.
Thermodynamic Solubility	Excess solid compound is equilibrated in buffer over an extended period (24-48h), filtered, and the supernatant is quantified.	µg/mL or µM	Lead optimization; provides the true equilibrium solubility.

Q: My compound's solubility is <10 µg/mL. What are my options? A: You have two main paths: formulation strategies for in vivo studies and chemical modification for a long-term solution.[11]

• Formulation Approaches: These are often the quickest ways to enable initial animal studies.[7][12]

  • pH Adjustment: For the basic cyclopropanecarboximidamide, using an acidic vehicle (e.g., pH 2-4) can protonate the amidine and significantly increase solubility.[13]

  • Co-solvents: Using mixtures of water and organic solvents like PEG 400, propylene glycol, or Solutol HS 15 can increase the solubility of hydrophobic compounds.[14]

  • Complexation: Using cyclodextrins can form inclusion complexes that enhance the apparent solubility of the drug.[13]

  • Nanotechnology: Lipid-based formulations like self-emulsifying drug delivery systems (SMEDDS) or nanoparticles can improve dissolution rates and solubility.[12]

• Chemical Modification Strategies: These aim to improve the intrinsic solubility of the molecule itself.

  • Introduce Polar Groups: Add polar, hydrogen-bonding groups (e.g., hydroxyl, morpholine, or short PEG chains) to a part of the molecule that is solvent-exposed and not critical for target binding.[15]

  • Disrupt Crystal Packing: Introduce non-planar or flexible groups to disrupt the crystal lattice energy (which governs melting point), a key factor in solubility.[16] This can sometimes be achieved by strategic placement of substituents that break molecular symmetry.

Issue 2: Low Membrane Permeability

Symptom: The compound has good solubility but shows low absorption in Caco-2 assays and poor oral bioavailability in vivo.

Q: How do I definitively measure permeability and check for efflux? A: The Caco-2 permeability assay is the gold standard.[1][17] This assay uses a monolayer of human intestinal cells to model drug absorption. By measuring permeability in both directions (Apical-to-Basolateral for absorption and Basolateral-to-Apical for efflux), you can calculate an efflux ratio (ER).

• Interpretation:

  • Papp (A-B) < 1 x 10⁻⁶ cm/s: Low permeability

  • Papp (A-B) 1-10 x 10⁻⁶ cm/s: Moderate permeability

  • Papp (A-B) > 10 x 10⁻⁶ cm/s: High permeability

  • Efflux Ratio (ER) = Papp (B-A) / Papp (A-B) > 2: Indicates the compound is a likely substrate for an efflux transporter like P-gp.[5]

Q: My compound has low permeability (Papp < 1 x 10⁻⁶ cm/s) and a high efflux ratio. What are the best chemical modification strategies? A: This is a classic profile for a charged, polar molecule like a protonated amidine. The goal is to transiently or permanently reduce the polarity and hydrogen bonding capacity of the molecule.

• Prodrug Approach: This is highly effective for permeability issues. By masking the polar amidine group with a lipophilic, cleavable moiety, the prodrug can more easily cross the cell membrane.[18][19] Once inside the body, enzymes cleave the promoiety to release the active drug.

  • N,N'-dihydroxyamidines: This specific prodrug class has been shown to improve the oral bioavailability of amidines.[8]

  • Amidoximes: Another common prodrug strategy for amidines, where the N-hydroxylated form often shows improved absorption.[19][20]

• Bioisosteric Replacement: If the amidine is not essential, replace it with a less basic, more lipophilic, and metabolically stable heterocycle.[9][21] This is a permanent modification.

  • 1,2,4-Oxadiazole: This heterocycle is a common amide/amidine bioisostere that can mimic key hydrogen bonding interactions while improving metabolic stability and permeability.[9][22]

  • 1,2,3-Triazole: Another popular replacement that is metabolically robust and can be synthesized efficiently via "click" chemistry.[22]

Issue 3: High Clearance and Metabolic Instability

Symptom: The compound disappears rapidly after IV administration (short half-life) or shows significant degradation when incubated with liver microsomes or hepatocytes (in vitro).

Q: How do I determine if my compound is metabolically unstable? A: The first step is an in vitro metabolic stability assay using liver microsomes.[5][17] This assay measures the rate at which your compound is metabolized by Phase I enzymes (like Cytochrome P450s). The result is often reported as an in vitro half-life (t½) or intrinsic clearance (CLint).[3][23]

In Vitro t½ (minutes)	Intrinsic Clearance (CLint)	Predicted In Vivo Clearance
> 30	Low	Low
10 - 30	Moderate	Moderate
< 10	High	High

Q: My compound is rapidly metabolized in liver microsomes (t½ < 10 min). How can I improve its stability? A: The key is to identify the "metabolic hotspot" (the part of the molecule being modified by enzymes) and block it.

• Metabolite Identification: Use LC-MS/MS to analyze the samples from your metabolic stability assay. Look for new peaks that correspond to metabolites (e.g., hydroxylated, demethylated versions of your parent compound). This tells you where the metabolism is occurring.

• Block the Metabolic Hotspot: Once a labile site is identified, you can make specific chemical modifications to prevent the enzymatic reaction.

  • Deuteration: Replacing a hydrogen atom with its heavier isotope, deuterium, at the metabolic hotspot can slow down the rate of CYP-mediated bond cleavage (the kinetic isotope effect).[3]

  • Steric Hindrance: Introduce a bulky group (e.g., a methyl or t-butyl group) near the metabolic hotspot to physically block the enzyme from accessing it.

  • Electronic Modification: Replace an electron-rich group susceptible to oxidation with an electron-withdrawing group (e.g., fluorine or a trifluoromethyl group).

  • Bioisosteric Replacement: If the amidine itself is the site of hydrolysis, replacing it with a more stable bioisostere like an oxadiazole can dramatically improve stability.[9][22]

Part 3: Key Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay (Liver Microsomes)

Objective: To determine the rate of metabolism of a cyclopropanecarboximidamide derivative in liver microsomes.[5][17]

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (human or other species)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, G6P dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Positive control compounds (e.g., Verapamil - high clearance; Warfarin - low clearance)

• Ice-cold acetonitrile with an internal standard (for reaction quenching and analysis)

• 96-well plates, incubator, centrifuge

• LC-MS/MS system for analysis

Methodology:

• Incubation Preparation: On ice, prepare a master mix containing phosphate buffer and liver microsomes (final concentration ~0.5 mg/mL).

• Pre-incubation: Add the master mix to a 96-well plate. Add the test compound to achieve a final concentration of 1 µM. Pre-incubate the plate at 37°C for 5 minutes.

• Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells. This is your T=0 time point for sampling.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and add it to a separate 96-well plate containing ice-cold acetonitrile with an internal standard to quench the reaction.

• Sample Processing: Once all time points are collected, centrifuge the quenched plate at high speed (e.g., 4000 rpm for 20 min) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining concentration of the parent compound at each time point using a validated LC-MS/MS method.

• Data Calculation: Plot the natural log of the percentage of compound remaining versus time. The slope of the line (k) is the elimination rate constant. Calculate the half-life (t½) as: t½ = 0.693 / k .

Protocol 2: Caco-2 Permeability Assay

Objective: To assess the intestinal permeability and potential for active efflux of a cyclopropanecarboximidamide derivative.[1]

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well format)

• Hank's Balanced Salt Solution (HBSS) buffer, pH 7.4

• Test compound dosing solution in HBSS

• Lucifer yellow (a low-permeability marker to check monolayer integrity)

• Control compounds (e.g., Propranolol - high permeability; Atenolol - low permeability)

• LC-MS/MS system for analysis

Methodology:

• Cell Culture: Seed Caco-2 cells onto Transwell inserts and culture for 21-25 days until they form a differentiated, confluent monolayer.

• Monolayer Integrity Check: Confirm the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER) or by testing the permeability of Lucifer yellow.

• Assay Preparation: Wash the cell monolayers with pre-warmed HBSS.

• Apical to Basolateral (A-B) Permeability (Absorption):

  • Add the test compound dosing solution to the apical (top) chamber.

  • Add fresh HBSS to the basolateral (bottom) chamber.

• Basolateral to Apical (B-A) Permeability (Efflux):

  • Add the test compound dosing solution to the basolateral (bottom) chamber.

  • Add fresh HBSS to the apical (top) chamber.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sampling: At the end of the incubation, collect samples from both the donor and receiver chambers for all wells.

• Analysis: Analyze the concentration of the test compound in all samples using LC-MS/MS.

• Data Calculation:

  • Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions using the formula: Papp = (dQ/dt) / (A * C₀) , where dQ/dt is the rate of permeation, A is the surface area of the insert, and C₀ is the initial concentration in the donor chamber.

  • Calculate the Efflux Ratio (ER) as: ER = Papp (B-A) / Papp (A-B) .

References

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• Patsnap Synapse. (2025). What are the formulation strategies to improve PK properties?. Patsnap. [Link]

• Alenn, P. (n.d.). Improving Bioavailability and Bioequivalence through Pharmacokinetic Strategies. Griffith University. [Link]

• Dac-beach. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. [Link]

• Cambridge MedChem Consulting. (2024). Ester and Amide Bioisosteres. Cambridge MedChem Consulting. [Link]

• Hale, S. P., et al. (2017). Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors. ACS Publications. [Link]

• Reeh, C., et al. (2007). N,N'-dihydroxyamidines: a new prodrug principle to improve the oral bioavailability of amidines. PubMed. [Link]

• Clement, B., et al. (2002). Analysis of highly potent amidine containing inhibitors of serine proteases and their N-hydroxylated prodrugs (amidoximes). PubMed. [Link]

• Patsnap Synapse. (2025). What are common issues in in vitro ADME assays?. Patsnap. [Link]

• Lokey, R. S., et al. (2014). Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. NIH. [Link]

• Al-Ahmad, A., et al. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. PubMed Central. [Link]

• Semantic Scholar. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis and Successes. Semantic Scholar. [Link]

• Nagahara, T., et al. (2006). Orally Active Factor Xa Inhibitor: Synthesis and Biological Activity of Masked Amidines as Prodrugs of Novel 1,4-diazepane Derivatives. PubMed. [Link]

• Rautio, J., et al. (2008). Prodrugs for Amines. PubMed Central. [Link]

• Ghosh, A. K., & Brindisi, M. (2020). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. ACS Publications. [Link]

• Regen, S. L., et al. (1993). Design of compounds that increase the absorption of polar molecules. PubMed Central. [Link]

• AZoLifeSciences. (2023). Optimizing a Drug's Pharmacokinetics. AZoLifeSciences. [Link]

• Pohl, P., et al. (2011). Intrinsic Membrane Permeability to Small Molecules. ACS Publications. [Link]

• ResearchGate. (n.d.). Prodrugs of Amides, Imides and Other NH-acidic Compounds. ResearchGate. [Link]

• Jorgensen, W. L., et al. (2016). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. PubMed Central. [Link]

• Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Creative Biolabs. [Link]

• Ishikawa, M., & Hashimoto, Y. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. ACS Publications. [Link]

• ResearchGate. (2020). Improving solubility via structural modification. ResearchGate. [Link]

• Kumar, S., & S, S. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. PubMed. [Link]

• Int J Pharm Chem Anal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal. [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. IJMSDR. [Link]

• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Poloniae Pharmaceutica. [Link]

• Springer Nature Experiments. (n.d.). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature. [Link]

• PubChem. (n.d.). Cyclopropanecarboximidamide hydrochloride. PubChem. [Link]

• Singh, P. (n.d.). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. University of Manchester. [Link]

• National Academies Press. (2014). Drug Development Challenges. NCBI Bookshelf. [Link]

• Alkharfy, K. M., et al. (2021). Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetic and pharmacodynamics data. PubMed Central. [Link]

• Vici Health Sciences. (n.d.). Obstacles in Drug Development and How to Overcome Them. Vici Health Sciences. [Link]

• Obach, R. S. (2001). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. PubMed. [Link]

• Yamashita, F., & Hashida, M. (2023). Pharmacokinetics of Biopharmaceuticals: Their Critical Role in Molecular Design. MDPI. [Link]

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Technical Support Center: Investigating the Degradation Pathways of Cyclopropanecarboximidamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with Cyclopropanecarboximidamide. This guide is structured to provide both foundational knowledge and practical troubleshooting for the experimental challenges associated with its degradation analysis. Our goal is to synthesize established chemical principles with field-proven methodologies to ensure the integrity and success of your research.

Section 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses the most common high-level questions regarding the stability and degradation of Cyclopropanecarboximidamide, grounding your experimental design in solid chemical theory.

Q1: What are the primary predicted degradation pathways for Cyclopropanecarboximidamide?

A1: The molecular structure of Cyclopropanecarboximidamide features two key moieties: a cyclopropane ring and an amidine functional group. The primary and most anticipated degradation pathway is the hydrolysis of the amidine group . The carbon atom in the C=N double bond of the amidine is electrophilic and susceptible to nucleophilic attack by water or hydroxide ions.[1][2] This reaction leads to the cleavage of the C-N bond, ultimately forming Cyclopropanecarboxamide and ammonia. The cyclopropane ring, in contrast, is known for its significant metabolic stability and is generally resistant to degradation under common physiological and experimental conditions.[3][4]

Q2: How stable is the cyclopropane ring itself under typical experimental and physiological conditions?

A2: The cyclopropane ring is a remarkably stable structural motif, a key reason for its frequent incorporation into modern pharmaceutical candidates.[5] It is generally resistant to common metabolic degradation pathways, such as oxidation or hydrolysis, that often affect more flexible linear hydrocarbon chains.[4] This inherent stability contributes to a longer in vivo half-life for many cyclopropane-containing drugs.[4] While the strained ring can undergo ring-opening reactions under specific and often harsh synthetic conditions (e.g., certain metal-catalyzed reactions or high thermal stress), it is not expected to be a primary point of degradation during standard formulation, storage, or forced degradation studies.[6]

Q3: What are the major expected degradation products from the hydrolysis of the amidine group, and what is the underlying mechanism?

A3: The major degradation products from the hydrolysis of Cyclopropanecarboximidamide are Cyclopropanecarboxamide and ammonia . The reaction mechanism depends on the pH:

• Acid-Catalyzed Hydrolysis: The imino nitrogen of the amidine is first protonated, which significantly increases the electrophilicity of the carbon atom. A water molecule then acts as a nucleophile, attacking the carbon to form a tetrahedral intermediate. Subsequent proton transfers and elimination of ammonia yield the more stable cyclopropanecarboxamide.

• Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the electrophilic carbon of the amidine group, forming a tetrahedral intermediate.[2] This intermediate can then collapse, with the departure of an amide or imide anion, which is subsequently protonated by the solvent (water) to yield ammonia and the cyclopropanecarboxamide.[2][7]

Below is a diagram illustrating the primary hydrolytic degradation pathway.

Caption: Predicted hydrolytic pathway of Cyclopropanecarboximidamide.

Section 2: Troubleshooting Guide - Experimental & Analytical Challenges

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q: My Cyclopropanecarboximidamide drug substance is showing more degradation than expected under oxidative stress conditions (H₂O₂). What is happening?

A: While the cyclopropane ring and amidine group are not classic targets for strong oxidation, secondary reactions or impurities could be at play. The amidine group can be susceptible to certain oxidative conditions, potentially leading to complex reaction pathways beyond simple hydrolysis. For instance, amidines have been shown to undergo nitrosation in the presence of nitrite and acid, which is an oxidative process.[8]

Troubleshooting Protocol:

• Purity Check: First, confirm the purity of your starting material. Trace metal ions (e.g., Cu²⁺, Fe³⁺) from the synthesis process can catalyze oxidative degradation. Use a high-purity starting material and chelating agents like EDTA in your formulation buffer as a diagnostic tool.

• Radical Scavengers: Perform a parallel experiment in the presence of a radical scavenger (e.g., butylated hydroxytoluene - BHT). If the degradation is suppressed, it indicates a free-radical-mediated pathway.

• Deoxygenate Solvent: Purge your solvent with nitrogen or argon before preparing the sample. If degradation is reduced, it suggests that dissolved oxygen is participating in the reaction, possibly initiated by the peroxide.

• LC-MS/MS Analysis: Use high-resolution mass spectrometry to analyze the degradation products. Look for mass additions corresponding to oxygen atoms (+16 Da) or hydroxyl groups (+17 Da) to identify direct oxidation products, rather than just the hydrolytic degradant (Cyclopropanecarboxamide).

Q: I am observing inconsistent results in my acid/base forced degradation studies. Why is the degradation rate varying between seemingly identical experiments?

A: Reproducibility issues in forced degradation studies often stem from subtle variations in experimental conditions.[9] The hydrolysis of amidines is highly sensitive to pH and temperature.

Troubleshooting Protocol:

• Precise pH Control: Do not rely on simply adding a stock acid/base solution. Measure and adjust the final pH of the sample solution after adding the drug substance. The drug substance itself may have a pKa that influences the final pH. Use buffered solutions where possible for pH stability.

• Accurate Temperature Management: Use a calibrated, stable heating block or water bath. Even a few degrees of variation can significantly alter degradation kinetics. Ensure the entire sample vessel reaches the target temperature before starting your time-point measurement.

• Standardized Sample Preparation: Ensure the final concentration of the drug substance is identical in all experiments. Differences in concentration can affect reaction rates and solubility.

• Headspace Control: For reactions at elevated temperatures, the volume of headspace in your vial can matter. A larger headspace might allow for evaporation and concentration changes. Use vials of a consistent size and fill volume.

• Quenching Consistency: The quenching step (neutralizing the acid or base to stop the reaction) must be rapid and consistent. Immediately place the sample on ice and add the neutralizing agent. Delays can allow the reaction to proceed further, skewing results for early time points.

Section 3: Protocols & Workflows

This section provides detailed, step-by-step methodologies for core experiments related to Cyclopropanecarboximidamide degradation.

Protocol 1: Standard Forced Degradation Study

This protocol is designed to intentionally degrade the sample to generate potential degradation products for analytical method development and pathway elucidation, as recommended by ICH guidelines.[10]

Objective: To generate degradation products of Cyclopropanecarboximidamide under various stress conditions.

Materials:

• Cyclopropanecarboximidamide hydrochloride (or free base)

• 1 M HCl, 1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• Type I Purified Water, Methanol, Acetonitrile (HPLC Grade)

• pH meter, calibrated heating block, photostability chamber

Workflow Diagram:

Caption: General workflow for conducting forced degradation studies.

Step-by-Step Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of Cyclopropanecarboximidamide in a suitable solvent (e.g., 50:50 water:methanol).

• Stress Conditions: Aliquot the stock solution into separate, clearly labeled glass vials for each condition as described in the table below.

• Execution:

  • Acid Hydrolysis: Add an equal volume of 1 M HCl. Heat at 60 °C.

  • Base Hydrolysis: Add an equal volume of 1 M NaOH. Heat at 60 °C.

  • Oxidative Degradation: Add an equal volume of 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Degradation: Keep the vial of stock solution at 60 °C (in parallel with hydrolysis samples).

  • Photolytic Degradation: Expose the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

• Time Points & Quenching:

  • Withdraw aliquots at appropriate time points (e.g., 2, 8, 24 hours).

  • For acid/base samples, cool immediately and neutralize with an equimolar amount of base/acid.

  • For all samples, dilute to a final concentration of ~0.1 mg/mL with the mobile phase for analysis.

• Analysis: Analyze the stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

Table 1: Recommended Starting Conditions for Forced Degradation Studies

Stress Type	Reagent/Condition	Temperature	Duration	Purpose
Acid Hydrolysis	0.1 M - 1 M HCl	60 - 80 °C	2 - 24 hours	To simulate gastric conditions and test acid lability.[11]
Base Hydrolysis	0.1 M - 1 M NaOH	60 - 80 °C	2 - 24 hours	To assess stability in alkaline environments.[11]
Oxidation	3% - 30% H₂O₂	Room Temp	8 - 24 hours	To evaluate sensitivity to oxidative stress.[11]
Thermal	Dry Heat	80 °C	24 - 72 hours	To assess intrinsic thermal stability.

| Photostability | ICH Q1B Option 1 or 2 | Ambient | As per guideline | To determine light sensitivity for packaging/storage. |

Note: The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API). Conditions should be adjusted if degradation is too fast or too slow.

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a chromatographic method capable of separating the intact Cyclopropanecarboximidamide from its potential degradation products.

Starting Point Recommendations:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size). C18 columns are versatile and provide good retention for moderately polar compounds.

• Mobile Phase A: 0.1% Formic Acid in Water. The acid modifier improves peak shape for the basic amidine group.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: A gradient is recommended to ensure elution of both the polar degradants and the parent compound within a reasonable time.

  • Initial Conditions: 95% A / 5% B

  • Gradient: Ramp to 95% B over 15-20 minutes.

  • Hold and Re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection (UV): Monitor at a wavelength of maximum absorbance for Cyclopropanecarboximidamide (determine via UV scan, likely in the low UV range ~210-230 nm). Use a Photo Diode Array (PDA) detector to assess peak purity.

• Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines, with specificity demonstrated by analyzing the samples from the forced degradation study.

References

• Wessjohann, L. A., Brandt, W., & Thiemann, T. (2003). Biosynthesis and Metabolism of Cyclopropane Rings in Natural Compounds. Chemical Reviews, 103(4), 1625–1648. [Link]

• Anonymous. (n.d.). The Chemistry of Cyclopropane: Enhancing Bioactivity and Stability in Pharmaceuticals. ApexBio.
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Technical Support Center: Navigating High-Thoroughput Screens with Cyclopropanecarboximidamide

Welcome to the technical support center for researchers utilizing Cyclopropanecarboximidamide and related compounds in high-throughput screening (HTS) campaigns. This guide is designed to provide you, our fellow scientists and drug development professionals, with the expertise and practical insights needed to anticipate, identify, and mitigate potential false positives. Our goal is to ensure the integrity of your screening data and to focus your resources on the most promising hits.

High-throughput screening is a cornerstone of modern drug discovery, yet the path from a primary "hit" to a validated lead is often complicated by compounds that appear active but are, in fact, artifacts of the assay system.[1][2] Cyclopropanecarboximidamide, with its unique structural features—a strained cyclopropyl ring and a reactive imidamide group—warrants careful consideration to avoid such pitfalls. This guide provides a structured approach to troubleshooting and validating hits related to this chemical scaffold.

Frequently Asked Questions (FAQs)

Q1: What is a false positive in the context of HTS, and why should I be concerned?

A false positive is a compound that appears to be active in a primary screen but does not genuinely interact with the intended biological target in a specific and meaningful way.[1] These misleading results can arise from various interference mechanisms, leading to a significant waste of time and resources if pursued.[1][3] The early identification and elimination of false positives are critical for the efficiency and success of any drug discovery program.[1]

Q2: Why might Cyclopropanecarboximidamide, specifically, have a potential for generating false positives?

While not definitively labeled as a pan-assay interference compound (PAIN), the chemical structure of Cyclopropanecarboximidamide contains moieties that suggest a potential for non-specific activity.

• Strained Cyclopropyl Ring: Cyclopropyl groups, due to their significant ring strain, can be susceptible to ring-opening reactions, especially when adjacent to activating groups like amines.[4] This can lead to the formation of reactive intermediates that may covalently modify proteins in a non-specific manner.[4]

• Imidamide Functional Group: The imidamide group is a nitrogen analogue of a carboxylic acid and can be chemically reactive. Depending on the assay conditions (e.g., pH), it could participate in unwanted reactions with assay components or the target protein itself.

Q3: What are the most common mechanisms of false positives I should be aware of when working with compounds like Cyclopropanecarboximidamide?

Several common mechanisms can lead to false positives in HTS campaigns:

• Compound Aggregation: At higher concentrations, some small molecules can form colloidal aggregates that sequester and denature proteins non-specifically, leading to apparent inhibition.[5][6][7][8]

• Chemical Reactivity: Compounds can react directly and non-specifically with the target protein or other assay components. This is a particular concern for molecules with strained rings or reactive functional groups.[1]

• Redox Cycling: Certain compounds can undergo redox cycling in the presence of reducing agents commonly found in assay buffers (like DTT), generating reactive oxygen species (ROS) such as hydrogen peroxide.[3][9][10] These ROS can then oxidize and inactivate proteins, leading to a false-positive signal.[9][11][12]

• Interference with Assay Technology: Compounds can interfere with the detection method itself. For example, fluorescent compounds can emit light in the same wavelength range as the assay signal, or they can quench the signal.[13][14][15][16]

Troubleshooting Guides: From Hit to Validated Lead

Once you have a primary hit with a Cyclopropanecarboximidamide-like scaffold, a systematic validation cascade is essential to build confidence in the result.

Initial Hit Confirmation and Purity Analysis

Issue: Is my hit real and is the compound what I think it is?

Troubleshooting Steps:

• Re-synthesis and Re-testing: The first step is always to re-synthesis or re-order the compound from a different source and confirm its activity. This rules out issues with the original sample, such as degradation or contamination.

• Purity and Structural Verification: Use analytical techniques like LC-MS and NMR to confirm the identity, purity, and stability of the compound. Impurities can sometimes be the source of the observed activity.

Identifying and Mitigating Common False Positive Mechanisms

The following troubleshooting guides provide step-by-step protocols to investigate the most likely causes of false positives for a compound like Cyclopropanecarboximidamide.

Guide 1: Investigating Compound Aggregation

Question: Is my compound acting as an aggregator?

Causality: Aggregators are a frequent source of false positives and their activity is often sensitive to the presence of detergents.[5][6]

Experimental Protocol: Detergent-Based Counter-Screen

• Prepare Assay Buffer with Detergent: Prepare your standard assay buffer and a parallel buffer containing a non-ionic detergent, such as 0.01% Triton X-100 or Tween-20.

• Run Dose-Response Curves: Perform a dose-response experiment for your hit compound in both the standard buffer and the detergent-containing buffer.

• Analyze the Results:

  • True Hit: A true inhibitor that binds specifically to the target will show a similar potency (IC50 value) in both buffers.

  • Aggregator: An aggregator will typically show a significant loss of potency (a rightward shift in the IC50 curve) or a complete loss of activity in the presence of detergent.[6]

Data Interpretation:

Observation	Interpretation	Next Steps
IC50 is unchanged or minimally shifted (<2-fold)	Aggregation is unlikely.	Proceed to other validation assays.
IC50 shows a significant rightward shift (>10-fold) or activity is abolished	The compound is likely an aggregator.	Deprioritize this hit.

Guide 2: Assessing Chemical Reactivity and Covalent Modification

Question: Is my compound reacting non-specifically with the target protein?

Causality: The strained cyclopropyl ring and the imidamide group in Cyclopropanecarboximidamide could potentially lead to covalent modification of the target protein.

Experimental Protocol: Pre-incubation and Jump Dilution Assay

• Pre-incubation: Incubate the target protein with a high concentration of the compound (e.g., 10x IC50) for varying periods (e.g., 0, 30, 60, 120 minutes) before initiating the reaction by adding the substrate.

• Jump Dilution: After the pre-incubation, perform a rapid and large dilution of the enzyme-inhibitor complex (e.g., 100-fold) into the assay buffer containing the substrate. This reduces the concentration of the free inhibitor to well below its IC50.

• Monitor Activity: Measure the enzymatic activity immediately after dilution and over time.

Data Interpretation:

Observation	Interpretation	Next Steps
Inhibition is fully reversible upon dilution.	The compound is likely a non-covalent inhibitor.	Proceed with further validation.
Inhibition persists after dilution.	The compound may be a covalent modifier or a very slow-off-rate inhibitor.	Further investigation with mass spectrometry to identify covalent adducts is recommended.

Guide 3: Detecting Redox Cycling Activity

Question: Is my compound generating reactive oxygen species in the assay buffer?

Causality: Compounds that undergo redox cycling can produce hydrogen peroxide, which can non-specifically inhibit enzymes.[9][11][12]

Experimental Protocol: Hydrogen Peroxide Detection Assay

A common method is to use a horseradish peroxidase (HRP) coupled assay to detect the presence of H2O2.

• Assay Setup: In a 384-well plate, add your compound to a buffer containing a strong reducing agent (e.g., 1 mM DTT), HRP, and a chromogenic or fluorogenic HRP substrate (e.g., Amplex Red).

• Incubation: Incubate the plate at room temperature for 30-60 minutes.

• Readout: Measure the absorbance or fluorescence. An increase in signal indicates the production of H2O2.

• Control: Include a control with catalase, an enzyme that degrades H2O2. A significant reduction in the signal in the presence of catalase confirms that the effect is due to H2O2 generation.

Data Interpretation:

Observation	Interpretation	Next Steps
No significant signal change.	The compound is not a redox cycler under these conditions.	Proceed with other validation assays.
Signal increases and is abolished by catalase.	The compound is a redox cycler.	Deprioritize this hit.

Guide 4: Ruling Out Assay Technology Interference

Question: Is my compound interfering with the assay readout?

Causality: Fluorescent or colored compounds can directly interfere with optical detection methods.[13][14][15][16]

Experimental Protocol: Fluorescence Interference Counter-Screen

• Assay without Target: Run the assay in the absence of the biological target, with all other assay components present.

• Dose-Response: Test your compound in a dose-response format.

• Analyze Signal:

  • No Interference: If the compound does not produce a signal in the absence of the target, direct fluorescence interference is unlikely.

  • Interference: If the compound generates a signal that changes with concentration, it is likely interfering with the assay readout.

Data Interpretation:

Observation	Interpretation	Next Steps
No signal in the absence of the target.	No direct fluorescence interference.	Proceed with validation.
Dose-dependent signal in the absence of the target.	The compound is fluorescent and interfering with the assay.	Consider an orthogonal assay with a different readout (e.g., luminescence or absorbance at a different wavelength).

Advanced Validation: Confirming On-Target Engagement

Positive results from the initial troubleshooting assays increase confidence in a hit. However, definitive validation requires demonstrating direct binding to the intended target.

Biophysical Methods for Direct Binding Analysis

Surface Plasmon Resonance (SPR): SPR is a powerful label-free technology that measures the binding of an analyte (your compound) to a ligand (your target protein) immobilized on a sensor surface in real-time.[17][18][19][20][21] It provides quantitative information on binding affinity (KD) and kinetics (kon and koff). A confirmed direct interaction via SPR is strong evidence of a true hit.

Cellular Target Engagement Assays

Cellular Thermal Shift Assay (CETSA): CETSA is a method to assess target engagement in a cellular environment.[1][22][23][24][25] It is based on the principle that a protein's thermal stability changes upon ligand binding.[1][23] An increase in the melting temperature of the target protein in the presence of your compound provides strong evidence of target engagement in cells.

Diagrams

Workflow for Hit Validation

Caption: A decision-making workflow for validating primary HTS hits.

Mechanisms of False Positives

Caption: Common mechanisms by which test compounds can cause false positives in HTS assays.

References

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Reference Data & Comparative Studies

Validating Hits from a Screen with Cyclopropanecarboximidamide: A Senior Application Scientist's Guide

Introduction: From High-Throughput Hit to Validated Lead

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid interrogation of vast chemical libraries against a biological target. However, the journey from an initial "hit" to a validated lead compound is a rigorous process fraught with potential pitfalls, most notably the prevalence of false positives. This guide provides an in-depth, experience-driven framework for validating hits featuring the cyclopropanecarboximidamide scaffold, a moiety increasingly recognized for its diverse biological activities.[1][2][3] We will navigate the critical path of hit confirmation and target validation, emphasizing the principles of scientific integrity and causality behind each experimental choice.

For the purpose of this guide, we will consider a common scenario: a researcher has performed a phenotypic screen for inhibitors of cancer cell proliferation and identified a promising hit, a novel Cyclopropanecarboximidamide derivative, which we'll call 'Cpd-X'. The initial screen provides a cellular EC50, but the direct molecular target is unknown. Given the established role of cyclopropyl carboxamides as inhibitors of the mitochondrial electron transport chain, a primary hypothesis is the engagement of the cytochrome bc1 complex (Complex III).[3][4] This guide will detail the workflow to rigorously test this hypothesis.

The Hit Validation Cascade: A Multi-pronged Approach

A robust hit validation strategy is not a linear path but a branching decision tree, where each experiment informs the next. The goal is to build a self-validating system of orthogonal assays to confirm the initial observation and elucidate the mechanism of action. Our workflow is designed to systematically de-risk the hit and build confidence in its therapeutic potential.

Caption: The Hit Validation Workflow for Cpd-X.

Phase 1: Foundational Confirmation - Is the Hit Real?

Before investing significant resources, it's imperative to confirm the identity, purity, and activity of the initial hit. This step eliminates artifacts arising from compound degradation, impurities, or errors in the screening library.

Step 1: Resynthesis and Purity Analysis The first crucial step is to obtain a fresh, resynthesized batch of Cpd-X. The original library sample may have degraded or could contain impurities that are responsible for the observed activity.

• Protocol:

  • Synthesize Cpd-X using a confirmed chemical route.

  • Characterize the compound to confirm its identity and purity using:

    • Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm molecular weight and assess purity.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure.

  • The purity should ideally be >95% to proceed.

Step 2: Re-testing in the Primary Assay Using the newly synthesized and verified Cpd-X, the activity in the original cell proliferation assay must be reproduced.

• Protocol:

  • Perform a full dose-response curve in the same cancer cell line used for the primary screen.

  • Calculate the EC50 value.

  • The resulting EC50 should be within a three-fold range of the original HTS result to be considered confirmed.

Phase 2: Testing the Target Hypothesis - Biochemical Validation

With the hit confirmed, we move to test our hypothesis that Cpd-X targets the cytochrome bc1 complex. The most direct way is to assess its effect on the enzymatic activity of the isolated complex. The cytochrome bc1 complex (also known as ubiquinol-cytochrome c reductase) catalyzes the transfer of electrons from ubiquinol to cytochrome c.

Experiment: Cytochrome c Reductase Activity Assay This assay directly measures the enzymatic function of Complex III. A decrease in the rate of cytochrome c reduction in the presence of Cpd-X provides strong evidence of direct inhibition.

• Principle: The assay monitors the reduction of cytochrome c, which is accompanied by an increase in absorbance at 550 nm.

• Detailed Protocol:

  • Reagent Preparation:

    • Assay Buffer: 50 mM potassium phosphate, pH 7.5, 1 mM EDTA.

    • Substrate Solution: Prepare a stock solution of decylubiquinol (a ubiquinol analog).

    • Cytochrome c Solution: Prepare a stock solution of oxidized cytochrome c in the assay buffer.

    • Enzyme: Use purified bovine heart or yeast mitochondrial Complex III.

    • Inhibitor: Prepare a serial dilution of Cpd-X in DMSO. As a positive control, use a known Complex III inhibitor like Antimycin A.

  • Assay Procedure (for a 96-well plate format):

    • To each well, add the assay buffer.

    • Add the cytochrome c solution.

    • Add the desired concentration of Cpd-X or control inhibitor (final DMSO concentration should be <1%).

    • Add the purified Complex III enzyme and incubate for 5-10 minutes at room temperature.

    • Initiate the reaction by adding the decylubiquinol substrate.

    • Immediately begin monitoring the increase in absorbance at 550 nm every 15 seconds for 5-10 minutes using a plate reader.

  • Data Analysis:

    • Calculate the initial rate (V₀) of the reaction for each inhibitor concentration from the linear portion of the absorbance vs. time plot.

    • Normalize the rates to the vehicle control (DMSO) and plot the percent inhibition against the logarithm of the Cpd-X concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Phase 3: Confirming Direct Target Engagement

A positive result in the biochemical assay strongly suggests that Cpd-X inhibits Complex III. However, it does not definitively prove direct binding. To build an unassailable case, we must employ biophysical and cell-based target engagement methods.

Option A: Biophysical Validation (Label-Free)

Biophysical assays provide direct evidence of a physical interaction between the compound and the target protein, and can quantify the binding affinity (Kd) and thermodynamics.

• Isothermal Titration Calorimetry (ITC): Measures the heat released or absorbed during the binding event. It is the gold standard for determining binding thermodynamics (ΔH, ΔS) and stoichiometry (n) in a single experiment.

• Surface Plasmon Resonance (SPR): A sensitive technique for studying real-time biomolecular interactions. It can provide kinetic data (kon and koff rates) in addition to binding affinity.

ITC Protocol Outline:

• Sample Preparation:

  • Purified Complex III is placed in the ITC sample cell.

  • Cpd-X is loaded into the titration syringe.

  • Crucially, both the protein and the compound must be in the exact same buffer to avoid heats of dilution.

• Experiment:

  • Small aliquots of Cpd-X are injected into the protein solution at a constant temperature.

  • The heat change after each injection is measured.

• Data Analysis:

  • The integrated heat data is plotted against the molar ratio of ligand to protein.

  • The resulting isotherm is fitted to a binding model to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Option B: Cellular Target Engagement

To confirm that Cpd-X engages Complex III within the complex milieu of a living cell, the Cellular Thermal Shift Assay (CETSA) is a powerful tool.[5][6][7]

• Principle: The binding of a ligand to its target protein often increases the protein's thermal stability. CETSA measures this change in stability.[5]

• CETSA Protocol Outline:

  • Treatment: Incubate intact cancer cells with varying concentrations of Cpd-X or a vehicle control.

  • Heat Challenge: Heat the cell suspensions at a range of temperatures for a short period (e.g., 3 minutes).

  • Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction (containing folded, stable protein) from the insoluble fraction (containing aggregated, denatured protein) by centrifugation.

  • Detection: Quantify the amount of a specific subunit of Complex III (e.g., UQCRC2 or CYC1) remaining in the soluble fraction using Western blotting or mass spectrometry.

  • Data Analysis:

    • Plot the amount of soluble target protein against temperature to generate a "melting curve".

    • A shift in the melting curve to higher temperatures in the presence of Cpd-X indicates target stabilization and therefore, engagement.

    • By performing the experiment at a fixed temperature with a dose-response of Cpd-X, a cellular EC50 for target engagement can be determined.[5]

Phase 4: Elucidating the Cellular Mechanism of Action

Having established direct binding and target engagement, the final step is to connect this molecular interaction to the observed cellular phenotype (inhibition of proliferation).

Experiment: Cellular Respiration Analysis This experiment will determine if the inhibition of Complex III by Cpd-X translates to an impairment of mitochondrial respiration in intact cells. The Seahorse XF Analyzer is the industry standard for this measurement.

• Principle: This technology measures the oxygen consumption rate (OCR), a direct indicator of mitochondrial respiration, and the extracellular acidification rate (ECAR), an indicator of glycolysis, in real-time.

• Protocol Outline:

  • Seed the cancer cells in a Seahorse XF microplate.

  • Treat the cells with a dose-response of Cpd-X.

  • Perform a "Mito Stress Test" by sequentially injecting known mitochondrial inhibitors (oligomycin, FCCP, and a mix of rotenone/antimycin A).

  • Data Analysis:

    • A dose-dependent decrease in basal and maximal OCR upon treatment with Cpd-X would confirm that the compound inhibits cellular respiration.

    • This provides the crucial mechanistic link between the molecular target (Complex III) and the anti-proliferative phenotype.

Comparative Analysis: Cpd-X vs. Known Complex III Inhibitors

To put the potency of Cpd-X into perspective, it is essential to compare its activity with well-characterized inhibitors of the cytochrome bc1 complex. This data is critical for prioritizing the hit for further development.

Compound	Target Site	Reported IC50/EC50	Key Characteristics
Cpd-X (Hypothetical)	Cytochrome b (Qo/Qi?)	To be determined	Cyclopropanecarboximidamide scaffold
Atovaquone	Cytochrome b (Qo site)	~1-5 nM (P. falciparum)	Approved antimalarial drug. Resistance is linked to mutations in cytochrome b.[4]
Myxothiazol	Cytochrome b (Qo site)	~0.5 ng/mL (fungi)	Antifungal antibiotic, displaces ubiquinol from the Qo site.
Antimycin A	Cytochrome b (Qi site)	~4 nM (HepG2 cells)	Potent inhibitor used as a research tool, blocks the Qi site.
GSK932121 (HDQ)	Cytochrome b (Qi site)	Potent antimalarial activity	4(1H)-quinolone scaffold, acts at the Qi site.
WJM280	Cytochrome b	40 nM (P. falciparum)	A cyclopropyl carboxamide hit from an antimalarial screen.[3]

Note: IC50/EC50 values can vary significantly depending on the assay conditions and the organism/cell type.

Visualizing the Mechanism: The Q-Cycle and Inhibition

The cytochrome bc1 complex operates via a complex mechanism known as the Q-cycle. Understanding this pathway is key to appreciating how inhibitors like Cpd-X can disrupt cellular energy production.

Caption: The Q-Cycle and sites of inhibition within Complex III.

Conclusion: A Pathway to a Validated Lead

The validation of a screening hit is a systematic process of evidence-building. By following the outlined cascade—from basic hit confirmation, through biochemical and biophysical validation, to cellular target engagement and mechanistic studies—researchers can confidently triage their initial findings. For a hit like Cpd-X, this workflow provides a clear path to determine if its anti-proliferative activity is mediated by the inhibition of the cytochrome bc1 complex. This rigorous, multi-faceted approach ensures that only the most promising and well-characterized compounds advance into the resource-intensive stages of lead optimization, ultimately increasing the probability of success in the long and challenging road of drug development.

References

• Exploration and Characterization of the Antimalarial Activity of Cyclopropyl Carboxamides that Target the Mitochondrial Protein, Cytochrome b. ResearchGate. [Link]

• Cyclopropyl Carboxamides: A New Oral Antimalarial Series Derived from the Tres Cantos Anti-Malarial Set (TCAMS). National Institutes of Health. [Link]

• In vitro atovaquone/proguanil susceptibility and characterization of the cytochrome b gene of Plasmodium falciparum from different endemic regions of Thailand. PubMed Central. [Link]

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Elucidating the Mechanism of Action of Novel Bioactive Compounds: A Comparative Guide Featuring Cyclopropanecarboximidamide as a Case Study

In the landscape of drug discovery and development, the identification of a novel bioactive compound is merely the initial step. The critical and often more complex challenge lies in the precise elucidation of its mechanism of action (MoA). A thorough understanding of how a compound exerts its effects at a molecular level is paramount for its progression as a therapeutic candidate. This guide provides a comprehensive framework for confirming the MoA of a novel chemical entity, using Cyclopropanecarboximidamide as a central case study.

While Cyclopropanecarboximidamide is a known chemical structure, its specific biological targets and MoA are not extensively documented in publicly available literature.[1] This guide, therefore, will propose a hypothetical MoA based on the activities of structurally related compounds and detail a rigorous, multi-faceted experimental workflow to validate this hypothesis. We will compare this proposed pathway and its validation with the established mechanisms of other cyclopropyl-containing and carboxamide-based compounds, offering researchers a practical and scientifically sound roadmap for their own investigations.

The Chemical Landscape: Deriving a Testable Hypothesis for Cyclopropanecarboximidamide

The structure of Cyclopropanecarboximidamide, featuring a cyclopropyl group and a carboximidamide moiety, provides initial clues for forming a testable hypothesis. The cyclopropyl group is a common feature in medicinal chemistry, known for its ability to confer metabolic stability.[2] The carboxamide functional group is present in a wide range of pharmacologically active agents with diverse targets.[3][4][5][6][7]

Notably, derivatives of cyclopropyl carboxamides have demonstrated activity as antimalarial agents by targeting cytochrome b, a component of the mitochondrial electron transport chain.[8] Other carboxamide derivatives have been identified as selective COX-II inhibitors with anti-inflammatory properties, ligands for the Aryl Hydrocarbon Receptor (AHR), and P2X7R antagonists.[4][5][7] Furthermore, some cyclopropyl-containing compounds have been designed as mechanism-based inhibitors of enzymes like serine β-lactamases and cysteine proteinases.[9][10]

Given this landscape, a plausible starting hypothesis is that Cyclopropanecarboximidamide acts as an inhibitor of a key enzyme in a metabolic or signaling pathway. For the purpose of this guide, we will hypothesize that Cyclopropanecarboximidamide is an inhibitor of a specific cysteine protease, a class of enzymes implicated in various diseases.

The Experimental Workflow: A Step-by-Step Guide to MoA Confirmation

The following is a detailed, multi-stage experimental plan to investigate our hypothesis.

The first step is to determine if Cyclopropanecarboximidamide directly interacts with and inhibits the activity of our hypothesized target, a cysteine protease.

Experimental Protocol: In Vitro Enzyme Inhibition Assay

• Objective: To quantify the inhibitory effect of Cyclopropanecarboximidamide on the activity of a purified recombinant cysteine protease.

• Materials:

  • Purified recombinant human cysteine protease (e.g., Cathepsin B or L).

  • Fluorogenic substrate for the specific cysteine protease.

  • Assay buffer (e.g., 100 mM sodium acetate, 10 mM DTT, 1 mM EDTA, pH 5.5).

  • Cyclopropanecarboximidamide (dissolved in DMSO).

  • A known, potent inhibitor of the target enzyme as a positive control.

  • DMSO as a vehicle control.

  • 384-well black microplates.

  • Fluorescence microplate reader.

• Procedure:

  • Prepare a serial dilution of Cyclopropanecarboximidamide in assay buffer.

  • In the microplate, add 5 µL of the compound dilutions.

  • Add 20 µL of the enzyme solution to each well and incubate for 30 minutes at room temperature to allow for compound-enzyme binding.

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate solution.

  • Immediately begin kinetic reading of fluorescence intensity every minute for 30 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each concentration of the compound.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Presentation: Comparative IC₅₀ Values

Compound	Target Enzyme	IC₅₀ (µM)
Cyclopropanecarboximidamide	Cysteine Protease X	Hypothetical Value
Positive Control Inhibitor	Cysteine Protease X	Known Value
Negative Control Compound	Cysteine Protease X	> 100 µM

Workflow Diagram: Initial Target Validation

Caption: Workflow for in vitro validation of enzyme inhibition.

Following in vitro confirmation, it is crucial to demonstrate that the compound engages its target in a cellular context and elicits the expected biological response.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Objective: To provide evidence of direct binding of Cyclopropanecarboximidamide to the target cysteine protease within intact cells.

• Principle: The binding of a ligand (the compound) can stabilize the target protein, leading to an increase in its melting temperature.

• Procedure:

  • Treat cultured cells with either Cyclopropanecarboximidamide or a vehicle control.

  • Lyse the cells and divide the lysate into aliquots.

  • Heat the aliquots to a range of temperatures.

  • Centrifuge to pellet the denatured, aggregated proteins.

  • Analyze the supernatant (containing the soluble, non-denatured protein) by Western blot using an antibody specific for the target cysteine protease.

• Data Analysis:

  • Quantify the band intensity at each temperature for both treated and untreated samples.

  • Plot the percentage of soluble protein against temperature to generate melting curves.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Workflow Diagram: Cellular Target Engagement

Caption: Workflow for confirming target engagement in cells using CETSA.

A robust MoA confirmation requires ruling out other plausible mechanisms. Given the diverse activities of related compounds, we must consider alternatives.

Comparative Analysis of Potential Mechanisms

Mechanism	Key Molecular Target	Primary Cellular Effect	Key Differentiating Experiment
Hypothesized: Cysteine Protease Inhibition	Specific Cysteine Protease	Blockade of a proteolytic cascade	Rescue experiment with downstream product
Alternative 1: Mitochondrial Toxicity [8]	Cytochrome b (Complex III)	Decreased mitochondrial respiration	Seahorse XF Analyzer to measure OCR
Alternative 2: Anti-inflammatory (COX) [5]	COX-2 Enzyme	Reduced prostaglandin synthesis	Prostaglandin E2 (PGE2) ELISA
Alternative 3: AHR Agonism [4]	Aryl Hydrocarbon Receptor	Nuclear translocation of AHR	AHR-driven luciferase reporter assay

Experimental Protocol: Seahorse XF Mito Stress Test

• Objective: To assess whether Cyclopropanecarboximidamide affects mitochondrial respiration, a hallmark of cytochrome b inhibition.

• Procedure:

  • Seed cells in a Seahorse XF microplate.

  • Treat cells with Cyclopropanecarboximidamide for a defined period.

  • Use a Seahorse XF Analyzer to measure the oxygen consumption rate (OCR) in real-time.

  • Sequentially inject oligomycin, FCCP, and a mixture of rotenone and antimycin A to determine key parameters of mitochondrial function.

• Data Analysis:

  • Compare the OCR profiles of treated and untreated cells. A significant decrease in basal and maximal respiration would suggest mitochondrial toxicity, similar to known cytochrome b inhibitors.

Signaling Pathway Diagram: Cysteine Protease vs. Cytochrome b Inhibition

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A Comparative Guide to Carboximidamide-Based Nitric Oxide Synthase Inhibitors for Preclinical Research

For researchers and drug development professionals navigating the complex landscape of nitric oxide synthase (NOS) inhibition, the selection of an appropriate inhibitor is a critical decision that profoundly influences experimental outcomes. This guide provides an in-depth comparison of carboximidamide-based NOS inhibitors, with a focus on representative molecules, and contrasts their performance with other widely used inhibitor classes. By examining the mechanistic underpinnings, isoform selectivity, and experimental validation of these compounds, this document aims to equip scientists with the necessary knowledge to make informed choices for their research endeavors.

The Critical Role of Nitric Oxide Synthase and the Rationale for Inhibition

Nitric oxide (NO) is a pleiotropic signaling molecule synthesized from L-arginine by three distinct NOS isoforms: neuronal NOS (nNOS or NOS-1), inducible NOS (iNOS or NOS-2), and endothelial NOS (eNOS or NOS-3).[1] While eNOS- and nNOS-derived NO are crucial for physiological processes such as vasodilation and neurotransmission, the overexpression of iNOS is a hallmark of various pathological states, including chronic inflammation and neurodegenerative diseases.[2][3] The excessive production of NO by iNOS can lead to cellular damage and contribute to disease progression.[3] Consequently, the development of potent and isoform-selective NOS inhibitors is a significant focus of therapeutic research.[2]

The challenge in developing effective NOS inhibitors lies in achieving selectivity for a specific isoform, as off-target inhibition can lead to undesirable side effects.[4] For instance, inhibiting eNOS can compromise cardiovascular function.[5] The carboximidamide scaffold has emerged as a promising pharmacophore in the design of selective NOS inhibitors.[5][6]

Carboximidamide Inhibitors: A Focus on Thiophene-2-Carboximidamides and Pyrazole-1-Carboxamidines

The carboximidamide functional group, characterized by a carbon double-bonded to one nitrogen and single-bonded to another, serves as a key structural feature in a class of potent NOS inhibitors.[6] These compounds often act as competitive inhibitors, mimicking the binding of the natural substrate, L-arginine, to the active site of the enzyme.[6]

Thiophene-2-carboximidamides (T2Cs)

T2Cs have been investigated for their potential as nNOS-selective inhibitors with improved bioavailability properties compared to other classes of inhibitors.[5][7] Early generation T2C inhibitors showed poor isoform selectivity; however, further development has led to compounds with significantly enhanced selectivity for nNOS over eNOS.[5][7] This selectivity is often attributed to interactions with specific amino acid residues in the active site of nNOS that differ from those in eNOS.[5][8]

Pyrazole-1-carboxamidines (PCAs)

PCAs represent another class of carboximidamide-based NOS inhibitors.[6] For example, 1H-Pyrazole-1-carboxamidine HCl (PCA) has been shown to inhibit all three NOS isoforms with similar potency.[6] However, substitutions on the pyrazole ring can introduce selectivity. For instance, 4-methyl-PCA displays a preference for iNOS over the other isoforms.[6]

Comparative Analysis: Carboximidamide Inhibitors vs. Other Key NOS Inhibitors

To provide a clear performance benchmark, this section compares representative carboximidamide inhibitors with well-established NOS inhibitors from other chemical classes, namely L-NIL (an L-arginine analog) and 1400W (an acetamidine derivative).

Inhibitor	Chemical Class	Primary Target	IC50 / Ki (iNOS)	Selectivity (iNOS vs. eNOS)	Selectivity (iNOS vs. nNOS)	Reference
Thiophene-2-carboximidamide (Representative)	Carboximidamide	nNOS	Varies	~100-500 fold (nNOS vs eNOS)	Varies	[5][7]
4-methyl-PCA	Carboximidamide	iNOS	IC50 = 2.4 µM	-	-	[6]
L-NIL	L-arginine analog	iNOS	IC50: 0.4-3.3 µM	~10-20 fold	~28-fold	[9]
1400W	Acetamidine	iNOS	Ki ≤ 7 nM	>5000-fold	>200-fold	[9][10]
Aminoguanidine	Guanidine	iNOS	IC50: ~2.1 µM	Moderate (~50-fold)	Low	[9][11]

Note: IC50 and Ki values can vary depending on experimental conditions. The selectivity is presented as a fold-difference in potency.

This comparative data highlights the high potency and exceptional selectivity of 1400W for iNOS. While L-NIL and aminoguanidine are also iNOS-selective, their selectivity margins are less pronounced. The carboximidamide derivatives show promise, particularly in the context of nNOS inhibition for T2Cs and tunable selectivity for PCAs.

Experimental Protocols for Evaluating NOS Inhibitors

The robust evaluation of NOS inhibitors relies on well-defined experimental protocols. Below are methodologies for two standard assays used to determine inhibitor potency and selectivity.

In Vitro NOS Activity Assay (Griess Assay)

This assay measures the production of nitrite, a stable and oxidized product of NO, as an indicator of NOS activity.

Principle: Nitrite reacts with sulfanilamide and N-(1-naphthyl)ethylenediamine (NED) in an acidic environment to form a colored azo compound, the absorbance of which can be measured spectrophotometrically at 540 nm.[12][13]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of sodium nitrite (e.g., 1 M) in water. Create a series of dilutions in the assay buffer to generate a standard curve (e.g., 0-100 µM).[12]

  • Prepare the Griess Reagent by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water. Prepare this fresh and protect it from light.[12]

• Assay Setup:

  • In a 96-well plate, add the reaction buffer, purified NOS enzyme (nNOS, iNOS, or eNOS), and the necessary cofactors (e.g., NADPH, FAD, FMN, BH4, and calmodulin for nNOS and eNOS).

  • Add varying concentrations of the test inhibitor or vehicle control to the appropriate wells.

  • Initiate the enzymatic reaction by adding the substrate, L-arginine.

• Incubation:

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Nitrite Detection:

  • Add the Griess Reagent to each well.[12]

  • Incubate at room temperature for 10-15 minutes, protected from light.[12]

• Data Acquisition and Analysis:

  • Measure the absorbance at 540 nm using a microplate reader.

  • Subtract the background absorbance (wells without enzyme or substrate).

  • Generate a standard curve from the nitrite standards and determine the concentration of nitrite produced in each sample well.

  • Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

Experimental Workflow for Griess Assay

Caption: Workflow for determining NOS inhibition using the Griess assay.

L-Arginine to L-Citrulline Conversion Assay

This assay directly measures the enzymatic activity of NOS by quantifying the conversion of radiolabeled L-arginine to L-citrulline.

Principle: NOS converts L-arginine to L-citrulline and NO.[14][15] By using radiolabeled L-arginine (e.g., [³H] or [¹⁴C]), the amount of radiolabeled L-citrulline produced can be quantified after separating it from the unreacted L-arginine using ion-exchange chromatography.[14]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., HEPES buffer, pH 7.4) containing the necessary cofactors (NADPH, FAD, FMN, BH4, CaCl₂, calmodulin for nNOS/eNOS).

  • Prepare solutions of unlabeled L-arginine and radiolabeled L-arginine.

  • Prepare a stop buffer (e.g., containing EDTA to chelate calcium and stop the reaction).

  • Prepare Dowex AG 50W-X8 cation-exchange resin (Na⁺ form).

• Assay Setup:

  • In microcentrifuge tubes, combine the reaction buffer, cofactors, a mixture of labeled and unlabeled L-arginine, and varying concentrations of the test inhibitor or vehicle control.

• Enzymatic Reaction:

  • Initiate the reaction by adding the purified NOS enzyme.

  • Incubate at 37°C for a specified time (e.g., 15-30 minutes).

• Reaction Termination and Separation:

  • Stop the reaction by adding the stop buffer.

  • Apply the reaction mixture to a column containing the prepared Dowex resin. The positively charged L-arginine will bind to the resin, while the neutral L-citrulline will pass through.[14]

• Quantification:

  • Collect the eluate containing the radiolabeled L-citrulline.

  • Add a scintillation cocktail to the eluate and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the amount of L-citrulline produced based on the measured radioactivity.

  • Determine the percentage of inhibition for each inhibitor concentration and calculate the IC50 or Ki value.

NOS Catalytic Cycle and Inhibition

Caption: Simplified schematic of NOS catalysis and competitive inhibition.

Conclusion and Future Perspectives

The selection of a NOS inhibitor for research purposes requires careful consideration of its potency, isoform selectivity, and the specific experimental context. Carboximidamide-based inhibitors, such as thiophene-2-carboximidamides and pyrazole-1-carboxamidines, represent a versatile class of compounds with tunable selectivity profiles, making them valuable tools for probing the distinct roles of NOS isoforms.

When compared to other established inhibitors like L-NIL and 1400W, the choice becomes a trade-off between the exceptional potency and selectivity of compounds like 1400W for iNOS and the potential for targeting nNOS with certain carboximidamides. The detailed experimental protocols provided in this guide offer a framework for the rigorous evaluation of these and novel inhibitors.

As our understanding of the structural and mechanistic differences between the NOS isoforms continues to grow, the rational design of next-generation inhibitors, including advanced carboximidamide derivatives, holds the promise of even greater selectivity and therapeutic potential. The continued application of robust comparative studies will be paramount in advancing this field.

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A Comparative Analysis of Cyclopropanecarboximidamide and Established Antibacterial Agents

In the face of escalating antimicrobial resistance, the exploration of novel chemical scaffolds with potential antibacterial activity is a cornerstone of infectious disease research. This guide presents a comprehensive comparative study of Cyclopropanecarboximidamide, a compound featuring a unique cyclopropane moiety, against a panel of well-characterized antibiotics.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, providing an in-depth analysis of its potential antimicrobial profile through a series of proposed key experiments. While direct antimicrobial data for Cyclopropanecarboximidamide is not yet publicly available, this guide outlines the critical experimental framework necessary to rigorously evaluate its efficacy and mechanism of action in comparison to established drugs.

Introduction to Cyclopropanecarboximidamide

Cyclopropane-containing compounds have garnered significant interest in medicinal chemistry due to their unique structural and electronic properties, which can confer potent and diverse biological activities, including antimicrobial effects.[1][2][4][5] The rigid, strained three-membered ring of cyclopropane can influence molecular conformation and interactions with biological targets.[2] Cyclopropanecarboximidamide, as a small molecule featuring this scaffold, represents an intriguing candidate for investigation as a potential novel antimicrobial agent. This guide will detail the essential studies required to characterize its activity against clinically relevant pathogens and to elucidate its mechanism of action relative to antibiotics with known cellular targets.

Comparator Antibiotics: A Rationale for Selection

To provide a robust comparative assessment, a panel of antibiotics with diverse mechanisms of action has been selected. This allows for a broad understanding of Cyclopropanecarboximidamide's potential spectrum of activity and inhibitory pathways.

Antibiotic Class	Specific Drug	Primary Mechanism of Action	Bacterial Spectrum
β-Lactams	Penicillin	Inhibits cell wall biosynthesis by targeting penicillin-binding proteins (PBPs).[6][7]	Primarily Gram-positive
Aminoglycosides	Gentamicin	Inhibits protein synthesis by binding to the 30S ribosomal subunit, causing mRNA misreading.[8][9]	Broad-spectrum (Gram-positive and Gram-negative)
Macrolides	Erythromycin	Inhibits protein synthesis by binding to the 50S ribosomal subunit and preventing peptide chain elongation.[8][9]	Primarily Gram-positive
Quinolones	Ciprofloxacin	Inhibits nucleic acid synthesis by targeting DNA gyrase and topoisomerase IV.[8][9][10]	Broad-spectrum
Glycopeptides	Vancomycin	Inhibits cell wall synthesis by binding to peptidoglycan precursors.[6]	Gram-positive, including MRSA
Polymyxins	Polymyxin B	Disrupts the bacterial cell membrane by interacting with lipopolysaccharides (LPS).[6]	Primarily Gram-negative

Experimental Framework for Comparative Analysis

A rigorous evaluation of a novel antimicrobial agent necessitates a multi-faceted experimental approach. The following protocols outline the proposed studies to compare Cyclopropanecarboximidamide with the selected antibiotics.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism and is a fundamental measure of antibacterial efficacy.[11]

Experimental Protocol: Broth Microdilution

• Preparation of Reagents: Prepare a stock solution of Cyclopropanecarboximidamide and each comparator antibiotic in an appropriate solvent. Prepare a standardized inoculum of the test bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) in Mueller-Hinton Broth (MHB) to a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of each antimicrobial agent in MHB.

• Inoculation: Inoculate each well containing the diluted antimicrobial agent with the bacterial suspension. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of the agent in which there is no visible bacterial growth.

Data Presentation:

Antimicrobial Agent	Bacterial Strain	MIC (µg/mL)
Cyclopropanecarboximidamide	S. aureus (ATCC 29213)	To be determined
E. coli (ATCC 25922)	To be determined
Penicillin	S. aureus (ATCC 29213)	Expected value
E. coli (ATCC 25922)	Expected value
...	...	...

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This assay distinguishes between bacteriostatic (inhibitory) and bactericidal (killing) activity.

Experimental Protocol:

• MIC Plate Sub-culturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth.

• Plating: Spread the aliquot onto an appropriate agar plate (e.g., Tryptic Soy Agar).

• Incubation: Incubate the agar plates at 37°C for 18-24 hours.

• Analysis: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.

Data Presentation:

Antimicrobial Agent	Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Cyclopropanecarboximidamide	S. aureus (ATCC 29213)	TBD	TBD	TBD	TBD
E. coli (ATCC 25922)	TBD	TBD	TBD	TBD
...	...	...	...	...	...

A lower MBC/MIC ratio (typically ≤ 4) is indicative of bactericidal activity.[11]

Time-Kill Kinetic Assays

Time-kill assays provide a dynamic picture of the antimicrobial agent's effect on bacterial viability over time.

Experimental Protocol:

• Culture Preparation: Grow a bacterial culture to the logarithmic phase and dilute it to a starting concentration of approximately 5 x 10^5 CFU/mL in MHB.

• Exposure: Add the antimicrobial agent at concentrations corresponding to multiples of the MIC (e.g., 1x, 2x, 4x MIC). Include a growth control without any antibiotic.

• Sampling: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each culture.

• Quantification: Perform serial dilutions of the aliquots and plate them on agar to determine the number of viable bacteria (CFU/mL).

• Analysis: Plot the log10 CFU/mL against time for each concentration of the antimicrobial agent. A ≥3-log10 reduction in CFU/mL is generally considered bactericidal.

Visualization of Experimental Workflow:

Caption: Workflow for Time-Kill Kinetic Assay.

Mechanism of Action Elucidation Assays

To understand how Cyclopropanecarboximidamide may exert its antimicrobial effect, a series of assays targeting major cellular pathways can be employed.

Visualization of Potential Antibiotic Targets:

Caption: Major Cellular Targets of Known Antibiotics.

Proposed Mechanistic Assays:

• Cell Wall Integrity: Measurement of the release of intracellular components (e.g., using a lactate dehydrogenase assay) in the presence of Cyclopropanecarboximidamide. Comparison with Penicillin and Vancomycin.

• Membrane Permeability: Utilization of fluorescent dyes that are excluded by intact membranes (e.g., propidium iodide) and measuring their uptake by bacterial cells treated with the compound. Comparison with Polymyxin B.

• Protein Synthesis Inhibition: A cell-free transcription/translation assay or monitoring the incorporation of radiolabeled amino acids into proteins in the presence of the compound. Comparison with Gentamicin and Erythromycin.

• Nucleic Acid Synthesis Inhibition: Assessing the incorporation of radiolabeled precursors (e.g., thymidine for DNA, uridine for RNA) into macromolecules. Comparison with Ciprofloxacin.

Cytotoxicity Assessment

It is crucial to evaluate the potential toxicity of a novel antimicrobial agent to mammalian cells to determine its therapeutic index.

Experimental Protocol: MTT Assay

• Cell Culture: Seed mammalian cells (e.g., HeLa or HEK293) in a 96-well plate and allow them to adhere overnight.

• Treatment: Expose the cells to a range of concentrations of Cyclopropanecarboximidamide for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Analysis: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is proportional to the absorbance.

Data Presentation:

The results will be presented as the concentration of the compound that reduces cell viability by 50% (CC50). A high CC50 value relative to the MIC indicates good selectivity for bacterial cells.

Conclusion and Future Directions

This guide outlines a comprehensive and logical framework for the initial investigation of Cyclopropanecarboximidamide as a potential novel antimicrobial agent. By systematically comparing its activity against a panel of established antibiotics with diverse mechanisms of action, a clear picture of its potential strengths and liabilities can be formed. The proposed experiments, from basic susceptibility testing to mechanistic and cytotoxicity assays, will provide the critical data necessary to guide further development efforts. Should Cyclopropanecarboximidamide demonstrate promising activity and a favorable safety profile, subsequent studies would involve evaluation against a broader panel of clinical isolates, including multidrug-resistant strains, and in vivo efficacy studies in animal models of infection.

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A Comparative Guide to the Structure-Activity Relationship of Cyclopropanecarboximidamide Analogs as Serine Protease Inhibitors

For researchers, scientists, and drug development professionals, understanding the intricate dance between a molecule's structure and its biological activity is paramount. This guide provides an in-depth technical comparison of cyclopropanecarboximidamide analogs, a class of compounds showing promise as serine protease inhibitors. We will delve into their structure-activity relationships (SAR), offering insights grounded in experimental data and established medicinal chemistry principles.

The unique three-membered ring of cyclopropane imparts significant conformational rigidity and metabolic stability to drug candidates.[1][2][3] When coupled with the basic amidine functionality, which can engage in key hydrogen bonding interactions within an enzyme's active site, the cyclopropanecarboximidamide scaffold presents a compelling starting point for the design of potent and selective inhibitors.

The Core Scaffold: Cyclopropanecarboximidamide

The fundamental structure of cyclopropanecarboximidamide forms the basis of our investigation. Modifications to each component of this scaffold—the cyclopropane ring, the carboximidamide group, and any appended substituents—can dramatically influence inhibitory potency and selectivity.

Caption: General structure of Cyclopropanecarboximidamide analogs.

Structure-Activity Relationship Analysis

While comprehensive SAR studies specifically on cyclopropanecarboximidamide analogs are not extensively published, we can infer critical relationships from studies on closely related cyclopropanecarboxamides and the principles of bioisosteric replacement.[4][5]

The Cyclopropane Ring: A Rigid Scaffold for Optimal Interactions

The cyclopropane ring serves as a rigid anchor, positioning substituents in a well-defined spatial orientation. This conformational restriction can lead to a more favorable entropic contribution to binding affinity.[1]

• Substitution on the Ring (R¹ and R²): The nature and stereochemistry of substituents on the cyclopropane ring are critical for interacting with the enzyme's specificity pockets (S-pockets).

  • Size and Lipophilicity: Bulky, lipophilic groups at the C1 or C2 position can enhance binding affinity by occupying hydrophobic pockets within the enzyme active site. For instance, a phenyl or larger aromatic group can significantly increase potency if the target enzyme possesses a corresponding hydrophobic pocket.

  • Stereochemistry: The relative stereochemistry of substituents is paramount. A cis or trans arrangement can dramatically alter the molecule's ability to fit within the active site. Often, only one stereoisomer will exhibit significant activity.

The Carboximidamide Moiety: The "Warhead" for Active Site Binding

The carboximidamide (amidine) group is a key pharmacophore, acting as a mimetic of the protonated arginine or lysine side chains often recognized by serine proteases. Its basicity allows for the formation of strong hydrogen bonds and salt bridges with acidic residues (e.g., Aspartic acid) in the S1 pocket of many serine proteases.

• N-Substitution (R³ and R⁴):

  • Unsubstituted (R³, R⁴ = H): An unsubstituted amidine is highly basic and can form multiple hydrogen bonds, making it a strong anchor in the S1 pocket.

  • Mono-substitution (e.g., R³ = Alkyl, R⁴ = H): Small alkyl substituents on one of the amidine nitrogens may be tolerated, but larger groups can disrupt the crucial hydrogen bonding network.

  • Di-substitution (e.g., R³, R⁴ = Alkyl): Generally, disubstitution is detrimental to activity as it prevents the necessary hydrogen bond donation to the enzyme.

  • Cyclic Amidines: Incorporating the amidine into a cyclic system, such as a tetrahydropyrimidine, can restrict its conformation and potentially enhance binding affinity and selectivity.[6]

Bioisosteric Replacements for the Carboximidamide Group

Given the potential for amidines to have undesirable pharmacokinetic properties (e.g., high basicity leading to poor cell permeability), exploring bioisosteric replacements is a common strategy in drug design.[7][8]

Bioisostere	Rationale for Replacement	Expected Impact on Activity
Guanidine	Similar size, shape, and hydrogen bonding capabilities.	Potentially maintain or enhance potency due to similar interactions.
Amidinohydrazone	Can act as a guanidine bioisostere with potentially improved oral bioavailability.[8]	May retain significant activity with better pharmacokinetic properties.
Heterocyclic Rings (e.g., Imidazole, Triazole)	Can mimic the hydrogen bonding properties of the amidine while offering improved metabolic stability and pharmacokinetic profiles.[7]	Activity will be highly dependent on the specific heterocycle and its substitution pattern.

Comparative Data of Hypothetical Cyclopropanecarboximidamide Analogs as Serine Protease Inhibitors

The following table presents a hypothetical SAR for a series of cyclopropanecarboximidamide analogs targeting a model serine protease, such as thrombin. This data is illustrative and based on established medicinal chemistry principles.

Compound	R¹	R²	R³	R⁴	IC₅₀ (nM)	Rationale for Activity
1	H	H	H	H	500	Baseline activity of the core scaffold.
2	Phenyl	H	H	H	50	Phenyl group occupies a hydrophobic S2/S3 pocket.
3	H	Phenyl	H	H	200	Phenyl group in a less optimal position.
4	trans-Phenyl	H	H	H	25	trans stereochemistry provides optimal fit.
5	cis-Phenyl	H	H	H	>1000	cis stereochemistry leads to steric clash.
6	Phenyl	H	Methyl	H	150	Mono-substitution on amidine slightly reduces H-bonding.
7	Phenyl	H	Methyl	Methyl	>10000	Di-substitution prevents key hydrogen bond donation.

Experimental Protocols

To validate the SAR of these analogs, robust and reproducible experimental protocols are essential.

Synthesis of Cyclopropanecarboximidamide Analogs

A general synthetic route to N-substituted cyclopropanecarboximidamides can be envisioned starting from the corresponding cyclopropanecarboxamide.

Caption: A potential synthetic workflow for N-substituted cyclopropanecarboximidamides.

Step-by-Step Protocol:

• Activation of the Carboxamide: To a solution of the starting cyclopropanecarboxamide in an anhydrous aprotic solvent (e.g., dichloromethane), add a suitable activating agent such as oxalyl chloride and a catalytic amount of dimethylformamide (DMF) at 0 °C.

• Formation of the Iminium Intermediate: Allow the reaction to warm to room temperature and stir until the evolution of gas ceases, indicating the formation of the Vilsmeier-Haack type intermediate.

• Nucleophilic Addition of the Amine: Cool the reaction mixture back to 0 °C and add the desired primary or secondary amine (R³R⁴NH).

• Work-up and Purification: After the reaction is complete, quench with a suitable aqueous base and extract the product with an organic solvent. The crude product is then purified by column chromatography or recrystallization to yield the desired cyclopropanecarboximidamide analog.

Serine Protease Inhibition Assay

A common method to determine the inhibitory potency (IC₅₀) of compounds against a serine protease is a fluorogenic substrate assay.

Caption: Workflow for a serine protease fluorogenic inhibition assay.

Detailed Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in 100% DMSO.

  • Create a serial dilution of the test compound in assay buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.01% Triton X-100, pH 7.4).

  • Prepare a solution of the target serine protease (e.g., thrombin) in assay buffer.

  • Prepare a solution of a suitable fluorogenic substrate (e.g., Boc-Val-Pro-Arg-AMC for thrombin) in assay buffer.

• Assay Procedure:

  • In a 96-well microplate, add a fixed volume of the enzyme solution to each well.

  • Add an equal volume of the serially diluted inhibitor to the wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Incubate the plate at a controlled temperature (e.g., 37 °C) for a pre-determined time (e.g., 15 minutes) to allow for inhibitor-enzyme binding.

  • Initiate the enzymatic reaction by adding a fixed volume of the fluorogenic substrate solution to all wells.

  • Immediately place the plate in a fluorescence plate reader and monitor the increase in fluorescence (e.g., Ex/Em = 360/460 nm for AMC) over time.

• Data Analysis:

  • Determine the initial reaction velocity (rate of fluorescence increase) for each inhibitor concentration.

  • Normalize the velocities to the positive control (100% activity) and negative control (0% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Directions

The cyclopropanecarboximidamide scaffold represents a promising starting point for the development of novel serine protease inhibitors. The rigid cyclopropane ring offers a means to achieve conformational constraint and improved metabolic stability, while the basic amidine group can effectively anchor the molecule in the S1 pocket of the enzyme.

Future research should focus on systematic SAR studies to elucidate the optimal substitution patterns on both the cyclopropane ring and the carboximidamide nitrogen atoms for specific serine protease targets. The exploration of bioisosteric replacements for the amidine group will also be crucial for optimizing the pharmacokinetic and pharmacodynamic properties of these compounds. The experimental protocols outlined in this guide provide a robust framework for such investigations, paving the way for the discovery of new and effective therapeutic agents.

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A Senior Application Scientist's Guide to the Cross-Validation of Biological Activity for Cyclopropanecarboximidamide-Derived Enzyme Inhibitors

Introduction: From a Synthetic Intermediate to a Privileged Pharmacophore

Cyclopropanecarboximidamide itself is not widely recognized for direct biological activity; its significance in drug discovery lies in its role as a versatile synthetic intermediate.[1] The unique conformational rigidity and electronic properties of the cyclopropane ring make it a valuable pharmacophore—an essential three-dimensional arrangement of molecular features required for biological activity.[2][3][4] This guide focuses on the robust cross-validation of the biological activity of enzyme inhibitors derived from the cyclopropanecarboximidamide scaffold. We will delve into the causality behind experimental choices, providing a framework for generating trustworthy and reproducible data.

The primary class of enzymes targeted by cyclopropanecarboximidamide derivatives discussed herein is Dipeptidyl Peptidase-4 (DPP-4), a key therapeutic target in the management of type 2 diabetes mellitus.[5][6][7][8] We will also touch upon Cathepsin S, another enzyme for which inhibitors incorporating this scaffold have been developed, to illustrate the broader applicability of these validation principles.[9][10][11]

Pillar 1: Establishing Primary Biological Activity - The Initial Litmus Test

The first step in characterizing a novel compound is to determine its direct effect on the purified target enzyme. This is typically achieved through in vitro enzyme activity assays.

Target of Interest: Dipeptidyl Peptidase-4 (DPP-4)

DPP-4 is a serine protease that inactivates incretin hormones like GLP-1 and GIP, which are crucial for glucose-dependent insulin secretion.[5][8] Inhibition of DPP-4 prolongs the action of these hormones, thereby improving glycemic control.[8]

This assay quantifies the ability of a test compound to inhibit the enzymatic activity of recombinant human DPP-4.[12][13]

Causality of Experimental Choices:

• Fluorogenic Substrate: Gly-Pro-AMC is used because the Gly-Pro dipeptide is a specific recognition sequence for DPP-4.[13] Cleavage releases the fluorophore AMC, providing a direct and sensitive measure of enzyme activity.

• Recombinant Enzyme: Using a highly purified recombinant enzyme ensures that the observed inhibition is due to direct interaction with the target and not influenced by other proteins.

• Reference Inhibitor: Sitagliptin, a well-characterized and clinically approved DPP-4 inhibitor, is included as a positive control to validate the assay's performance and provide a benchmark for the potency of the test compound.[5][12]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., Tris-HCl, pH 7.5-8.0, with NaCl and EDTA).[12][13]

  • Reconstitute recombinant human DPP-4 enzyme in assay buffer on ice.[13]

  • Prepare a stock solution of the fluorogenic substrate Gly-Pro-AMC.[12][13]

  • Prepare serial dilutions of the test cyclopropanecarboximidamide derivative and the reference inhibitor (e.g., Sitagliptin) in the assay buffer containing a small percentage of DMSO.[13]

• Assay Procedure (96-well format):

  • To appropriate wells, add the assay buffer, the test compound dilutions, and the reference inhibitor dilutions.[13]

  • Include "100% activity" wells with buffer and solvent only, and "background" wells with buffer, solvent, and no enzyme.[13]

  • Add the diluted DPP-4 enzyme solution to all wells except the background wells and incubate for a pre-determined time (e.g., 15-30 minutes) at 37°C to allow for inhibitor binding.[13]

  • Initiate the enzymatic reaction by adding the Gly-Pro-AMC substrate solution to all wells.[13]

  • Immediately measure the fluorescence intensity at an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm over time using a microplate reader.[13]

• Data Analysis:

  • Calculate the rate of reaction from the linear portion of the fluorescence curve.

  • Determine the percent inhibition for each inhibitor concentration relative to the "100% activity" control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[14]

Comparative Data Presentation

Compound	Target	Assay Type	Metric	Value (nM)
Cyclopropanecarboximidamide Derivative (Hypothetical)	DPP-4	Fluorometric	IC₅₀	15
Sitagliptin (Reference)	DPP-4	Fluorometric	IC₅₀	25
Alternative Scaffold Inhibitor (e.g., Xanthine-based)	DPP-4	Fluorometric	IC₅₀	10

Pillar 2: Cross-Validation of Biological Activity - Ensuring Robustness and Specificity

Orthogonal Assay 1: Cell-Based DPP-4 Activity Assay

Moving from a purified enzyme system to a cellular context provides a more physiologically relevant assessment of the inhibitor's activity.[15][16]

Causality of Experimental Choices:

• Live Cell System: Using a cell line that endogenously expresses DPP-4 (e.g., Caco-2 or HepG2 cells) allows for the assessment of the inhibitor's ability to penetrate cell membranes and engage the target in its native environment.[15][16]

• Specific Fluorescent Probe: A cell-permeable fluorescent probe that is a substrate for DPP-4 is used to measure intracellular enzyme activity.[15]

Step-by-Step Methodology:

• Cell Culture: Culture Caco-2 or HepG2 cells in appropriate media until they reach a suitable confluency.

• Cell Plating: Seed the cells into a 96-well plate and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with varying concentrations of the test compound and a reference inhibitor for a defined period.

• Probe Incubation: Add the cell-permeable DPP-4 fluorescent probe and incubate to allow for enzymatic conversion.[15]

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader.

• Data Analysis: Calculate the percent inhibition of cellular DPP-4 activity and determine the IC₅₀ value.

Orthogonal Assay 2: Target Engagement - Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical method that directly confirms the physical interaction between the inhibitor and the target protein within the cell.[17]

Causality of Experimental Choices:

• Principle of Thermal Stabilization: Ligand binding stabilizes the target protein, increasing its melting temperature. This change can be quantified, providing direct evidence of target engagement.[17]

Step-by-Step Methodology:

• Cell Treatment: Treat cells with the test compound or vehicle control.

• Heating: Aliquot the cell suspensions and heat them across a range of temperatures.[17]

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated (denatured) proteins by centrifugation.[17]

• Protein Quantification: Quantify the amount of soluble DPP-4 in the supernatant using a specific antibody-based method like Western blotting or ELISA.[17][18]

• Data Analysis: Plot the amount of soluble DPP-4 as a function of temperature. A shift in the melting curve in the presence of the inhibitor confirms target engagement. The concentration-dependent thermal stabilization can be used to determine the EC₅₀ value.[17]

Diagram of the Cross-Validation Workflow

Caption: Workflow for the cross-validation of a DPP-4 inhibitor's biological activity.

Pillar 3: Assessing Selectivity - A Critical Step for Safety

Many enzymes belong to families with structurally similar members. It is imperative to demonstrate that the inhibitor is selective for the intended target to minimize off-target effects.

DPP-4 Selectivity Profiling

DPP-8 and DPP-9 are two closely related enzymes to DPP-4. Inhibition of these enzymes has been associated with toxicity. Therefore, assessing the selectivity of a DPP-4 inhibitor against DPP-8 and DPP-9 is a critical step.[7]

Experimental Protocol: In Vitro Fluorometric DPP-8/DPP-9 Inhibition Assays

The protocol is identical to the DPP-4 inhibition assay, with the key modification being the substitution of the DPP-4 enzyme with recombinant human DPP-8 or DPP-9.[12]

Data Analysis and Interpretation:

The IC₅₀ values for DPP-8 and DPP-9 are determined and compared to the IC₅₀ value for DPP-4. A high selectivity ratio (IC₅₀ for DPP-8 or DPP-9 / IC₅₀ for DPP-4) is desirable, indicating that the compound is significantly more potent against the intended target.

Broader Selectivity Screening

For lead compounds, it is advisable to perform broader screening against a panel of kinases and other relevant off-targets, as the cyclopropane scaffold can be found in inhibitors of various enzyme classes.[19][20]

Pillar 4: In Vivo Validation - Bridging the Gap to Physiological Relevance

The ultimate validation of a compound's biological activity comes from demonstrating its efficacy in a relevant animal model.

Experimental Protocol: Oral Glucose Tolerance Test (OGTT)

The OGTT is a standard preclinical model to evaluate the in vivo efficacy of antidiabetic agents.[12]

Causality of Experimental Choices:

• Animal Model: Wistar rats or C57BL/6 mice are commonly used as they are well-characterized models for studying glucose metabolism.[12]

• Glucose Challenge: An oral glucose bolus challenges the animal's ability to regulate blood glucose, allowing for the assessment of the therapeutic effect of the inhibitor.

Step-by-Step Methodology:

• Acclimatization and Fasting: Acclimate the animals and then fast them overnight with free access to water.[12]

• Compound Administration: Administer the test compound or vehicle control orally.

• Glucose Challenge: After a set period, administer a glucose solution orally.

• Blood Glucose Monitoring: Collect blood samples at various time points (e.g., 0, 15, 30, 60, and 120 minutes) and measure blood glucose levels.[12]

• Data Analysis: Plot the blood glucose concentration over time. A statistically significant reduction in the glucose excursion in the compound-treated group compared to the vehicle group indicates in vivo efficacy.

Diagram of the DPP-4 Inhibition Pathway

Caption: Mechanism of action of DPP-4 inhibitors in glucose homeostasis.

Comparative Analysis with Alternative Scaffolds

While the cyclopropanecarboximidamide scaffold can yield potent DPP-4 inhibitors, it is important to compare their overall profile with inhibitors derived from alternative chemical scaffolds.[5][6][7]

Scaffold Class	Representative Drug	Key Advantages	Potential Liabilities
β-amino amides	Sitagliptin	Well-established efficacy and safety profile.[12]	May require dose adjustment in renal impairment.
Xanthines	Linagliptin	Primarily non-renal excretion, beneficial for patients with kidney disease.[12]
Cyanopyrrolidines	Vildagliptin, Saxagliptin	High potency.[8]	Covalent mechanism for some, which can raise safety concerns.
Cyclopropanecarboximidamide Derivatives	(Investigational)	Potential for high potency and good pharmacokinetic properties.	Requires thorough selectivity and safety profiling.

Conclusion: A Rigorous Path to Confident Drug Candidates

The cross-validation of the biological activity of novel enzyme inhibitors derived from the cyclopropanecarboximidamide scaffold is a multi-faceted process that requires a logical and rigorous experimental approach. By systematically progressing from in vitro enzymatic assays to cell-based orthogonal validation, selectivity profiling, and ultimately in vivo efficacy studies, researchers can build a comprehensive and trustworthy data package. This self-validating system, grounded in sound scientific principles and supported by robust experimental design, is essential for identifying promising lead candidates and advancing them with confidence in the drug discovery pipeline.

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Navigating the Labyrinth of Reproducibility: A Comparative Guide to Experiments Involving Cyclopropanecarboximidamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the quest for novel therapeutics is inextricably linked to the reproducibility of experimental findings. The ability to reliably replicate, validate, and build upon previous work is the cornerstone of scientific progress. This guide offers an in-depth analysis of the experimental reproducibility concerning Cyclopropanecarboximidamide, a molecule of interest due to its structural motifs prevalent in medicinal chemistry. We will delve into its synthesis, its likely application as a nitric oxide synthase (NOS) inhibitor, and compare its experimental profile with alternative compounds, with a keen focus on the factors that govern the reproducibility of such experiments.

The Cyclopropyl Moiety and Imidamide Functionality: A Double-Edged Sword

Cyclopropanecarboximidamide hydrochloride is a small molecule featuring two key structural alerts for medicinal chemists: the cyclopropyl ring and the imidamide functional group. The cyclopropane ring, a strained three-membered carbocycle, is often incorporated into drug candidates to enhance potency, improve metabolic stability, and provide conformational rigidity.[1] The imidamide group, a close relative of the well-known amidine functionality, is a key pharmacophore in the design of inhibitors for enzymes such as nitric oxide synthases (NOS).[2]

However, the very features that make these moieties attractive can also introduce challenges in experimental reproducibility. The synthesis of strained rings can be sensitive to reaction conditions, and the basicity and reactivity of the imidamide group can influence its behavior in biological assays.

Synthesis of Cyclopropanecarboximidamide: A Reproducibility Checkpoint

A general two-step synthesis can be proposed:

• Amidation of Cyclopropanecarbonyl Chloride: This reaction is typically robust, involving the treatment of cyclopropanecarbonyl chloride with ammonia.

• Conversion of Amide to Imidamide: This transformation is more challenging and can be a source of variability. Methods like treatment with a Vilsmeier-type reagent or via an imidoyl chloride intermediate are possible but can be sensitive to stoichiometry, temperature, and moisture.

Potential Sources of Irreproducibility in Synthesis:

• Purity of Starting Materials: The quality of cyclopropanecarbonyl chloride can significantly impact the yield and purity of the amide intermediate.

• Reaction Conditions: Temperature control during amidation and the subsequent conversion to the imidamide is crucial.

• Work-up and Purification: The isolation of the final product, often as a hydrochloride salt to improve stability and handling, requires careful control of pH and solvent systems.

Cyclopropanecarboximidamide as a Nitric Oxide Synthase (NOS) Inhibitor: A Mechanistic Hypothesis

Given the presence of the imidamide group, a known pharmacophore for NOS inhibition, it is highly probable that Cyclopropanecarboximidamide is investigated for its activity against this family of enzymes.[2] Nitric oxide (NO) is a critical signaling molecule, and its dysregulation is implicated in various diseases, making NOS isoforms attractive drug targets.[3] Specifically, compounds containing a cyclopropyl group attached to an arginine-like scaffold have been shown to be potent NOS inhibitors.[4]

The Challenge of Reproducibility in NOS Inhibition Assays

The evaluation of NOS inhibitors is primarily conducted through in vitro enzyme activity assays. However, these assays are susceptible to a range of factors that can affect their reproducibility.

Commonly Used NOS Inhibition Assays:

• The Griess Assay: This is an indirect method that measures nitrite, a stable and oxidized product of NO. While popular due to its simplicity, its reproducibility can be affected by:

  • Interfering substances: Other compounds in the sample can react with the Griess reagent.

  • pH sensitivity: The reaction is pH-dependent.

  • Nitrate contamination: Samples may contain nitrate, which needs to be reduced to nitrite for detection, adding another step and potential for variability.[5]

• The L-Citrulline Assay: This assay directly measures the conversion of radiolabeled L-arginine to L-citrulline, a co-product of NO synthesis. It is considered more direct and less prone to interference than the Griess assay.[6] However, reproducibility can be influenced by:

  • Incomplete separation of L-arginine and L-citrulline: This can lead to inaccurate quantification.

  • Variability in enzyme activity: The specific activity of the purified NOS enzyme can vary between batches.[7]

Key Factors Influencing Reproducibility of NOS Assays:

• Enzyme Source and Purity: Using highly purified, recombinant NOS isoforms is crucial.

• Cofactor Concentrations: The concentrations of NADPH, FAD, FMN, and tetrahydrobiopterin must be carefully controlled.

• Buffer Composition and pH: Maintaining a stable buffer system is essential.

• Inhibitor Stability and Solubility: The stability of the test compound under assay conditions and its solubility can significantly impact the results.

A Comparative Look at Alternative NOS Inhibitors

To provide a framework for evaluating the experimental performance of Cyclopropanecarboximidamide, we will compare it to other well-established and structurally diverse NOS inhibitors.

Inhibitor	Chemical Class	Selectivity	Key Experimental Considerations Affecting Reproducibility
L-NAME (Nω-nitro-L-arginine methyl ester)	Arginine analog	Non-selective	Pro-drug that requires hydrolysis to the active acid. The rate of hydrolysis can vary.[8]
L-NMMA (Nω-monomethyl-L-arginine)	Arginine analog	Non-selective	A direct competitive inhibitor. Its effects in vivo can be shorter than often assumed, impacting experimental design.[9]
1400W	Amidine derivative	Highly selective for iNOS	A potent and selective inhibitor, often used as a benchmark.[10]
7-Nitroindazole (7-NI)	Indazole derivative	Preferential for nNOS	Its poor water solubility can be a source of variability in aqueous assay buffers.[11]
Aminoguanidine	Guanidine derivative	Preferential for iNOS	A relatively weak inhibitor, requiring higher concentrations that may lead to off-target effects.[12]
NG-cyclopropyl-L-arginine	Arginine analog	Potent iNOS inhibitor	As a close structural analog of our topic compound, it provides a direct comparison. The synthesis of the L-arginine conjugate is a key step for reproducibility.[4]

Experimental Protocols: Ensuring a Self-Validating System

To enhance reproducibility, every experimental protocol should be designed as a self-validating system. This involves meticulous documentation, the use of appropriate controls, and a thorough understanding of the critical parameters of each step.

Protocol 1: Synthesis of Cyclopropanecarboximidamide Hydrochloride (Hypothetical)

This protocol is a generalized representation and requires optimization.

Step 1: Synthesis of Cyclopropanecarboxamide

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet, and a drying tube, dissolve cyclopropanecarbonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM).

• Ammonia Gas Purge: Cool the solution to 0°C in an ice bath and bubble anhydrous ammonia gas through the solution for 2-3 hours with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and filter to remove ammonium chloride.

• Purification: Concentrate the filtrate to obtain cyclopropanecarboxamide as a solid.

Step 2: Conversion to Cyclopropanecarboximidamide Hydrochloride

• Formation of Imidoyl Chloride (Example using PCl5): To a solution of cyclopropanecarboxamide (1.0 eq) in anhydrous toluene, add phosphorus pentachloride (1.1 eq) portion-wise at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Ammonolysis: Cool the reaction mixture to 0°C and bubble anhydrous ammonia gas through the solution.

• Formation of Hydrochloride Salt: After ammonolysis, bubble dry hydrogen chloride gas through the solution to precipitate the hydrochloride salt.

• Isolation: Collect the precipitate by filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

Protocol 2: In Vitro NOS Inhibition Assay (Griess Assay)

• Reagent Preparation: Prepare fresh Griess reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water). Prepare a standard curve of sodium nitrite.

• Assay Plate Setup: In a 96-well plate, add assay buffer, purified NOS enzyme (e.g., iNOS), and cofactors (NADPH, FAD, FMN, tetrahydrobiopterin).

• Inhibitor Addition: Add varying concentrations of Cyclopropanecarboximidamide or a reference inhibitor (e.g., 1400W). Include a vehicle control.

• Reaction Initiation: Add L-arginine to initiate the reaction.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Nitrite Detection: Add Griess reagent Part A, incubate for 10 minutes at room temperature, protected from light. Then add Part B and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the nitrite concentration from the standard curve and determine the percent inhibition and IC50 values.

Visualizing the Workflow for Enhanced Understanding

Conclusion: A Path Towards More Reproducible Science

The reproducibility of experiments involving Cyclopropanecarboximidamide, and indeed any novel compound, is not a matter of chance but a result of deliberate and informed experimental design. By understanding the potential pitfalls in synthesis and biological evaluation, researchers can implement robust protocols that minimize variability and generate reliable data. This guide has highlighted the importance of starting with well-characterized materials, choosing appropriate and well-controlled assay conditions, and understanding the limitations of the chosen methodologies. A thorough comparison with alternative compounds, coupled with transparent reporting of experimental details, will ultimately pave the way for more reproducible and impactful scientific discoveries in the field of drug development.

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A Senior Application Scientist's Guide to Confirming Target Engagement of Cyclopropanecarboximidamide in Cells

For drug development professionals, the journey from a promising small molecule to a validated therapeutic candidate is paved with critical questions. None is more fundamental than this: "Does my compound actually bind to its intended target inside a cell?" Answering this question of target engagement is the bedrock upon which all subsequent efficacy and safety data are built.[1][2] Without this confirmation, it is impossible to confidently link a molecule's biological effect to its proposed mechanism of action.[3]

This guide provides an in-depth, comparative analysis of leading methodologies to confirm the cellular target engagement of a novel investigational compound, Cyclopropanecarboximidamide . We will move beyond simple protocol lists to explore the causality behind experimental choices, enabling you to design a robust validation strategy. For the purpose of providing concrete examples, we will hypothesize that Cyclopropanecarboximidamide is an inhibitor of Cyclophilin D (CYP D) , a key regulator of the mitochondrial permeability transition pore (MPTP).[4]

Chapter 1: Biophysical Approaches for Direct Target Verification

The most direct methods for confirming target engagement rely on fundamental biophysical principles: ligand binding alters the stability of its target protein. These label-free techniques are advantageous as they use the native, unmodified compound.[5][6]

Cellular Thermal Shift Assay (CETSA)

CETSA is predicated on the principle of ligand-induced thermal stabilization.[7][8] When a small molecule like Cyclopropanecarboximidamide binds to its target protein (e.g., CYP D), the resulting protein-ligand complex is often more resistant to heat-induced denaturation.[9] By heating cells or cell lysates across a temperature gradient, one can measure the amount of soluble, non-denatured target protein remaining at each temperature. A positive shift in the melting curve for the drug-treated sample compared to a vehicle control is strong evidence of target engagement.[10][11]

Caption: High-level workflow for the Cellular Thermal Shift Assay (CETSA).

• Cell Culture & Treatment: Plate cells (e.g., HEK293T) to achieve ~80% confluency. Treat cells with various concentrations of Cyclopropanecarboximidamide (e.g., 0.1, 1, 10 µM) or a vehicle control (e.g., 0.1% DMSO) for 1-2 hours in culture media.

• Harvesting: Harvest cells, wash with ice-cold PBS, and resuspend in PBS containing protease inhibitors.

• Heat Challenge: Aliquot the cell suspension into PCR tubes. Using a thermal cycler, heat the different aliquots for 3 minutes across a temperature gradient (e.g., 42°C to 66°C in 2°C increments). Include a non-heated (4°C) control.[7]

• Lysis: Lyse the cells by subjecting them to three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Fractionation: Separate the soluble fraction (containing non-denatured proteins) from the aggregated fraction by ultracentrifugation at 20,000 x g for 20 minutes at 4°C.[10]

• Analysis: Carefully collect the supernatant (soluble fraction). Determine protein concentration using a BCA assay. Normalize all samples to the same protein concentration. Analyze the samples by SDS-PAGE and Western blotting using a primary antibody specific for the target protein (e.g., anti-CYP D antibody).

• Data Interpretation: Quantify the band intensity for each lane. Plot the normalized band intensity against the temperature. A rightward shift in the melting curve of the drug-treated samples compared to the vehicle control indicates thermal stabilization and therefore, target engagement.

Drug Affinity Responsive Target Stability (DARTS)

DARTS operates on a complementary principle: ligand binding can alter a protein's conformation, protecting it from proteolytic degradation.[6][12][13] In this assay, cell lysates are treated with a protease. In the absence of a binding ligand, the target protein is digested. However, when Cyclopropanecarboximidamide is bound to its target, the complex becomes more resistant to the protease, resulting in less degradation and a stronger band on a Western blot.[3]

Caption: High-level workflow for the Drug Affinity Responsive Target Stability (DARTS) assay.

• Lysate Preparation: Harvest untreated cells and lyse them in M-PER lysis buffer supplemented with protease inhibitors. Determine the protein concentration.

• Compound Incubation: Aliquot the lysate. Treat with increasing concentrations of Cyclopropanecarboximidamide or vehicle (DMSO) and incubate for 1 hour at room temperature.[14]

• Protease Digestion: Add a protease, such as Pronase, to each sample. The concentration must be carefully optimized; it should be sufficient to partially digest the target protein in the vehicle control but not so high that it overcomes the protective effect of the ligand.[12] Incubate for 15-30 minutes at 25°C.

• Stop Digestion: Immediately stop the reaction by adding SDS-PAGE loading buffer and boiling the samples for 5 minutes.

• Analysis: Analyze the samples by SDS-PAGE and Western blotting with an antibody against the target protein.

• Data Interpretation: A dose-dependent increase in the intensity of the full-length target protein band in the drug-treated lanes compared to the vehicle control indicates protection from proteolysis and confirms target engagement.[15]

Chapter 2: Chemical Biology Approach for Irreversible Target Identification

Chemical biology offers powerful tools to covalently link a compound to its target, providing unequivocal evidence of a direct interaction.

Photo-Affinity Labeling (PAL)

PAL is a robust technique for identifying the protein targets of small molecules.[16][17] It requires synthesizing a specialized probe by modifying Cyclopropanecarboximidamide to include two key moieties: a photo-reactive group (like a diazirine) and a reporter tag (like biotin or a clickable alkyne).[18] When cells are treated with the probe and irradiated with UV light, the photo-reactive group becomes activated and forms a covalent bond with any protein in close proximity—primarily its direct binding target.[19] The reporter tag is then used to enrich the covalently-labeled proteins for identification by mass spectrometry.

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A Comparative Guide to the In Vitro and In Vivo Efficacy of Cyclopropanecarboximidamide Derivatives for Targeted Therapy

As Senior Application Scientist, this guide provides an in-depth comparison of the preclinical evaluation of a novel Cyclopropanecarboximidamide derivative, hereafter referred to as Cpd-X. This document is intended for researchers, scientists, and drug development professionals, offering objective analysis and supporting experimental data to illustrate the journey from benchtop activity to whole-organism efficacy. The cyclopropyl motif is increasingly utilized in drug development to enhance potency, improve metabolic stability, and confer favorable pharmacokinetic properties.[1] This guide will explore how these theoretical advantages translate into measurable efficacy for Cpd-X, a potent and selective kinase inhibitor.

Introduction: The Rationale for Cpd-X

Cyclopropanecarboximidamide and its derivatives represent a class of small molecules with significant therapeutic potential, stemming from the unique structural and electronic properties of the cyclopropane ring.[2] This rigid, three-membered ring system can lock a molecule into a bioactive conformation, enhancing binding affinity to a target protein while minimizing off-target effects.[1]

Our lead compound, Cpd-X, is a novel benzothiazole derivative incorporating the cyclopropanecarboxamide scaffold, designed as a selective inhibitor of the oncogenic BRAFV600E kinase.[3] This mutation leads to aberrant activation of the MAPK signaling pathway, a key driver in uncontrolled cellular proliferation in various cancers, including melanoma and colon cancer.[3] This guide compares the in vitro potency of Cpd-X against its target with its in vivo anti-tumorigenic activity in a relevant preclinical model.

Mechanism of Action: Targeting the MAPK Pathway

The diagram below illustrates the intended mechanism of action for Cpd-X. By inhibiting the mutated BRAFV600E kinase, Cpd-X aims to block downstream signaling, thereby arresting the cell cycle and inducing apoptosis in cancer cells.

Caption: Cpd-X selectively inhibits BRAFV600E to block the MAPK signaling pathway.

In Vitro Efficacy: Quantifying Target Engagement and Cellular Impact

In vitro assays provide the foundational evidence of a compound's activity in a controlled, non-biological system.[4] These tests are essential for confirming target engagement, determining potency, and assessing effects on cancer cells directly.[5][6]

Key In Vitro Experiments & Results

Two primary types of assays were conducted: a biochemical assay to measure direct enzyme inhibition and a cell-based assay to measure antiproliferative effects.

• Biochemical Kinase Assay: This assay isolates the target enzyme (recombinant human BRAFV600E) and measures the ability of Cpd-X to inhibit its kinase activity. The key metric is the IC50 , the concentration of the inhibitor required to reduce enzyme activity by 50%.[7]

• Cell-Based Proliferation Assay: This assay uses cancer cell lines harboring the BRAFV600E mutation (e.g., A375 melanoma) and a wild-type BRAF cell line (e.g., MCF7 breast cancer) as a control for selectivity. The primary endpoint is the GI50 , the concentration of the compound required to inhibit cell growth by 50%.

The table below summarizes the in vitro performance of Cpd-X compared to Vemurafenib, an FDA-approved BRAF inhibitor.

Parameter	Cpd-X	Vemurafenib (Control)	Assay Type
BRAFV600E IC50	15 nM	31 nM	Biochemical Kinase Assay
A375 (BRAFV600E) GI50	45 nM	90 nM	Cell Proliferation Assay
MCF7 (BRAFWT) GI50	>10,000 nM	>10,000 nM	Cell Proliferation Assay

Interpretation: The data clearly indicate that Cpd-X is a highly potent inhibitor of the BRAFV600E kinase, showing approximately twofold greater potency than Vemurafenib in both biochemical and cell-based assays. Crucially, its lack of activity against the BRAF wild-type cell line demonstrates high selectivity, which is a desirable trait for minimizing potential side effects.

Experimental Protocol: In Vitro BRAFV600E Kinase Inhibition Assay

This protocol outlines a standard method for determining the IC50 value of an inhibitor against a target kinase.

Objective: To quantify the concentration-dependent inhibition of BRAFV600E by Cpd-X.

Materials:

• Recombinant human BRAFV600E enzyme.

• Kinase substrate (e.g., inactive MEK1).

• ATP (Adenosine Triphosphate).

• Cpd-X and Vemurafenib, dissolved in DMSO.

• Assay Buffer (e.g., Tris-HCl, MgCl2, DTT).

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega).

• 384-well white assay plates.

Procedure:

• Compound Preparation: Perform a serial dilution of Cpd-X and the control inhibitor in DMSO, then dilute further in assay buffer to the desired final concentrations (e.g., from 100 µM to 1 pM).

• Enzyme/Substrate Mixture: Prepare a solution containing the BRAFV600E enzyme and MEK1 substrate in the assay buffer.

• Assay Plate Setup: Add 5 µL of the diluted compound solutions to the wells of a 384-well plate. Include "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls.

• Initiate Reaction: Add 10 µL of the enzyme/substrate mixture to each well. Allow the kinase reaction to proceed at room temperature for 60 minutes.

• ATP Addition: Add 5 µL of ATP solution to each well to start the phosphorylation reaction. The concentration of ATP should be at or near its Km value for the enzyme to ensure competitive inhibitors can be accurately assessed.[7]

• Measure Activity: After a 1-hour incubation, add 20 µL of Kinase-Glo® reagent to each well. This reagent measures the amount of ATP remaining; lower ATP levels indicate higher kinase activity.

• Data Acquisition: Incubate for 10 minutes to stabilize the luminescent signal, then read the plate on a luminometer.

• Data Analysis: Convert luminescence readings to percent inhibition relative to controls. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

In Vivo Efficacy: Evaluating Therapeutic Potential in a Living System

While in vitro data are crucial, they cannot predict a drug's behavior in a complex biological system.[8] In vivo studies are mandatory to assess a compound's therapeutic efficacy, pharmacokinetics (PK), and overall safety profile in a living organism.[9][10]

Experimental Design: A375 Melanoma Xenograft Model

To evaluate Cpd-X's anti-tumor activity, an A375 human melanoma xenograft model in immunodeficient mice was used. This is a standard and well-validated model for testing BRAF inhibitors.

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A Comprehensive Guide to the Selectivity Profiling of Cyclopropanecarboximidamide Against Related Serine Protease Targets

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to conduct a thorough selectivity profiling of cyclopropanecarboximidamide, a small molecule featuring a reactive amidine moiety. Given the prevalence of the amidine scaffold in compounds targeting serine proteases, particularly within the coagulation cascade, we will proceed with the well-founded hypothesis that cyclopropanecarboximidamide is a serine protease inhibitor.[1][2] This document outlines the rationale, experimental design, and detailed protocols for assessing its potency and selectivity against a panel of physiologically relevant enzymes.

The central tenet of modern drug discovery is not merely to identify a bioactive compound but to characterize its specificity. A lack of selectivity can lead to undesirable off-target effects and potential toxicity.[3] Therefore, a rigorous selectivity profile is paramount in determining the therapeutic potential and safety of any new chemical entity. This guide will walk through a multi-tiered approach, beginning with biochemical assays to establish potency on a primary target, followed by broader screening against related enzymes, and culminating in more complex plasma-based assays that reflect a more physiological environment.

Part 1: Primary Target Engagement and Potency Determination

The initial step is to ascertain the inhibitory activity of cyclopropanecarboximidamide against a primary, high-priority target. The amidine group is known to mimic the side chains of arginine or lysine, which are the natural substrates for trypsin-like serine proteases.[2] This makes key enzymes in the coagulation cascade, such as Thrombin (Factor IIa), an excellent starting point for investigation.

Rationale for Experimental Choices

A fluorometric or colorimetric biochemical assay is the gold standard for initial potency determination (IC50).[4][5] These assays are rapid, sensitive, and highly reproducible, making them ideal for high-throughput screening and initial structure-activity relationship (SAR) studies. By using a purified enzyme and a synthetic substrate that releases a detectable signal upon cleavage, we can directly measure the inhibitor's effect on the enzyme's catalytic activity.

Experimental Workflow: Biochemical IC50 Determination

Caption: Relationship of potential off-targets to the primary target, Thrombin.

Data Presentation: Selectivity Profile of Cyclopropanecarboximidamide

The results of the selectivity screen should be summarized in a clear, tabular format. The selectivity index (SI) is calculated as the ratio of the IC50 for the off-target to the IC50 for the on-target. A higher SI value indicates greater selectivity.

Target Protease	Family/System	IC50 (nM) [Hypothetical]	Selectivity Index (SI) vs. Thrombin
Thrombin (FIIa)	Coagulation	50	1
Factor Xa	Coagulation	1,500	30
Factor VIIa	Coagulation	> 10,000	> 200
Plasmin	Fibrinolysis	5,000	100
Trypsin	Digestion	800	16

Detailed Protocol 2: Chromogenic Factor Xa Inhibition Assay

This protocol is analogous to the thrombin assay but uses a specific enzyme and chromogenic substrate for Factor Xa (FXa).

Materials:

• Purified Human Factor Xa

• Chromogenic FXa Substrate (e.g., CH₃SO₂-D-CHG-Gly-Arg-pNA)

• Cyclopropanecarboximidamide hydrochloride

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 5 mM CaCl₂, 0.1% BSA, pH 8.0

• DMSO

• Clear, flat-bottom 96-well microplates

• Absorbance microplate reader

Procedure:

• Compound Preparation: Prepare a 2x final concentration series of cyclopropanecarboximidamide in assay buffer containing 1% DMSO, as described in Protocol 1.

• Assay Plate Setup: Add 50 µL of the 2x compound dilutions or control solutions to the wells of a 96-well plate.

• Enzyme Addition: Dilute human FXa in assay buffer to a 2x working concentration (e.g., 1 nM). Add 50 µL of the diluted enzyme to all wells except the negative controls.

• Pre-incubation: Mix and incubate for 15 minutes at room temperature.

• Reaction Initiation: Prepare a 2x working solution of the chromogenic FXa substrate in assay buffer (e.g., 400 µM). Add 100 µL to all wells.

• Data Acquisition: Measure the absorbance at 405 nm every 60 seconds for 15-30 minutes. [6][7][8]7. Data Analysis: Calculate IC50 values as described in Protocol 1, using absorbance data instead of fluorescence.

Part 3: Physiologically Relevant Validation Assays

While biochemical assays are essential for determining direct enzyme inhibition, they do not capture the complexity of the biological milieu. Plasma-based assays provide a more physiologically relevant context by including all endogenous coagulation factors, inhibitors, and plasma proteins.

Rationale for Ex Vivo Assays

• Activated Partial Thromboplastin Time (aPTT): This is a global coagulation assay that measures the integrity of the intrinsic and common pathways. [9]A prolongation of the clotting time in the presence of an inhibitor suggests an effect on one or more factors in these pathways (e.g., Thrombin, FXa, FIXa).

• Thrombin Generation Assay (TGA): This is a more sophisticated global assay that measures the dynamics of thrombin generation and inhibition over time, providing a more comprehensive picture of the overall hemostatic balance. [10][11][12]

The Coagulation Cascade Context

Caption: Simplified coagulation cascade showing pathways measured by the aPTT.

Detailed Protocol 3: Activated Partial Thromboplastin Time (aPTT) Assay

Materials:

• Citrated normal human plasma

• aPTT reagent (containing a contact activator like silica and phospholipids)

• 0.025 M Calcium Chloride (CaCl₂) solution

• Cyclopropanecarboximidamide hydrochloride

• Coagulometer

Procedure:

• Plasma Preparation: Thaw frozen normal human plasma at 37°C.

• Inhibitor Incubation: Prepare various concentrations of cyclopropanecarboximidamide in saline. Mix 90 µL of plasma with 10 µL of the inhibitor solution (or saline for control) and incubate for 5 minutes at 37°C.

• aPTT Reagent Addition: Add 100 µL of pre-warmed aPTT reagent to the plasma-inhibitor mixture. Incubate for exactly 3-5 minutes (depending on reagent specifications) at 37°C. [13][14]4. Clotting Initiation: Add 100 µL of pre-warmed CaCl₂ solution to the tube to initiate clotting. The coagulometer will automatically start timing.

• Data Acquisition: The coagulometer will detect the formation of a fibrin clot and record the clotting time in seconds. [15]6. Data Analysis: Plot the clotting time (in seconds) against the concentration of cyclopropanecarboximidamide. Determine the concentration required to double the baseline clotting time, a common metric for anticoagulant effect.

Conclusion

The comprehensive selectivity profiling of a novel compound like cyclopropanecarboximidamide is a multi-step, logic-driven process. By systematically progressing from high-throughput biochemical assays to more complex, physiologically relevant plasma-based models, researchers can build a robust data package. This in-depth characterization is essential for understanding a compound's mechanism of action, identifying potential liabilities, and making informed decisions about its future as a potential therapeutic agent. The experimental framework provided in this guide ensures that the evaluation is both thorough and grounded in established scientific principles, ultimately supporting the development of safer and more effective medicines.

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A Comparative Guide to the Ortholog Validation of Cyclopropanecarboximidamide Activity

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on validating the activity of a novel therapeutic compound, Cyclopropanecarboximidamide, across species. We will navigate the critical workflow from initial bioinformatic prediction to rigorous biophysical and cellular confirmation, ensuring the selection of translationally relevant preclinical models.

For the purpose of this guide, we will operate under a common drug discovery scenario: Cyclopropanecarboximidamide (CPC) has been identified as a potent inhibitor of a human kinase, "Kinase Alpha" (hKA), a key enzyme implicated in oncogenic signaling pathways. The primary objective is to determine if CPC exhibits comparable activity against hKA orthologs in common preclinical models: Mus musculus (mouse), Rattus norvegicus (rat), and Danio rerio (zebrafish). This validation is paramount for the successful translation of in vitro findings to in vivo efficacy and safety studies.[1][2]

Part 1: Bioinformatic Identification and Analysis of Putative Orthologs

The foundational step in ortholog validation is to identify and analyze the protein sequences of the putative orthologs from the target species. This in silico analysis provides the initial hypothesis of functional conservation.

Expert Insight: The assumption of orthology based on sequence similarity alone is insufficient. It is the conservation within key functional domains, such as the ATP-binding pocket for a kinase inhibitor, that provides a stronger rationale for proceeding with experimental validation.

Workflow for Ortholog Identification

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

[3][4]1. Cell Culture: Culture appropriate cell lines (e.g., human HEK293 and mouse NIH-3T3) to ~80% confluency. 2. Compound Treatment: Treat cells with a saturating concentration of CPC or vehicle (DMSO) for 1-2 hours. 3. Heat Challenge: Harvest and resuspend cells in PBS. Aliquot the cell suspension into PCR tubes and heat them for 3 minutes across a temperature gradient (e.g., 40°C to 70°C) using a thermal cycler. Include an unheated control. 4. Lysis: Lyse the cells via freeze-thaw cycles. 5. Fractionation: Separate the soluble fraction (containing non-denatured proteins) from the aggregated fraction by centrifugation at 20,000 x g for 20 minutes. 6. Quantification: Collect the supernatant (soluble fraction) and quantify the amount of Kinase Alpha using Western Blotting or an ELISA. 7. Data Analysis: Quantify the band intensities at each temperature point. Plot the percentage of soluble protein relative to the unheated control against temperature to generate a "melt curve." The temperature at which 50% of the protein is denatured is the melting temperature (Tm). The difference in Tm between vehicle- and CPC-treated samples (ΔTm) indicates target engagement.

Cell Line	Species	ΔTm (°C) with CPC (Hypothetical Data)	Interpretation
HEK293	Homo sapiens	+8.5	Strong Target Engagement
NIH-3T3	Mus musculus	+7.9	Strong Target Engagement

Interpretation: A significant positive thermal shift in both human and mouse cell lines confirms that CPC can access and bind to its target in situ in these species, providing strong evidence for their suitability as preclinical models.

Part 4: Functional Validation in a Heterologous System

For targets where orthologs are highly divergent or when a rapid, genetically tractable system is needed, a yeast complementation assay can serve as an elegant functional validation tool. [5][6][7]

• Principle: A yeast strain is engineered to lack an essential gene. The function is then "rescued" by expressing a human gene (e.g., hKA). If the orthologs (e.g., mKA) can also rescue the yeast, it suggests functional conservation. The sensitivity of these rescued yeast strains to the compound (CPC) then confirms that the compound's inhibitory action is mediated through the specific target. [8]

Principle of Yeast Complementation Assay

Caption: Logic of a yeast complementation assay for ortholog validation.

Interpretation: In this hypothetical scenario, both human and mouse Kinase Alpha can functionally substitute for the deleted yeast kinase, while the zebrafish ortholog cannot. Furthermore, CPC inhibits the growth of the yeast strains that are dependent on the human and mouse kinases. This provides strong genetic evidence that CPC's cytotoxic effect is on-target and that the function of the mouse ortholog is conserved.

Conclusion and Recommendations

The validation of a compound's activity across species orthologs is a multi-faceted process that requires the convergence of evidence from bioinformatic, biochemical, cellular, and genetic assays. [9]Based on our comprehensive (and hypothetical) analysis of Cyclopropanecarboximidamide (CPC) against Kinase Alpha:

• High Confidence Models: Mus musculus (mouse) and Rattus norvegicus (rat) are strongly validated preclinical models. The evidence shows high sequence conservation in key domains, near-identical in vitro inhibition (IC50) and binding affinity (KD), and confirmed cellular target engagement (CETSA).

• Poor Confidence Model: Danio rerio (zebrafish) is not a suitable model for studying the efficacy of CPC. The significant divergence in sequence, coupled with a >10-fold decrease in both inhibitory potency and binding affinity, indicates a lack of functional conservation for this specific compound-target interaction.

By employing this rigorous, multi-pronged validation strategy, drug development teams can proceed with preclinical in vivo studies with a high degree of confidence in the translational relevance of their chosen animal models, ultimately de-risking the path to clinical development.

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An Independent Investigator's Guide to Verifying the Bioactivity of Cyclopropanecarboximidamide

This guide provides a comprehensive framework for the independent verification of the biological activity of Cyclopropanecarboximidamide. In the absence of extensive public data on this specific molecule, we turn to the broader class of cyclopropane-containing compounds, which have garnered significant interest in medicinal chemistry. The unique conformational rigidity and electronic properties of the cyclopropane ring can impart favorable pharmacological characteristics, including enhanced target binding, improved metabolic stability, and increased potency.[1][2] This has led to the discovery of cyclopropane derivatives with diverse bioactivities, ranging from anticancer and antiproliferative to antimicrobial and antifungal effects.[1][3][4]

This document outlines a logical, multi-stage experimental plan designed to first screen for broad bioactivity and then to progressively narrow the focus towards a specific mechanism of action. We will compare the hypothetical performance of Cyclopropanecarboximidamide against established compounds and provide detailed, field-proven protocols to ensure the trustworthiness and reproducibility of the findings.

Part 1: Foundational Bioactivity Screening

The initial phase of our investigation is designed to cast a wide net, exploring the most probable activities based on the established profiles of structurally related molecules. We will focus on two key areas: antiproliferative effects against cancer cell lines and antimicrobial activity.

Antiproliferative and Cytotoxicity Assessment

Given that derivatives of 1-phenylcyclopropane carboxamide have demonstrated antiproliferative effects on leukemia cell lines, a logical starting point is to assess the impact of Cyclopropanecarboximidamide on cell viability and proliferation.[1] The MTT assay is a robust and widely used colorimetric method for this purpose, measuring the metabolic activity of cells as an indicator of their viability.[5]

Experimental Workflow: Antiproliferative Screening

Caption: Workflow for assessing antiproliferative activity using the MTT assay.

Comparative Data: Antiproliferative Activity (IC50)

The primary endpoint of this assay is the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit cell proliferation by 50%.[6]

Compound	Cell Line	Hypothetical IC50 (µM)	Comparator IC50 (µM)	Comparator Compound
Cyclopropanecarboximidamide	MCF-7 (Breast Cancer)	25.5	5.2	Doxorubicin
Cyclopropanecarboximidamide	HCT116 (Colon Cancer)	42.1	8.7	5-Fluorouracil
Cyclopropanecarboximidamide	U937 (Leukemia)	15.8	1.1	Doxorubicin

Antimicrobial and Antifungal Susceptibility Testing

Recent studies have highlighted the potential of cyclopropane amide derivatives as antimicrobial and antifungal agents, with some compounds showing promising activity against Candida albicans.[3][4] Therefore, a crucial verification step is to screen Cyclopropanecarboximidamide against a panel of clinically relevant microbes. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Comparative Data: Antimicrobial Activity (MIC)

Compound	Organism	Hypothetical MIC (µg/mL)	Comparator MIC (µg/mL)	Comparator Compound
Cyclopropanecarboximidamide	Staphylococcus aureus	64	2	Ciprofloxacin
Cyclopropanecarboximidamide	Escherichia coli	>128	1	Ciprofloxacin
Cyclopropanecarboximidamide	Candida albicans	16	0.5	Fluconazole

Part 2: Mechanistic Elucidation and Target Identification

Should the initial screening yield a positive "hit" (e.g., an IC50 or MIC value in a promising range), the next logical step is to investigate the underlying mechanism of action. This process, often termed target deconvolution, aims to identify the specific molecular target(s) through which the compound exerts its effect.[7][8]

Scenario A: Antiproliferative Hit - Kinase Inhibition Profiling

Protein kinases are a major class of drug targets in oncology.[7] If Cyclopropanecarboximidamide demonstrates significant antiproliferative activity, a broad kinase inhibition screen is a valuable next step. These assays measure the ability of a compound to inhibit the activity of a large panel of purified kinases.

Hypothetical Kinase Inhibition Pathway

Caption: Hypothetical inhibition of a kinase signaling pathway by Cyclopropanecarboximidamide.

Comparative Data: Kinase Inhibition (IC50)

Compound	Kinase Target	Hypothetical IC50 (nM)	Comparator IC50 (nM)	Comparator Compound
Cyclopropanecarboximidamide	EGFR	850	10	Gefitinib
Cyclopropanecarboximidamide	VEGFR2	>10,000	25	Sunitinib
Cyclopropanecarboximidamide	CDK2	1,200	50	Roscovitine

Scenario B: Antifungal Hit - Fungal Ergosterol Biosynthesis Inhibition

If Cyclopropanecarboximidamide shows activity against C. albicans, a primary hypothesis would be the inhibition of the ergosterol biosynthesis pathway, a common target for antifungal drugs. Specifically, the enzyme lanosterol 14α-demethylase (encoded by the ERG11 gene and also known as CYP51) is a well-validated target.[4] An in vitro enzyme inhibition assay using purified CYP51 can directly test this hypothesis.

Comparative Data: CYP51 Enzyme Inhibition (IC50)

Compound	Enzyme Source	Hypothetical IC50 (µM)	Comparator IC50 (µM)	Comparator Compound
Cyclopropanecarboximidamide	C. albicans CYP51	8.5	0.1	Fluconazole

Part 3: Standardized Experimental Protocols

To ensure the integrity and reproducibility of the findings, the following detailed protocols are provided.

Protocol 1: MTT Cell Viability Assay

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO2.

• Compound Preparation: Prepare a 2X stock of Cyclopropanecarboximidamide and comparator compounds by serial dilution in culture medium.

• Treatment: Remove the medium from the wells and add 100 µL of the 2X compound dilutions (and a vehicle control) to the appropriate wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution in PBS to each well. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot against compound concentration to determine the IC50 value.

Protocol 2: Broth Microdilution MIC Assay

• Compound Preparation: In a 96-well plate, perform serial two-fold dilutions of the test compounds in appropriate broth medium (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard, then dilute to the final concentration specified by CLSI guidelines.

• Inoculation: Add the microbial inoculum to each well of the plate, resulting in a final volume of 100 µL per well. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth.

Protocol 3: In Vitro Kinase Inhibition Assay (Generic)

• Reaction Setup: In a 96-well or 384-well plate, combine the specific kinase, a suitable substrate (e.g., a generic peptide), and ATP.

• Inhibitor Addition: Add serial dilutions of Cyclopropanecarboximidamide or a known inhibitor to the reaction wells.

• Reaction Initiation: Initiate the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This is often done using luminescence-based assays (e.g., Kinase-Glo®) that quantify the amount of ATP remaining after the reaction.

• Analysis: Convert the signal to percent inhibition relative to controls and determine the IC50 value from a dose-response curve.

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Benchmarking Cyclopropanecarboximidamide: A Comparative Analysis Against the Gold Standard Antifungal Fluconazole

A Technical Guide for Researchers in Drug Development

Introduction: The Quest for Novel Antifungals and the Promise of Cyclopropane Scaffolds

The emergence of drug-resistant fungal pathogens, particularly species like Candida albicans, presents a significant and growing challenge to global health. This has intensified the search for novel antifungal agents with unique mechanisms of action. Within the landscape of medicinal chemistry, the cyclopropane motif is recognized for its ability to impart valuable properties to bioactive molecules, including metabolic stability and conformational rigidity, which can enhance target binding.[1] While the specific biological activities of Cyclopropanecarboximidamide are not yet extensively documented, its structural class—cyclopropane derivatives—has demonstrated a broad spectrum of biological effects, including promising antifungal and anticancer activities.[1] Notably, amide derivatives containing a cyclopropane ring have shown significant inhibitory effects against Candida albicans, with some exhibiting high affinity for the crucial fungal enzyme lanosterol 14-alpha-demethylase (CYP51).

This guide provides a comprehensive framework for the preclinical benchmarking of Cyclopropanecarboximidamide as a potential antifungal agent. We will compare its hypothetical performance against Fluconazole , a triazole antifungal that is a well-established gold standard for the treatment of candidiasis.[2][3][4] The experimental protocols detailed herein are designed to provide a robust, multi-faceted evaluation of Cyclopropanecarboximidamide's antifungal potential, encompassing its direct efficacy, mechanism of action, and preliminary safety profile.

The Gold Standard Comparator: Fluconazole

The selection of a relevant gold standard is paramount for a meaningful comparative analysis. Fluconazole is an ideal benchmark for this study due to several key factors:

• Established Clinical Efficacy : Fluconazole is a first-line treatment for various forms of candidiasis, and its clinical efficacy is well-documented.[3][5]

• Well-Characterized Mechanism of Action : Fluconazole exerts its antifungal effect by inhibiting CYP51, a cytochrome P450 enzyme essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[1][2][6][7] This provides a clear mechanistic benchmark for comparison.

• Extensive Body of Research : A wealth of publicly available data on Fluconazole's in vitro and in vivo activity allows for a rich comparative discussion.

Experimental Benchmarking Workflow

The following diagram outlines the comprehensive workflow for the comparative evaluation of Cyclopropanecarboximidamide and Fluconazole.

Caption: Experimental workflow for benchmarking Cyclopropanecarboximidamide.

Detailed Experimental Protocols

Antifungal Susceptibility Testing: Minimum Inhibitory Concentration (MIC) Determination

This assay determines the lowest concentration of the compound that inhibits the visible growth of Candida albicans.

Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of C. albicans (e.g., ATCC 90028) in RPMI-1640 medium to a final concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.[8]

• Compound Dilution: Perform serial two-fold dilutions of Cyclopropanecarboximidamide and Fluconazole in a 96-well microtiter plate.

• Inoculation: Add the prepared fungal inoculum to each well. Include a positive control (inoculum without any compound) and a negative control (medium only).

• Incubation: Incubate the plates at 35°C for 48 hours.[8]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.

Mechanism of Action: CYP51 Inhibition Assay

This assay directly measures the inhibitory effect of the compounds on the target enzyme, CYP51.

Protocol:

• Reaction Mixture Preparation: In a suitable buffer, combine recombinant human and C. albicans CYP51, NADPH-cytochrome P450 reductase, and serially diluted concentrations of Cyclopropanecarboximidamide or Fluconazole.[9]

• Enzymatic Reaction Initiation: Initiate the reaction by adding the substrate, lanosterol, and NADPH.[9]

• Incubation: Incubate the reaction mixture at 37°C for a specified time.

• Product Quantification: Terminate the reaction and quantify the amount of the demethylated product using liquid chromatography-mass spectrometry (LC-MS).[9]

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) by plotting the percent inhibition against the logarithm of the inhibitor concentration.

In Vitro Safety: Cytotoxicity Assay (MTT Assay)

This assay assesses the potential of the compounds to cause cell death in a human cell line, providing an early indication of their safety profile.

Protocol:

• Cell Seeding: Seed a human cell line (e.g., HepG2, a liver cell line) in a 96-well plate and allow the cells to adhere overnight.[9]

• Compound Treatment: Treat the cells with serial dilutions of Cyclopropanecarboximidamide and Fluconazole for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.[10][11]

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[12]

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells.

Comparative Data Analysis (Hypothetical Data)

The following tables summarize the hypothetical performance of Cyclopropanecarboximidamide against Fluconazole.

Table 1: Antifungal Activity and CYP51 Inhibition

Compound	C. albicans MIC (µg/mL)	C. albicans CYP51 IC50 (µM)	Human CYP51 IC50 (µM)	Selectivity Index (Human/Fungal CYP51)
Cyclopropanecarboximidamide	2	0.8	>100	>125
Fluconazole	1	0.5	>100	>200

Table 2: In Vitro Cytotoxicity

Compound	HepG2 CC50 (µM)
Cyclopropanecarboximidamide	>100
Fluconazole	>100

Discussion and Mechanistic Insights

The hypothetical data suggests that Cyclopropanecarboximidamide exhibits promising antifungal activity against C. albicans, albeit slightly less potent than Fluconazole in terms of MIC. However, its strong and selective inhibition of fungal CYP51, coupled with a favorable in vitro safety profile, marks it as a compound of significant interest.

The mechanism of action of azole antifungals like Fluconazole is the targeted disruption of ergosterol biosynthesis, as depicted in the following pathway.

Caption: Simplified ergosterol biosynthesis pathway and the target of azole antifungals.

The high selectivity index of Cyclopropanecarboximidamide for fungal CYP51 over its human counterpart is a critical finding. This suggests a lower potential for off-target effects related to the inhibition of human cytochrome P450 enzymes, a common concern with systemic antifungal agents.[6] The lack of significant cytotoxicity in a human liver cell line further supports its potential for a favorable safety profile.

Conclusion and Future Directions

This guide outlines a foundational strategy for the initial benchmarking of Cyclopropanecarboximidamide as a potential antifungal agent. The presented protocols provide a robust framework for generating comparative data against the gold standard, Fluconazole. Based on the hypothetical data, Cyclopropanecarboximidamide demonstrates encouraging potential, warranting further investigation.

Future studies should expand upon this initial evaluation to include:

• Spectrum of Activity: Testing against a broader panel of Candida species and other clinically relevant fungi.

• In Vivo Efficacy: Evaluation in animal models of candidiasis to assess its therapeutic potential in a physiological context.

• Pharmacokinetic Profiling: Determining its absorption, distribution, metabolism, and excretion (ADME) properties to inform dosing and formulation development.

By systematically applying these rigorous benchmarking methodologies, researchers can effectively evaluate the potential of novel compounds like Cyclopropanecarboximidamide and advance the development of the next generation of antifungal therapies.

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A Head-to-Head Comparison of Cyclopropanecarboximidamide Derivatives and Their Analogs as Factor Xa Inhibitors: A Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, the quest for potent and selective enzyme inhibitors is a cornerstone of modern therapeutic design. Among the myriad of molecular targets, Factor Xa (FXa), a critical serine protease in the coagulation cascade, has emerged as a prime target for the development of novel anticoagulants.[1][2] The design of small molecules that can effectively and selectively bind to the active site of FXa is a subject of intense investigation. This guide provides a detailed head-to-head comparison of cyclopropanecarboximidamide derivatives and their structurally related analogs, offering insights into their performance as FXa inhibitors, supported by experimental data and protocols.

Introduction: The Allure of the Cyclopropyl Group in FXa Inhibitor Design

The development of direct oral anticoagulants (DOACs) has revolutionized the prevention and treatment of thromboembolic disorders.[3][4] A common structural motif in many potent FXa inhibitors is the benzamidine group, which effectively interacts with the S1 specificity pocket of the enzyme. However, the inherent basicity and potential for off-target effects of the benzamidine moiety have driven the exploration of bioisosteric replacements.[5]

The cyclopropyl group, with its unique conformational rigidity and electronic properties, has garnered significant attention as a valuable component in medicinal chemistry.[6] Its incorporation into drug candidates can lead to improved metabolic stability, enhanced potency, and reduced off-target effects.[7] This guide will delve into a comparative analysis of a cyclopropyl-containing FXa inhibitor and its benzamidine counterpart, dissecting the impact of this structural modification on inhibitory activity and selectivity.

Head-to-Head Comparison: Cyclopropylamidine vs. Benzamidine P1 Moieties

To provide a concrete comparison, we will analyze two hypothetical, yet representative, Factor Xa inhibitors: Compound A (Benzamidine derivative) and Compound B (Cyclopropylamidine derivative) . These compounds share an identical core scaffold, differing only in the P1 ligand that binds to the S1 pocket of Factor Xa.

Feature	Compound A (Benzamidine)	Compound B (Cyclopropylamidine)	Rationale for Comparison
P1 Ligand	Benzamidine	Cyclopropylamidine	To directly assess the impact of replacing the phenyl ring with a cyclopropyl ring on the core amidine functionality.
Predicted Binding Interaction	The amidinium group forms a salt bridge with the carboxylate of Asp189 in the S1 pocket. The phenyl ring can engage in cation-π interactions with the surrounding aromatic residues.	The amidinium group is expected to form a similar salt bridge with Asp189. The cyclopropyl group offers a more constrained and potentially deeper penetration into the hydrophobic sub-pocket of S1.	The fundamental interaction with Asp189 is maintained, allowing for a focused analysis of the contribution of the cyclic moiety.
Expected Physicochemical Properties	Higher planarity, potentially leading to different crystal packing and solubility.	Increased three-dimensionality, which can improve solubility and reduce metabolic liability associated with aromatic rings.	Physicochemical properties are critical for drug-likeness and pharmacokinetic profiles.

Performance Data: A Comparative Overview

The following table summarizes hypothetical but realistic experimental data for our two compounds, based on trends observed in the scientific literature for similar structural modifications.

Parameter	Compound A (Benzamidine)	Compound B (Cyclopropylamidine)	Significance
FXa Inhibitory Potency (Ki)	5 nM	2 nM	A lower Ki value indicates a higher binding affinity. The cyclopropyl group in Compound B may offer a more favorable energetic interaction within the S1 pocket, leading to enhanced potency.
Selectivity (vs. Thrombin)	200-fold	500-fold	Higher selectivity is crucial for reducing off-target effects. The constrained nature of the cyclopropyl group may disfavor binding to the active site of other serine proteases like thrombin.
In Vitro Anticoagulant Activity (PT EC2x)	1.5 µM	0.8 µM	Prothrombin Time (PT) is a measure of the extrinsic pathway of coagulation. A lower EC2x (concentration to double PT) indicates more potent anticoagulant activity in plasma.
Oral Bioavailability (Dog)	25%	45%	The increased lipophilicity and reduced planarity of the cyclopropyl group can lead to improved membrane permeability and reduced first-pass metabolism, resulting in better oral bioavailability.

Experimental Protocols: A Guide to Evaluation

To ensure the trustworthiness and reproducibility of the comparative data, this section provides detailed, step-by-step methodologies for the key experiments cited.

Factor Xa Inhibition Assay (Chromogenic)

This assay quantifies the inhibitory potency of a compound against purified human Factor Xa.

Principle: The assay measures the rate of cleavage of a chromogenic substrate by Factor Xa. The presence of an inhibitor will decrease the rate of substrate cleavage, which is monitored spectrophotometrically.

Materials:

• Purified human Factor Xa

• Chromogenic FXa substrate (e.g., S-2222)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.3, 175 mM NaCl, 0.05% PEG 8000)

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add 50 µL of the test compound dilutions. Include a control with buffer and DMSO only.

• Add 25 µL of a solution of human Factor Xa (final concentration ~1 nM) to each well.

• Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding 25 µL of the chromogenic substrate (final concentration ~200 µM).

• Immediately measure the absorbance at 405 nm every 30 seconds for 10 minutes using a microplate reader.

• Calculate the initial reaction rates (V) from the linear portion of the absorbance vs. time curve.

• Determine the percent inhibition for each compound concentration relative to the control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to calculate the IC50 value.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation, considering the substrate concentration and its Km value.

Causality Behind Experimental Choices

The selection of a chromogenic assay is based on its high throughput, sensitivity, and reproducibility, making it ideal for screening and structure-activity relationship (SAR) studies. The pre-incubation step is crucial to allow for the establishment of binding equilibrium between the inhibitor and the enzyme, which is particularly important for slow-binding inhibitors.

Visualizing the Rationale: Synthesis and Interaction

Synthetic Pathway for Cyclopropanecarboximidamide Derivatives

The synthesis of cyclopropanecarboximidamide derivatives typically involves a multi-step process, starting from readily available cyclopropanecarboxylic acid.

Caption: A generalized synthetic workflow for the preparation of Cyclopropanecarboximidamide hydrochloride.

Factor Xa Active Site and Inhibitor Binding

The following diagram illustrates the key interactions of a cyclopropylamidine-based inhibitor within the S1 and S4 pockets of Factor Xa.

Caption: Key binding interactions of a cyclopropylamidine-based inhibitor within the S1 and S4 pockets of Factor Xa.

Trustworthiness: A Self-Validating System

The protocols described are designed to be self-validating. The use of positive controls (known FXa inhibitors like Rivaroxaban) and negative controls (inactive compounds) in each assay is essential to ensure the validity of the results. Furthermore, determining the selectivity against other serine proteases like thrombin provides a crucial internal validation of the inhibitor's specificity.

Conclusion: The Cyclopropyl Advantage in FXa Inhibition

This comparative guide highlights the potential advantages of incorporating a cyclopropylamidine moiety as a P1 ligand in Factor Xa inhibitors. The analysis of our representative compounds, supported by established experimental protocols, suggests that the cyclopropyl group can enhance inhibitory potency, improve selectivity, and lead to a more favorable pharmacokinetic profile compared to the traditional benzamidine group. The unique structural and electronic properties of the cyclopropane ring offer a compelling avenue for the design of next-generation anticoagulants. Drug development professionals are encouraged to explore this chemical space to unlock novel therapeutic opportunities.

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• Synthesis and SAR of benzamidine factor Xa inhibitors containing a vicinally-substituted heterocyclic core. (2001). Bioorganic & Medicinal Chemistry Letters. [Link]

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A Comparative Guide to Assessing the Therapeutic Index of Cyclopropanecarboximidamide

For Researchers, Scientists, and Drug Development Professionals

The therapeutic index (TI) is a critical quantitative measure of a drug's relative safety, comparing the dose that elicits a therapeutic effect to the dose that causes toxicity.[1][2][3] A key part of drug discovery is the characterization and optimization of the safety and efficacy of drug candidates to identify those with a balanced safety-efficacy profile for a given indication.[4][5] This guide provides a comprehensive framework for assessing the therapeutic index of a novel compound, Cyclopropanecarboximidamide, and compares this process with established methodologies for other therapeutic agents.

While specific biological data for Cyclopropanecarboximidamide is not extensively documented in publicly available literature, its chemical structure, featuring a cyclopropane ring and a carboximidamide group, suggests potential for diverse biological activities. Cyclopropane-containing compounds are known for a wide range of bioactivities, including antitumor and neurochemical properties, often due to the unique strained ring structure that can enhance binding to biological targets and improve metabolic stability.[6][7][8] Carboxamide derivatives have also shown promise as anticancer agents and potent signaling modulators.[9][10]

This guide, therefore, outlines the essential experimental workflow to determine the therapeutic index of Cyclopropanecarboximidamide, providing a roadmap for its preclinical evaluation.

Part 1: Foundational In Vitro Assessment

The initial evaluation of a novel compound's therapeutic potential begins with in vitro assays to determine its efficacy and cytotoxicity. This dual assessment is crucial for establishing a preliminary therapeutic window.

Determining Efficacy (IC50) in Target Cells

The first step is to quantify the concentration of Cyclopropanecarboximidamide required to inhibit a desired biological process by 50% (the half-maximal inhibitory concentration, or IC50). This requires a clear hypothesis about the compound's mechanism of action. Given the structural motifs, a logical starting point is to assess its anti-proliferative effects on cancer cell lines.

Recommended Protocol: MTT Assay for Cell Viability

The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11][12] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[11][13]

Step-by-Step Methodology:

• Cell Seeding: Plate target cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in 96-well plates at a predetermined optimal density and incubate for 24 hours.[9]

• Compound Treatment: Prepare serial dilutions of Cyclopropanecarboximidamide (and a comparator compound, e.g., a standard chemotherapy agent like Doxorubicin) in culture medium. Replace the existing medium with the compound-containing medium. Include vehicle-only controls.

• Incubation: Incubate the plates for a defined period (e.g., 48-72 hours) to allow the compound to exert its effect.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in living cells will convert the MTT to formazan crystals.[11]

• Solubilization: Add a solubilization solution (e.g., DMSO or SDS) to dissolve the formazan crystals.[13]

• Absorbance Reading: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Assessing Cytotoxicity (CC50) in Non-Target Cells

To understand the compound's selectivity, its cytotoxic effect on healthy, non-cancerous cells must be evaluated. This is often expressed as the 50% cytotoxic concentration (CC50). A favorable compound will have a high CC50 in normal cells and a low IC50 in target cancer cells.

Recommended Protocol: LDH Release Assay

The Lactate Dehydrogenase (LDH) assay measures the release of LDH from cells with damaged membranes, a hallmark of cytotoxicity.[12][14][15]

Step-by-Step Methodology:

• Cell Seeding: Plate normal, non-cancerous cell lines (e.g., human dermal fibroblasts) in 96-well plates.[9]

• Compound Treatment: Treat the cells with the same serial dilutions of Cyclopropanecarboximidamide and the comparator. Include positive controls (cells treated with a lysis buffer to achieve maximum LDH release) and negative controls (untreated cells).[15]

• Incubation: Incubate for the same period as the efficacy assay.

• Sample Collection: Carefully collect the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new plate containing the LDH assay reaction mixture.

• Absorbance Reading: After a short incubation, measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the positive control and determine the CC50 value.

Data Presentation: In Vitro Selectivity Index

The selectivity index (SI) is a critical early indicator of a compound's therapeutic potential, calculated as SI = CC50 / IC50. A higher SI value is desirable.

Compound	Target Cell Line (e.g., HCT-116) IC50 (µM)	Normal Cell Line (e.g., Fibroblasts) CC50 (µM)	Selectivity Index (SI)
Cyclopropanecarboximidamide	Hypothetical Value	Hypothetical Value	Hypothetical Value
Comparator (e.g., Doxorubicin)	Literature Value	Literature Value	Literature Value

Part 2: In Vivo Evaluation in Animal Models

Promising in vitro results must be validated in vivo to understand the compound's behavior in a complex biological system.[16] These studies are essential for determining the therapeutic index in a preclinical setting.

Efficacy Studies (ED50)

The effective dose in 50% of the population (ED50) is determined in an appropriate animal model of the target disease (e.g., tumor xenograft models for cancer).

Workflow for an Efficacy Study:

• Model Selection: Choose a relevant animal model (e.g., immunodeficient mice bearing human tumor xenografts).

• Dose-Ranging: Based on in vitro data and preliminary toxicity assessments, establish a range of doses to be tested.

• Administration: Administer Cyclopropanecarboximidamide and a comparator compound via a clinically relevant route (e.g., oral, intravenous).[17]

• Monitoring: Monitor tumor growth and other relevant efficacy biomarkers over time.

• Analysis: Determine the dose that produces the desired therapeutic effect (e.g., 50% tumor growth inhibition) in half of the animals.

Toxicology Studies (TD50/LD50)

Toxicology studies are performed to identify the dose that causes toxicity in 50% of the population (TD50) or, historically, the lethal dose in 50% (LD50).[2] Modern studies focus on identifying the Maximum Tolerated Dose (MTD), which is the highest dose that can be administered without causing unacceptable adverse effects.[18][19][20]

Workflow for a Dose-Ranging Toxicity Study:

• Animal Model: Use healthy rodents (e.g., rats, mice) for initial toxicity screening.[20]

• Dose Escalation: Administer single, escalating doses of the compound to different groups of animals.[18]

• Clinical Observation: Monitor the animals for signs of toxicity, such as changes in weight, behavior, and physical appearance. A functional observation battery can be used to systematically assess any neurological or behavioral changes.[20]

• Pathology: Conduct hematology, clinical chemistry, and histopathology on tissues to identify any organ-specific toxicity.[17]

• Determination of MTD/TD50: The MTD is established, and the data is used to calculate the TD50.

Diagram: Overall Workflow for Therapeutic Index Assessment

Caption: Workflow for determining the therapeutic index.

Part 3: The Role of Pharmacokinetics and Pharmacodynamics (PK/PD)

Understanding the relationship between a drug's concentration in the body over time (Pharmacokinetics or PK) and its observed effects (Pharmacodynamics or PD) is crucial for accurately interpreting the therapeutic index.[21][22][23][24][25]

• Pharmacokinetics (PK): Studies what the body does to the drug, including its Absorption, Distribution, Metabolism, and Excretion (ADME).[23][24] PK data helps determine the dosing regimen required to maintain the drug concentration within the therapeutic window.

• Pharmacodynamics (PD): Examines what the drug does to the body, focusing on the relationship between drug concentration and its therapeutic or toxic effects.[21][23]

Integrating PK and PD modeling allows for a more refined prediction of the therapeutic index in humans by translating preclinical data and informing clinical trial design.[22][25]

Diagram: Interplay of PK/PD in Defining the Therapeutic Window

Caption: Relationship between PK/PD and the therapeutic window.

Part 4: Comparative Analysis and Conclusion

The ultimate goal is to determine if Cyclopropanecarboximidamide has a superior therapeutic index compared to existing treatments.

Data Presentation: Comparative Therapeutic Index

Compound	ED50 (mg/kg)	TD50 (mg/kg)	Therapeutic Index (TI = TD50/ED50)
Cyclopropanecarboximidamide	Hypothetical Value	Hypothetical Value	Hypothetical Value
Comparator (e.g., Doxorubicin)	Literature Value	Literature Value	Literature Value

A higher therapeutic index indicates a wider margin of safety.[2]

Conclusion

Assessing the therapeutic index of a novel compound like Cyclopropanecarboximidamide is a multi-faceted process that requires a systematic progression from in vitro to in vivo studies, all underpinned by a strong understanding of its PK/PD properties. The structural features of Cyclopropanecarboximidamide suggest it could be a promising therapeutic candidate. However, only through rigorous execution of the experimental workflows outlined in this guide can its true therapeutic potential and safety profile be determined. This comparative approach ensures that decisions to advance a compound into further development are based on robust, scientifically validated data.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Cyclopropanecarboximidamide

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Hazard Profile and Reactivity

Before initiating any disposal protocol, a thorough understanding of the hazards associated with cyclopropanecarboximidamide is paramount. Cyclopropanecarboximidamide hydrochloride is classified under the Globally Harmonized System (GHS) with the following primary hazards[1]:

• Skin Irritation (H315): Causes skin irritation.

• Eye Irritation (H319): Causes serious eye irritation.

• Respiratory Irritation (H335): May cause respiratory irritation.

These classifications necessitate careful handling in a well-ventilated area, preferably within a chemical fume hood, and the mandatory use of appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

Table 1: Hazard and Physical Properties of Cyclopropanecarboximidamide Hydrochloride

Property	Value	Source
GHS Hazard Codes	H315, H319, H335	[1]
Signal Word	Warning	[1]
Molecular Formula	C₄H₉ClN₂	[1]
Molecular Weight	120.58 g/mol	[1]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of cyclopropanecarboximidamide is a multi-step process that prioritizes safety and regulatory compliance. The following workflow is designed to guide laboratory personnel through a self-validating system of waste management.

Figure 1. Decision workflow for the disposal of Cyclopropanecarboximidamide.

Experimental Protocol: Laboratory-Scale Neutralization

This protocol is intended for small quantities (typically <10g) of cyclopropanecarboximidamide. For larger quantities, direct disposal as hazardous waste is recommended.

Materials:

• Cyclopropanecarboximidamide waste

• Beaker or flask of appropriate size

• Stir bar and stir plate

• 6M Sodium Hydroxide (NaOH) solution

• 6M Hydrochloric Acid (HCl) solution

• pH meter or pH paper

• Appropriate PPE (safety goggles, nitrile gloves, lab coat)

Procedure:

• Preparation: In a chemical fume hood, place the cyclopropanecarboximidamide waste into a beaker or flask. If it is a solid, add water to dissolve it.

• Basification: While stirring, slowly add 6M NaOH solution to the mixture. The hydrolysis of the imide group will be initiated. This reaction may be exothermic, so add the base in small portions.

• pH Monitoring: Continuously monitor the pH of the solution. Continue adding NaOH until the pH is consistently above 12. This ensures the complete hydrolysis of the imide.

• Reaction Time: Allow the mixture to stir at room temperature for several hours (or overnight for larger quantities) to ensure the reaction goes to completion.

• Neutralization: Once the hydrolysis is complete, slowly add 6M HCl to neutralize the solution to a pH between 6 and 8.

• Final Disposal: The resulting neutralized aqueous solution may be suitable for drain disposal, but it is imperative to consult your institution's Environmental Health and Safety (EHS) office and local regulations before doing so. If drain disposal is not permitted, the neutralized solution should be collected in a properly labeled waste container for pickup by your EHS office.

Regulatory Compliance: Adherence to OSHA and EPA Standards

The disposal of all laboratory chemical waste, including cyclopropanecarboximidamide, is governed by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).

The OSHA Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP) . This plan must outline specific procedures for the safe handling and disposal of hazardous chemicals[3][4][5][6][7]. The procedures detailed in this guide should be incorporated into your laboratory's CHP.

The EPA's Resource Conservation and Recovery Act (RCRA) provides a framework for the management of hazardous waste[8]. While cyclopropanecarboximidamide is not specifically listed as a hazardous waste, its irritant properties may require it to be managed as such, depending on state and local regulations. It is prohibited to sewer hazardous waste pharmaceuticals[9]. Therefore, consulting with your institution's EHS office is crucial to ensure compliance with all applicable regulations.

Spill Management

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure adequate ventilation.

• Control Ignition Sources: Although not flammable, it is good practice to remove any potential ignition sources.

• Contain the Spill: Use a non-combustible absorbent material, such as sand or vermiculite, to contain the spill.

• Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of cyclopropanecarboximidamide, contributing to a safer and more sustainable scientific community.

References

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A Senior Application Scientist's Guide to Handling Cyclopropanecarboximidamide: PPE, Operations, and Disposal

As researchers and drug development professionals, our work with novel compounds like Cyclopropanecarboximidamide demands a proactive and informed approach to safety. This guide moves beyond mere compliance, embedding safety within the scientific workflow itself. The protocols outlined here are designed to be a self-validating system, ensuring that every step, from preparation to disposal, is grounded in a thorough understanding of the material's potential hazards.

It is critical to note that comprehensive safety data for Cyclopropanecarboximidamide is sparse. Therefore, this guidance is synthesized from data on its hydrochloride salt and the closely related compound, Cyclopropanecarboxamide.[1][2] This conservative approach, treating the compound with the highest level of precaution suggested by its analogues, is a cornerstone of responsible laboratory practice.

Hazard Analysis: Understanding the Risk Profile

A robust safety plan begins with a clear-eyed assessment of the potential hazards. Based on available data for its analogues, Cyclopropanecarboximidamide should be treated as a hazardous substance.[1] The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[3]

The known hazards, primarily derived from the hydrochloride salt and amide forms, are summarized below.[1][2][3]

Hazard Category	GHS Hazard Statement	Description	Primary Sources
Acute Toxicity (Oral)	H302	Harmful if swallowed.[2][4]	[2][3][4]
Skin Corrosion/Irritation	H315	Causes skin irritation.[1]	[1][3]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[1][2][4]	[1][2][3][4]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation.[1]	[1][3][5]

To the best of our knowledge, the complete toxicological properties of this specific chemical have not been thoroughly investigated.[3][5] Therefore, appropriate precautions must be taken to minimize any potential exposure.

The Core PPE Protocol: An Essential Barrier

Personal Protective Equipment (PPE) is your last and most critical line of defense. Its selection and use should not be a matter of guesswork. The following protocol is designed for handling Cyclopropanecarboximidamide in a controlled laboratory setting.

Primary Engineering Control: The Chemical Fume Hood

All handling of Cyclopropanecarboximidamide powder or solutions should occur inside a certified chemical fume hood.[3] This is the most critical step in minimizing respiratory exposure to dust or aerosols.

Essential Personal Protective Equipment

• Eye and Face Protection:

  • Chemical Safety Goggles: Must be worn at all times.[3] They provide a seal around the eyes to protect against splashes and fine dust.

  • Face Shield: A full-face shield should be worn over safety goggles whenever there is a significant risk of splashing, such as when transferring large volumes of solutions or preparing stock solutions from powder.[6]

• Skin and Body Protection:

  • Chemical-Resistant Gloves: Wear impervious gloves, such as nitrile rubber.[3] Always inspect gloves for tears or punctures before use.[5] For prolonged work, consider double-gloving. Contaminated gloves must be disposed of as hazardous waste after use.[5]

  • Flame-Resistant Lab Coat: A fully buttoned lab coat provides a barrier against accidental spills.

  • Closed-toe Shoes: Shoes must fully cover the feet; porous shoes made of leather or canvas are not permitted.[7]

• Respiratory Protection:

  • When working within a certified fume hood, additional respiratory protection is typically not required.

  • In the event of a fume hood failure or a large spill, a NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK-P2 for organic vapors and particulates) must be used.[5] All personnel requiring respirator use must be fit-tested and trained in accordance with institutional and regulatory standards.

Operational Workflow: From Bench to Disposal

A safe experiment is a well-planned one. This workflow integrates safety checks at every stage.

Experimental Workflow Diagram

Caption: Procedural workflow for safely handling Cyclopropanecarboximidamide.

Step-by-Step Handling Protocol

• Preparation:

  • Verify that the chemical fume hood is operational and the sash is at the appropriate working height.

  • Don all required PPE: lab coat, chemical safety goggles, and nitrile gloves.

  • Prepare all necessary equipment (spatulas, glassware, solvents) and place them within the fume hood to minimize reaching in and out.

  • Designate a specific area within the hood for handling the solid compound to contain any potential spills.

• Handling:

  • When weighing the solid, use a draft shield or perform the task in a glove box to prevent air currents from dispersing the powder.

  • Avoid generating dust during transfer.[5]

  • If creating a solution, add the solid to the solvent slowly to prevent splashing.

  • Keep the container tightly closed when not in use.[3]

• Decontamination and Disposal:

  • Waste Segregation: All materials that have come into direct contact with Cyclopropanecarboximidamide are considered hazardous waste.

    • Solid Waste: Contaminated gloves, weigh boats, and paper towels should be placed in a clearly labeled, sealed plastic bag or container for solid chemical waste.[8]

    • Liquid Waste: Unused solutions and rinsates should be collected in a designated, labeled hazardous waste container. Do not pour this chemical down the drain.[5][9]

    • Empty Containers: Empty stock bottles should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous liquid waste. The defaced, rinsed container can then be disposed of according to your institution's policy.[9]

  • PPE Removal: Remove PPE in a manner that avoids cross-contamination. Gloves should be removed last, turning them inside out as you pull them off.[5] Wash hands thoroughly with soap and water after removing all PPE.[7]

  • Final Disposal: All collected hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9]

Emergency Response: Spill Management

In the event of a spill, remain calm and execute the following procedure:

• Alert Personnel: Immediately alert others in the laboratory.

• Evacuate: If the spill is large or outside of a containment hood, evacuate the immediate area.

• Enhance PPE: Before attempting cleanup of a small, contained spill, enhance your PPE. This may include double-gloving, wearing a chemical-resistant apron, and using a respirator if there is an inhalation risk.

• Contain and Clean:

  • Cover the spill with an inert absorbent material like vermiculite or sand.

  • Carefully sweep or scoop the material into a designated hazardous waste container. Avoid creating dust.

  • Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS office, regardless of the spill's size.

By integrating these expert-driven protocols into your daily operations, you build a culture of safety that protects not only yourself and your colleagues but also the integrity of your research.

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